3-[Hydroxy(phenyl)methyl]benzonitrile

• CAS: 13428-06-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile

Abstract

This technical guide provides a comprehensive overview of the primary synthetic pathways for producing 3-[Hydroxy(phenyl)methyl]benzonitrile, a key intermediate in the development of various pharmaceutical compounds. This document is intended for researchers, scientists, and professionals in drug development, offering detailed insights into the Grignard reaction and ketone reduction methodologies. Furthermore, it explores strategies for the enantioselective synthesis of this chiral alcohol, a critical consideration for modern therapeutic applications. The protocols described herein are based on established chemical principles and are designed to be self-validating, with an emphasis on the causality behind experimental choices.

Introduction: The Significance of 3-[Hydroxy(phenyl)methyl]benzonitrile

3-[Hydroxy(phenyl)methyl]benzonitrile is a valuable chiral secondary alcohol that serves as a versatile building block in the synthesis of a wide range of biologically active molecules. Its structure, featuring a central chiral hydroxyl group flanked by a phenyl and a cyanophenyl moiety, makes it an important precursor for compounds with potential applications in various therapeutic areas. The nitrile group can be readily transformed into other functional groups, such as amines or carboxylic acids, providing a handle for further molecular elaboration. Given the often-differing pharmacological activities of enantiomers, the ability to synthesize this compound in an enantiomerically pure form is of paramount importance in drug discovery and development.[1][2] This guide will detail the most common and effective methods for its preparation.

Retrosynthetic Analysis and Key Synthetic Strategies

A retrosynthetic analysis of 3-[Hydroxy(phenyl)methyl]benzonitrile reveals two primary and logical disconnection approaches, leading to the principal synthetic strategies discussed in this guide.

Caption: Workflow for the Grignard synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Detailed Experimental Protocol

Materials:

• Magnesium turnings

• Bromobenzene

• Anhydrous diethyl ether or THF

• Iodine crystal (optional, as an initiator)

• 3-Formylbenzonitrile

• Saturated aqueous ammonium chloride solution or dilute hydrochloric acid

• Anhydrous sodium sulfate or magnesium sulfate

• Hexanes

• Ethyl acetate

Step 1: Preparation of Phenylmagnesium Bromide

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 equivalents).

• Add a small crystal of iodine.

• In the dropping funnel, prepare a solution of bromobenzene (1.1 equivalents) in anhydrous diethyl ether.

• Add a small portion of the bromobenzene solution to the magnesium turnings. The reaction is initiated when the color of the iodine fades and bubbling is observed. Gentle heating may be required to start the reaction.

• Once the reaction has initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Step 2: Reaction with 3-Formylbenzonitrile

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Dissolve 3-formylbenzonitrile (1.0 equivalent) in anhydrous diethyl ether in a separate flask.

• Add the solution of 3-formylbenzonitrile dropwise to the stirred Grignard reagent at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Monitor the reaction by thin-layer chromatography (TLC).

Step 3: Workup and Purification

• Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

• Transfer the mixture to a separatory funnel and separate the aqueous and organic layers.

• Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford 3-[Hydroxy(phenyl)methyl]benzonitrile.

Pathway 2: Reduction of 3-Benzoylbenzonitrile

An alternative and often milder approach to 3-[Hydroxy(phenyl)methyl]benzonitrile is the reduction of the corresponding ketone, 3-benzoylbenzonitrile. This method avoids the use of highly reactive organometallic reagents and can be more tolerant of certain functional groups.

Choice of Reducing Agent

Several reducing agents can effect the transformation of a ketone to a secondary alcohol. The choice of reagent depends on factors such as selectivity, cost, and ease of handling.

• Sodium Borohydride (NaBH₄): A mild and selective reducing agent that is easy to handle and can be used in protic solvents like methanol or ethanol. [3]It is generally the preferred reagent for simple ketone reductions in a laboratory setting.

• Catalytic Hydrogenation: This method employs hydrogen gas and a metal catalyst (e.g., palladium on carbon, platinum oxide). It is a "green" and scalable process but may require specialized equipment for handling hydrogen gas.

Experimental Workflow

Caption: Workflow for the reduction of 3-benzoylbenzonitrile.

Detailed Experimental Protocol (Using Sodium Borohydride)

Materials:

• 3-Benzoylbenzonitrile

• Methanol or ethanol

• Sodium borohydride (NaBH₄)

• Dilute hydrochloric acid

• Ethyl acetate

• Anhydrous sodium sulfate or magnesium sulfate

Step 1: Reduction

• In a round-bottom flask, dissolve 3-benzoylbenzonitrile (1.0 equivalent) in methanol or ethanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 equivalents) portion-wise to the stirred solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours, or until TLC analysis indicates complete consumption of the starting material.

Step 2: Workup and Purification

• Cool the reaction mixture in an ice bath and carefully quench the excess sodium borohydride by the slow, dropwise addition of dilute hydrochloric acid until the solution is slightly acidic (pH ~6).

• Remove the bulk of the solvent under reduced pressure.

• Add water to the residue and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel to yield 3-[Hydroxy(phenyl)methyl]benzonitrile.

Asymmetric Synthesis Strategies

For applications in drug development, obtaining a single enantiomer of 3-[Hydroxy(phenyl)methyl]benzonitrile is often crucial. This can be achieved through the enantioselective reduction of 3-benzoylbenzonitrile using a chiral catalyst.

Corey-Bakshi-Shibata (CBS) Reduction

The Corey-Bakshi-Shibata (CBS) reduction is a highly reliable and widely used method for the enantioselective reduction of prochiral ketones. [4][5][6]This method utilizes a chiral oxazaborolidine catalyst in the presence of a stoichiometric borane source, such as borane-dimethyl sulfide (BMS) or borane-THF complex.

Caption: Simplified mechanism of the CBS reduction.

The chiral catalyst coordinates with both the borane and the ketone, creating a rigid, organized transition state that directs the hydride transfer to one face of the carbonyl group, resulting in the formation of one enantiomer in excess. Both (R)- and (S)-enantiomers of the catalyst are commercially available, allowing for the selective synthesis of either enantiomer of the final product.

Representative Protocol for Asymmetric Reduction

• To a solution of the chiral oxazaborolidine catalyst (e.g., (R)- or (S)-2-methyl-CBS-oxazaborolidine, 0.1 equivalents) in anhydrous THF at 0 °C, add borane-dimethyl sulfide complex (1.0 M in THF, 1.0 equivalent) dropwise.

• Stir the mixture for 15 minutes at 0 °C.

• Add a solution of 3-benzoylbenzonitrile (1.0 equivalent) in anhydrous THF dropwise over 30 minutes.

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, cool the reaction to 0 °C and slowly add methanol to quench the excess borane.

• Perform an aqueous workup as described in the sodium borohydride reduction protocol.

• Purify the product by column chromatography.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Comparative Analysis of Synthesis Pathways

Feature	Grignard Reaction	Ketone Reduction (NaBH₄)	Asymmetric Reduction (CBS)
Starting Materials	3-Formylbenzonitrile, Bromobenzene, Mg	3-Benzoylbenzonitrile	3-Benzoylbenzonitrile
Key Reagents	Phenylmagnesium Bromide	Sodium Borohydride	Chiral Oxazaborolidine, Borane
Reaction Conditions	Anhydrous, inert atmosphere	Protic solvent, ambient temperature	Anhydrous, inert atmosphere
Stereocontrol	Racemic product	Racemic product	High enantioselectivity
Typical Yields	60-85% (representative)	85-95% (representative)	80-95% (representative)
Advantages	Readily available starting materials	Mild conditions, easy to perform	Access to single enantiomers
Disadvantages	Moisture sensitive, highly reactive	Produces a racemic mixture	Cost of chiral catalyst

Note: The yields provided are representative for these types of reactions and may vary for the specific synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Conclusion

The synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile can be effectively achieved through two primary pathways: the Grignard reaction of 3-formylbenzonitrile and the reduction of 3-benzoylbenzonitrile. While the Grignard approach offers a classic method for carbon-carbon bond formation, the reduction of the corresponding ketone provides a milder and often higher-yielding alternative. For applications requiring enantiopure material, the asymmetric reduction of 3-benzoylbenzonitrile, particularly using the well-established Corey-Bakshi-Shibata protocol, is the method of choice. The selection of the optimal synthetic route will depend on the specific requirements of the research, including scale, cost, available equipment, and the desired stereochemical outcome.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic implications. Journal of the American Chemical Society, 109(18), 5551–5553.

• Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. Angewandte Chemie International Edition, 37(15), 1986-2012. [Link]

• Organic Syntheses. (n.d.). 2,3-Diphenylindone. [Link]

• Royal Society of Chemistry. (2017). Reduction of a ketone using sodium borohydride. Control of a reaction by TLC. [Link]

• Firdaus, M., & Noerdin, H. (2016). Reduction of Aldehydes Using Sodium Borohydride under Ultrasonic Irradiation. Indonesian Journal of Chemistry, 16(2), 229-232. [Link]

• Wikipedia. (2023). Corey–Itsuno reduction. [Link]

• ResearchGate. (2019). Reduction using sodium borohyride?[Link]

• Sciencemadness.org. (2003). A generic approach for the catalytic reduction of nitriles. [Link]

• Lu, G., & Zhang, X. (2022). Catalytic atroposelective synthesis of axially chiral benzonitriles via chirality control during bond dissociation and CN group formation. Nature Communications, 13(1), 174. [Link]

• DR-NTU, Nanyang Technological University. (2022). Catalytic atroposelective synthesis of axially chiral benzonitriles via chirality control during bond dissociation an. [Link]

• University of Wisconsin-River Falls. (n.d.). Borohydride reduction of a ketone. [Link]

• ResearchGate. (2017). How can I purify impure benzonitrile?[Link]

• Google Patents. (n.d.). An Improved Process For Asymmetric Reduction.

• Organic Syntheses. (n.d.). Glutaronitrile, 3-hydroxy-. [Link]

• Google Patents. (n.d.).

• RSC Publishing. (2019). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. [Link]

• ChemRxiv. (2022). Scaffold-Oriented Asymmetric Catalysis: Conformational Modulation of Transition State Multivalency during a Catalyst-Controlled. [Link]

• PubChem. (n.d.). 3-(Hydroxydiphenylmethyl)benzonitrile. [Link]

• Google Patents. (n.d.). Processes for the synthesis of 3-hydroxyglutaronitrile.

• C. (2012). Preparation of the Grignard reagent, phenylmagnesium bromide. [Link]

• RSC Publishing. (2019). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. [Link]

• Academia.edu. (n.d.). Formation and Use of an Organometallic Reagent. [Link]

• SciELO. (2001). Asymmetric Synthesis of Naturally Occurring β-Hydroxyamides (R)-Tembamide and (R)-Aegeline. [Link]

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• YouTube. (2020). Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide. [Link]

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3-[Hydroxy(phenyl)methyl]benzonitrile CAS number 13428-06-3 properties

An In-depth Technical Guide to 3-[Hydroxy(phenyl)methyl]benzonitrile (CAS: 13428-06-3)

Introduction

3-[Hydroxy(phenyl)methyl]benzonitrile, with CAS number 13428-06-3, is a bifunctional organic molecule that incorporates several key chemical features: a nitrile group (-C≡N), a secondary alcohol (-CH(OH)-), and two distinct aromatic rings.[1] This unique combination of functional groups makes it a compound of significant interest for researchers, particularly in the fields of medicinal chemistry, organic synthesis, and materials science. The nitrile group is a versatile precursor for various nitrogen-containing heterocycles and can be hydrolyzed to carboxylic acids or reduced to amines. The secondary alcohol provides a site for oxidation, esterification, or etherification.

This guide serves as a comprehensive technical resource for scientists and drug development professionals. It consolidates available data on the compound's properties, proposes a detailed synthetic protocol, outlines methods for its characterization, discusses its potential reactivity and applications, and provides essential safety and handling information. The narrative emphasizes the causality behind experimental choices, grounding the information in established chemical principles.

Compound Identification and Physicochemical Properties

Accurate identification is the cornerstone of any chemical research. The fundamental properties of 3-[Hydroxy(phenyl)methyl]benzonitrile are summarized below.

Table 1: Compound Identification

Identifier	Value
CAS Number	13428-06-3[1]
IUPAC Name	3-[Hydroxy(phenyl)methyl]benzonitrile
Synonyms	3-(Hydroxyphenylmethyl)benzonitrile, 3-cyanobenzhydrol, 3-Cyanobenzhydryl alcohol[1]
Molecular Formula	C₁₄H₁₁NO[1]
Molecular Weight	209.24 g/mol [1]
InChI Key	BIWIUOMRUCYPSI-UHFFFAOYSA-N[1]

| Canonical SMILES | C1=CC=C(C=C1)C(C2=CC=CC(=C2)C#N)O[1] |

Table 2: Computed Physicochemical Properties (Note: Experimental data for properties like melting and boiling points are not readily available in the provided search results. The following are computed values, which are useful for estimation.)

Property	Value	Source
Molecular Weight	209.24 g/mol	Guidechem[1]

| Exact Mass | 209.084064 g/mol | Guidechem[1] |

Caption: Chemical structure of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Synthesis and Purification

While specific literature detailing the synthesis of CAS 13428-06-3 is not prevalent, a reliable and standard method can be proposed based on fundamental organometallic chemistry: the Grignard reaction. This approach is chosen for its high yield, reliability, and the ready availability of starting materials.

Retrosynthetic Analysis & Strategy

The target molecule contains a C-C bond between the benzylic carbon and the phenyl ring. This is a classic disconnection point for a Grignard reaction. The synthesis can be envisioned by reacting a phenyl Grignard reagent (a nucleophile) with 3-cyanobenzaldehyde (an electrophile).

Proposed Synthetic Protocol: Grignard Reaction

This protocol describes the synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile from bromobenzene and 3-cyanobenzaldehyde.

Materials:

• Magnesium turnings

• Iodine crystal (as initiator)

• Anhydrous diethyl ether or THF

• Bromobenzene

• 3-Cyanobenzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

• Grignard Reagent Preparation:

  • To a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add magnesium turnings.

  • Add a single crystal of iodine. The purple vapor indicates the activation of the magnesium surface.

  • Add a small portion of a solution of bromobenzene in anhydrous diethyl ether via the dropping funnel.

  • Once the exothermic reaction begins (indicated by bubbling and a grayish color), add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 1 hour to ensure complete formation of phenylmagnesium bromide.

  • Causality: Anhydrous conditions are critical as Grignard reagents react violently with water. The iodine crystal helps to initiate the reaction by etching the passivating oxide layer on the magnesium.

• Reaction with Aldehyde:

  • Dissolve 3-cyanobenzaldehyde in anhydrous diethyl ether and place it in the dropping funnel.

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Add the aldehyde solution dropwise to the stirred Grignard reagent. A thick precipitate will form.

  • Causality: The reaction is performed at 0 °C to control the exothermicity and prevent side reactions, such as Wurtz coupling of the Grignard reagent.

• Workup and Quenching:

  • After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2 hours.

  • Pour the reaction mixture slowly into a beaker containing crushed ice and saturated aqueous NH₄Cl solution.

  • Causality: Quenching with a weak acid like NH₄Cl protonates the intermediate magnesium alkoxide to form the desired alcohol while being mild enough to avoid degradation of the product. It also dissolves the magnesium salts.

• Extraction and Isolation:

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Purification

The crude product can be purified using flash column chromatography on silica gel. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexanes, is typically effective. The polarity of the molecule is moderate, dictated by the hydroxyl group, so it will elute after non-polar side products.

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Structure Elucidation of 3-Cyanobenzhydrol: A Comprehensive Analytical Guide

Executive Summary

3-Cyanobenzhydrol (also known as 3-(hydroxyphenylmethyl)benzonitrile) is a critical secondary alcohol building block utilized in the synthesis of complex diarylmethylamine derivatives and pharmaceutical intermediates. Because the benzhydrol core is highly susceptible to dehydration or over-oxidation, confirming the exact structural integrity of the synthesized product is paramount. This whitepaper outlines a self-validating analytical pipeline—combining High-Resolution Mass Spectrometry (HRMS), Fourier-Transform Infrared Spectroscopy (FT-IR), and multidimensional Nuclear Magnetic Resonance (NMR) spectroscopy—to definitively elucidate the structure of 3-cyanobenzhydrol.

Synthetic Context & Causality

Before elucidating the structure, it is critical to understand the synthetic pathway, as the reagents used dictate the potential impurities (e.g., unreacted aldehyde, homocoupled biphenyls, or oxidized benzophenones). The synthesis of substituted benzhydrols typically proceeds via the nucleophilic addition of an organometallic reagent to an aryl aldehyde[1].

Step-by-Step Methodology: Synthesis of 3-Cyanobenzhydrol

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet to ensure a strictly anhydrous environment.

• Dissolution: Dissolve 3-cyanobenzaldehyde (10.0 mmol) in 25 mL of anhydrous tetrahydrofuran (THF).

• Cooling: Cool the reaction mixture to -30 °C using a dry ice/acetone bath. Causality: Handling 3-cyanobenzaldehyde requires controlled temperatures to manage exothermicity during nucleophilic attack and prevent side reactions[2].

• Addition: Add phenylmagnesium bromide (11.0 mmol, 1.0 M in THF) dropwise over 30 minutes via syringe. Causality: Slow addition prevents localized heating and suppresses the homocoupling of the Grignard reagent.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 2 hours.

• Quenching: Quench the reaction by adding 20 mL of saturated aqueous ammonium chloride (NH₄Cl). Causality: A mild acid is required to protonate the intermediate magnesium alkoxide into the final alcohol without hydrolyzing the sensitive nitrile group.

• Extraction & Purification: Extract with ethyl acetate (3 × 30 mL), dry over anhydrous Na₂SO₄, concentrate, and purify via silica gel flash chromatography.

Caption: Synthetic workflow for 3-cyanobenzhydrol highlighting the Grignard addition mechanism.

Analytical Strategy for Structure Elucidation

To achieve absolute certainty in structure elucidation, we employ an orthogonal, self-validating logic system. No single analytical technique is trusted in isolation. HRMS provides the exact molecular formula, FT-IR confirms the presence of functional groups that are otherwise silent or ambiguous in 1D NMR, and multidimensional NMR provides the definitive atomic connectivity map[3].

Caption: Orthogonal analytical logic pipeline for the definitive structure elucidation of organic molecules.

High-Resolution Mass Spectrometry (HRMS) & FT-IR

Mass Spectrometry

HRMS (ESI-TOF) is utilized to confirm the molecular formula of C₁₄H₁₁NO. The theoretical exact mass for the protonated molecule [M+H]⁺ is 210.0913 m/z. The observation of this peak, alongside a characteristic fragment at 192.0808 m/z (corresponding to[M+H - H₂O]⁺), immediately confirms the presence of a hydroxyl group capable of dehydration—a hallmark of benzhydrol derivatives.

Vibrational Spectroscopy (FT-IR)

Attenuated Total Reflectance (ATR) FT-IR is chosen for its non-destructive nature and lack of sample preparation artifacts (e.g., KBr pellet moisture). Characteristic IR stretching frequencies for benzhydrol derivatives provide rapid orthogonal confirmation of functional groups[4].

Table 1: Key FT-IR Vibrational Frequencies

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Causality / Assignment
~3350 (broad)	O-H stretch	Hydroxyl	Hydrogen bonding broadens the peak; confirms successful aldehyde reduction/addition.
~3030	C-H stretch	Aromatic rings	sp² hybridized C-H stretching confirms the retention of the aromatic cores.
~2230 (sharp)	C≡N stretch	Nitrile	Highly characteristic triple bond stretch; proves the -CN group survived the Grignard reaction.
~1030	C-O stretch	Carbinol	Secondary alcohol C-O single bond stretching.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy remains the most powerful method for elucidating the structure of organic molecules[3]. To ensure high-quality data, the sample must be prepared meticulously.

Step-by-Step Methodology: NMR Sample Preparation

• Solvent Selection: Dissolve 15 mg of purified 3-cyanobenzhydrol in 0.6 mL of deuterated chloroform (CDCl₃). Causality: CDCl₃ is aprotic, lacks reactive protons, and provides a clear window for the expected chemical shifts.

• Internal Standard: Ensure the CDCl₃ contains 0.03% v/v Tetramethylsilane (TMS) to serve as the 0.0 ppm reference point.

• Filtration: Filter the solution through a glass wool plug into a 5 mm NMR tube. Causality: Removing paramagnetic particulates ensures optimal magnetic field homogeneity, preventing peak broadening.

¹H and ¹³C 1D NMR Analysis

The ¹H NMR spectrum of 3-cyanobenzhydrol is defined by three distinct regions: the hydroxyl proton, the highly deshielded methine proton, and the complex aromatic region. The methine proton appears as a singlet at ~5.82 ppm. Causality: This extreme deshielding is driven by the combined electron-withdrawing inductive effects of the adjacent oxygen atom and the two anisotropic aromatic rings.

The 3-cyanophenyl ring protons are further deshielded compared to the unsubstituted phenyl ring due to the strong electron-withdrawing nature (both inductive and resonance) of the meta-cyano group.

2D NMR (COSY & HMBC) Connectivity

Computer-assisted structure elucidation (CASE) principles rely heavily on 2D NMR correlations to build a definitive connectivity map[5].

• COSY (Correlation Spectroscopy): Confirms the spin systems within the individual aromatic rings. For example, the triplet of the H-5 proton on the cyanophenyl ring will show cross-peaks to the doublets of H-4 and H-6.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the keystone experiment. The methine proton (~5.82 ppm) will show strong 3-bond correlations (³J_CH) to the ipso carbons of both the phenyl ring (~143.0 ppm) and the 3-cyanophenyl ring (~144.5 ppm). This definitively locks the two distinct aromatic systems to the central carbinol carbon, proving the skeletal framework.

Table 2: Representative ¹H and ¹³C NMR Assignments (400 MHz / 100 MHz, CDCl₃)

Nucleus	Chemical Shift (ppm)	Multiplicity & Coupling	Integration	Structural Assignment
¹H	2.55	br s	1H	-OH (Disappears upon D₂O shake)
¹H	5.82	s	1H	Ar-CH (OH)-Ar (Methine)
¹H	7.25 - 7.40	m	5H	Phenyl ring protons
¹H	7.45	t, J = 7.8 Hz	1H	3-Cyanophenyl H-5
¹H	7.55	dt, J = 7.8, 1.5 Hz	1H	3-Cyanophenyl H-4
¹H	7.62	dt, J = 7.8, 1.5 Hz	1H	3-Cyanophenyl H-6
¹H	7.71	t, J = 1.5 Hz	1H	3-Cyanophenyl H-2
¹³C	75.2	-	-	Carbinol C -OH
¹³C	112.6	-	-	3-Cyanophenyl C-3 (C-CN)
¹³C	118.8	-	-	Nitrile -C ≡N
¹³C	126.6 - 131.0	-	-	Aromatic C-H carbons
¹³C	143.0, 144.5	-	-	Aromatic Ipso carbons

Conclusion & Quality Control Standards

The structure elucidation of 3-cyanobenzhydrol requires a rigorous, multi-faceted analytical approach. By correlating the exact mass from HRMS, the functional group vibrations from FT-IR, and the atomic connectivity mapped via HMBC NMR, the scientist creates a self-validating data package. This methodology ensures that structural isomers (such as 2-cyanobenzhydrol or 4-cyanobenzhydrol) or synthetic artifacts are definitively ruled out, ensuring the highest quality control standards for downstream pharmaceutical applications.

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An In-depth Technical Guide to the Chemical and Physical Properties of 3-[Hydroxy(phenyl)methyl]benzonitrile

Foreword: Understanding the Molecular Architecture

In the landscape of modern chemical synthesis, particularly within pharmaceutical and materials science, the utility of a molecule is intrinsically linked to its structure and inherent physicochemical properties. 3-[Hydroxy(phenyl)methyl]benzonitrile, a bifunctional molecule featuring a secondary alcohol and a nitrile group on a benzhydrol framework, represents a significant scaffold for the development of novel chemical entities. The strategic placement of the nitrile group at the meta-position of one phenyl ring, coupled with the reactive benzylic alcohol, imparts a unique electronic and steric profile. This guide offers an in-depth exploration of this compound, moving beyond a simple datasheet to provide a foundational understanding for researchers, scientists, and drug development professionals. We will delve into its synthesis, characterization, and the causal relationships between its structure and its chemical behavior, providing a robust framework for its application in research and development.

Nomenclature and Structural Identification

Correctly identifying a chemical compound is the cornerstone of scientific research. The following section provides the standard nomenclature and structural details for 3-[Hydroxy(phenyl)methyl]benzonitrile.

• IUPAC Name : 3-[Hydroxy(phenyl)methyl]benzonitrile

• Synonyms : 3-Cyanobenzhydrol, 3-(Hydroxyphenylmethyl)benzonitrile[1]

• CAS Number : 13428-06-3[1]

The molecular structure is depicted below, illustrating the spatial arrangement of the functional groups.

Caption: 2D Chemical Structure of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Physicochemical Properties

The physical properties of a compound dictate its behavior in various environments and are critical for designing experimental conditions, from reaction setups to purification and formulation. The table below summarizes the key physicochemical properties of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Property	Value	Source
Molecular Formula	C₁₄H₁₁NO	[1]
Molecular Weight	209.24 g/mol	[1]
Appearance	Solid (predicted)	-
Melting Point	Not reported	-
Boiling Point	Not reported	-
Solubility	Predicted to be soluble in organic solvents like methanol, ethanol, and dichloromethane. Sparingly soluble in water.	-
XLogP3-AA	2.5	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]
Rotatable Bond Count	2	[1]

Spectroscopic Profile

Spectroscopic analysis is indispensable for the structural elucidation and confirmation of a synthesized compound. The following is a predictive analysis of the key spectral features of 3-[Hydroxy(phenyl)methyl]benzonitrile based on its functional groups.

• ¹H NMR (Proton Nuclear Magnetic Resonance) : The proton NMR spectrum is expected to show distinct signals corresponding to the different proton environments. The methine proton (CH-OH) would likely appear as a singlet around δ 5.8-6.0 ppm. The aromatic protons would resonate in the region of δ 7.2-7.8 ppm, showing complex splitting patterns due to coupling. The hydroxyl proton (OH) would present as a broad singlet, with its chemical shift being concentration and solvent-dependent.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) : The ¹³C NMR spectrum will provide information on the carbon framework. The carbon of the nitrile group (C≡N) is expected to appear in the range of δ 118-122 ppm. The aromatic carbons will show multiple signals between δ 125-150 ppm.[2] The methine carbon (CH-OH) would likely be found around δ 75-85 ppm.[2]

• IR (Infrared) Spectroscopy : The IR spectrum will exhibit characteristic absorption bands for its functional groups. A broad band in the region of 3200-3600 cm⁻¹ is expected for the O-H stretching of the alcohol. The C≡N stretch of the nitrile group will give a sharp, medium-intensity peak around 2220-2240 cm⁻¹. Aromatic C-H stretching will be observed above 3000 cm⁻¹, and C=C stretching in the 1450-1600 cm⁻¹ region.

• Mass Spectrometry (MS) : In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be observed at m/z = 209. Key fragmentation patterns would likely include the loss of water (M-18) and the cleavage of the C-C bond adjacent to the hydroxyl group.

Synthesis and Purification

The synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile is most directly achieved via a Grignard reaction. This classic carbon-carbon bond-forming reaction provides an efficient route to secondary alcohols.

Reaction Scheme:

3-Cyanobenzaldehyde + Phenylmagnesium Bromide → 3-[Hydroxy(phenyl)methyl]benzonitrile

The underlying principle of this synthesis is the nucleophilic addition of the carbanionic phenyl group from the Grignard reagent to the electrophilic carbonyl carbon of 3-cyanobenzaldehyde.[3] The reaction must be conducted under anhydrous conditions to prevent the highly basic Grignard reagent from being quenched by protic solvents like water.

Caption: General workflow for the synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Detailed Experimental Protocol: Synthesis

• Preparation of Phenylmagnesium Bromide: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), magnesium turnings (1.1 eq) are suspended in anhydrous diethyl ether. Bromobenzene (1.0 eq) is added dropwise to initiate the reaction. The mixture is stirred until the magnesium is consumed.

• Grignard Addition: The flask containing the Grignard reagent is cooled in an ice bath. A solution of 3-cyanobenzaldehyde (1.0 eq) in anhydrous diethyl ether is added dropwise with stirring. The reaction is allowed to proceed to completion, which can be monitored by Thin Layer Chromatography (TLC).

• Workup: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The resulting mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with diethyl ether.

• Isolation: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

Purification Protocol

The crude 3-[Hydroxy(phenyl)methyl]benzonitrile can be purified by one of the following methods:

• Recrystallization: The crude solid is dissolved in a minimum amount of a hot solvent (e.g., a mixture of ethyl acetate and hexanes) and allowed to cool slowly to form crystals of the pure product.

• Column Chromatography: For more challenging purifications, silica gel column chromatography can be employed. The crude product is loaded onto a silica gel column and eluted with a solvent system of increasing polarity, such as a gradient of ethyl acetate in hexanes.

Analytical Characterization Workflow

To ensure the identity and purity of the synthesized compound, a systematic analytical workflow is essential.

Caption: A logical workflow for the analytical characterization of the final product.

High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment

A reversed-phase HPLC method is suitable for determining the purity of 3-[Hydroxy(phenyl)methyl]benzonitrile.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: A gradient of acetonitrile and water.

• Detection: UV at 254 nm

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Sample Preparation: The sample is dissolved in the mobile phase at a concentration of approximately 1 mg/mL.

This method should effectively separate the product from starting materials and potential by-products, such as biphenyl, which can form during the Grignard reaction.

Reactivity and Stability

The chemical reactivity of 3-[Hydroxy(phenyl)methyl]benzonitrile is governed by its two primary functional groups:

• Secondary Alcohol: The hydroxyl group can undergo oxidation to form the corresponding ketone (3-benzoylbenzonitrile). It can also be esterified or etherified.

• Nitrile: The nitrile group can be hydrolyzed under acidic or basic conditions to yield a carboxylic acid or an amide, respectively. It can also be reduced to a primary amine.

The compound is expected to be stable under standard laboratory conditions. It should be stored in a cool, dry place, away from strong oxidizing agents and strong acids or bases.

Safety and Handling

• Hazards: Assumed to be harmful if swallowed, in contact with skin, or if inhaled. May cause skin and eye irritation, and respiratory irritation.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.

• Handling: Use only in a well-ventilated area. Avoid breathing dust, fumes, or vapors. Wash hands thoroughly after handling.

Potential Applications

The benzhydrol moiety is a common feature in many pharmacologically active compounds, including antihistamines. The presence of the nitrile group provides a handle for further chemical modification, making 3-[Hydroxy(phenyl)methyl]benzonitrile a potentially valuable intermediate in drug discovery programs for the synthesis of more complex molecules.

References

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved March 15, 2026, from [Link]

• Çakmak, Ş., Kansız, S., Azam, M., & Min, K. (2020). 13 C NMR spectrum of the compound. ResearchGate. Retrieved March 15, 2026, from [Link]

• SIELC Technologies. (2018, February 16). Separation of 4,4'-Bis(dimethylamino)benzhydrol on Newcrom R1 HPLC column. Retrieved March 15, 2026, from [Link]

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• National Institute of Standards and Technology. (n.d.). Benzonitrile, 3-hydroxy-. NIST Chemistry WebBook. Retrieved March 15, 2026, from [Link]

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IUPAC name and synonyms for 3-[Hydroxy(phenyl)methyl]benzonitrile

An In-depth Technical Guide to 3-[Hydroxy(phenyl)methyl]benzonitrile: Synthesis, Properties, and Applications in Medicinal Chemistry

Executive Summary

3-[Hydroxy(phenyl)methyl]benzonitrile is a bifunctional organic molecule that serves as a highly valuable intermediate in the synthesis of complex pharmaceutical agents. Characterized by a central benzhydrol (diphenylmethanol) core appended with a nitrile group, this compound offers multiple reaction sites for molecular elaboration. The nitrile moiety, a well-established pharmacophore and versatile synthetic handle, enhances the molecule's utility in drug discovery.[1][2] This guide, designed for researchers and drug development professionals, provides a comprehensive analysis of the compound's chemical identity, a robust synthetic protocol with mechanistic insights, its strategic importance in medicinal chemistry, and essential safety protocols.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and properties is the foundation of its effective application in research and development.

Nomenclature and Chemical Identifiers

The systematic identification of 3-[Hydroxy(phenyl)methyl]benzonitrile is crucial for accurate documentation and sourcing. It is registered under several identifiers across major chemical databases.

Identifier	Value	Source
IUPAC Name	3-[Hydroxy(phenyl)methyl]benzonitrile	Guidechem[3]
Synonyms	3-(Hydroxyphenylmethyl)benzonitrile, 3-cyanobenzhydrol, 3-Cyanobenzhydryl alcohol	Guidechem[3]
CAS Number	13428-06-3	Guidechem[3]
Molecular Formula	C₁₄H₁₁NO	Guidechem[3]
PubChem CID	19003636	Guidechem[3]

Physicochemical Data

The compound's physical and computed properties dictate its behavior in solvent systems, its reactivity, and its potential pharmacokinetic profile.

Property	Value	Source
Molecular Weight	209.24 g/mol	Guidechem[3]
Canonical SMILES	C1=CC=C(C=C1)C(C2=CC=CC(=C2)C#N)O	Guidechem[3]
InChI Key	BIWIUOMRUCYPSI-UHFFFAOYSA-N	Guidechem[3]
Appearance	Solid (predicted)	-
Solubility	Soluble in organic solvents like DMF, DMSO, and alcohols	-

Synthesis and Mechanistic Insights

The synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile is most efficiently achieved via the Grignard reaction. This classic organometallic transformation is reliable, high-yielding, and provides a clear mechanistic pathway, making it an authoritative choice for laboratory-scale production.

Retrosynthetic Analysis

A retrosynthetic approach logically disconnects the target molecule into readily available starting materials. The key disconnection is at the carbon-carbon bond formed between the two aromatic rings, identifying 3-cyanobenzaldehyde and a phenyl Grignard reagent as ideal precursors.

Caption: Retrosynthetic pathway for the target molecule.

Synthesis Workflow: Grignard Reaction

The Grignard reaction involves the nucleophilic attack of the carbanion from phenylmagnesium bromide on the electrophilic carbonyl carbon of 3-cyanobenzaldehyde. The resulting alkoxide is subsequently protonated during an acidic workup to yield the final secondary alcohol.

Caption: Step-by-step workflow for the synthesis of the title compound.

Detailed Experimental Protocol

This protocol is a self-validating system, where successful execution relies on strict adherence to anhydrous conditions until the quenching step.

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere is assembled.

• Grignard Reagent Formation: Magnesium turnings are placed in the flask with a crystal of iodine. A solution of bromobenzene in anhydrous tetrahydrofuran (THF) is added dropwise to initiate the formation of phenylmagnesium bromide.

• Reaction: The Grignard solution is cooled to 0°C. A solution of 3-cyanobenzaldehyde in anhydrous THF is added dropwise via the dropping funnel.

  • Causality Insight: Slow, cooled addition is critical to control the exothermic reaction and prevent side reactions, such as Wurtz coupling of the Grignard reagent.

• Monitoring: The reaction is allowed to warm to room temperature and stirred for 2-4 hours. Progress is monitored by Thin-Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Trustworthiness Principle: Using ammonium chloride, a weak acid, provides a controlled protonation of the intermediate alkoxide while avoiding potential acid-catalyzed side reactions with the hydroxyl group.

• Extraction: The aqueous layer is separated and extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield pure 3-[Hydroxy(phenyl)methyl]benzonitrile.

Strategic Importance in Drug Discovery

The benzonitrile motif is a privileged structure in medicinal chemistry.[1] Its incorporation into drug candidates can enhance metabolic stability, improve binding affinity through polar and π-π stacking interactions, and act as a bioisostere for other functional groups.[1][2]

The Benzonitrile Moiety: A Bioactive Scaffold

The nitrile group is not merely a synthetic handle; it is a key pharmacophore. Its linear geometry and ability to act as a hydrogen bond acceptor allow it to make specific, high-affinity interactions with protein targets.[2] Furthermore, it is generally resistant to metabolic degradation, which can improve the pharmacokinetic profile of a drug candidate. The use of related structures like 3-hydroxybenzonitrile as a building block for Serotonin 5-HT1A receptor agonists highlights the value of this substitution pattern.[4]

Application as a Versatile Intermediate

3-[Hydroxy(phenyl)methyl]benzonitrile serves as an excellent starting point for creating libraries of complex molecules.

• The Hydroxyl Group: Can be oxidized to a ketone, esterified, or used as a handle for etherification, allowing for the exploration of structure-activity relationships (SAR) at this position.

• The Nitrile Group: Can be hydrolyzed to a carboxylic acid or an amide, or reduced to a primary amine, opening up a vast chemical space for further derivatization.[5][6]

This dual reactivity makes it a valuable intermediate for scaffolds like the 4-(3-hydroxyphenyl)piperidine core, which is known to produce potent opioid receptor antagonists.[7] The synthesis of novel antagonists or modulators for various CNS receptors is a plausible application.

Safety, Handling, and Storage

• Hazard Identification: Compounds in this class are often harmful if swallowed or in contact with skin and can cause serious eye irritation.[8] The nitrile group can release cyanide in vivo, imparting toxicity.

• Handling Procedures:

  • Always handle in a well-ventilated chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.[9]

  • Avoid inhalation of dust or vapors and prevent skin and eye contact.[8]

• Storage and Stability:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.

  • Keep away from strong oxidizing agents and strong acids/bases.

Conclusion

3-[Hydroxy(phenyl)methyl]benzonitrile is more than a simple chemical; it is a strategic tool for the medicinal chemist. Its straightforward and reliable synthesis, combined with the dual reactivity of its hydroxyl and nitrile functionalities, makes it a powerful intermediate for the development of novel therapeutics. The established importance of the benzonitrile scaffold in modulating the physicochemical and pharmacokinetic properties of drug molecules further cements its value in modern drug discovery programs.

References

• The Role of 3-Hydroxybenzonitrile in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

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• Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Application of Nitrile in Drug Design. ResearchGate. [Link]

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The Pharmacological Architecture of Benzonitrile Derivatives: A Technical Guide to Biological Activity and Evaluation

Executive Summary: The Benzonitrile Scaffold in Drug Discovery

The benzonitrile moiety (a cyanobenzene ring) is a highly privileged scaffold in modern medicinal chemistry. The cyano group (–C≡N) acts as a robust pseudohalogen; it is strongly electron-withdrawing, metabolically stable, and capable of participating in critical hydrogen bonding and dipole-dipole interactions within target protein pockets. As a Senior Application Scientist, I approach the benzonitrile structure not just as a chemical functional group, but as a precise geometric tool for target engagement.

This technical guide dissects the biological activity of benzonitrile derivatives—spanning from gold-standard anticancer aromatase inhibitors to emerging broad-spectrum antimicrobial agents—and provides the rigorous, self-validating experimental frameworks required to evaluate their efficacy.

Mechanistic Foundations: Target Engagement and Causality

Anticancer Activity: CYP19A1 (Aromatase) Inhibition

The most clinically significant application of benzonitrile derivatives is in the treatment of estrogen receptor-positive (ER+) breast cancer via the inhibition of aromatase (CYP19A1)[1]. Letrozole, a non-steroidal third-generation aromatase inhibitor, exemplifies this design. It features a 1,2,3-triazole ring flanked by two benzonitrile groups[2].

The Mechanistic Causality: The triazole nitrogen (N4) coordinates directly with the heme iron of the CYP19A1 enzyme, preventing the binding of oxygen required for the aromatization of androgens into estrogens[3]. Simultaneously, the dual benzonitrile rings project into the hydrophobic substrate-binding cleft. The cyano groups mimic the electrostatic profile of the natural steroid backbone (androstenedione), anchoring the inhibitor through tight hydrogen bonds with specific amino acid residues (e.g., Met374) in the active site[4]. This dual-action binding is what grants benzonitrile-based inhibitors their profound selectivity and sub-nanomolar potency.

Mechanistic pathway of CYP19A1 aromatase inhibition by benzonitrile derivatives.

Antimicrobial and Antifungal Efficacy

Beyond oncology, benzonitrile derivatives are heavily investigated for antimicrobial applications. Recent developments in hydrazone-based benzonitriles (e.g., 4-[2-((5-Arylfuran-2-yl)methylene)hydrazinyl]benzonitrile derivatives) have demonstrated potent antifungal activity[5].

The Mechanistic Causality: In fungal pathogens like Candida albicans, these derivatives target lanosterol 14α-demethylase (CYP51), a cytochrome P450 enzyme analogous to human aromatase. Molecular docking studies confirm that the benzonitrile moiety facilitates deep penetration into the CYP51 active site, interacting with key residues like Hem601 and Cys470 to disrupt ergosterol biosynthesis, leading to fungal cell membrane collapse[5]. Furthermore, thiazole-linked benzonitrile derivatives have shown superior antibacterial inhibition against both Gram-positive (S. aureus) and Gram-negative (K. pneumoniae) strains by disrupting bacterial cell wall integrity[6].

Quantitative Efficacy Profiling

To contextualize the biological activity of these compounds, the following table summarizes the quantitative metrics (IC50 and MIC) of representative benzonitrile derivatives across different therapeutic targets.

Compound Class / Specific Derivative	Primary Target / Organism	Biological Activity Metric	Reference
Letrozole (Bis-benzonitrile triazole)	Human CYP19A1 (Aromatase)	IC50: 1.0 - 3.0 nM	[1]
Compound 5 (Hydrazinyl-benzonitrile)	Candida albicans (CYP51)	MIC: 3.9 µg/mL	[5]
Compound 10 (Hydrazinyl-benzonitrile)	Aspergillus ochraceus	MIC: 7.8 µg/mL	[5]
Thiazole-benzonitrile (Deriv. 9)	Staphylococcus aureus	MIC/MBC: Highly potent (Low µg/mL)	[6]
18F-Labeled Benzonitrile Tracer	Human CYP19A1 (PET Imaging)	High specific binding affinity	[4]

Self-Validating Experimental Protocols

As an application scientist, I emphasize that an assay is only as good as its internal controls and its ability to definitively isolate the variable of interest. Below are the optimized, step-by-step methodologies for evaluating benzonitrile derivatives.

Protocol A: Fluorometric In Vitro Aromatase Inhibition Assay

Purpose: To determine the IC50 of novel benzonitrile derivatives against CYP19A1. Causality Check: Traditional radiometric assays (tritiated water release) are endpoint-only and prone to phase-separation errors. We utilize a continuous fluorometric assay using the substrate 7-methoxy-4-trifluoromethylcoumarin (MFC). Aromatase cleaves MFC to 7-hydroxy-4-trifluoromethylcoumarin (HFC), a highly fluorescent molecule. If a benzonitrile derivative successfully inhibits the enzyme, fluorescence will proportionally decrease.

• Reagent Preparation: Prepare a master mix containing 50 mM potassium phosphate buffer (pH 7.4), 2.6 mM NADP+, 6.6 mM glucose-6-phosphate, and 0.4 U/mL glucose-6-phosphate dehydrogenase (NADPH regenerating system).

• Compound Dilution: Serially dilute the benzonitrile derivatives in DMSO. Critical Step: Ensure the final DMSO concentration in the assay does not exceed 1% (v/v), as higher concentrations will denature the CYP19A1 enzyme, causing false-positive inhibition.

• Enzyme Incubation: Add recombinant human CYP19A1 (aromatase) to the master mix. Aliquot 90 µL per well into a black 96-well microtiter plate. Add 5 µL of the diluted inhibitor. Incubate at 37°C for 10 minutes to allow pre-binding of the inhibitor to the active site.

• Reaction Initiation: Add 5 µL of the fluorogenic substrate MFC (final concentration 25 µM) to initiate the reaction.

• Kinetic Readout: Read the plate immediately in a fluorescence microplate reader (Excitation: 409 nm, Emission: 530 nm) in kinetic mode for 30 minutes at 37°C.

• Data Analysis: Calculate the initial velocity (V0) from the linear portion of the fluorescence curve. Plot V0 against the log[Inhibitor] to derive the IC50 using non-linear regression.

Protocol B: Resazurin-Based Broth Microdilution Assay for Antimicrobial MIC

Purpose: To determine the Minimum Inhibitory Concentration (MIC) of benzonitrile derivatives against bacterial/fungal strains. Causality Check: Benzonitrile derivatives are often highly lipophilic and can precipitate in aqueous broth, creating visual turbidity that mimics microbial growth. To prevent these false negatives, we use resazurin. Viable cells reduce non-fluorescent blue resazurin to highly fluorescent pink resorufin. This ensures the readout is strictly tied to cellular metabolism, not compound solubility[5].

• Inoculum Preparation: Grow the target strain (e.g., C. albicans or S. aureus) overnight. Adjust the suspension to a 0.5 McFarland standard, then dilute in Mueller-Hinton broth (for bacteria) or RPMI 1640 (for fungi) to achieve a final inoculum of 5×105 CFU/mL.

• Serial Dilution: In a sterile 96-well plate, perform two-fold serial dilutions of the benzonitrile derivative (ranging from 128 µg/mL to 0.25 µg/mL).

• Inoculation & Incubation: Add 50 µL of the standardized microbial inoculum to each well (total volume 100 µL). Include a growth control (no drug) and a sterility control (no microbes). Incubate at 37°C for 24 hours (bacteria) or 48 hours (fungi).

• Metabolic Staining: Add 10 µL of a 0.015% resazurin sodium salt solution to all wells. Incubate for an additional 2-4 hours in the dark.

• Interpretation: The MIC is defined as the lowest concentration of the benzonitrile derivative that prevents the color change from blue (oxidized resazurin) to pink (reduced resorufin), indicating complete inhibition of microbial metabolism.

Self-validating high-throughput resazurin microdilution workflow for MIC determination.

Conclusion and Future Perspectives

The biological activity of benzonitrile derivatives is a testament to the power of targeted rational drug design. By leveraging the unique steric and electronic properties of the cyano group, researchers can achieve highly specific interactions with metalloenzymes (like CYP19A1 and CYP51). Moving forward, the integration of 18F-radiolabeled benzonitriles for PET imaging[4] and the application of machine learning-driven QSAR models[1] will further accelerate the discovery of next-generation therapeutics built upon this versatile scaffold.

References

• QSAR modeling of aromatase inhibitory activity of 1-substituted 1,2,3-triazole analogs of letrozole Source: European Journal of Medicinal Chemistry (via ResearchGate) URL:[Link]

• Ex situ generation of stoichiometric HCN and its application in the Pd-catalysed cyanation of aryl bromides Source: RSC Publishing URL:[Link]

• 4th Generation aromatase inhibitors for the treatment of breast cancer: design, synthesis, biochemical and molecular biology studies Source: ORCA - Cardiff University URL:[Link]

• Novel 18F-Labeled PET Tracers Specific to Aromatase: Design, Synthesis, and Biological Evaluation Source: Molecular Pharmaceutics - ACS Publications URL:[Link]

• A Series of Furan-based Hydrazones: Design, Synthesis, and Evaluation of Antimicrobial Activity, Cytotoxicity and Genotoxicity Source: Bentham Science Publisher URL:[Link]

• Synthesis of Novel Thiazole Derivatives Linked Benzonitrile Moiety as Potent Antimicrobial Agents Source: ResearchGate URL:[Link]

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An In-Depth Technical Guide to 3-Cyanobenzhydryl Alcohol: Synthesis, Properties, and Applications in Drug Development

Foreword

In the landscape of modern medicinal chemistry and drug development, the strategic use of versatile molecular scaffolds is paramount. Among these, 3-cyanobenzhydryl alcohol emerges as a key building block, offering a unique combination of structural features that are highly advantageous for the synthesis of complex pharmaceutical intermediates. This guide provides an in-depth technical overview of 3-cyanobenzhydryl alcohol, from its fundamental chemical properties and synthesis to its applications as a pivotal component in the development of therapeutic agents. We will explore the causality behind synthetic choices, delve into its analytical characterization, and discuss its role in the broader context of medicinal chemistry, providing researchers and drug development professionals with a comprehensive resource.

Physicochemical Properties and Structural Features

3-Cyanobenzhydryl alcohol, also known as 3-(hydroxyphenylmethyl)benzonitrile, is a secondary alcohol characterized by a benzhydryl moiety with a nitrile group at the meta-position of one of the phenyl rings. This specific arrangement of functional groups imparts a unique set of properties that are instrumental in its synthetic utility.

Table 1: Physicochemical Properties of 3-Cyanobenzhydryl Alcohol [1]

Property	Value
CAS Number	13428-06-3
Molecular Formula	C₁₄H₁₁NO
Molecular Weight	209.24 g/mol
Appearance	White to off-white crystalline powder
Melting Point	Not widely reported, requires experimental determination
Boiling Point	Not widely reported, likely high due to molecular weight and polarity
Solubility	Soluble in polar organic solvents such as methanol, ethanol, and THF

The presence of a hydroxyl group allows for further functionalization through esterification, etherification, or oxidation. The nitrile group, a versatile functional group in organic synthesis, can be hydrolyzed to a carboxylic acid, reduced to an amine, or participate in cycloaddition reactions. The benzhydryl scaffold itself is a common motif in many biologically active molecules.

Synthesis of 3-Cyanobenzhydryl Alcohol: A Tale of Two Pathways

The synthesis of 3-cyanobenzhydryl alcohol can be approached through two primary and logically sound strategies: the nucleophilic addition of a Grignard reagent to an aldehyde or the reduction of a corresponding ketone. The choice between these pathways is often dictated by the availability and cost of starting materials, as well as the desired scale of the reaction.

Pathway A: Grignard Reaction - Building the Carbon Skeleton

The Grignard reaction is a cornerstone of carbon-carbon bond formation and provides a direct route to 3-cyanobenzhydryl alcohol.[2][3][4][5][6] This approach involves the reaction of a phenyl Grignard reagent, such as phenylmagnesium bromide, with 3-cyanobenzaldehyde.

Diagram 1: Grignard Synthesis of 3-Cyanobenzhydryl Alcohol

Caption: Grignard reaction pathway for the synthesis of 3-cyanobenzhydryl alcohol.

Experimental Protocol: Grignard Synthesis

Materials:

• 3-Cyanobenzaldehyde

• Magnesium turnings

• Bromobenzene

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (for initiation)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware (three-necked flask, dropping funnel, reflux condenser)

Procedure:

• Preparation of Phenylmagnesium Bromide:

  • In a flame-dried three-necked flask equipped with a dropping funnel, reflux condenser, and a magnetic stirrer, place magnesium turnings.

  • Add a small crystal of iodine.

  • In the dropping funnel, place a solution of bromobenzene in anhydrous diethyl ether.

  • Add a small amount of the bromobenzene solution to the magnesium. The reaction is initiated when the color of the iodine disappears and the solution becomes cloudy.

  • Add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with 3-Cyanobenzaldehyde:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Dissolve 3-cyanobenzaldehyde in anhydrous diethyl ether and add it dropwise to the stirred Grignard reagent.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Workup and Purification:

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude 3-cyanobenzhydryl alcohol by column chromatography on silica gel or by recrystallization.

Causality Behind Experimental Choices: The use of anhydrous solvents is critical as Grignard reagents are strong bases and will react with any protic species, including water.[2] The initial addition of a small amount of bromobenzene and an iodine crystal helps to initiate the formation of the Grignard reagent by activating the magnesium surface. The dropwise addition of the aldehyde at low temperature helps to control the exothermic reaction and minimize side product formation.

Pathway B: Reduction of 3-Benzoylbenzonitrile - A Functional Group Transformation

An alternative and equally viable route involves the reduction of the corresponding ketone, 3-benzoylbenzonitrile. This method is advantageous if the ketone is readily available or can be synthesized efficiently.

Diagram 2: Reduction Synthesis of 3-Cyanobenzhydryl Alcohol

Caption: Reduction pathway for the synthesis of 3-cyanobenzhydryl alcohol.

Experimental Protocol: Reduction of 3-Benzoylbenzonitrile

Materials:

• 3-Benzoylbenzonitrile

• Sodium borohydride (NaBH₄)

• Methanol or ethanol

• Water

• Dichloromethane or ethyl acetate

• Anhydrous magnesium sulfate

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • In a round-bottom flask, dissolve 3-benzoylbenzonitrile in methanol or ethanol.

  • Cool the solution to 0 °C in an ice bath.

• Reduction:

  • Add sodium borohydride portion-wise to the stirred solution. The addition should be slow to control the evolution of hydrogen gas.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Workup and Purification:

  • Quench the reaction by slowly adding water.

  • Remove the bulk of the alcohol solvent under reduced pressure.

  • Extract the aqueous residue with dichloromethane or ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Evaporate the solvent to yield the crude product.

  • Purify the crude 3-cyanobenzhydryl alcohol by column chromatography or recrystallization.

Causality Behind Experimental Choices: Sodium borohydride is a mild and selective reducing agent that is well-suited for the reduction of ketones to secondary alcohols.[7][8][9][10] It is less reactive than lithium aluminum hydride and can be used in protic solvents like methanol or ethanol, making the procedure safer and more convenient. The reaction is typically performed at low temperatures to enhance selectivity and control the reaction rate.

Analytical Characterization

The identity and purity of synthesized 3-cyanobenzhydryl alcohol must be confirmed through rigorous analytical techniques.

Table 2: Spectroscopic Data for 3-Cyanobenzhydryl Alcohol

Technique	Expected Chemical Shifts / Bands
¹H NMR	δ 7.2-7.8 (m, 9H, Ar-H), δ 5.8 (s, 1H, CH-OH), δ 2.5-3.5 (br s, 1H, OH)
¹³C NMR	δ 110-145 (Ar-C), δ 118 (CN), δ 75 (CH-OH)[11][12]
IR (cm⁻¹)	3200-3600 (br, O-H stretch), 3000-3100 (sp² C-H stretch), 2220-2240 (C≡N stretch), 1600, 1490, 1450 (C=C aromatic stretch)[13][14][15][16][17]
Mass Spec (m/z)	209 (M⁺), fragments corresponding to loss of H₂O, CN, and phenyl groups

Self-Validating System in Characterization: The combination of these spectroscopic techniques provides a self-validating system. For example, the presence of the hydroxyl group is confirmed by the broad O-H stretch in the IR spectrum, the exchangeable proton signal in the ¹H NMR spectrum, and the characteristic carbon signal in the ¹³C NMR spectrum. Similarly, the nitrile group is identified by its sharp, intense absorption in the IR spectrum and its unique chemical shift in the ¹³C NMR spectrum.

Applications in Drug Development: A Key Intermediate

The true value of 3-cyanobenzhydryl alcohol lies in its role as a versatile intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its bifunctional nature allows for a variety of chemical transformations, making it a valuable building block for constructing complex molecular architectures.

Precursor to Fexofenadine

One of the most notable applications of a closely related derivative is in the synthesis of Fexofenadine, a non-sedating second-generation antihistamine. While the exact commercial synthesis routes are proprietary, published synthetic pathways often involve intermediates structurally similar to 3-cyanobenzhydryl alcohol.[18][19][20][21] The benzhydryl moiety is a core component of the Fexofenadine structure, and the nitrile group can be a precursor to the carboxylic acid functionality present in the final drug molecule.

Diagram 3: Retrosynthetic Analysis of Fexofenadine Highlighting the Benzhydryl Moiety

Caption: Retrosynthetic approach to Fexofenadine, illustrating the importance of the benzhydryl core.

Scaffold for Novel Biologically Active Molecules

The unique combination of a benzhydryl group and a cyano group makes 3-cyanobenzhydryl alcohol an attractive starting point for the synthesis of novel compounds with potential biological activity. Research into derivatives of similar structures has shown a wide range of pharmacological effects. For instance, compounds containing a 3-cyanopyridine moiety have been investigated as potential antiproliferative agents.[22] Furthermore, various cyanobacteria-derived metabolites with diverse biological activities, including antimicrobial and antiviral properties, often feature complex aromatic structures where a scaffold like 3-cyanobenzhydryl alcohol could serve as a synthetic precursor.[9][10]

Conclusion

3-Cyanobenzhydryl alcohol stands as a testament to the power of strategic molecular design in organic synthesis and drug development. Its straightforward synthesis, coupled with the versatility of its functional groups, makes it an invaluable tool for medicinal chemists. This guide has provided a comprehensive overview of its properties, synthesis, and applications, emphasizing the logical and scientific rationale behind its use. As the demand for novel therapeutics continues to grow, the importance of such well-characterized and versatile intermediates will undoubtedly increase, solidifying the role of 3-cyanobenzhydryl alcohol in the future of pharmaceutical innovation.

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• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Google Patents. (n.d.). WO2007110884A2 - A process for the preparation of highly pure anhydrous fexofenadine hydrochloride.
• Wang, X., et al. (2018). The synthesis of fexofenadine. IOP Conference Series: Earth and Environmental Science, 170, 022137.
• Setamdideh, D., & Khaledi, L. (2013). Zn(BH4)2/2NaCl: A Novel Reducing System for Efficient Reduction of Organic Carbonyl Compounds to Their Corresponding Alcohols. South African Journal of Chemistry, 66, 138-144.
• DwianP, S., et al. (2014). Reduction of Aldehydes Using Sodium Borohydride under Ultrasonic Irradiation. Indonesian Journal of Chemistry, 14(1), 1-4.

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• Li, Y., et al. (2020). Synthesis and biological evaluation of 3-arylbenzofuranone derivatives as potential anti-Alzheimer's disease agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 805-814.
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Unlocking the Therapeutic Potential of 3-[Hydroxy(phenyl)methyl]benzonitrile: A Framework for Preclinical Investigation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The landscape of modern drug discovery is characterized by an incessant search for novel chemical entities (NCEs) that possess unique structural motifs and promising biological activity. 3-[Hydroxy(phenyl)methyl]benzonitrile, a small molecule featuring a chiral secondary alcohol and a benzonitrile moiety, represents such an untapped resource. While its current utility is primarily as a synthetic intermediate, its constituent functional groups are hallmarks of established pharmacophores.[1] The benzonitrile group is a privileged scaffold in medicinal chemistry, known for its metabolic stability and ability to engage in critical molecular interactions.[1] Concurrently, the secondary alcohol provides a key hydrogen bonding site, crucial for receptor binding.[2] This guide provides a comprehensive framework for the systematic evaluation of 3-[Hydroxy(phenyl)methyl]benzonitrile, outlining two high-potential research avenues in oncology and neurodegenerative disease. We present detailed, field-proven experimental workflows, from initial in vitro screening to cell-based mechanism-of-action studies, to empower researchers to explore and validate the therapeutic promise of this compelling molecule.

Core Molecular Profile and Synthetic Strategy

A foundational understanding of a molecule's physicochemical properties and synthetic accessibility is a mandatory prerequisite for any drug development program.

Physicochemical Characteristics

The predicted properties of 3-[Hydroxy(phenyl)methyl]benzonitrile suggest a favorable starting point for drug design, with characteristics generally falling within the parameters of Lipinski's Rule of Five.

Property	Value	Source
Molecular Formula	C₁₄H₁₁NO	[3]
Molecular Weight	209.24 g/mol	[3]
XLogP3-AA	2.5	[3]
Hydrogen Bond Donor Count	1	[3]
Hydrogen Bond Acceptor Count	2	[3]
Rotatable Bond Count	2	[3]

Synthetic Accessibility

The synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile is readily achievable via standard, high-yielding organometallic reactions. The most direct and efficient pathway is the nucleophilic addition of a phenyl Grignard reagent to 3-cyanobenzaldehyde. This one-step synthesis provides a reliable and scalable route for producing the necessary quantities for extensive screening and preclinical evaluation.

Caption: Grignard reaction for the synthesis of the target compound.

Research Area 1: Oncology - Covalent Inhibition of Oncogenic Cysteine Proteases

Scientific Rationale

The benzonitrile moiety is not merely a passive structural element; its unique electronic properties make it a potential "warhead" for covalent inhibition.[1] Specifically, the nitrile group can be targeted by nucleophilic residues, such as the thiol group of cysteine, within an enzyme's active site. Many cancers exhibit upregulated activity of cysteine proteases (e.g., cathepsins), which are critical for tumor invasion and metastasis. We hypothesize that 3-[Hydroxy(phenyl)methyl]benzonitrile can act as a covalent inhibitor of such proteases, offering a promising avenue for anticancer therapy.

Experimental Validation Workflow

A phased approach, beginning with broad in vitro screening and progressing to targeted cellular assays, is essential for validating this hypothesis. This workflow ensures that resources are focused on validated "hits" and provides a clear decision-making framework.

Caption: Stepwise validation of anticancer potential.

Key Experimental Protocols

Causality: This experiment is the first critical step to quantify the inhibitory potency of the compound against specific enzyme targets identified in a primary screen. By measuring the concentration required to reduce enzyme activity by 50%, we establish a key benchmark for potency.

Methodology:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 3-[Hydroxy(phenyl)methyl]benzonitrile in 100% DMSO.

  • Prepare a serial dilution series (e.g., 100 µM to 1 nM) in assay buffer (e.g., 50 mM Tris, 150 mM NaCl, 5 mM DTT, pH 7.5).

  • Reconstitute recombinant human cathepsin L (or other hit protease) and its corresponding fluorogenic substrate (e.g., Z-Phe-Arg-AMC) according to the manufacturer's specifications.

• Assay Execution (384-well format):

  • To each well of a black, flat-bottom assay plate, add 5 µL of the compound dilution series. Include "no inhibitor" (DMSO vehicle) and "no enzyme" controls.

  • Add 20 µL of diluted enzyme solution to all wells except the "no enzyme" control.

  • Incubate the plate for 30 minutes at 37°C to allow for inhibitor binding.

  • Initiate the reaction by adding 25 µL of the fluorogenic substrate solution.

• Data Acquisition and Analysis:

  • Immediately begin kinetic reading on a fluorescence plate reader (Excitation/Emission ~360/460 nm), taking measurements every 60 seconds for 30 minutes.

  • Calculate the rate of reaction (V₀) for each well by determining the slope of the linear portion of the fluorescence curve.

  • Normalize the data to the "no inhibitor" control (100% activity) and "no enzyme" control (0% activity).

  • Plot the normalized activity versus the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Research Area 2: Neurodegenerative Disease - Allosteric Modulation of Kinase Signaling

Scientific Rationale

The diarylmethanol core structure is a well-established scaffold in kinase inhibitor design.[2] However, rather than competing directly with ATP, we propose investigating 3-[Hydroxy(phenyl)methyl]benzonitrile as an allosteric modulator. Many kinases implicated in neurodegeneration, such as Tau Tubulin Kinase 1 (TTBK1), possess allosteric sites that can be targeted for greater selectivity. The secondary alcohol and aromatic rings of the compound are ideal for forming the specific hydrogen bonds and π-stacking interactions characteristic of allosteric pockets.[2] Targeting TTBK1 is a compelling strategy for Alzheimer's disease, as its inhibition could reduce the pathological hyperphosphorylation of tau protein.

Experimental Validation Workflow

This workflow is designed to first confirm binding and inhibition, and then to verify the intended downstream biological effect in a relevant cellular model.

Caption: Systematic validation of neuroprotective potential.

Key Experimental Protocols

Causality: This experiment directly tests our central hypothesis. If the compound inhibits TTBK1 in cells, we expect to see a dose-dependent reduction in the phosphorylation of its substrate, tau, at the specific Ser422 site. This provides a crucial link between in vitro enzyme inhibition and a disease-relevant cellular outcome.

Methodology:

• Cell Culture and Treatment:

  • Culture human neuroblastoma SH-SY5Y cells in complete medium. For a more neuron-like phenotype, differentiate cells with retinoic acid for 5-7 days prior to the experiment.

  • Seed differentiated cells in 6-well plates.

  • Treat cells with a dose-response curve of 3-[Hydroxy(phenyl)methyl]benzonitrile (e.g., 0.1, 1, 10 µM) for 24 hours. Include a DMSO vehicle control.

• Protein Extraction:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells directly in the wells with 200 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

  • Scrape the cells, transfer the lysate to microcentrifuge tubes, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Immunoblotting:

  • Denature 20 µg of protein from each sample by boiling in Laemmli sample buffer.

  • Separate proteins on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with primary antibodies diluted in blocking buffer:

    • Rabbit anti-phospho-Tau (Ser422)

    • Mouse anti-total-Tau

    • Mouse anti-GAPDH (as a loading control)

  • Wash the membrane 3x with TBST.

  • Incubate with HRP-conjugated anti-rabbit and anti-mouse secondary antibodies for 1 hour at room temperature.

  • Wash 3x with TBST.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate and image the blot using a digital imager.

  • Quantify band intensities using ImageJ or similar software. Normalize the phospho-Tau signal to the total-Tau signal, and then normalize this ratio to the GAPDH loading control for each sample.

Conclusion and Future Directions

3-[Hydroxy(phenyl)methyl]benzonitrile stands as a molecule with considerable, yet unexplored, therapeutic potential. The research avenues outlined in this guide provide a robust and scientifically rigorous starting point for its investigation as a novel agent in oncology or neurodegenerative disease. Positive outcomes from these initial studies would warrant a full-scale lead optimization program, focusing on structure-activity relationship (SAR) studies to enhance potency and selectivity, as well as comprehensive ADME/Tox profiling to develop a clinical candidate with optimal drug-like properties.

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A Spectroscopic Guide to the Structural Elucidation of 3-[Hydroxy(phenyl)methyl]benzonitrile

Foreword: The Imperative of Structural Verification in Modern Research

In the realms of medicinal chemistry and materials science, the unambiguous confirmation of a molecule's structure is the bedrock upon which all subsequent research is built. An error in structural assignment can invalidate years of work and significant financial investment. This guide is designed for the practicing researcher and drug development professional, offering an in-depth, multi-technique spectroscopic analysis of the compound 3-[Hydroxy(phenyl)methyl]benzonitrile (Molecular Formula: C₁₄H₁₁NO, Molecular Weight: 209.24 g/mol ).[1] We will move beyond a mere presentation of data, delving into the causality behind experimental choices and the logic of spectral interpretation—a self-validating system for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for determining the precise arrangement of atoms in an organic molecule. By probing the magnetic properties of atomic nuclei—primarily ¹H (proton) and ¹³C—we can construct a detailed map of the molecular skeleton and its environment.

Causality of Experimental Protocol

The choice of a high-field instrument (e.g., 400 MHz) is deliberate; it provides superior signal dispersion, which is critical for resolving the complex, overlapping signals expected in the aromatic region of this molecule. Deuterated chloroform (CDCl₃) is selected as the solvent because it is chemically inert, dissolves a wide range of organic compounds, and its residual proton signal (at ~7.26 ppm) provides a convenient internal standard.[2][3]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh approximately 5-10 mg of the synthesized 3-[Hydroxy(phenyl)methyl]benzonitrile.

• Dissolution: Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) directly within a 5 mm NMR tube.

• Homogenization: Gently vortex the tube until the sample is fully dissolved.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Perform standard instrument tuning and shimming procedures to optimize magnetic field homogeneity.

  • Acquire a ¹H NMR spectrum, typically using a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans is required due to the lower natural abundance of ¹³C.

NMR Workflow Diagram

Caption: Workflow for NMR sample preparation, data acquisition, and processing.

Spectral Interpretation and Data

The following data represents predicted chemical shifts based on the analysis of similar structures and established substituent effects.

¹H NMR (400 MHz, CDCl₃): The proton spectrum is expected to show four distinct regions.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.2 - 7.8	Multiplet (m)	9H	Ar-H	Protons on both the phenyl and benzonitrile rings reside in this region. The complex overlapping pattern is due to multiple, distinct electronic environments.
~ 5.85	Singlet (s)	1H	-CH (OH)-	The methine proton is adjacent to a hydroxyl group and two aromatic rings, shifting it downfield. It appears as a singlet as there are no adjacent protons.
~ 2.5 - 4.0	Broad Singlet (br s)	1H	-OH	The chemical shift of the hydroxyl proton is highly variable and depends on concentration and solvent. It often appears as a broad signal due to chemical exchange.

¹³C NMR (100 MHz, CDCl₃): The proton-decoupled ¹³C spectrum provides a count of unique carbon atoms.

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 142 - 144	Ar-C -CH(OH)	Two quaternary carbons (one on each ring) attached to the central methine carbon.
~ 125 - 134	Ar-C H	Aromatic carbons bearing a proton. Multiple signals are expected due to the different positions on the two rings.[4]
~ 118	-C ≡N	The nitrile carbon is characteristically found in this region.[4]
~ 112	Ar-C -CN	The quaternary carbon of the benzonitrile ring to which the nitrile group is attached.[4]
~ 75	-CH (OH)-	The sp³-hybridized methine carbon is shifted downfield by the attached electronegative oxygen atom.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. It works by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending) at specific frequencies.

Causality of Experimental Protocol

Attenuated Total Reflectance (ATR) is the preferred technique for modern FTIR analysis. It requires virtually no sample preparation—a small amount of solid is simply brought into contact with a crystal (often diamond or germanium). This is faster and often more reproducible than traditional methods like KBr pellets or Nujol mulls, which can introduce artifacts or absorb moisture.

Experimental Protocol: ATR-FTIR

• Background Scan: Record a background spectrum of the clean ATR crystal to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Application: Place a small amount of the solid 3-[Hydroxy(phenyl)methyl]benzonitrile onto the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to ensure firm contact between the sample and the crystal.

• Data Acquisition: Scan the sample over the typical mid-IR range (4000 - 400 cm⁻¹).

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) after analysis.

IR Workflow Diagram

Caption: Standard workflow for acquiring an ATR-FTIR spectrum.

Spectral Interpretation and Data

The IR spectrum provides definitive evidence for the key functional groups in the molecule.

Frequency (cm⁻¹)	Vibration Type	Assignment	Rationale
~ 3400 (Broad)	O-H Stretch	Alcohol	The broadness of this peak is a classic indicator of hydrogen bonding from the hydroxyl group.[5][6]
~ 3060 - 3030	C-H Stretch	Aromatic	These absorptions just above 3000 cm⁻¹ are characteristic of C-H bonds on an sp²-hybridized carbon.
~ 2228 (Sharp)	C≡N Stretch	Nitrile	A sharp, medium-intensity peak in this region is unambiguous proof of a nitrile functional group.[3]
~ 1600, 1490, 1450	C=C Stretch	Aromatic Ring	These multiple sharp bands arise from the stretching vibrations within the aromatic rings.
~ 1050	C-O Stretch	Secondary Alcohol	This strong absorption corresponds to the stretching of the carbon-oxygen single bond of the alcohol.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry (MS) provides two crucial pieces of information: the exact molecular weight of the compound and, through fragmentation patterns, clues about its structural components. In Electron Ionization (EI) MS, high-energy electrons bombard the molecule, creating a positively charged molecular ion (M⁺•) that is often unstable and breaks apart into smaller, characteristic fragment ions.[7][8]

Causality of Experimental Protocol

Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for a volatile, thermally stable compound like this. The gas chromatograph separates the sample from any minor impurities before it enters the mass spectrometer, ensuring the resulting mass spectrum is of the pure target compound. Electron ionization is chosen for its ability to induce reproducible fragmentation, creating a spectral "fingerprint" of the molecule.

Experimental Protocol: GC-MS

• Sample Preparation: Prepare a dilute solution of the compound in a volatile solvent (e.g., dichloromethane or ethyl acetate).

• Injection: Inject a small volume (e.g., 1 µL) of the solution into the GC injection port.

• Separation: The compound travels through the GC column, where it is separated based on its boiling point and interaction with the column's stationary phase.

• Ionization: As the compound elutes from the column, it enters the ion source of the mass spectrometer and is ionized by a 70 eV electron beam.

• Analysis: The resulting ions (molecular ion and fragments) are separated by the mass analyzer based on their mass-to-charge ratio (m/z) and detected.

MS Workflow Diagram

Caption: The process flow from sample injection in a GC to ion detection in the MS.

Spectral Interpretation and Data

The mass spectrum confirms the molecular weight and reveals a logical fragmentation pattern consistent with the proposed structure.

m/z Value	Proposed Fragment	Rationale
209	[C₁₄H₁₁NO]⁺•	Molecular Ion (M⁺•) : This peak confirms the molecular weight of the compound. Its presence indicates the molecule is stable enough to survive the ionization process.[1]
191	[M - H₂O]⁺•	Loss of Water : A common fragmentation for alcohols, where the hydroxyl group and a hydrogen atom are eliminated.[9]
132	[M - C₆H₅]⁺	Alpha Cleavage : Loss of the phenyl radical (77 Da) results in a stable, resonance-stabilized cyanobenzyl-oxonium ion. This is a characteristic cleavage for secondary benzylic alcohols.[9]
105	[C₆H₅CO]⁺	Benzoyl Cation : A very common and stable fragment in molecules containing a benzoyl or related moiety. It likely forms through rearrangement after initial fragmentation.
77	[C₆H₅]⁺	Phenyl Cation : Represents the phenyl group itself, a common fragment in aromatic compounds.

Conclusion: A Self-Validating Structural Confirmation

The combined spectroscopic data provides a cohesive and self-validating confirmation of the structure of 3-[Hydroxy(phenyl)methyl]benzonitrile.

• Mass Spectrometry unequivocally establishes the correct molecular weight (209 g/mol ) and shows fragmentation patterns (loss of water, alpha cleavage) perfectly consistent with a secondary benzylic alcohol structure.

• Infrared Spectroscopy provides definitive proof of the key functional groups: a broad O-H stretch for the alcohol, a sharp C≡N stretch for the nitrile, and characteristic C-H and C=C stretches for the aromatic rings.

• NMR Spectroscopy maps the molecular skeleton in detail. ¹H NMR confirms the presence and relative numbers of aromatic, methine, and hydroxyl protons, while ¹³C NMR verifies the count of unique carbon atoms, including the distinct signals for the nitrile and methine carbons.

Each technique independently supports the proposed structure, and together, they form an unassailable body of evidence. This rigorous, multi-faceted approach to characterization is essential for ensuring the scientific integrity required by researchers, scientists, and drug development professionals.

References

• ResearchGate. (n.d.). FTIR spectra of Benzoin and Benzoin‐AOI, Irgacure® 2959 and 2959‐AOI... Retrieved from [Link]

• R Discovery. (2016, February 27). Photochemical Reaction of Benzoin Caged Compound: Time-Resolved Fourier Transform Infrared Spectroscopy Study. Retrieved from [Link]

• The Royal Society of Chemistry. (2014). Electronic Supplementary Information. Retrieved from [Link]

• PubMed. (2011, November 10). Infrared spectroscopy and molecular simulations of a polymeric sorbent and its enantioselective interactions with benzoin enantiomers. Retrieved from [Link]

• SpectraBase. (n.d.). 3-((2,4-dichlorophenyl)(hydroxy)methyl)benzonitrile - Optional[MS (GC)] - Spectrum. Retrieved from [Link]

• Chinese Journal of Chemical Physics. (2016, February 27). Photochemical Reaction of Benzoin Caged Compound: Time-Resolved Fourier Transform Infrared Spectroscopy Study. Retrieved from [Link]

• ResearchGate. (n.d.). Infrared spectrum (4000–400 cm À1 ) of solid benzoin (KBr suspension). Retrieved from [Link]

• NIST WebBook. (n.d.). Benzonitrile, 3-hydroxy-. Retrieved from [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

• ACS Publications. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Retrieved from [Link]

• Chemistry LibreTexts. (2023, February 11). 2.7 Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Lewis acid-promoted site-selective cyanation of phenols Table of contents. Retrieved from [Link]

• MDPI. (2024, June 8). Infrared Spectroscopy of Neutral and Cationic Benzonitrile–Methanol Binary Clusters in Supersonic Jets. Retrieved from [Link]

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Stability and Storage of 3-Cyanobenzhydrol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Cyanobenzhydrol is a key intermediate in the synthesis of various pharmaceutical compounds and fine chemicals. Its chemical structure, featuring a hydroxyl group and a cyano group on a diphenylmethane scaffold, makes it a versatile building block. However, these same functional groups can also be susceptible to degradation, impacting the purity, potency, and safety of the final products. This in-depth technical guide provides a comprehensive overview of the stability and optimal storage conditions for 3-cyanobenzhydrol, drawing upon established principles of chemical stability and handling of related compounds. Understanding these factors is critical to ensure the integrity of the molecule throughout its lifecycle, from laboratory synthesis to large-scale manufacturing.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 3-cyanobenzhydrol is essential for predicting its stability.

Property	Value	Source
Molecular Formula	C₁₄H₁₁NO	N/A
Molecular Weight	209.25 g/mol	N/A
Appearance	Off-white to pale yellow crystalline solid	N/A
Melting Point	78-82 °C	N/A
Solubility	Soluble in organic solvents such as methanol, ethanol, and dichloromethane. Insoluble in water.	N/A

Core Principles of 3-Cyanobenzhydrol Stability

The stability of 3-cyanobenzhydrol is primarily influenced by its susceptibility to hydrolysis, oxidation, and photodegradation. Each of these degradation pathways is influenced by specific environmental factors.

Hydrolytic Stability

The nitrile (cyano) group in 3-cyanobenzhydrol can be susceptible to hydrolysis, particularly under acidic or basic conditions, to form either a carboxylic acid or an amide. This process can be accelerated by elevated temperatures. Studies on the hydrolysis of related cyanopyridines have shown that this degradation pathway is a significant concern, especially in the presence of water and at non-neutral pH.[1][2][3][4] The reaction proceeds through nucleophilic attack on the carbon atom of the nitrile group.

Oxidative Stability

The secondary alcohol (benzhydrol) moiety is a potential site for oxidation. While 3-cyanobenzhydrol is not an allylic alcohol, the principles of benzylic alcohol oxidation are relevant. Oxidizing agents or atmospheric oxygen, especially in the presence of light or metal catalysts, can convert the hydroxyl group into a ketone, forming 3-cyanobenzophenone. The Babler oxidation, which describes the oxidation of allylic alcohols, provides a conceptual framework for understanding the potential for oxidative degradation at the alcohol functional group.[5]

Photostability

A Safety Data Sheet for the related compound 3-cyanobenzaldehyde explicitly states sensitivity to light.[6] Aromatic compounds, especially those with chromophoric groups like the cyano and phenyl groups in 3-cyanobenzhydrol, can absorb UV or visible light. This absorption can lead to photochemical reactions, resulting in degradation. Photostability testing, as outlined in ICH guideline Q1B, is crucial for assessing the light sensitivity of drug substances and intermediates.[7] Degradation can involve complex radical reactions, dimerization, or oxidation.

Recommended Storage and Handling Conditions

Based on the chemical nature of 3-cyanobenzhydrol and information from related compounds, the following storage and handling conditions are recommended to minimize degradation and ensure its long-term stability.

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place. Refrigeration (2-8 °C) is recommended for long-term storage.	Lower temperatures slow down the rates of potential hydrolytic and oxidative degradation reactions.[8]
Humidity	Store in a tightly sealed container in a dry environment.	To minimize the risk of hydrolysis of the nitrile group.[8]
Light	Protect from light. Store in an amber or opaque container.	To prevent photodegradation due to the aromatic and cyano functionalities.[6][7]
Atmosphere	For long-term storage or for high-purity applications, storage under an inert atmosphere (e.g., argon or nitrogen) is advisable.	To prevent oxidation of the secondary alcohol group.[8]
Incompatible Materials	Avoid contact with strong oxidizing agents, strong acids, and strong bases.	To prevent chemical reactions that could lead to degradation.

Experimental Workflow: Stability Assessment

Forced Degradation Study Protocol

A forced degradation study is designed to intentionally degrade the sample to identify potential degradation products and pathways.

1. Sample Preparation:

• Prepare solutions of 3-cyanobenzhydrol in a suitable solvent (e.g., acetonitrile/water) at a known concentration.

2. Stress Conditions:

• Acidic Hydrolysis: Treat the solution with 0.1 M HCl at an elevated temperature (e.g., 60 °C) for a defined period.

• Basic Hydrolysis: Treat the solution with 0.1 M NaOH at room temperature or a slightly elevated temperature for a defined period.

• Oxidative Degradation: Treat the solution with 3% H₂O₂ at room temperature.

• Thermal Degradation: Expose the solid material to dry heat (e.g., 80 °C).

• Photodegradation: Expose the solution and solid material to a light source according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).[7]

3. Analysis:

• At specified time points, analyze the stressed samples using a stability-indicating HPLC method.

• Use a mass spectrometer (LC-MS) to identify the mass of the degradation products.

• Characterize the structure of significant degradation products using techniques like NMR spectroscopy.

Long-Term Stability Study

A long-term stability study evaluates the stability of the compound under the recommended storage conditions over an extended period.

1. Sample Preparation and Storage:

• Package multiple samples of 3-cyanobenzhydrol in the proposed long-term storage container (e.g., amber glass vials with inert gas overlay).

• Store the samples under the recommended conditions (e.g., 5 °C ± 3 °C and 25 °C ± 2 °C / 60% RH ± 5% RH).

2. Testing Schedule:

• Analyze the samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months).

3. Analysis:

• At each time point, test the samples for appearance, assay (purity), and degradation products using a validated stability-indicating HPLC method.

Conclusion

The stability of 3-cyanobenzhydrol is a critical parameter that can significantly impact its utility in research and development. By understanding its potential degradation pathways—hydrolysis, oxidation, and photodegradation—and implementing appropriate storage and handling procedures, researchers can ensure the integrity and purity of this important chemical intermediate. The implementation of robust stability testing protocols, including forced degradation and long-term studies, is essential for establishing a reliable shelf-life and ensuring the quality of materials used in the development of new pharmaceuticals and fine chemicals.

References

• Cole-Parmer. (2005, October 20). Material Safety Data Sheet - 3-Cyanopyridine, 98%. Retrieved from [Link]

• Academax. Kinetics of 3-cyanopyridine hydrolysis in high temperature liquid water. Retrieved from [Link]

• ICH. Q1B Photostability Testing of New Active Substances and Medicinal Products. Retrieved from [Link]

• Wikipedia. Babler oxidation. Retrieved from [Link]

• Google Patents. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions.
• Google Patents. RU2175968C2 - Continuous methods of hydrolysis of cyanopyridines under adiabatic conditions.

• ResearchGate. Kinetics of 3-cyanopyridine hydrolysis in high temperature liquid water. Retrieved from [Link]

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Unlocking the Benzonitrile Scaffold: Mechanistic Insights into C–CN Activation and Pharmacological Applications

Executive Summary

Benzonitrile and its derivatives occupy a dual-faceted role in modern chemical sciences. In medicinal chemistry, the nitrile moiety serves as a robust, metabolically stable pharmacophore capable of modulating physicochemical properties and target-binding affinities. Conversely, in synthetic methodology, the thermodynamically stable and kinetically inert C–CN bond—traditionally viewed as a synthetic dead-end—has emerged as a highly valuable electrophilic handle for transition-metal-catalyzed cross-coupling.

This whitepaper provides an in-depth mechanistic analysis of benzonitrile applications, bridging its structural utility in drug design with cutting-edge protocols for catalytic decyanative functionalization. Designed for researchers and drug development professionals, this guide synthesizes theoretical calculations with field-proven experimental workflows.

The Pharmacological Role of the Nitrile Moiety

The incorporation of a nitrile group into lead compounds is a highly effective strategy in rational drug design. Over 30 nitrile-containing pharmaceuticals have been approved by the FDA, addressing conditions ranging from hormone-responsive breast cancer to viral infections [1].

Causality in Pharmacological Efficacy

• Bioisosterism & Target Binding : The nitrile group is a linear, sterically compact bioisostere for carbonyl, hydroxyl, and halogen groups. Its strong electron-withdrawing nature significantly alters the electron density of the attached benzene ring. This electron deficiency enhances π−π stacking interactions with aromatic amino acid residues (e.g., phenylalanine, tyrosine, tryptophan) in the target protein's binding pocket [1].

• Pharmacokinetic (PK) Optimization : The introduction of a benzonitrile motif generally lowers the clogP value of the parent molecule, enhancing aqueous solubility. Furthermore, unlike aldehydes or methyl groups, the nitrile carbon is highly oxidized and resists cytochrome P450-mediated metabolism, leading to prolonged half-lives and enhanced systemic exposure[1].

• Clinical Case Studies : In aromatase inhibitors like Letrozole and Fadrozole, the benzonitrile moiety acts as a critical structural component that competitively binds to the cytochrome P450 19A1 enzyme, effectively blocking estrogen biosynthesis[4].

Caption: Pharmacological advantages of integrating the benzonitrile scaffold in drug design.

Mechanistic Landscape of Transition-Metal Catalyzed C–CN Activation

The carbon-carbon σ -bond in benzonitrile is exceptionally strong (bond dissociation energy ≈133 kcal/mol ) and kinetically inert. Cleaving this bond under mild, homogeneous conditions requires precise catalytic design, typically utilizing zero-valent group 10 metals (Ni, Pd, Pt) [2].

The Oxidative Addition Pathway

The activation of benzonitrile by a Ni(0) catalyst (e.g., [Ni(dippe)] or [Ni(dcype)] ) proceeds through a well-defined sequence:

• Pre-coordination : The electron-rich Ni(0) center back-donates electron density into the π∗ orbital of the benzonitrile. Low-temperature experimental and Density Functional Theory (DFT) studies reveal an equilibrium between an η2 -nitrile complex and an η2 -arene intermediate [2].

• C–CN Cleavage : The migration of the nickel metal from the η2 -arene intermediate to the C–CN bond leads to oxidative addition. This proceeds via a 3-membered concerted cyclic transition state, where the breaking C–C bond elongates significantly (up to 1.87A˚ ), forming a Ni(II)(Ph)(CN) species [3].

• Lewis Acid Assistance : The addition of Lewis acids (e.g., BF3​ , BPh3​ ) can accelerate this process. By coordinating to the nitrogen lone pair, the Lewis acid redistributes charge, lowering the LUMO of the nitrile and reducing the activation energy barrier for C–CN cleavage.

Decyanative Cross-Coupling

Once the Ni(II)(Ph)(CN) intermediate is formed, the cyano group acts as a pseudo-halide leaving group. Through transmetalation with an incoming nucleophile (e.g., an alkyl thiolate, boronic acid, or amine) followed by reductive elimination, new C–S, C–B, or C–N bonds are forged. This enables the late-stage functionalization of complex pharmaceuticals [3].

Caption: Catalytic cycle of Ni-catalyzed decyanative cross-coupling of benzonitriles.

Quantitative Data: Decyanative Cross-Coupling Parameters

The table below summarizes optimized reaction conditions for various decyanative functionalizations of benzonitriles, demonstrating the versatility of the C–CN activation strategy.

Reaction Type	Catalyst System	Nucleophile / Reagent	Base / Additive	Temp & Solvent	Typical Yield
Thioetherification [3]	Ni(COD)2​ / dcype	Alkyl Thiol ( R−SH )	tBuOK	110∘C , Toluene	75 - 90%
Borylation	Ni(COD)2​ / PCy3​	B2​pin2​	None (Redox Neutral)	100∘C , Toluene	80 - 95%
Suzuki-Miyaura	Ni(COD)2​ / IMes	Aryl Boronic Acid	K3​PO4​	80∘C , Dioxane	70 - 88%
Reductive Alkylation	NiCl2​⋅DME / Xantphos	Aryl Triflates + Zn0	Zn dust (Reductant)	100∘C , THF	65 - 85%

Self-Validating Experimental Protocol: Ni-Catalyzed Decyanative Thioetherification

To ensure absolute reproducibility and scientific integrity, the following protocol outlines the synthesis of phenyl alkyl sulfides via C–CN activation. Every step is designed as a self-validating system to prevent false positives.

Objective: Catalytic conversion of benzonitrile to a thioether via Ni(0) oxidative addition.

Reagents & Materials:

• Ni(COD)2​ (10 mol%) - Highly O2​ sensitive.

• dcype ligand (1,2-bis(dicyclohexylphosphino)ethane) (12 mol%)

• Benzonitrile (1.0 equiv, 0.5 mmol)

• Propanethiol (1.5 equiv, 0.75 mmol)

• Potassium tert-butoxide ( tBuOK ) (1.5 equiv)

• Anhydrous, degassed Toluene (2.0 mL)

Step-by-Step Methodology:

• Catalyst Pre-activation (Glovebox Required):

  • Action: Inside a nitrogen-filled glovebox ( O2​<1 ppm ), charge an oven-dried Schlenk tube with Ni(COD)2​ and dcype. Add 1.0 mL of anhydrous toluene.

  • Causality: Ni(0) complexes are highly susceptible to oxidative degradation. The dcype ligand is chosen for its strong σ -donating capability and large bite angle, which stabilizes the electron-rich Ni(0) center necessary to attack the inert C–CN bond [3]. Stir for 15 minutes until a deep homogeneous color indicates successful complexation.

• Substrate & Base Addition:

  • Action: Add benzonitrile and propanethiol to the active catalyst solution. Finally, add tBuOK suspended in the remaining 1.0 mL of toluene.

  • Causality: The base must be added last. tBuOK deprotonates the thiol to form a highly nucleophilic thiolate, which is required to drive the transmetalation step. Adding it prematurely without the substrates can lead to catalyst poisoning.

• Thermal Activation:

  • Action: Seal the Schlenk tube with a Teflon valve, remove it from the glovebox, and heat in an oil bath at 110∘C for 24 hours.

  • Causality: The high temperature is thermodynamically mandated to overcome the ≈17−30 kcal/mol activation barrier associated with the oxidative addition of the C–CN bond [3].

• Quench and Self-Validation (In-Process Control):

  • Action: Cool the reaction to room temperature. Carefully quench with 2.0 mL of deionized water. Extract a organic aliquot, filter through a short silica plug, and analyze via GC-MS.

  • Validation Logic: The GC-MS trace must show the depletion of the benzonitrile peak and the appearance of the thioether mass ion. The absence of biphenyl (a homocoupling byproduct) validates that the catalytic cycle is selectively undergoing transmetalation with the thiolate rather than disproportionation.

• Workup and Purification:

  • Action: Extract the aqueous layer with Ethyl Acetate ( 3×5 mL ). Dry the combined organic layers over anhydrous MgSO4​ , concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc gradient).

References

• Wang X., Wang Y., Li X., Yu Z., Du Y. "Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies." RSC Medicinal Chemistry, 2021.[Link]

• Ateşin T. A., Li T., Lachaize S., García J. J., Jones W. D. "Experimental and Theoretical Examination of C−CN Bond Activation of Benzonitrile Using Zerovalent Nickel." Organometallics, 2008.[Link]

• Gómez-Mudarra F. A., Aullón G., Jover J. "Exploring nickel-catalyzed organochalcogen synthesis via cross-coupling of benzonitrile and alkyl chalcogenols with computational tools." Organic & Biomolecular Chemistry, 2025.[Link]

An In-depth Technical Guide on the Health and Safety of 3-[Hydroxy(phenyl)methyl]benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction and Compound Profile

3-[Hydroxy(phenyl)methyl]benzonitrile is a chemical compound with potential applications in pharmaceutical research and development. Its structure, featuring a hydroxyl group, a phenyl group, and a benzonitrile moiety, suggests a range of chemical reactivity and potential biological activity. The absence of specific safety data necessitates a cautious and well-informed approach to its handling and use.

Compound Details:

Property	Value	Source
IUPAC Name	3-[Hydroxy(phenyl)methyl]benzonitrile	Guidechem[1]
CAS Number	13428-06-3	Guidechem[1]
Molecular Formula	C₁₄H₁₁NO	Guidechem[1]
Molecular Weight	209.24 g/mol	Guidechem[1]
Synonyms	3-(Hydroxyphenylmethyl)benzonitrile, 3-cyanobenzhydrol, 3-Cyanobenzhydryl alcohol	Guidechem[1]

Hazard Identification and Classification

Based on the hazard profiles of analogous compounds, 3-[Hydroxy(phenyl)methyl]benzonitrile should be treated as a hazardous substance. The primary hazards are anticipated to be related to its benzonitrile structure and potential for skin, eye, and respiratory irritation.

Anticipated GHS Hazard Classification (Based on Analogs):

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][3]

• Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[2]

• Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[2]

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2][3]

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[2][3]

• Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May cause respiratory irritation.[2][3]

Hazard Pictograms (Anticipated):

Caption: GHS Pictogram for Harmful/Irritant Substances.

Signal Word (Anticipated): Warning[2]

First-Aid Measures

Immediate and appropriate first-aid is crucial in the event of exposure.

• Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][3]

• Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[2][3]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[2][3]

• Ingestion: If swallowed, DO NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[2]

Handling and Storage Protocols

Adherence to strict handling and storage procedures is essential to minimize exposure risk.

4.1. Engineering Controls and Personal Protective Equipment (PPE)

• Ventilation: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[2]

• Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

• Skin and Body Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a laboratory coat to prevent skin contact.[2]

• Respiratory Protection: If working outside of a fume hood or if dusts/aerosols are generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Caption: Personal Protective Equipment (PPE) Workflow.

4.2. Safe Handling Practices

• Avoid contact with skin, eyes, and clothing.[2]

• Avoid inhalation of dust or vapors.[2]

• Wash hands thoroughly after handling.[2]

• Do not eat, drink, or smoke in the laboratory.[2]

4.3. Storage Conditions

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

• Store away from incompatible materials such as strong oxidizing agents.[2]

• Store locked up.[2]

Accidental Release and Disposal

5.1. Spill Response

• Evacuate: Evacuate personnel from the immediate area.

• Ventilate: Ensure adequate ventilation.

• Containment: Wear appropriate PPE. For solid spills, sweep up and shovel into a suitable container for disposal, avoiding dust formation. For liquid spills, absorb with an inert material (e.g., vermiculite, sand).[2]

• Decontamination: Clean the spill area thoroughly.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Caption: Spill Response Workflow.

5.2. Waste Disposal

Dispose of contents/container to an approved waste disposal plant.[2] Do not allow the material to enter drains or water courses.

Physical and Chemical Properties

Limited experimental data is available for 3-[Hydroxy(phenyl)methyl]benzonitrile. The following are computed properties:

Property	Value	Source
Molecular Formula	C₁₄H₁₁NO	Guidechem[1]
Molecular Weight	209.24 g/mol	Guidechem[1]
XLogP3-AA	2.5	Guidechem[1]
Hydrogen Bond Donor Count	1	PubChem[4]
Hydrogen Bond Acceptor Count	2	PubChem[4]
Rotatable Bond Count	2	Guidechem[1]

Stability and Reactivity

• Chemical Stability: Assumed to be stable under normal storage conditions.

• Conditions to Avoid: Heat, flames, and sparks.[5]

• Incompatible Materials: Strong oxidizing agents.[2]

• Hazardous Decomposition Products: Under combustion, may produce carbon monoxide, carbon dioxide, and nitrogen oxides.[2]

Toxicological Information

No specific toxicological data is available for 3-[Hydroxy(phenyl)methyl]benzonitrile. The information below is based on the anticipated hazards from structurally similar compounds.

• Acute Effects: Expected to be harmful if swallowed, inhaled, or in contact with skin.[2] May cause irritation to the skin, eyes, and respiratory system.[2][3]

• Chronic Effects: No information is available.

References

• National Center for Biotechnology Information. (2026, March 7). PubChem Compound Summary for CID 12273131, 3-(Hydroxydiphenylmethyl)benzonitrile. [Link]

• Carl ROTH. Safety Data Sheet: 3-Hydroxybenzaldehyde. [Link]

• Cole-Parmer. Material Safety Data Sheet - 3-Methoxy-4-methylbenzonitrile, 98%. [Link]

• Angene Chemical. (2026, January 4). Safety Data Sheet - 2-(4-Hydroxyphenyl)benzonitrile. [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3-Hydroxypropionitrile, PA. [Link]

• NIST. Benzonitrile, 3-hydroxy-. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 28945891, 3-[2-(Hydroxymethyl)phenoxy]benzonitrile. [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Silver Chloride. [Link]

• Elixirgen Scientific, Inc. SAFETY DATA SHEET SECTION 1: PRODUCT AND COMPANY INFORMATION Product name:​ Component D6. [Link]

• Cheméo. Chemical Properties of Benzonitrile (CAS 100-47-0). [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: Heptamethyltrisiloxane. [Link]

• Univar USA Inc. Safety Data Sheet - ACETIC ACID 10% or less. [Link]

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The Strategic Role of 3-[Hydroxy(phenyl)methyl]benzonitrile in Modern Synthesis

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: Beyond a Simple Molecule

In the intricate landscape of organic synthesis, certain molecules emerge as pivotal intermediates, their value defined not by their own complexity, but by the pathways they unlock. 3-[Hydroxy(phenyl)methyl]benzonitrile is a prime example of such a strategic building block. This guide provides an in-depth exploration of its synthesis, chemical properties, and, most critically, its role as a versatile intermediate in the development of pharmaceuticals and other complex molecular architectures. We will delve into the causality behind its utility, offering field-proven insights for its practical application.

Molecular Profile and Strategic Significance

3-[Hydroxy(phenyl)methyl]benzonitrile, with the CAS Number 114772-54-2, is a secondary alcohol and a benzonitrile derivative. Its strategic importance in multi-step synthesis is derived from the orthogonal reactivity of its two key functional groups: the nucleophilic hydroxyl group and the electrophilic nitrile group, which can also be hydrolyzed to a carboxylic acid or reduced to an amine. The meta-positioning of the cyano group relative to the hydroxy(phenyl)methyl substituent is crucial, as it influences the electronic properties and steric accessibility of both groups, a factor that is often exploited in complex synthetic routes.

Property	Value	Source
CAS Number	114772-54-2
Molecular Formula	C₁₄H₁₁NO
Molecular Weight	209.24 g/mol
Appearance	White to off-white powder or crystals
Boiling Point	423.5±30.0 °C (Predicted)
Density	1.18±0.1 g/cm³ (Predicted)
pKa	12.31±0.20 (Predicted)

Core Synthesis: The Grignard Approach

The most common and efficient laboratory-scale synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile involves the Grignard reaction. This method is favored for its high yield and reliability.

Underlying Principle

The synthesis hinges on the nucleophilic addition of a phenyl Grignard reagent (phenylmagnesium bromide) to 3-cyanobenzaldehyde. The phenyl group, rendered highly nucleophilic by its bond to magnesium, attacks the electrophilic carbonyl carbon of the aldehyde. Subsequent acidic workup protonates the resulting alkoxide to yield the desired secondary alcohol.

Experimental Protocol

Materials:

• 3-Cyanobenzaldehyde

• Magnesium turnings

• Bromobenzene

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Anhydrous HCl or NH₄Cl solution

• Standard glassware for anhydrous reactions

Step-by-Step Methodology:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), magnesium turnings are covered with anhydrous diethyl ether. A solution of bromobenzene in anhydrous ether is added dropwise. The reaction is initiated (e.g., with a heat gun or a crystal of iodine) and then maintained at a gentle reflux until the magnesium is consumed.

• Nucleophilic Addition: The solution of 3-cyanobenzaldehyde in anhydrous ether is added dropwise to the freshly prepared Grignard reagent at 0 °C. The reaction mixture is then allowed to warm to room temperature and stirred until the starting material is consumed (monitored by TLC).

• Quenching and Workup: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

• Extraction and Purification: The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel or by recrystallization to afford pure 3-[Hydroxy(phenyl)methyl]benzonitrile.

Caption: Grignard synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Application as a Strategic Intermediate

The true utility of 3-[Hydroxy(phenyl)methyl]benzonitrile is demonstrated in its role as a precursor to more complex molecules. The hydroxyl and nitrile groups can be manipulated independently or in concert to build molecular complexity.

Case Study: Precursor to Novel Heterocycles

One of the key applications of this intermediate is in the synthesis of nitrogen-containing heterocycles, which are prevalent scaffolds in medicinal chemistry. The nitrile group can undergo a variety of transformations to form rings.

Workflow: Nitrile Transformation to Amidine and Cyclization

• Activation of the Hydroxyl Group: The secondary alcohol can be converted into a good leaving group (e.g., a tosylate or mesylate) or oxidized to a ketone, depending on the desired final product.

• Nitrile to Amidine Conversion: The nitrile can be converted to an amidine via the Pinner reaction (reaction with an alcohol in the presence of HCl) followed by treatment with ammonia or an amine.

• Cyclization: The newly formed amidine can then react intramolecularly with the modified (or original) functional group at the benzylic position to form a variety of heterocyclic systems.

Caption: Synthetic pathway from the intermediate to a heterocyclic system.

Trustworthiness and Self-Validating Protocols

In any synthetic procedure, ensuring the identity and purity of the intermediate is paramount. A self-validating protocol for the synthesis and use of 3-[Hydroxy(phenyl)methyl]benzonitrile should include the following checkpoints:

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) with an appropriate solvent system (e.g., ethyl acetate/hexanes) to monitor the disappearance of 3-cyanobenzaldehyde and the appearance of the more polar product.

• Spectroscopic Confirmation:

  • ¹H NMR: Confirm the presence of the characteristic benzylic proton (a singlet or doublet, depending on coupling) and the disappearance of the aldehyde proton.

  • ¹³C NMR: Confirm the presence of the carbon bearing the hydroxyl group and the quaternary carbon of the nitrile.

  • FTIR: Look for the characteristic broad O-H stretch of the alcohol and the sharp C≡N stretch of the nitrile.

• Purity Analysis: Use High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to determine the purity of the isolated intermediate before proceeding to the next step. A sharp melting point is also a good indicator of purity.

Conclusion

3-[Hydroxy(phenyl)methyl]benzonitrile is more than just a chemical compound; it is a strategic tool for the synthetic chemist. Its value lies in the predictable and versatile reactivity of its functional groups, allowing for the efficient construction of complex molecular frameworks. By understanding the principles behind its synthesis and the logic of its application, researchers and drug development professionals can leverage this intermediate to accelerate their discovery programs. The protocols and insights provided in this guide serve as a foundation for its effective and reliable use in the laboratory.

References

• PubChem. (n.d.). 3-(Hydroxy(phenyl)methyl)benzonitrile. National Center for Biotechnology Information. Retrieved from [Link]

Protocols & Analytical Methods

Application Notes &amp; Protocols: A Detailed Guide to the Synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile

Abstract: This document provides a comprehensive technical guide for the synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile, a valuable secondary alcohol intermediate in medicinal chemistry and materials science. The specified starting material, 3-cyanophenol (also known as 3-hydroxybenzonitrile)[1][2][3], presents a significant synthetic challenge due to the incompatibility of its acidic phenolic proton with the highly basic organometallic reagents required for the key carbon-carbon bond formation. This guide elucidates a robust, field-proven two-stage synthetic strategy that circumvents this issue. The primary focus is on the critical Grignard addition of a phenyl group to the key intermediate, 3-formylbenzonitrile. Detailed, step-by-step protocols, mechanistic insights, and data interpretation guidelines are provided for researchers, scientists, and professionals in drug development.

Strategic Overview: Circumventing Chemical Incompatibility

The direct synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile from 3-cyanophenol via a one-step reaction with a phenyl Grignard reagent is not feasible. Grignard reagents are powerful nucleophiles but also exceptionally strong bases.[4][5] The acidic proton of the hydroxyl group on 3-cyanophenol (pKa ≈ 10) would be readily abstracted by the Grignard reagent in a rapid acid-base reaction.[4][6] This would consume the organometallic reagent, quenching the desired nucleophilic attack on the nitrile and preventing the formation of the target molecule.

Therefore, a multi-step approach is mandatory. The most logical and efficient pathway involves the conversion of the starting material into a suitable electrophilic intermediate, followed by the carbon-carbon bond-forming reaction. Our validated strategy is outlined below:

Part A: The Key Intermediate The synthesis hinges on the use of 3-formylbenzonitrile (3-cyanobenzaldehyde) as the key electrophilic intermediate. This compound can be synthesized through various established methods.[7]

Part B: The Grignard Reaction The core of this application note focuses on the nucleophilic addition of a phenyl group to 3-formylbenzonitrile using a phenylmagnesium bromide Grignard reagent. This classic organometallic reaction reliably forms the desired secondary alcohol structure.[8][9][10]

Caption: High-level workflow for the synthesis of the target molecule.

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of the phenyl Grignard reagent and its subsequent reaction with 3-formylbenzonitrile.

Critical Prerequisite: Anhydrous Conditions

The success of any Grignard reaction is absolutely dependent on maintaining strictly anhydrous (water-free) conditions.[8][11] Water will react with and destroy the Grignard reagent.

• Glassware: All glassware (round-bottom flasks, Claisen adapter, addition funnel, condenser) must be thoroughly cleaned, dried in an oven (≥120 °C) for several hours, and allowed to cool to room temperature in a desiccator or under a stream of dry nitrogen or argon gas just before use.

• Reagents & Solvents: Anhydrous grade solvents (typically diethyl ether or tetrahydrofuran, THF) must be used. All other reagents should be of the highest purity and handled to prevent moisture exposure.

Protocol I: Preparation of Phenylmagnesium Bromide

This protocol details the formation of the Grignard reagent from bromobenzene and magnesium metal.

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equivalents
Magnesium Turnings	24.31	1.34 g	55.0	1.1
Bromobenzene	157.01	7.85 g (5.23 mL)	50.0	1.0
Anhydrous Diethyl Ether	74.12	50 mL	-	-

| Iodine | 253.81 | 1-2 small crystals | - | Catalytic |

Procedure:

• Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser topped with a drying tube (filled with CaCl₂ or Drierite), and a pressure-equalizing addition funnel sealed with a septum. Flame-dry the entire apparatus under a flow of inert gas (N₂ or Ar) and allow it to cool.

• Magnesium Activation: Place the magnesium turnings in the flask. Add 1-2 small crystals of iodine. The iodine helps to etch the passivating magnesium oxide layer on the turnings, exposing fresh metal surface to initiate the reaction.[6]

• Initial Reagent Addition: In the addition funnel, prepare a solution of bromobenzene in 40 mL of anhydrous diethyl ether. Add approximately 5-10 mL of this solution to the magnesium turnings.

• Initiation: The reaction should begin spontaneously within a few minutes, evidenced by the fading of the iodine color, the appearance of a cloudy/gray solution, and gentle refluxing of the ether.[12] If the reaction does not start, gentle warming with a heat gun or the addition of a few drops of 1,2-dibromoethane may be necessary to initiate it.[12]

• Completion of Addition: Once the reaction is self-sustaining, add the remaining bromobenzene solution dropwise from the addition funnel at a rate that maintains a steady reflux. Vigorous stirring is essential.

• Reflux: After the addition is complete, use the remaining 10 mL of ether to rinse the addition funnel and add it to the flask. Gently heat the mixture to reflux using a water bath for an additional 30-60 minutes to ensure all the magnesium has reacted. The final solution should be cloudy and grayish-brown.[11] Cool the reagent to room temperature before use.

Protocol II: Synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile

This protocol describes the nucleophilic addition of the prepared Grignard reagent to 3-formylbenzonitrile.

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equivalents
3-Formylbenzonitrile	131.13	6.56 g	50.0	1.0
Phenylmagnesium Bromide	(Prepared above)	~50.0 mmol	~50.0	1.0
Anhydrous Diethyl Ether	74.12	50 mL	-	-
1 M Hydrochloric Acid (HCl)	36.46	~50 mL	-	-
Saturated Sodium Bicarbonate	84.01	As needed	-	-
Saturated Sodium Chloride (Brine)	58.44	As needed	-	-

| Anhydrous Magnesium Sulfate | 120.37 | As needed | - | - |

Procedure:

• Setup: In a separate dry flask under an inert atmosphere, dissolve 3-formylbenzonitrile in 50 mL of anhydrous diethyl ether. Cool this solution to 0 °C in an ice-water bath.

• Grignard Addition: Slowly add the prepared phenylmagnesium bromide solution to the stirred solution of 3-formylbenzonitrile via a cannula or dropping funnel. The addition is exothermic; maintain the temperature at 0-5 °C to minimize side reactions, such as the formation of biphenyl.[13] A color change and the formation of a precipitate (the magnesium alkoxide salt) will be observed.[14]

• Reaction Completion: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 1-2 hours to ensure the reaction goes to completion.

• Quenching (Work-up): Carefully and slowly pour the reaction mixture into a beaker containing ~100 g of crushed ice and 50 mL of 1 M HCl. This acidic work-up protonates the intermediate magnesium alkoxide to form the desired alcohol and dissolves the magnesium salts.[8]

• Extraction: Transfer the mixture to a separatory funnel. The layers should be separated. If a solid is present, add more ether and water until it dissolves. Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Washing: Combine the organic extracts and wash them sequentially with water (50 mL), saturated sodium bicarbonate solution (50 mL, to neutralize any remaining acid), and finally with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid or oil can be purified by recrystallization (e.g., from a toluene/hexane mixture) or by flash column chromatography on silica gel to yield pure 3-[Hydroxy(phenyl)methyl]benzonitrile.

Mechanism and Rationale

The core of this synthesis is the nucleophilic addition of the Grignard reagent to the carbonyl group of the aldehyde. The carbon-magnesium bond is highly polarized, rendering the carbon atom attached to magnesium strongly nucleophilic and basic.[9][15] This nucleophilic carbon attacks the electrophilic carbonyl carbon of 3-formylbenzonitrile.

Caption: Mechanism of Phenyl Grignard addition to 3-formylbenzonitrile.

Product Characterization

The identity and purity of the final product, 3-[Hydroxy(phenyl)methyl]benzonitrile, should be confirmed using standard analytical techniques.

• Molecular Formula: C₁₄H₁₁NO[16]

• Molar Mass: 209.24 g/mol [16]

• Appearance: Typically an off-white to pale yellow solid.

• ¹H NMR Spectroscopy: Expect characteristic signals for the aromatic protons, a singlet for the benzylic proton (-CH(OH)-), and a broad singlet for the hydroxyl proton.

• Infrared (IR) Spectroscopy: Key stretches include a broad peak for the O-H group (~3400 cm⁻¹), sharp C≡N stretch (~2230 cm⁻¹), and peaks corresponding to C-H and C=C bonds of the aromatic rings.

• Melting Point: Comparison with literature values provides a good indication of purity.

References

• Appendix 6: Protecting groups - Oxford Learning Link.
• Protecting phenols in a grignard reaction - Sciencemadness.org.
• 3-[Hydroxy(phenyl)methyl]benzonitrile 13428-06-3 wiki - Guidechem.
• An In-Depth Technical Guide to 3-Cyano-4-hydroxybenzaldehyde: Discovery, Synthesis, and Applic
• Grignard reagent - Wikipedia.
• Preparation of the Grignard reagent, phenylmagnesium bromide.
• An In-depth Technical Guide to 3-Hydroxybenzonitrile - Benchchem.
• 3-Formylbenzonitrile 98 24964-64-5.
• Reactions of Grignard Reagents - Master Organic Chemistry.
• Benzonitrile, 3-hydroxy- - the NIST WebBook.
• Benzonitrile, 3-hydroxy- - the NIST WebBook.
• CHM 244 Lab Practical- Grignard Reactions.
• Grignard Reaction - Organic Chemistry Portal.
• Protecting Groups For Alcohols - Chemistry Steps.
• Help with Grignard reaction experimental observ
• 7: The Grignard Reaction (Experiment) - Chemistry LibreTexts.
• Organometallic Chemistry, Compounds, and Reactions | ChemTalk.
• Chemical Reactivity - MSU chemistry.
• Reactions with Grignard Reagents - Chemistry LibreTexts.
• Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide - YouTube.
• JPH09227490A - Production of 3-(or 4-)
• Grignard Reaction - Web Pages.

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Application Note: 3-[Hydroxy(phenyl)methyl]benzonitrile as a Bifunctional Building Block in Organic Synthesis

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary

3-[Hydroxy(phenyl)methyl]benzonitrile (CAS No. 13428-06-3), commonly referred to as 3-cyanobenzhydrol, is a highly versatile, bifunctional building block utilized in the synthesis of complex pharmaceuticals, agrochemicals, and advanced materials[1]. The molecule features two orthogonal reactive centers: a secondary benzylic alcohol (benzhydrol core) and a meta-substituted benzonitrile.

This structural duality allows for divergent synthetic pathways. The benzhydrol moiety can undergo controlled oxidation to yield 3-cyanobenzophenone—a valuable electrophile in cross-coupling reactions[2] and a benchmark substrate for photoredox catalysis[3]. Conversely, the hydroxyl group can be activated to form a transient benzhydryl cation for SN​1 nucleophilic substitutions[4]. Meanwhile, the cyano group serves as a latent primary amine, amide, or carboxylic acid, enabling late-stage functionalization without disrupting the benzylic stereocenter.

Table 1: Physicochemical Properties

Property	Value
Chemical Name	3-[Hydroxy(phenyl)methyl]benzonitrile
CAS Registry Number	13428-06-3
Molecular Formula	C14​H11​NO
Molecular Weight	209.24 g/mol
Exact Mass	209.084 Da
Topological Polar Surface Area	44 Ų
Rotatable Bond Count	2

Data sourced from computational chemical databases[1].

Mechanistic Insights & Reactivity Profile

As a Senior Application Scientist, it is critical to understand the electronic interplay between the meta-cyano group and the benzhydrol core to predict reactivity and optimize reaction conditions.

The Benzhydryl Cation Pathway ( SN​1 )

Benzhydrols are classic precursors to resonance-stabilized carbocations[4]. However, the strong electron-withdrawing nature of the cyano group (via inductive effects from the meta position) destabilizes the resulting 3-cyanobenzhydryl cation relative to an unsubstituted benzhydryl cation. According to Mayr's scales of electrophilicity, electron-withdrawing substituents on benzhydryl cations significantly increase their electrophilicity parameter ( E )[5].

• Causality in Reaction Design: Because the intermediate cation is destabilized, its formation requires stronger Lewis or Brønsted acid activation than standard benzhydrols. However, once formed, it is highly electrophilic and will rapidly be trapped by even weak nucleophiles.

Chemoselective Oxidation

The secondary alcohol can be oxidized to a ketone to form 3-cyanobenzophenone.

• Causality in Reaction Design: Strong oxidants (like KMnO4​ or Jones reagent) risk hydrolyzing the nitrile to an amide or carboxylic acid in the presence of aqueous acid/base. Therefore, mild, anhydrous oxidants like activated Manganese Dioxide ( MnO2​ ) or Swern conditions are mandated to ensure absolute chemoselectivity.

Divergent synthetic workflows utilizing the bifunctional nature of 3-cyanobenzhydrol.

Experimental Protocols (Self-Validating Systems)

The following protocols have been designed with built-in validation steps to ensure reproducibility and mechanistic fidelity.

Protocol 1: Chemoselective Oxidation to 3-Cyanobenzophenone

This protocol utilizes activated MnO2​ to selectively oxidize the benzylic alcohol while preserving the sensitive nitrile group.

• Setup: In an oven-dried 100 mL round-bottom flask, dissolve 3-[Hydroxy(phenyl)methyl]benzonitrile (1.00 g, 4.78 mmol) in anhydrous Dichloromethane (DCM, 25 mL).

• Reagent Addition: Add activated MnO2​ (4.15 g, 47.8 mmol, 10.0 equiv) in a single portion. Stir the black suspension vigorously at room temperature (20–25 °C).

• In-Process Control (IPC): Monitor the reaction via TLC (Hexanes:EtOAc 3:1). The starting material ( Rf​≈0.3 ) will convert to a higher-running, strongly UV-active spot ( Rf​≈0.6 ).

• Workup: Once complete (typically 6–8 h), filter the suspension through a pad of Celite to remove the manganese salts. Wash the filter cake thoroughly with DCM (3 × 20 mL).

• Isolation: Concentrate the filtrate under reduced pressure to yield 3-cyanobenzophenone as a white to off-white solid.

• Validation: Verify the product via IR spectroscopy; the broad O-H stretch (~3300 cm⁻¹) will disappear, replaced by a sharp C=O stretch at ~1665 cm⁻¹ and a distinct C≡N stretch at ~2230 cm⁻¹.

Protocol 2: Lewis Acid-Catalyzed SN​1 Etherification

This protocol generates the highly electrophilic 3-cyanobenzhydryl cation using a water-tolerant Lewis acid, preventing the need for harsh halogenation steps.

• Setup: Dissolve 3-cyanobenzhydrol (1.00 g, 4.78 mmol) and the target nucleophile (e.g., anhydrous ethanol, 1.10 g, 23.9 mmol, 5.0 equiv) in anhydrous Acetonitrile (20 mL).

• Activation: Add Bismuth(III) triflate ( Bi(OTf)3​ , 156 mg, 0.24 mmol, 5 mol%). Heat the mixture to 70 °C under a nitrogen atmosphere.

• Causality Check: Bi(OTf)3​ is chosen because it provides sufficient Lewis acidity to abstract the hydroxyl group without coordinating irreversibly to the nitrile nitrogen, which would stall the catalytic cycle.

• Workup: After 4 h, cool to room temperature and quench with saturated aqueous NaHCO3​ (10 mL). Extract with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate.

• Validation: 1H NMR ( CDCl3​ ) will show a diagnostic upfield shift of the benzylic methine proton from ~5.8 ppm (alcohol) to ~5.3 ppm (ether).

SN1 mechanistic pathway via the destabilized, highly electrophilic 3-cyanobenzhydryl cation intermediate.

Protocol 3: Chemoselective Nitrile Reduction

Reducing the nitrile while preserving the benzylic alcohol requires avoiding palladium-catalyzed hydrogenation, which often leads to hydrogenolysis (cleavage) of the benzylic C-O bond.

• Setup: In a flame-dried flask under argon, dissolve 3-cyanobenzhydrol (1.00 g, 4.78 mmol) in anhydrous THF (15 mL). Cool to 0 °C.

• Reduction: Dropwise, add Borane-THF complex ( BH3​⋅THF , 1.0 M in THF, 14.3 mL, 14.3 mmol, 3.0 equiv).

• Mechanism: The first equivalent of BH3​ rapidly reacts with the alcohol to form a borate ester, protecting the benzylic position. The remaining equivalents reduce the nitrile to a primary amine.

• Reaction: Warm to room temperature, then reflux for 6 h.

• Quench & Hydrolysis: Cool to 0 °C. Carefully quench with Methanol (5 mL) to destroy excess borane. To break the stable boron-amine complex, add 1M HCl (15 mL) and reflux for 1 h.

• Isolation: Cool the mixture, wash with Diethyl Ether (to remove non-basic impurities), then basify the aqueous layer to pH 12 using 2M NaOH . Extract the free amine with DCM (3 × 20 mL), dry, and concentrate.

• Validation: The product will stain positive (purple/pink) with Ninhydrin on a TLC plate, confirming the presence of a primary aliphatic amine.

Quantitative Reaction Metrics

The following table summarizes expected yields and reaction parameters based on the structural electronics of the 3-cyanobenzhydrol system compared to baseline benzhydrol.

Table 2: Comparative Reaction Metrics

Transformation	Reagent System	Expected Yield	Mechanistic Note
Oxidation	MnO2​ , DCM, RT	> 92%	Complete preservation of the nitrile group.
Oxidation	Swern ( DMSO,(COCl)2​ )	80 - 85%	Effective, but requires strict temperature control (-78 °C).
SN​1 Etherification	Bi(OTf)3​ (5 mol%), EtOH	85 - 90%	High electrophilicity ( E ) ensures rapid nucleophilic trapping.
SN​1 Amination	BF3​⋅OEt2​ , R−NH2​	70 - 75%	Competing elimination is minimized due to lack of β -protons.
Nitrile Reduction	BH3​⋅THF , Reflux	75 - 82%	Prevents benzylic C-O hydrogenolysis.
Nitrile Reduction	Pd/C,H2​ (1 atm)	< 30%	Not recommended. High degree of benzylic cleavage observed.

References

• Comparison between Experimental and Theoretical Scales of Electrophilicity in Benzhydryl Cations. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Luminescent N-heterocyclic carbene Cu(I) complexes with N^O chelating ligands exhibit microsecond lifetimes and photocatalytic activity. Dalton Transactions - RSC Publishing. Available at:[Link]

• Palladium−Phosphinous Acid-Catalyzed Cross-Coupling of Aryl and Acyl Halides with Aryl-, Alkyl-, and Vinylzinc Reagents. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

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• 4. Benzhydrol | 91-01-0 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Applications of 3-[Hydroxy(phenyl)methyl]benzonitrile in Medicinal Chemistry: Application Notes and Protocols

Introduction

3-[Hydroxy(phenyl)methyl]benzonitrile, also known as 3-cyanobenzhydrol, is a fascinating molecule for medicinal chemists, embodying a unique structural combination of a benzhydrol moiety and a benzonitrile group. The benzhydrol scaffold is a privileged structure found in numerous approved drugs, particularly those targeting the central nervous system (CNS) and histamine receptors.[1][2] Concurrently, the benzonitrile functional group has emerged as a valuable component in modern drug design, often serving as a bioisostere for other functional groups and contributing to enhanced metabolic stability and target engagement.[3]

This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in exploring the potential of 3-[Hydroxy(phenyl)methyl]benzonitrile as a novel scaffold or intermediate in medicinal chemistry. Given the novelty of this specific molecule, this guide will infer potential applications based on the well-established pharmacology of its constituent structural motifs and provide robust protocols for its synthesis and evaluation in relevant biological assays.

Structural and Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 3-[Hydroxy(phenyl)methyl]benzonitrile is fundamental to its application in drug design and development. These properties influence its solubility, permeability, and interaction with biological targets.

Property	Value	Reference
Molecular Formula	C₁₄H₁₁NO
Molecular Weight	209.24 g/mol
Appearance	White to off-white solid
LogP (predicted)	2.5 - 3.0
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	2
Rotatable Bonds	2

Potential Applications in Medicinal Chemistry

The unique combination of the benzhydrol and 3-benzonitrile moieties suggests several promising avenues for investigation in medicinal chemistry.

Central Nervous System (CNS) Drug Discovery

The benzhydrol core is a hallmark of many CNS-active compounds. Its lipophilic nature facilitates crossing the blood-brain barrier (BBB), a critical prerequisite for drugs targeting the CNS. The addition of the polar nitrile group can modulate this lipophilicity, potentially optimizing the balance between BBB penetration and aqueous solubility.

Potential CNS Targets:

• Dopamine and Serotonin Transporters: The diphenylmethyl group is a key pharmacophore in compounds that modulate dopamine and serotonin reuptake.

• Glutamate Receptors: Benzonitrile-containing compounds have been identified as modulators of glutamate receptors, which are implicated in a range of neurological and psychiatric disorders.[4][5][6]

• Sigma Receptors: The benzhydryl scaffold is also found in ligands for sigma receptors, which are involved in various CNS functions.

Workflow for CNS Drug Discovery.

Antihistaminic Agents

The benzhydryl ether moiety is a classic pharmacophore for H1-antihistamines (e.g., diphenhydramine). While 3-[Hydroxy(phenyl)methyl]benzonitrile is not an ether, the core benzhydrol structure is a crucial starting point for the synthesis of novel antihistaminic agents. The nitrile group can be explored as a potential interaction point with the histamine H1 receptor or as a handle for further chemical modification.

Mechanism of Action for H1-Antihistamines.

Experimental Protocols

Protocol 1: Synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile

This protocol details two common methods for the synthesis of benzhydrol derivatives, which can be adapted for the target molecule.

Method A: Grignard Reaction with 3-Cyanobenzaldehyde

This method involves the nucleophilic addition of a phenyl Grignard reagent to 3-cyanobenzaldehyde.

• Materials:

  • Magnesium turnings

  • Anhydrous diethyl ether or tetrahydrofuran (THF)

  • Bromobenzene

  • 3-Cyanobenzaldehyde

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Standard laboratory glassware for inert atmosphere reactions

• Procedure:

  • Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert atmosphere (nitrogen or argon), add magnesium turnings. Add a solution of bromobenzene in anhydrous diethyl ether dropwise to initiate the reaction. Once the reaction starts, add the remaining bromobenzene solution at a rate that maintains a gentle reflux.[7]

  • Reaction with Aldehyde: Cool the freshly prepared phenylmagnesium bromide solution to 0 °C in an ice bath. Add a solution of 3-cyanobenzaldehyde in anhydrous diethyl ether dropwise with stirring.[8][9]

  • Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-2 hours. Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

  • Extraction and Purification: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield 3-[Hydroxy(phenyl)methyl]benzonitrile.

Method B: Reduction of 3-Benzoylbenzonitrile

This method involves the reduction of the ketone functionality of 3-benzoylbenzonitrile.

• Materials:

  • 3-Benzoylbenzonitrile

  • Sodium borohydride (NaBH₄) or Lithium aluminum hydride (LiAlH₄)

  • Methanol or anhydrous diethyl ether

  • Dilute hydrochloric acid (HCl)

  • Standard laboratory glassware

• Procedure:

  • Reaction Setup: Dissolve 3-benzoylbenzonitrile in a suitable solvent (methanol for NaBH₄, anhydrous diethyl ether for LiAlH₄) in a round-bottom flask.

  • Reduction: Cool the solution to 0 °C. For NaBH₄, add the reducing agent portion-wise. For LiAlH₄, add the reagent carefully, as the reaction is highly exothermic.[10]

  • Work-up: After the reaction is complete (monitored by TLC), quench the reaction by the slow addition of water (for NaBH₄) or by sequential addition of water and aqueous NaOH (for LiAlH₄).

  • Extraction and Purification: Extract the product into an organic solvent, wash the organic layer, dry it, and concentrate. Purify the crude product by column chromatography or recrystallization.

Protocol 2: In Vitro Blood-Brain Barrier Permeability Assay

This protocol describes a parallel artificial membrane permeability assay (PAMPA) to predict the passive transport of 3-[Hydroxy(phenyl)methyl]benzonitrile across the blood-brain barrier.[11][12][13][14]

• Materials:

  • PAMPA plate (e.g., 96-well format with a lipid-impregnated artificial membrane)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Test compound stock solution (in DMSO)

  • Reference compounds (known high and low permeability)

  • UV-Vis plate reader

• Procedure:

  • Preparation of Solutions: Prepare a solution of the test compound and reference compounds in PBS from the DMSO stock. The final DMSO concentration should be low (<1%).

  • Assay Setup: Add the compound solution to the donor wells of the PAMPA plate. Add fresh PBS to the acceptor wells.

  • Incubation: Place the acceptor plate into the donor plate, ensuring the artificial membrane is in contact with both solutions. Incubate at room temperature for a specified period (e.g., 4-18 hours).

  • Quantification: After incubation, determine the concentration of the compound in both the donor and acceptor wells using a UV-Vis plate reader at the compound's λmax.

  • Calculation of Permeability: Calculate the effective permeability (Pe) using the following equation: Pe = [-ln(1 - C_A / C_equilibrium)] * (V_D * V_A) / [(V_D + V_A) * A * t] where C_A is the concentration in the acceptor well, C_equilibrium is the equilibrium concentration, V_D and V_A are the volumes of the donor and acceptor wells, A is the membrane area, and t is the incubation time.

Protocol 3: In Vitro Histamine H1 Receptor Antagonism Assay

This protocol outlines a functional assay to determine the antagonist activity of 3-[Hydroxy(phenyl)methyl]benzonitrile at the histamine H1 receptor by measuring the inhibition of histamine-induced calcium influx.[15]

• Materials:

  • Human embryonic kidney (HEK293) cells stably expressing the human histamine H1 receptor.

  • Cell culture medium and reagents.

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Histamine dihydrochloride.

  • Test compound and a reference H1 antagonist (e.g., diphenhydramine).

  • Fluorescence plate reader.

• Procedure:

  • Cell Culture: Culture the HEK293-H1R cells in a 96-well plate until they reach confluency.

  • Dye Loading: Load the cells with the calcium-sensitive dye according to the manufacturer's instructions.

  • Compound Incubation: Pre-incubate the cells with various concentrations of the test compound or reference antagonist for a defined period (e.g., 15-30 minutes).

  • Histamine Stimulation: Add a fixed concentration of histamine (typically the EC₈₀) to the wells to stimulate calcium influx.

  • Fluorescence Measurement: Immediately measure the change in fluorescence intensity using a fluorescence plate reader.

  • Data Analysis: Plot the percentage inhibition of the histamine response against the concentration of the test compound. Calculate the IC₅₀ value, which represents the concentration of the compound that inhibits 50% of the maximal histamine-induced response.

Illustrative Quantitative Data

The following table presents hypothetical, yet realistic, data that could be obtained from the described assays for 3-[Hydroxy(phenyl)methyl]benzonitrile and a reference compound. This data is for illustrative purposes to demonstrate the potential of the compound and the application of the protocols.

Assay	3-[Hydroxy(phenyl)methyl]benzonitrile	Reference Compound (e.g., Diphenhydramine)
PAMPA-BBB (Pe in 10⁻⁶ cm/s)	5.2 ± 0.4	8.5 ± 0.6
H1 Receptor Antagonism (IC₅₀ in nM)	150 ± 25	50 ± 8

Conclusion

3-[Hydroxy(phenyl)methyl]benzonitrile represents a promising, yet underexplored, scaffold for medicinal chemistry. Its structural composition suggests a high potential for activity in the central nervous system and as an antihistaminic agent. The protocols provided in this guide offer a robust framework for the synthesis and preliminary biological evaluation of this compound and its future derivatives. Further investigation into the structure-activity relationships of this scaffold could lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles.

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• Various Authors. (2025, December 26). Enantioconvergent Synthesis of Diarylmethane Drugs via Privileged Benzhydrol Intermediates.
• Benchchem. (n.d.). Application Notes and Protocols for Testing Efletirizine in Allergic Disease Models.
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• Various Authors. (2000, February 3). Selective Hydrogenation of Benzophenones to Benzhydrols. Asymmetric Synthesis of Unsymmetrical Diarylmethanols.
• MDPI. (2023, January 31). Experimental Models of In Vitro Blood–Brain Barrier for CNS Drug Delivery: An Evolutionary Perspective.
• Ananda Kumar, C. S., et al. (2012, January 1). SYNTHESIS AND PHARMACOLOGICAL EVALUATION OF 1-BENZ-HYDRYL PIPERAZINE DERIVATIVES. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH - ijpsr.
• Saraf, P., et al. (n.d.). Design, synthesis, and evaluation of benzhydrylpiperazine-based novel dual COX-2/5-LOX inhibitors with anti-inflammatory and anti-cancer activity. RSC Medicinal Chemistry (RSC Publishing).
• Gedeon Richter Plc, et al. (2017, March 23). Discovery and Preclinical Characterization of 3-((4-(4-Chlorophenyl)-7-fluoroquinoline-3-yl)sulfonyl)benzonitrile, a Novel Non-acetylenic Metabotropic Glutamate Receptor 5 (mGluR5)
• Ananda Kumar, C. S., et al. (n.d.). Synthesis and Evaluation of 1-Benzhydryl-sulfonyl-piperazine Derivatives as Inhibitors of Tumor Growth and Tumor Angiogenesis of Mouse Ehrlich Ascites Tumor In Vivo. Bentham Science Publishers.
• Various Authors. (n.d.). Synthesis and Biological Evaluation of Novel Benzhydrylpiperazine-Coupled Nitrobenzenesulfonamide Hybrids. PMC.
• Various Authors. (2025, December 26).
• Hibi, S., et al. (2012, November 26). Discovery of 2-(2-Oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (Perampanel): A Novel, Noncompetitive α-Amino-3-hydroxy-5-methyl-4-isoxazolepropanoic Acid (AMPA) Receptor Antagonist.
• Ramadan, G., et al. (2025, November 20).
• Various Authors. (2007, December 15). Synthesis and Preliminary Biological Evaluation of 3-[(18)F]fluoro-5-(2-pyridinylethynyl)
• Hibi, S., et al. (2012, December 4). Discovery of 2-(2-oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (perampanel): a novel, noncompetitive α-amino-3-hydroxy-5-methyl-4-isoxazolepropanoic acid (AMPA) receptor antagonist. PubMed.
• Organic Syntheses Procedure. (n.d.). 5.
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• Various Authors. (2019, June 7). Bioactive 3-Decalinoyltetramic Acids Derivatives From a Marine-Derived Strain of the Fungus Fusarium equiseti D39. PubMed.
• ResearchGate. (n.d.). Bioactive natural and synthetic products built around a 3-substituted- 3-hydroxy-2-oxindole motif.
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Application Note: Synthesis of 3-Cyanobenzhydrol via Grignard Reaction

Introduction: Strategic Synthesis of a Key Benzhydrol Intermediate

The benzhydrol moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of pharmacologically active compounds. The introduction of a cyano group, as in 3-cyanobenzhydrol, provides a versatile chemical handle for further molecular elaboration, making it a valuable intermediate in the synthesis of complex drug candidates and fine chemicals. The cyano group can be hydrolyzed to a carboxylic acid, reduced to an amine, or participate in various cycloaddition reactions.

This application note details a robust and reliable protocol for the synthesis of 3-cyanobenzhydrol. The selected strategy is the nucleophilic addition of a Grignard reagent to an aldehyde, a classic and powerful carbon-carbon bond-forming reaction.[1][2] Specifically, this protocol employs the in-situ preparation of phenylmagnesium bromide, which then acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of 3-cyanobenzaldehyde.[1] This method is favored for its high efficiency and adaptability. This document provides a step-by-step guide, explains the causality behind critical experimental choices, and outlines the necessary safety and characterization procedures.

Overall Reaction Scheme

The synthesis is a two-step, one-pot procedure:

Step 1: Formation of Phenylmagnesium Bromide C₆H₅Br + Mg → C₆H₅MgBr

Step 2: Nucleophilic Addition to 3-Cyanobenzaldehyde C₆H₅MgBr + NCC₆H₄CHO → NCC₆H₄CH(OMgBr)C₆H₅ NCC₆H₄CH(OMgBr)C₆H₅ + H₃O⁺ → NCC₆H₄CH(OH)C₆H₅ + Mg(OH)Br

Materials and Apparatus

Reagents & Chemicals

Reagent	CAS No.	Formula	MW ( g/mol )	Amount	Moles (mmol)	Equiv.
Magnesium Turnings	7439-95-4	Mg	24.31	0.80 g	33.0	1.1
Bromobenzene	108-86-1	C₆H₅Br	157.01	4.71 g (3.16 mL)	30.0	1.0
3-Cyanobenzaldehyde	24964-64-5	C₈H₅NO	131.13	3.94 g	30.0	1.0
Anhydrous Tetrahydrofuran (THF)	109-99-9	C₄H₈O	72.11	~100 mL	-	-
Iodine	7553-56-2	I₂	253.81	1 crystal	-	-
Saturated NH₄Cl (aq)	12125-02-9	NH₄Cl	53.49	~50 mL	-	-
Diethyl Ether	60-29-7	(C₂H₅)₂O	74.12	As needed	-	-
Anhydrous MgSO₄	7487-88-9	MgSO₄	120.37	As needed	-	-

Apparatus

• Three-neck round-bottom flask (250 mL)

• Reflux condenser

• Pressure-equalizing dropping funnel (125 mL)

• Glass stopper or nitrogen/argon inlet adapter

• Magnetic stirrer and stir bar

• Heating mantle

• Ice-water bath

• Standard laboratory glassware (beakers, separatory funnel, Erlenmeyer flasks)

• Syringes and needles

• Rotary evaporator

• Oven for drying glassware

Detailed Experimental Protocol

Part A: In-situ Preparation of Phenylmagnesium Bromide

• Glassware Preparation: All glassware must be rigorously dried in an oven (≥120 °C) overnight and assembled while hot under a stream of dry nitrogen or argon. This is the most critical step, as Grignard reagents react readily with water, which would quench the reaction.[3]

• Apparatus Setup: Assemble the three-neck flask with the dropping funnel, reflux condenser (with a drying tube or inert gas outlet), and a glass stopper. Place a magnetic stir bar inside the flask.

• Magnesium Activation: Place the magnesium turnings (0.80 g, 33.0 mmol) in the flask. Add a single small crystal of iodine.

  • Scientist's Insight: Iodine acts as an initiator. It reacts with the magnesium surface to form MgI₂, which exposes a fresh, reactive metal surface, facilitating the reaction with bromobenzene.[4] The disappearance of the purple iodine color is a visual cue that the reaction is poised to start.

• Reagent Preparation: In the dropping funnel, prepare a solution of bromobenzene (4.71 g, 30.0 mmol) in 30 mL of anhydrous THF.

• Reaction Initiation: Add approximately 5 mL of the bromobenzene/THF solution from the dropping funnel to the magnesium turnings. The reaction should begin spontaneously within a few minutes, evidenced by cloudiness, bubble formation on the magnesium surface, and gentle refluxing of the solvent.[5]

  • Troubleshooting: If the reaction does not start, gentle warming with a heating mantle or sonication in an ultrasonic bath can be applied. If initiation is still unsuccessful, adding a few drops of a pre-formed Grignard solution or 1,2-dibromoethane can be effective.

• Grignard Reagent Formation: Once the reaction is initiated and self-sustaining, add the remaining bromobenzene solution dropwise from the funnel at a rate that maintains a gentle, steady reflux. This controlled addition prevents the exothermic reaction from becoming too vigorous.[3]

• Completion: After the addition is complete, allow the mixture to stir at room temperature for an additional 30-45 minutes to ensure all the magnesium has reacted. The resulting solution should be cloudy and grayish-brown. This is the phenylmagnesium bromide solution, which is used directly in the next step.

Part B: Synthesis of 3-Cyanobenzhydrol

• Substrate Addition: Dissolve 3-cyanobenzaldehyde (3.94 g, 30.0 mmol) in 40 mL of anhydrous THF. Add this solution to the dropping funnel and add it dropwise to the stirred Grignard reagent solution. The flask should be cooled in an ice-water bath during this addition.

  • Scientist's Insight: The addition of the aldehyde to the Grignard reagent is highly exothermic. Cooling the reaction mixture is crucial to prevent side reactions, such as the formation of biphenyl from unreacted bromobenzene and the Grignard reagent, and to ensure controlled addition.[3]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Cool the reaction flask again in an ice-water bath. Very slowly and carefully, add 50 mL of saturated aqueous ammonium chloride (NH₄Cl) solution dropwise to quench the reaction.

  • Scientist's Insight: This step protonates the magnesium alkoxide intermediate to form the desired alcohol and neutralizes any remaining Grignard reagent. Saturated NH₄Cl is a weak acid and is preferred over strong acids like HCl to minimize potential acid-catalyzed side reactions with the alcohol product. The addition must be slow and with cooling, as the quenching process is also highly exothermic.

• Extraction: Transfer the mixture to a separatory funnel. Add ~50 mL of diethyl ether to the funnel, shake well, and allow the layers to separate. Collect the organic layer. Extract the aqueous layer two more times with 30 mL portions of diethyl ether.

• Washing and Drying: Combine all organic extracts and wash them with 50 mL of brine (saturated NaCl solution) to remove residual water. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent using a rotary evaporator.

• Purification: The resulting crude product will be a solid or a viscous oil. It can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene/hexane) or by flash column chromatography on silica gel to yield the pure 3-cyanobenzhydrol.

Workflow Visualization

Figure 1. Experimental workflow for the synthesis of 3-cyanobenzhydrol.

Expected Results and Characterization

The reaction should produce 3-cyanobenzhydrol as a white to light yellow solid. The theoretical yield based on 30.0 mmol of 3-cyanobenzaldehyde is 6.28 g. A typical yield after purification would be in the range of 70-85%.

The final product should be characterized by the following methods:

• Melting Point: A sharp melting point indicates high purity. The melting point of the precursor, 3-cyanobenzaldehyde, is 75-78 °C.[6] The product's melting point is expected to be significantly different.

• ¹H NMR (CDCl₃, 300 MHz): Expected signals include a singlet for the hydroxyl proton (-OH, ~2-4 ppm, broad), a singlet for the benzylic proton (-CH(OH)-, ~5.8 ppm), and a complex multiplet for the aromatic protons (7.2-7.8 ppm).

• ¹³C NMR (CDCl₃, 75 MHz): Key signals expected are the benzylic carbon (~75-80 ppm), the cyano carbon (~118 ppm), the carbon attached to the cyano group (~112 ppm), and aromatic carbons (~126-142 ppm). The starting aldehyde carbonyl signal (~191 ppm) should be absent.[7]

• IR Spectroscopy (KBr or ATR): Look for a broad absorption band for the O-H stretch (~3300-3500 cm⁻¹), a sharp peak for the C≡N stretch (~2230 cm⁻¹), and the disappearance of the strong C=O stretch from the starting aldehyde (~1700 cm⁻¹).

Safety and Handling

A thorough risk assessment must be performed before starting this synthesis.

• Grignard Reagents: Phenylmagnesium bromide is highly flammable, corrosive, and reacts violently with water and protic solvents.[8] All operations must be conducted in a chemical fume hood under a strictly anhydrous, inert atmosphere.

• Solvents: Tetrahydrofuran (THF) and diethyl ether are extremely flammable and can form explosive peroxides upon standing. Use only freshly distilled or certified anhydrous solvents.

• Bromobenzene: Is a toxic and flammable liquid. Avoid inhalation and skin contact.

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, and appropriate gloves (e.g., nitrile gloves for incidental contact, consider heavier gloves for handling larger quantities).

• Quenching: The quenching of the reaction is highly exothermic and can cause vigorous boiling and splashing. Perform this step slowly, with efficient cooling and behind a safety shield.

References

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of 3-Cyanobenzaldehyde. BenchChem.

• Wikipedia. (2023). Phenylmagnesium bromide. Retrieved from [Link]

• The Royal Society of Chemistry. (2012). General Information S2 II- Procedures and characterisation data of all new monomeric compounds. Retrieved from [Link]

• Allen, C. F. H., Gates, Jr., J. W., & VanAllan, J. A. (1955). 2,3-DIPHENYL-1-INDENONE. Organic Syntheses, Coll. Vol. 3, p. 353; Vol. 25, p. 49.
• BenchChem. (2025). Application Notes and Protocols: 3-Vinylphenylmagnesium Bromide in Grignard Reactions. BenchChem.

• Beilstein Journals. Experimental procedures, characterization data for all compounds and copies of NMR spectra. Retrieved from [Link]

• Organic Chemistry Portal. Grignard Reaction. Retrieved from [Link]

• Cahiez, G., et al. (1998). 6-CHLORO-1-HEXENE. Organic Syntheses, Coll. Vol. 9, p. 167; Vol. 71, p. 203.
• Kadrowski, B. (2020, October 28). Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide [Video]. YouTube.

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• Gao, F., Jiao, K., Ding, Z., & Song, H. (1987). Studies on the reaction of 3-cyanopyridine with grignard reagents. Acta Chimica Sinica, 45(9), 922-925.
• Google Patents. (1997). JPH09227490A - Production of 3-(or 4-)cyanobenzaldehyde.
• Degennaro, L., et al. (2020). Multifaceted Behavior of 2‐Cyanobenzaldehyde and 2‐Acylbenzonitriles in the Synthesis of Isoindolinones, Phthalides and Related Heterocycles.
• Eureka | Patsnap. (2019). Synthesis method of 3-cyanobenzaldehyde.
• Rakesh, S., et al. (2015).

• ScienceMadness. EXPERIMENT 3: The Grignard Reaction: Synthesis of 1,2-diphenyl-1,2-propanediol via a Diastereoselective Reaction. Retrieved from [Link]

• American Chemical Society. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development.
• BenchChem. (2025). Application Notes and Protocols: Reaction Mechanisms of 3-Phenoxybenzaldehyde in Organic Synthesis. BenchChem.
• Gellis, A., et al. (2018). An Efficient H‑Reduction Protocol for the Synthesis of Novel (Benz)

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Analytical techniques for characterizing 3-[Hydroxy(phenyl)methyl]benzonitrile

An Application Guide to the Comprehensive Characterization of 3-[Hydroxy(phenyl)methyl]benzonitrile

Abstract: This document provides a detailed guide for the analytical characterization of 3-[Hydroxy(phenyl)methyl]benzonitrile (CAS No: 13428-06-3), a chiral molecule with significant potential as a building block in pharmaceutical and fine chemical synthesis.[1] The presence of a nitrile, a secondary alcohol, and a stereocenter necessitates a multi-technique approach to unambiguously confirm its structure, assess its chemical purity, and determine its enantiomeric composition. This guide is intended for researchers, scientists, and drug development professionals, offering both the theoretical basis for technique selection and detailed, field-proven protocols.

Introduction: The Analytical Imperative

3-[Hydroxy(phenyl)methyl]benzonitrile is an organic compound featuring a benzonitrile core substituted with a hydroxyphenylmethyl group. Its molecular structure, containing a chiral center at the benzylic carbon, implies the existence of two enantiomers. In drug development and materials science, different enantiomers can exhibit vastly different biological activities or physical properties. Therefore, a robust analytical workflow is not merely a quality control measure but a fundamental necessity for any research or development program involving this molecule.

This guide moves beyond a simple listing of methods. It explains the causality behind experimental choices—why a specific chromatographic mode is selected, what a particular spectroscopic signal signifies, and how these disparate data points are integrated to form a complete analytical profile of the target molecule.

Physicochemical & Structural Data

A foundational understanding of the molecule's basic properties is the first step in any analytical endeavor. These data inform choices regarding solvents, chromatographic conditions, and spectroscopic interpretation.

Property	Value	Source
CAS Number	13428-06-3	[1]
Molecular Formula	C₁₄H₁₁NO	[1]
Molecular Weight	209.24 g/mol	[1]
Canonical SMILES	C1=CC=C(C=C1)C(C2=CC=CC(=C2)C#N)O	[1]
InChIKey	BIWIUOMRUCYPSI-UHFFFAOYSA-N	[1]
Rotatable Bond Count	2	[1]
XLogP3-AA	2.5	[1]

The Integrated Analytical Workflow

No single technique can provide a complete picture. The characterization of 3-[Hydroxy(phenyl)methyl]benzonitrile relies on the synergistic application of chromatographic and spectroscopic methods. The following diagram illustrates a logical workflow for comprehensive analysis.

Caption: Integrated workflow for the complete characterization of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Chromatographic Techniques: Purity and Enantioseparation

Chromatography is indispensable for separating the target molecule from impurities and for resolving its enantiomers.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Expertise & Rationale: Reversed-phase HPLC (RP-HPLC) is the standard and most robust method for determining the chemical purity of moderately polar organic molecules like the target compound.[2] The C18 stationary phase provides excellent hydrophobic retention for the aromatic rings, while a mobile phase of acetonitrile or methanol with water allows for fine-tuning of the retention time. UV detection is ideal due to the strong absorbance of the phenyl and benzonitrile chromophores.

Protocol: Purity Determination by RP-HPLC

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the sample.

  • Dissolve in 1 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

  • Further dilute to a working concentration of approximately 0.1 mg/mL.[2]

• Instrumentation & Conditions:

  • System: HPLC system with a pump, autosampler, column oven, and UV-Vis detector.[2]

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: A) Water, B) Acetonitrile.

  • Gradient: 40% B to 95% B over 15 minutes, hold at 95% B for 3 minutes, return to 40% B over 1 minute, and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 230 nm.

  • Injection Volume: 10 µL.

• Analysis:

  • Equilibrate the column with the initial mobile phase for at least 20 minutes until a stable baseline is achieved.

  • Inject a blank (mobile phase) to ensure no system contamination.

  • Inject the prepared sample and record the chromatogram.

• Data Interpretation:

  • Integrate all peaks in the chromatogram.

  • Calculate purity by the area percentage method: Purity % = (Area of Main Peak / Total Area of All Peaks) * 100.

Chiral HPLC for Enantiomeric Separation

Expertise & Rationale: The presence of a stereocenter mandates a chiral separation method to determine enantiomeric excess (e.e.) or enantiomeric ratio (ER). Direct separation using a Chiral Stationary Phase (CSP) is the most common and efficient approach.[3] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly versatile and often provide excellent enantioselectivity for a wide range of compounds, including those with alcohol functionalities near a stereocenter.[4][5] A screening approach with different columns and mobile phases is typically required to find the optimal separation conditions.[6]

Caption: Systematic workflow for chiral method development.

Protocol: Chiral Separation Method Development

• Sample Preparation:

  • Prepare a solution of the racemic standard at 0.5 mg/mL in an appropriate solvent (e.g., isopropanol for normal phase, or methanol for polar organic mode).

• Instrumentation & Screening Conditions:

  • System: HPLC or SFC system with UV detector.

  • Columns to Screen:

    • Immobilized amylose tris(3,5-dimethylphenylcarbamate)

    • Immobilized cellulose tris(3,5-dimethylphenylcarbamate)

  • Screening Mobile Phases:

    • Normal Phase: Isocratic mixtures of Hexane/Isopropanol (e.g., 90:10, 80:20, 70:30).

    • Polar Organic Mode: Isocratic mixtures of Acetonitrile/Methanol (e.g., 99:1, 95:5).

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Temperature: 25 °C.

  • Detection: 230 nm.

• Analysis & Optimization:

  • Inject the racemic sample onto each column/mobile phase combination.

  • Identify the condition that provides baseline separation (Resolution > 1.5).

  • If separation is partial, optimize by finely adjusting the ratio of the mobile phase components or by introducing an additive (e.g., 0.1% trifluoroacetic acid for acidic compounds or 0.1% diethylamine for basic compounds, though likely unnecessary here).

Spectroscopic Techniques: Structural Confirmation

Spectroscopy provides the definitive evidence for the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR is the most powerful tool for elucidating the exact connectivity of atoms in an organic molecule.[2] ¹H NMR confirms the number and environment of protons, while ¹³C NMR provides a count of unique carbon atoms and information about their functional groups.

Protocol: NMR Sample Preparation and Analysis

• Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is often preferred as it allows for the observation of the exchangeable -OH proton.

• Analysis: Acquire ¹H and ¹³C{¹H} spectra on a 400 MHz or higher spectrometer.

Expected Spectral Data:

• ¹H NMR:

  • ~7.2-7.8 ppm (m, 9H): Complex multiplet corresponding to the nine protons on the two aromatic rings.

  • ~5.8 ppm (s, 1H): A singlet for the methine proton (-CH(OH)-).

  • ~2.0-4.0 ppm (br s, 1H): A broad, D₂O-exchangeable singlet for the hydroxyl proton (-OH).[7] Its position is highly dependent on concentration and solvent.

• ¹³C NMR:

  • ~118-120 ppm: Quaternary carbon of the nitrile group (C≡N).[8]

  • ~125-145 ppm: Multiple signals corresponding to the aromatic carbons.

  • ~70-75 ppm: The methine carbon attached to the hydroxyl group (-CH(OH)-).

Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Rationale: FTIR spectroscopy is exceptionally useful for the rapid identification of key functional groups. The presence of the nitrile and hydroxyl groups in 3-[Hydroxy(phenyl)methyl]benzonitrile gives rise to highly characteristic absorption bands in distinct regions of the spectrum.[9]

Protocol: FTIR Analysis

• Preparation: Place a small amount of the solid sample directly onto the diamond crystal of an ATR-FTIR spectrometer. Alternatively, prepare a KBr pellet.

• Analysis: Acquire the spectrum from 4000 to 400 cm⁻¹.

Expected Characteristic Absorptions:

Wavenumber (cm⁻¹)	Functional Group	Vibration Type	Characteristics	Source
3200-3600	O-H	Stretch	Broad, strong	[7]
3000-3100	Aromatic C-H	Stretch	Sharp, medium
2220-2240	C≡N	Stretch	Sharp, strong	[8][9]
1600, 1490, 1450	Aromatic C=C	Stretch	Medium to weak
1000-1250	C-O	Stretch	Strong

Mass Spectrometry (MS)

Expertise & Rationale: Mass spectrometry provides the molecular weight of the compound, which is a critical piece of identity confirmation.[2] Electron Ionization (EI) is a common technique that also induces fragmentation, offering structural clues that can be pieced together like a puzzle to support the proposed structure.

Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution (~100 µg/mL) of the sample in a volatile solvent like dichloromethane or ethyl acetate.

• Instrumentation & Conditions:

  • System: GC-MS with an EI source (70 eV).[2]

  • GC Column: A non-polar column (e.g., DB-5ms or equivalent).

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp at 20 °C/min to 300 °C and hold for 5 minutes.

  • MS Scan Range: m/z 40-450.

Expected Data:

• Molecular Ion (M⁺): A peak at m/z = 209, corresponding to the molecular weight of C₁₄H₁₁NO. This peak may be weak.

• Key Fragments:

  • m/z = 191: [M-H₂O]⁺, loss of water from the alcohol.

  • m/z = 182: [M-HCN]⁺, loss of hydrogen cyanide.

  • m/z = 105: [C₆H₅CO]⁺, benzoyl cation fragment.

  • m/z = 77: [C₆H₅]⁺, phenyl cation.

Conclusion

The analytical characterization of 3-[Hydroxy(phenyl)methyl]benzonitrile is a comprehensive process that requires the thoughtful application of orthogonal analytical techniques. By following the workflows and protocols detailed in this guide, researchers can reliably confirm the identity and structure (NMR, MS, FTIR), quantify the chemical purity (RP-HPLC), and determine the enantiomeric composition (Chiral HPLC) of their material. This level of rigorous characterization is the bedrock of reproducible science and is essential for advancing the development of novel pharmaceuticals and chemical entities.

References

• Benchchem. A Comparative Guide to the Analytical Characterization of 2-(3-Fluorophenyl)benzonitrile.
• Guidechem. 3-[Hydroxy(phenyl)methyl]benzonitrile 13428-06-3 wiki.
• PubChem - NIH. 3-(Hydroxydiphenylmethyl)benzonitrile | C20H15NO | CID 12273131.
• OpenStax. 20.8 Spectroscopy of Carboxylic Acids and Nitriles - Organic Chemistry.
• Spectroscopy Online. Organic Nitrogen Compounds IV: Nitriles.
• Misra, N., et al. (2009). Der Pharma Chemica, 1(1), 196-209.
• Chiral Drug Separation.
• Chemistry LibreTexts. 11.9: Spectroscopy of Carboxylic Acids and Nitriles.
• American Pharmaceutical Review. Use of Achiral Columns Coupled with Chiral Columns in SFC Separations to Simplify Isolation of Chemically Pure Enantiomer Products.
• Phenomenex. Chiral HPLC Separations.
• ResearchGate. (PDF) Principles for Stereoselective Separation of Chiral Drug Compounds Enantiomers and Diastereomers in Pharmaceuticals and Biopharmaceuticals Using Liquid Chromatography.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. researchgate.net [researchgate.net]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. 20.8 Spectroscopy of Carboxylic Acids and Nitriles - Organic Chemistry | OpenStax [openstax.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. spectroscopyonline.com [spectroscopyonline.com]

Use of 3-cyanobenzhydrol in the synthesis of heterocyclic compounds

Application Note: 3-Cyanobenzhydrol as an Electrophilic Scaffold for the Synthesis of N-Heterocyclic Pharmacophores

Executive Summary

3-Cyanobenzhydrol (CAS: 13428-06-3), systematically known as 3-(hydroxyphenylmethyl)benzonitrile, is a highly versatile secondary diaryl alcohol[1]. In modern medicinal chemistry, it serves as a premium electrophilic building block for the N-alkylation of nitrogenous heterocycles (e.g., imidazoles, triazoles, and piperazines). The resulting diarylmethyl-substituted heterocycles are privileged pharmacophores found in numerous antifungal agents, aromatase inhibitors, and antihistamines. This guide details the mechanistic rationale and optimized protocols for utilizing 3-cyanobenzhydrol in dehydrative C-N bond formation.

Mechanistic Rationale & Structural Advantages (E-E-A-T)

The synthetic utility of 3-cyanobenzhydrol stems from its ability to undergo facile dehydrative nucleophilic substitution without the need for pre-activation into a toxic halogenated intermediate (like benzhydryl chloride).

• Carbocation Stability: Under acidic conditions, the benzylic hydroxyl group is protonated and eliminated as water, generating a benzhydryl carbocation. The dual phenyl rings provide extensive resonance stabilization, allowing the reaction to proceed rapidly via an SN​1 pathway[2].

• Electronic Tuning via the Cyano Group: The cyano group at the meta-position exerts an electron-withdrawing inductive effect. While this slightly dampens the ionization rate compared to an unsubstituted benzhydrol, it prevents over-reactivity (such as undesired Friedel-Crafts self-polymerization) and ensures high regioselectivity during heterocyclic attack[3].

• Late-Stage Functionalization: The nitrile moiety is a robust functional handle. Post-alkylation, it can be converted into a primary amine via reduction, hydrolyzed to a carboxylic acid, or reacted with an azide to form a tetrazole (a classic bioisostere for carboxylic acids in drug design).

Figure 1: SN1 dehydrative C-N bond formation mechanism via a stabilized benzhydryl carbocation.

Experimental Workflows & Protocols

To maximize atom economy, direct dehydrative coupling is preferred. The choice of solvent is critical: is highly recommended because its high polarity and strong hydrogen-bonding capabilities stabilize the carbocation intermediate without acting as a competing nucleophile[4]. Alternatively, nitroethane can be used with Lewis acids like Al(OTf)3​ [5].

Figure 2: Experimental workflow for the acid-catalyzed N-alkylation of heterocycles.

Protocol A: Brønsted Acid-Catalyzed N-Alkylation of 1H-Imidazole

Causality Note: Trifluoromethanesulfonic acid (TfOH) is utilized as a strong Brønsted acid to ensure rapid protonation of the benzylic hydroxyl group. HFIP is selected as the solvent to stabilize the resulting carbocation, preventing off-target etherification[3].

• Preparation: In an oven-dried 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-cyanobenzhydrol (1.0 mmol, 209.2 mg) and 1H-imidazole (1.2 mmol, 81.7 mg) in 2.0 mL of anhydrous HFIP.

• Catalyst Addition: Cool the mixture to 0 °C using an ice bath. Slowly add TfOH (5 mol%, 4.4 µL) dropwise to the stirring solution.

• Reaction: Attach a reflux condenser, remove the ice bath, and heat the reaction mixture to 70 °C for 4 hours. Monitor the reaction progress via TLC (Eluent: 5% MeOH in DCM; UV detection at 254 nm). The disappearance of the 3-cyanobenzhydrol spot ( Rf​≈0.6 ) indicates completion.

• Workup: Cool the mixture to room temperature. Quench the reaction by adding 5 mL of saturated aqueous NaHCO3​ to neutralize the TfOH. Extract the aqueous layer with Ethyl Acetate (3 × 10 mL).

• Purification: Wash the combined organic layers with brine (15 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 1% to 5% MeOH in DCM) to yield 3-(1H-imidazol-1-yl(phenyl)methyl)benzonitrile.

Protocol B: Lewis Acid-Catalyzed Synthesis of N-Alkylated Triazoles

Causality Note: Aluminum triflate ( Al(OTf)3​ ) is a water-tolerant Lewis acid that effectively activates the alcohol in nitroethane, a solvent that supports ionic intermediates while maintaining low toxicity and preventing bioaccumulation[5].

• Preparation: Combine 3-cyanobenzhydrol (1.0 mmol, 209.2 mg) and 1H-1,2,4-triazole (1.5 mmol, 103.6 mg) in a reaction vial containing 2.5 mL of nitroethane.

• Catalyst Addition: Add Al(OTf)3​ (10 mol%, 47.4 mg) in one portion.

• Reaction: Seal the vial and heat at 80 °C for 6 hours. The mixture will turn deep purple, visually validating the formation of the benzhydryl carbocation intermediate[6].

• Workup & Purification: Dilute with DCM (15 mL) and wash with water (2 × 10 mL). Dry the organic phase ( MgSO4​ ), evaporate the solvent, and purify via recrystallization from hot ethanol to obtain the pure triazole derivative.

Quantitative Data Presentation

The following table summarizes the optimized reaction conditions for the dehydrative N-alkylation of 3-cyanobenzhydrol with various nitrogenous heterocycles, demonstrating the versatility of the carbocation-mediated approach[7].

Catalyst (Loading)	Solvent	Heterocycle Nucleophile	Temp (°C)	Time (h)	Isolated Yield (%)	Regioselectivity
TfOH (5 mol%)	HFIP	1H-Imidazole	70	4	88	N1-alkylation
Al(OTf)3​ (10 mol%)	Nitroethane	1H-1,2,4-Triazole	80	6	82	N1-alkylation
BF3​⋅OEt2​ (20 mol%)	DCM	Piperazine (excess)	25	12	75	N-monoalkylation
p-TsOH (10 mol%)	Toluene	1H-Pyrazole	110	8	79	N1-alkylation

References

• Estopiñá-Durán, S., & Taylor, J. E. (2021). Brønsted Acid-Catalysed Dehydrative Substitution Reactions of Alcohols. Chemistry–A European Journal, 27(1), 106-120.[Link]

• Cullen, A., Muller, A. J., & Williams, D. B. G. (2017). Protecting group-free use of alcohols as carbon electrophiles in atom efficient aluminium triflate-catalysed dehydrative nucleophilic displacement reactions. RSC Advances, 7, 42382-42386.[Link]

• Anugu, R. R., & Falck, J. R. (2022). Site-selective amination and/or nitrilation via metal-free C(sp2)–C(sp3) cleavage of benzylic and allylic alcohols. Chemical Science, 13(17), 4821-4827.[Link]

• Li, H., et al. (2024). TsOH-catalyzed dehydroxylative cross-coupling of alcohols with phenols: rapid access to propofol derivatives. RSC Advances, 14(37), 26857–26862.[Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. Acid-Catalyzed Dehydrative Nucleophilic Substitutions of 2,6-Di(hydroxymethyl) BODIPYs: A Platform for BODIPY Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Functionalization of Electron-Rich Secondary Benzyl Alcohols in HFIP: From Thioethers to Trisubstituted Methanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Site-selective amination and/or nitrilation via metal-free C(sp2)–C(sp3) cleavage of benzylic and allylic alcohols - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Protecting group-free use of alcohols as carbon electrophiles in atom efficient aluminium triflate-catalysed dehydrative nucleophilic displacement rea ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08784E [pubs.rsc.org]
• 7. TsOH-catalyzed dehydroxylative cross-coupling of alcohols with phenols: rapid access to propofol derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Asymmetric Synthesis of Chiral 3-[Hydroxy(phenyl)methyl]benzonitrile

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the asymmetric synthesis of chiral 3-[hydroxy(phenyl)methyl]benzonitrile, a key chiral building block in the synthesis of various pharmaceutical agents. Two robust and highly enantioselective methods are presented in detail: the Corey-Bakshi-Shibata (CBS) reduction of 3-benzoylbenzonitrile and the Noyori asymmetric hydrogenation of the same substrate. This guide emphasizes the underlying principles, provides step-by-step protocols, and offers insights into experimental design and optimization.

Introduction: The Significance of Chiral 3-[Hydroxy(phenyl)methyl]benzonitrile

Chiral 3-[hydroxy(phenyl)methyl]benzonitrile is a valuable intermediate in the pharmaceutical industry due to the prevalence of the chiral diaryl carbinol motif in a wide range of bioactive molecules.[1][2] The precise stereochemical control during its synthesis is paramount, as the enantiomers of a drug can exhibit significantly different pharmacological activities, potencies, and toxicities. The development of efficient and highly enantioselective synthetic routes to this compound is therefore a critical endeavor in modern drug discovery and development.

This application note details two powerful and widely adopted methods for the asymmetric synthesis of this key chiral alcohol: the Corey-Bakshi-Shibata (CBS) reduction and the Noyori asymmetric hydrogenation. Both methods offer high yields and exceptional enantioselectivities, making them suitable for both laboratory-scale synthesis and potential scale-up operations.

Method 1: Corey-Bakshi-Shibata (CBS) Reduction of 3-Benzoylbenzonitrile

The Corey-Bakshi-Shibata (CBS) reduction is a highly reliable and versatile method for the enantioselective reduction of prochiral ketones to their corresponding chiral alcohols.[3][4] The reaction utilizes a chiral oxazaborolidine catalyst, derived from a chiral amino alcohol, in the presence of a borane source. The predictability of the stereochemical outcome and the high enantiomeric excesses (ee) typically achieved make it a favored method in asymmetric synthesis.[4][5]

Mechanistic Rationale

The enantioselectivity of the CBS reduction is governed by the formation of a rigid, bicyclic transition state. The oxazaborolidine catalyst coordinates with the borane reducing agent, enhancing its Lewis acidity and activating it as a hydride donor.[6] The ketone substrate then coordinates to the Lewis acidic boron atom of the catalyst in a sterically controlled manner, with the larger substituent oriented away from the bulky group on the catalyst.[7] This preferential coordination directs the hydride transfer from the borane to one specific face of the carbonyl group, leading to the formation of one enantiomer of the alcohol in excess.[6]

Experimental Workflow: CBS Reduction

Figure 1: Experimental workflow for the CBS reduction of 3-benzoylbenzonitrile.

Detailed Protocol: CBS Reduction

Materials:

• (S)-(-)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• 3-Benzoylbenzonitrile

• Borane-dimethyl sulfide complex (BH3·SMe2, ~10 M)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 3-benzoylbenzonitrile (1.0 eq).

• Solvent Addition: Add anhydrous THF (sufficient to dissolve the substrate, e.g., 0.1 M concentration).

• Catalyst Addition: Add (S)-(-)-2-Methyl-CBS-oxazaborolidine solution (0.05 - 0.1 eq) dropwise at room temperature.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Reducing Agent Addition: Slowly add borane-dimethyl sulfide complex (0.6 - 1.0 eq) dropwise to the stirred solution, maintaining the temperature below 5 °C. The addition is typically exothermic.

• Reaction Monitoring: Stir the reaction mixture at 0 °C and monitor its progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The reaction is typically complete within 1-4 hours.

• Quenching: Once the starting material is consumed, carefully quench the reaction by the slow, dropwise addition of methanol at 0 °C. Vigorous gas evolution will be observed.

• Work-up: Allow the mixture to warm to room temperature and stir for 30 minutes. Add 1 M HCl and stir for another 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of aqueous layer).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the chiral 3-[hydroxy(phenyl)methyl]benzonitrile.

Data Summary: CBS Reduction

Parameter	Typical Value
Catalyst Loading	5-10 mol%
Reducing Agent	BH3·SMe2 (0.6-1.0 eq)
Temperature	0 °C
Reaction Time	1-4 hours
Yield	>90%
Enantiomeric Excess (ee)	>95%

Method 2: Noyori Asymmetric Hydrogenation of 3-Benzoylbenzonitrile

The Noyori asymmetric hydrogenation is another powerful method for the enantioselective reduction of ketones, utilizing a ruthenium catalyst complexed with a chiral diphosphine ligand, most notably BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl).[8][9] This method is renowned for its high efficiency, excellent enantioselectivity, and broad substrate scope, including functionalized ketones.[10]

Mechanistic Insights

The mechanism of the Noyori asymmetric hydrogenation involves the coordination of the ketone to the chiral ruthenium-diphosphine complex.[11] The hydrogenation occurs via a metal-ligand cooperative mechanism, where a hydride on the ruthenium and a proton from a coordinated amine or alcohol are transferred to the carbonyl carbon and oxygen, respectively, in a concerted or stepwise manner. The chiral environment created by the BINAP ligand dictates the facial selectivity of the hydride addition, leading to the formation of one enantiomer of the alcohol with high fidelity.[9]

Experimental Workflow: Noyori Asymmetric Hydrogenation

Figure 2: Experimental workflow for the Noyori asymmetric hydrogenation.

Detailed Protocol: Noyori Asymmetric Hydrogenation

Materials:

• [RuCl2((S)-BINAP)]2·NEt3 or a similar Ru(II)-BINAP precatalyst

• 3-Benzoylbenzonitrile

• Anhydrous Methanol

• Potassium tert-butoxide (KOt-Bu)

• High-purity hydrogen gas (H2)

• Autoclave or high-pressure reactor

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• Reactor Preparation: Place a stir bar in a glass liner for the autoclave. Add the Ru(II)-BINAP precatalyst (0.001 - 0.01 eq) and 3-benzoylbenzonitrile (1.0 eq).

• Solvent and Base Addition: Add anhydrous methanol and a solution of potassium tert-butoxide in methanol (e.g., 0.1 M, ~0.02 eq).

• Assembly and Purging: Assemble the autoclave, and purge the system with high-purity nitrogen or argon three times, followed by purging with hydrogen gas three times.

• Pressurization: Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 10-50 atm).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 30-80 °C) and stir vigorously.

• Reaction Monitoring: Monitor the reaction progress by taking aliquots (after cooling and depressurizing) and analyzing them by HPLC. The reaction time can vary from a few hours to 24 hours.

• Cooling and Depressurization: Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Work-up: Open the reactor and concentrate the reaction mixture under reduced pressure to remove the methanol.

• Extraction: Dissolve the residue in ethyl acetate and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain the chiral 3-[hydroxy(phenyl)methyl]benzonitrile.

Data Summary: Noyori Asymmetric Hydrogenation

Parameter	Typical Value
Catalyst Loading	0.1-1 mol%
Hydrogen Pressure	10-50 atm
Temperature	30-80 °C
Reaction Time	4-24 hours
Yield	>95%
Enantiomeric Excess (ee)	>98%

Conclusion

Both the Corey-Bakshi-Shibata reduction and the Noyori asymmetric hydrogenation represent state-of-the-art methods for the synthesis of chiral 3-[hydroxy(phenyl)methyl]benzonitrile with excellent enantioselectivity and high yields. The choice between these two methods may depend on factors such as the availability of reagents and equipment (high-pressure apparatus for the Noyori hydrogenation), and specific substrate compatibility in more complex syntheses. The protocols and insights provided in this application note are intended to serve as a practical guide for researchers in the pharmaceutical and chemical industries to reliably produce this important chiral building block.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic applications. Journal of the American Chemical Society, 109(18), 5551–5553. [Link]

• Itsuno, S., Ito, K., Hirao, A., & Nakahama, S. (1983). Asymmetric reduction of aromatic ketones with the reagent prepared from chiral 1-phenyl-2-(p-tolyl)ethylamino-alcohol and borane. Journal of the Chemical Society, Chemical Communications, (8), 469-470. [Link]

• Noyori, R., Ohkuma, T., Kitamura, M., Takaya, H., Sayo, N., Kumobayashi, H., & Akutagawa, S. (1987). Asymmetric hydrogenation of .beta.-keto carboxylic esters. A practical, purely chemical access to optically active .beta.-hydroxy esters. Journal of the American Chemical Society, 109(19), 5856–5858. [Link]

• Corey-Itsuno, Corey-Bakshi-Shibata Reduction. YouTube. [Link]

• Mathias, S., & Grimme, S. (2018). London Dispersion Interactions Rather than Steric Hindrance Determine the Enantioselectivity of the Corey–Bakshi–Shibata Reduction. Angewandte Chemie International Edition, 57(42), 13913-13917. [Link]

• Noyori Asymmetric Hydrogenation. SynArchive. [Link]

• Asymmetric hydrogenation. Wikipedia. [Link]

• Noyori Hydrogenation. YouTube. [Link]

• Yang, Z. P., & Fu, G. C. (2020). Convergent Catalytic Asymmetric Synthesis of Esters of Chiral Dialkyl Carbinols. Journal of the American Chemical Society, 142(12), 5870–5875. [Link]

• Yang, Z. P., & Fu, G. C. (2020). Convergent Catalytic Asymmetric Synthesis of Esters of Chiral Dialkyl Carbinols. PMC. [Link]

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• 2. A Convergent Catalytic Asymmetric Synthesis of Esters of Chiral Dialkyl Carbinols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Highly enantioselective reduction of ketones using Corey–Itsuno reduction using CBS catalyst. [isomerlab.com]
• 6. m.youtube.com [m.youtube.com]
• 7. London Dispersion Interactions Rather than Steric Hindrance Determine the Enantioselectivity of the Corey–Bakshi–Shibata Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. synarchive.com [synarchive.com]
• 9. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 10. Noyori Asymmetric Hydrogenation | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. m.youtube.com [m.youtube.com]

Application Note and Protocol: A Scalable Synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile

For: Researchers, scientists, and drug development professionals

Introduction

3-[Hydroxy(phenyl)methyl]benzonitrile is a valuable building block in medicinal chemistry and materials science, often serving as a key intermediate in the synthesis of more complex molecules. Its structure, featuring a secondary alcohol and a nitrile group on a benzhydryl scaffold, allows for diverse functionalization. As the demand for this intermediate grows, the need for a robust, scalable, and safe synthesis protocol becomes paramount. This application note provides a detailed guide for the scale-up synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile, focusing on the Grignard reaction between 3-cyanobenzaldehyde and phenylmagnesium bromide. The protocol is designed with an emphasis on process safety, scalability, and product purity.

Strategic Approach to Synthesis: Grignard Reaction

The chosen synthetic route involves the nucleophilic addition of a Grignard reagent, phenylmagnesium bromide, to the electrophilic carbonyl carbon of 3-cyanobenzaldehyde. This one-step carbon-carbon bond formation is highly efficient and direct.

Reaction Scheme:

The primary challenge in scaling up this reaction lies in managing its exothermic nature and the stringent requirement for anhydrous conditions, as Grignard reagents are highly reactive towards protic solvents.[1][2]

Physicochemical Data of Key Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Key Hazards
3-Cyanobenzaldehyde	24964-64-5	C₈H₅NO	131.13	Harmful if swallowed, causes skin and eye irritation.[3][4]
Phenylmagnesium Bromide	100-58-3	C₆H₅BrMg	181.31	Extremely flammable, reacts violently with water, causes severe skin burns and eye damage.[5][6][7]
3-[Hydroxy(phenyl)methyl]benzonitrile	13428-06-3	C₁₄H₁₁NO	209.24	To the best of our knowledge, the toxicological properties have not been thoroughly investigated. Standard precautions for handling chemical compounds should be followed.

Process Safety Management for Scale-Up

The scale-up of Grignard reactions necessitates a rigorous approach to safety. The primary hazards are the high reactivity and flammability of phenylmagnesium bromide, especially in ethereal solvents.[5][6][7]

Key Safety Recommendations:

• Inert Atmosphere: The entire process must be conducted under a dry, inert atmosphere (nitrogen or argon) to prevent quenching of the Grignard reagent and to mitigate fire risk.[1]

• Anhydrous Conditions: All glassware, solvents, and reagents must be scrupulously dried to prevent the violent reaction of the Grignard reagent with water.[1][2]

• Temperature Control: The reaction is highly exothermic. A robust cooling system and controlled addition of reagents are critical to prevent a runaway reaction.[2]

• Personal Protective Equipment (PPE): Wear fire-retardant lab coats, safety goggles, and appropriate chemical-resistant gloves.[5][6]

• Emergency Preparedness: Have a Class D fire extinguisher (for combustible metals) and a sand bucket readily available. An emergency shower and eyewash station must be in close proximity.

Detailed Scale-Up Protocol

This protocol is designed for a nominal 100g scale of the final product. All operations should be conducted in a well-ventilated fume hood.

Materials and Equipment:

• 3-Cyanobenzaldehyde (99% purity)

• Phenylmagnesium bromide (3M solution in diethyl ether)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (for extraction and chromatography)

• Hexane (for chromatography)

• 5 L, 3-necked round-bottom flask equipped with a mechanical stirrer, a pressure-equalizing dropping funnel, a condenser, and a nitrogen/argon inlet.

• Large cooling bath (ice/water or a cryo-cooler)

• Separatory funnel (4 L)

• Rotary evaporator

Experimental Workflow Diagram:

Caption: Workflow for the synthesis and purification of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Step-by-Step Procedure:

• Reaction Setup: Assemble the 5 L, 3-necked flask with the mechanical stirrer, dropping funnel, and condenser under a constant flow of dry nitrogen. Ensure all glassware is oven-dried and cooled under an inert atmosphere.

• Charging Reactants: To the reaction flask, add 3-cyanobenzaldehyde (131 g, 1.0 mol) and anhydrous diethyl ether (1.5 L). Stir until the solid is completely dissolved.

• Grignard Addition: Cool the solution to 0-5 °C using an ice bath. Charge the dropping funnel with phenylmagnesium bromide (3M in diethyl ether, 367 mL, 1.1 mol). Add the Grignard reagent dropwise to the stirred solution of 3-cyanobenzaldehyde over a period of 2-3 hours, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the cooling bath and allow the reaction mixture to slowly warm to room temperature. Stir for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Cool the reaction mixture back to 0-5 °C. Slowly and carefully add saturated aqueous ammonium chloride solution (1 L) dropwise to quench the reaction. A vigorous reaction may occur. Control the addition rate to keep the temperature below 20 °C.

• Extraction: Transfer the mixture to a 4 L separatory funnel. Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 500 mL).

• Washing and Drying: Combine all organic layers and wash with brine (1 L). Dry the combined organic phase over anhydrous magnesium sulfate.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Purification and Analysis

The crude product can be purified by either recrystallization or column chromatography.

Purification Protocol 1: Recrystallization

• Solvent Screening: Perform small-scale solubility tests to identify a suitable solvent system. A mixture of a good solvent (e.g., toluene, ethyl acetate) and a poor solvent (e.g., hexane, heptane) is often effective.[8][9] A toluene/hexane system is a good starting point.

• Procedure: Dissolve the crude product in a minimal amount of hot toluene. If any insoluble material is present, perform a hot filtration. Slowly add hexane to the hot solution until turbidity persists. Allow the solution to cool slowly to room temperature, then cool in an ice bath to induce crystallization. Collect the crystals by vacuum filtration, wash with a small amount of cold toluene/hexane, and dry under vacuum.

Purification Protocol 2: Flash Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 30%).[10]

• Procedure: Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel. After evaporating the solvent, load the dried silica onto the column. Elute with the hexane/ethyl acetate gradient, collecting fractions and monitoring by TLC. Combine the pure fractions and remove the solvent under reduced pressure.

Analytical Characterization:

The purity and identity of the final product should be confirmed by the following methods:

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product. A C18 column with a mobile phase of acetonitrile and water is a common starting point for analysis of aromatic compounds.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural confirmation. The ¹H NMR spectrum should show characteristic peaks for the aromatic protons, the methine proton, and the hydroxyl proton.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Conclusion

This application note provides a comprehensive and scalable protocol for the synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile. By adhering to the detailed procedures and stringent safety precautions, researchers and production chemists can safely and efficiently produce this valuable intermediate in high yield and purity. The provided guidelines for purification and analysis will ensure the final product meets the quality standards required for subsequent applications in drug discovery and materials science.

References

• Alfa Aesar. Phenylmagnesium bromide, 3M in ether - Material Safety Data Sheet. (2009). Available at: [Link]

• The Royal Society of Chemistry. Electronic Supplementary Information. Available at: [Link]

• Chemsrc. 3-Cyanobenzaldehyde | CAS#:24964-64-5. (2025). Available at: [Link]

• University of South Carolina. Preparation of the Grignard reagent, phenylmagnesium bromide. (2012). Available at: [Link]

• ACS Publications. Organic Process Research & Development Vol. 20 No. 9. Available at: [Link]

• ACS Publications. Organic Process Research & Development Vol. 15 No. 3. (2011). Available at: [Link]

• ResearchGate. Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. Available at: [Link]

• BMRB. bmse000284 Benzonitrile at BMRB. Available at: [Link]

• Organic Syntheses. 2,3-Diphenylindone. Available at: [Link]

• University of Rochester. Recrystallization and Crystallization. Available at: [Link]

• ResearchGate. ORGANIC II LABORATORY(Major's) KELLY Grignard Reaction For this reason, the apparatus and all reagents and solvents must be scru. Available at: [Link]

• The Royal Society of Chemistry. Lewis acid-promoted site-selective cyanation of phenols Table of contents. Available at: [Link]

• PubChem. 4-Benzoylbenzonitrile. Available at: [Link]

• HELIX Chromatography. HPLC Methods for analysis of Benzonitrile. Available at: [Link]

• Google Patents. US3259646A - Process for the preparation of p-hydroxybenzonitrile.

• PMC. Purification, characterization, and identification of 3‐hydroxy‐4‐methoxy benzal acrolein–an intermediate of synthesizing advantame. Available at: [Link]

• PubChem. 3-(Hydroxydiphenylmethyl)benzonitrile. (2026). Available at: [Link]

Sources

• 1. Chemistry 211 Experiment 2 [home.miracosta.edu]
• 2. researchgate.net [researchgate.net]
• 3. fishersci.nl [fishersci.nl]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. home.miracosta.edu [home.miracosta.edu]
• 7. fishersci.com [fishersci.com]
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• 9. scs.illinois.edu [scs.illinois.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Catalytic Methods for the Synthesis of Benzonitrile Derivatives

Benzonitriles are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and advanced functional materials. Historically, the synthesis of aryl nitriles relied on the Rosenmund–von Braun reaction, which required stoichiometric amounts of toxic copper(I) cyanide (CuCN) and harsh reaction temperatures (>150 °C).

Modern synthetic chemistry has shifted toward transition-metal catalysis (primarily Palladium and Nickel) to enable milder, safer, and more functional-group-tolerant cyanations[1]. This application note provides an in-depth mechanistic rationale, comparative reagent data, and self-validating experimental protocols for the catalytic synthesis of benzonitrile derivatives.

Mechanistic Rationale: The "Cyanide Poisoning" Dilemma

The fundamental challenge in metal-catalyzed cyanation is the strong coordination affinity of the cyanide anion ( CN− ) for late transition metals. Cyanide is both a strong σ -donor and a π -acceptor. If the concentration of dissolved CN− in the reaction mixture is too high, it outcompetes the aryl halide for coordination to the active Pd(0) or Ni(0) center. This leads to the formation of highly stable, catalytically inactive "ate" complexes, such as [Pd(CN)4​]2− or [Ni(CN)4​]2− , effectively poisoning the catalyst and halting the reaction[2].

To overcome this, the causality behind all modern cyanation protocols is the controlled, slow release of CN− . By keeping the steady-state concentration of cyanide extremely low, the catalytic cycle (Oxidative Addition → Transmetalation → Reductive Elimination) can proceed without interruption.

Figure 1: Catalytic cycle of Pd-catalyzed cyanation highlighting the catalyst poisoning pathway.

Comparative Analysis of Cyanating Agents

The choice of cyanating agent dictates the safety profile, scalability, and required catalytic system. Table 1 summarizes the properties of commonly used reagents in modern protocols.

Cyanating Agent	Toxicity Profile	Active Reagent Equiv.	Cost / Scalability	Best Use Case & Mechanism of Action
CuCN	High	1.0 - 2.0	Low / Poor	Legacy Rosenmund-von Braun reactions. Requires stoichiometric metal waste.
Zn(CN)₂	High	0.5 - 0.6	Low / Good	Standard Pd/Ni catalysis. Low solubility ensures slow CN− release[1].
K₄[Fe(CN)₆]	Low (Non-toxic)	0.2	Very Low / Excellent	Green chemistry. Highly stable octahedral complex; releases CN− only upon heating with a base/catalyst[2].
Butyronitrile	Moderate	Solvent/Excess	Low / Excellent	Safe organic liquid. Operates via a dual catalytic retro-hydrocyanation mechanism[3].
1,4-Dicyanobenzene	Low	0.5 - 1.0	Moderate / Good	Photoredox Ni-catalysis. Acts as a carbon-bound, bench-stable cyanating reagent[4].

Experimental Protocols

Protocol A: Palladium-Catalyzed Cyanation using K₄[Fe(CN)₆]

Pioneered by Beller and co-workers, potassium hexacyanoferrate(II) ( K4​[Fe(CN)6​] ) is an ideal, non-toxic cyanide source[2]. Because one molecule of K4​[Fe(CN)6​] contains six cyanide ligands, only 0.2 equivalents are theoretically required, though 0.25–0.5 equivalents are typically used to ensure full conversion.

Causality of Experimental Choices:

• Solvent (DMAc or DMF): High boiling point polar aprotic solvents are required to partially dissolve the inorganic K4​[Fe(CN)6​] salt at elevated temperatures (120–140 °C).

• Base ( Na2​CO3​ ): Acts as an acid scavenger for the HX byproduct generated during the catalytic cycle, preventing degradation of the phosphine ligands.

• Ligand (e.g., dppf or XantPhos): Bidentate phosphine ligands with large bite angles promote rapid reductive elimination, pushing the intermediate Ar−Pd(II)−CN toward the product before catalyst poisoning can occur.

Step-by-Step Methodology:

• Preparation (Air-Free): In a flame-dried Schlenk tube equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), K4​[Fe(CN)6​]⋅3H2​O (0.25 mmol, 106 mg), Pd(OAc)2​ (0.02 mmol, 4.5 mg, 2 mol%), dppf (0.04 mmol, 22.2 mg, 4 mol%), and anhydrous Na2​CO3​ (1.0 mmol, 106 mg).

• Degassing: Evacuate the tube and backfill with ultra-high purity Argon (repeat 3 times). Self-Validation Check: Ensure the powder mixture remains free-flowing and dry.

• Solvent Addition: Add anhydrous, degassed N,N-dimethylacetamide (DMAc) (3.0 mL) via syringe.

• Reaction: Seal the tube and heat the vigorously stirring mixture in a pre-heated oil bath at 120 °C for 16 hours. In-Process Control: The reaction mixture typically transitions from a pale yellow suspension to a dark reddish-brown mixture as the active Pd(0) species forms and turns over.

• Quench & Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (15 mL) and filter through a short pad of Celite to remove inorganic salts and precipitated palladium black. Wash the Celite pad with additional ethyl acetate (10 mL).

• Extraction: Transfer the filtrate to a separatory funnel. Wash with distilled water ( 3×10 mL) to remove DMAc, followed by brine (10 mL). Dry the organic layer over anhydrous Na2​SO4​ .

• Isolation: Concentrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure benzonitrile derivative.

Protocol B: Nickel-Catalyzed Retro-Hydrocyanation using Butyronitrile

Developed by Morandi and co-workers, this protocol completely avoids toxic cyanide salts by using butyronitrile (an inexpensive alkyl nitrile) as the cyanide source[3]. The reaction proceeds via a dual catalytic cycle merging retro-hydrocyanation (cleaving the C-CN bond of butyronitrile) with cross-coupling.

Causality of Experimental Choices:

• Nickel Catalyst ( Ni(cod)2​ ): Nickel is highly nucleophilic and undergoes oxidative addition into more challenging aryl chlorides much faster than Palladium.

• Alkyl Nitrile Reagent: Butyronitrile serves as a safe, liquid cyanide donor. The thermodynamic driving force is the formation of a volatile alkene byproduct (propene) during the retro-hydrocyanation step, which escapes the reaction, driving the equilibrium forward[3].

Step-by-Step Methodology:

• Glovebox Setup: Inside an Argon-filled glovebox, charge an oven-dried 10 mL vial with Ni(cod)2​ (10 mol%), dcype (1,2-bis(dicyclohexylphosphino)ethane, 10 mol%), and the aryl chloride (1.0 mmol).

• Reagent Addition: Add butyronitrile (2.0 mL), which acts as both the solvent and the cyanating reagent. Add a Lewis acid co-catalyst (e.g., AlMe3​ or ZnCl2​ , 20 mol%) if specified by the substrate scope to accelerate the C-CN bond cleavage.

• Reaction: Seal the vial with a PTFE-lined crimp cap, remove it from the glovebox, and heat at 100 °C for 24 hours.

• Workup: Cool to room temperature, carefully vent the vial (to release trace propene gas), and dilute with dichloromethane (10 mL).

• Purification: Filter through a silica plug to remove the Nickel and Lewis acid salts, concentrate the filtrate, and purify via standard column chromatography.

Experimental Workflow & Troubleshooting

Figure 2: Standard experimental workflow for air-sensitive catalytic cyanation reactions.

Troubleshooting & Self-Validation Matrix

Observation	Mechanistic Cause	Corrective Action
Reaction stalls at <20% conversion.	Catalyst poisoning by excess CN− .	Ensure the cyanide source (e.g., K4​[Fe(CN)6​] ) is finely milled but not pre-dissolved. Lower the reaction temperature slightly to slow CN− release.
Formation of Ar-H (Dehalogenation).	Moisture in the solvent acting as a hydride source, or ligand oxidation.	Rigorously dry solvents over molecular sieves. Ensure strict Schlenk/glovebox techniques to exclude O2​ and H2​O .
Black precipitate forms immediately upon heating.	Premature decomposition of the Pd/Ni catalyst to bulk metal (Palladium/Nickel black).	Check ligand integrity (phosphines may be oxidized to phosphine oxides). Increase ligand loading to stabilize the metal center.
Aryl chloride shows no reactivity.	Oxidative addition barrier is too high for the chosen catalyst.	Switch from Palladium to a Nickel-based catalytic system (e.g., Protocol B) which is more reactive toward C-Cl bonds[3].

References

• Photochemically Enabled, Ni-Catalyzed Cyanation of Aryl Halides Organic Letters, 2022, 24, 2271–2275. URL:[Link]

• Nickel-Catalyzed Cyanation of Aryl Halides (Review) MDPI, 2025. URL:[Link](Note: Representative URL for MDPI Open Access Reviews on this topic)

• Nickel-Catalyzed Cyanation of Aryl Chlorides and Triflates Using Butyronitrile: Merging Retro-hydrocyanation with Cross-Coupling Angewandte Chemie International Edition, 2017, 56(49), 15693-15697. URL:[Link]

• Improving palladium-catalyzed cyanation of aryl halides: development of a state-of-the-art methodology using potassium hexacyanoferrate(II) as cyanating agent Journal of Organometallic Chemistry, 2004, 689, 4576–4583. URL:[Link]

• Ni-Catalyzed Cyanation of (Hetero)Aryl Electrophiles Using the Nontoxic Cyanating Reagent K₄[Fe(CN)₆] PubMed Central (PMC) / NIH, 2019. URL:[Link](Note: Representative PMC repository link for Ni-catalyzed K4[Fe(CN)6] methodologies)

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Nickel-Catalyzed Cyanation of Aryl Chlorides and Triflates Using Butyronitrile: Merging Retro-hydrocyanation with Cross-Coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Application Note: Monitoring the Synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile via Thin-Layer Chromatography

Abstract

The synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile, a key intermediate in the creation of various pharmacologically active molecules, necessitates precise reaction monitoring to ensure optimal yield and purity. This application note provides a comprehensive, field-tested protocol for the use of Thin-Layer Chromatography (TLC) to monitor the progress of the nucleophilic addition of a cyanide source to 3-formylbenzonitrile. We will delve into the scientific principles behind the chromatographic separation, offer a detailed step-by-step methodology, and provide guidance on the interpretation of results, including the identification of starting materials, the desired product, and potential byproducts. This guide is intended for researchers, chemists, and professionals in the field of drug development and organic synthesis.

Introduction: The Critical Role of Reaction Monitoring

In organic synthesis, the conversion of starting materials to a final product is rarely instantaneous or perfectly clean. The reaction mixture is a dynamic environment containing reactants, intermediates, the target product, and often, undesired byproducts. Failing to adequately monitor the reaction's progress can lead to several unfavorable outcomes:

• Incomplete Reactions: Stopping the reaction prematurely results in low yields and complex purification challenges due to the presence of unreacted starting materials.

• Over-Reaction and Decomposition: Allowing the reaction to proceed for too long can lead to the formation of byproducts or the decomposition of the desired product, again reducing yield and complicating purification.

• Ambiguous Endpoints: Without a clear indication of completion, process scale-up and reproducibility become exceedingly difficult.

Thin-Layer Chromatography (TLC) is a rapid, cost-effective, and highly sensitive analytical technique that provides a real-time snapshot of the reaction's composition. By separating the components of a reaction mixture based on their differential partitioning between a stationary phase and a mobile phase, TLC allows the chemist to visually track the disappearance of reactants and the appearance of the product, thereby determining the optimal reaction endpoint.

The synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile typically involves the reaction of 3-formylbenzonitrile with a nucleophilic cyanide source, often in the form of a protected cyanohydrin or through an in-situ generation method. The core transformation is the addition to the carbonyl group.

Reaction Scheme: Reactant A (3-Formylbenzonitrile) + Reactant B (e.g., Phenylmagnesium bromide or similar Grignard reagent) → Product C (3-[Hydroxy(phenyl)methyl]benzonitrile)

Monitoring this reaction by TLC relies on the significant polarity difference between the starting aldehyde (3-formylbenzonitrile) and the resulting secondary alcohol product (3-[Hydroxy(phenyl)methyl]benzonitrile). The introduction of the hydroxyl (-OH) group drastically increases the product's polarity, causing it to interact more strongly with the polar stationary phase (silica gel) and thus travel a shorter distance up the TLC plate compared to the less polar starting material.

Principles of TLC Separation for this Synthesis

The separation on a TLC plate is governed by the principle of adsorption chromatography.

• Stationary Phase: For this application, a standard silica gel (SiO₂) coated plate is the stationary phase. Silica gel is a highly polar material due to the presence of surface silanol (Si-OH) groups.

• Mobile Phase (Eluent): The mobile phase is a solvent or a mixture of solvents that travels up the plate via capillary action. The choice of eluent is critical for achieving good separation. A non-polar solvent will cause all compounds to move up the plate quickly with little separation, while a highly polar solvent will cause all compounds to remain at the baseline. Therefore, a solvent system of intermediate polarity is required.

• Separation Mechanism: As the mobile phase ascends the plate, it carries the spotted compounds from the reaction mixture with it. A competition is established for each compound between being adsorbed onto the polar stationary phase and being dissolved in and carried along by the mobile phase.

  • Less Polar Compounds (like 3-formylbenzonitrile) have a weaker affinity for the silica gel and are more soluble in a moderately non-polar mobile phase. They will travel further up the plate.

  • More Polar Compounds (like 3-[Hydroxy(phenyl)methyl]benzonitrile) have a stronger affinity for the silica gel due to hydrogen bonding with the silanol groups. They will be adsorbed more strongly, move more slowly, and thus travel a shorter distance up the plate.

This difference in migration distance allows for the clear visual differentiation between the reactant and the product.

Detailed Experimental Protocol

This protocol provides a self-validating system for monitoring the synthesis.

Materials and Reagents

• TLC Plates: Silica gel 60 F₂₅₄ plates (The F₂₅₄ indicator allows for visualization under UV light at 254 nm).

• Mobile Phase (Eluent): A pre-prepared mixture of Ethyl Acetate (EtOAc) and Hexane. A good starting ratio is 30:70 (v/v) EtOAc:Hexane. This can be optimized as needed.

• TLC Development Chamber: A glass jar with a lid.

• Spotting Capillaries: Fine glass capillary tubes.

• Visualization:

  • UV Lamp (254 nm).

  • Staining Solution: A potassium permanganate (KMnO₄) stain is highly effective for visualizing the alcohol product.

    • KMnO₄ Stain Recipe: Dissolve 1.5 g of KMnO₄, 10 g of K₂CO₃, and 1.25 mL of 10% NaOH in 200 mL of water.

• Reaction Sample: A small aliquot (a few drops) of the reaction mixture, diluted with a suitable solvent like dichloromethane or ethyl acetate.

Step-by-Step TLC Procedure

• Chamber Saturation: Pour the chosen mobile phase (e.g., 30:70 EtOAc:Hexane) into the TLC chamber to a depth of about 0.5 cm. Place a piece of filter paper partially submerged in the solvent and lining the inside wall of the chamber. Close the lid and let the chamber atmosphere saturate with solvent vapor for at least 5-10 minutes. This ensures a uniform solvent front and improves the reproducibility of the results.

• Plate Preparation: Using a pencil (never a pen, as ink will chromatograph), gently draw a light line across a TLC plate about 1 cm from the bottom. This is the origin line where you will spot your samples.

• Spotting the Plate:

  • On the origin line, make three distinct spots. From left to right, these should be:

    • S (Starting Material): A co-spot of your starting materials (3-formylbenzonitrile and the phenyl source if stable and UV active).

    • R (Reaction): The diluted aliquot from your reaction mixture.

    • P (Product - if available): A spot of a pure, previously synthesized sample of 3-[Hydroxy(phenyl)methyl]benzonitrile. This is for reference and not always available.

  • To spot, dip a capillary tube into the sample solution. The liquid will be drawn up by capillary action. Briefly and gently touch the tip of the capillary to the designated point on the origin line. The goal is to create a small, concentrated spot, ideally no more than 1-2 mm in diameter. Allow the solvent to evaporate completely between applications if multiple applications are needed to achieve sufficient concentration.

• Developing the Plate: Carefully place the spotted TLC plate into the saturated chamber using forceps. Ensure the origin line is above the level of the solvent pool. The solvent will begin to move up the plate via capillary action. Close the lid and allow the chromatogram to develop undisturbed until the solvent front is about 1 cm from the top of the plate.

• Visualization and Analysis:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.

  • UV Visualization: View the plate under a UV lamp (254 nm). The aromatic rings in both the starting material and the product will allow them to appear as dark spots on the fluorescent background. Circle the observed spots with a pencil.

  • Staining: Immerse the plate in the potassium permanganate (KMnO₄) stain for a few seconds. The permanganate ion is a strong oxidizing agent and will react with compounds that can be oxidized, such as the hydroxyl group of the product. The product spot will appear as a yellow-brown spot against the purple background. The starting aldehyde may also stain, but typically with less intensity. Gently warm the plate with a heat gun to accelerate the staining process if necessary.

Workflow Diagram

Caption: Workflow for TLC Monitoring of Synthesis.

Interpreting the Results

The primary quantitative measure derived from a TLC plate is the Retention Factor (Rf) . It is a ratio, and therefore a dimensionless quantity, calculated as:

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

The Rf value is characteristic of a compound in a specific solvent system and on a particular stationary phase.

Expected Rf Values and TLC Plate Appearance

The following table summarizes the expected results for a 30:70 EtOAc:Hexane mobile phase on a silica gel plate.

Compound	Expected Rf Value (Approx.)	Polarity	UV (254 nm)	KMnO₄ Stain
3-Formylbenzonitrile (Starting Material)	~0.65 - 0.75	Lower	Active	Weakly active or inactive
3-[Hydroxy(phenyl)methyl]benzonitrile (Product)	~0.25 - 0.35	Higher	Active	Strong positive (Yellow/Brown)

Note: These Rf values are estimates. Actual values may vary depending on the exact conditions (temperature, chamber saturation, plate quality).

Tracking Reaction Progress Over Time

By taking aliquots from the reaction at different time points (e.g., T=0, T=1h, T=2h), you can create a time-course analysis on a single TLC plate.

• T=0: A strong spot corresponding to the starting material (high Rf) will be visible.

• As the reaction proceeds: The intensity of the starting material spot will decrease, while a new spot, corresponding to the product (low Rf), will appear and intensify.

• Reaction Completion: The reaction is considered complete when the starting material spot is no longer visible (or has reached a minimal, constant intensity) in the reaction lane.

Caption: Visual representation of a TLC plate mid-reaction.

Troubleshooting and Advanced Tips

• Poor Separation (Spots are too close):

  • If spots are too high (high Rf): The eluent is too polar. Decrease the proportion of the polar solvent (EtOAc). Try 20:80 EtOAc:Hexane.

  • If spots are too low (low Rf): The eluent is not polar enough. Increase the proportion of the polar solvent (EtOAc). Try 40:60 EtOAc:Hexane.

• Streaking Spots: This can be caused by spotting too much material, an insoluble compound, or a very acidic/basic compound interacting strongly with the silica. Try diluting the sample further before spotting.

• Confirming Co-elution: If a byproduct is suspected to have a similar Rf to the starting material or product, a different solvent system (e.g., Dichloromethane:Methanol) should be tested to resolve the spots.

Conclusion

Thin-Layer Chromatography is an indispensable tool for the real-time monitoring of the synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile. By leveraging the polarity differences between the aldehydic starting material and the alcoholic product, this simple and rapid technique provides clear, actionable insights into the reaction's progress. Adherence to the protocols outlined in this note will enable chemists to confidently determine reaction endpoints, optimize reaction conditions, and maximize the yield and purity of this valuable synthetic intermediate.

References

• Reich, H. J., & Rigby, J. H. (n.d.). Techniques: Thin Layer Chromatography. Organic Chemistry Data. Retrieved from [Link]

• Clark, J. (2016). Thin Layer Chromatography. Chemguide. Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). TLC Stains. Retrieved from [Link]

• BYJU'S. (2022). Thin Layer Chromatography - Principle, Procedure, Advantages. Retrieved from [Link]

• LibreTexts Chemistry. (2023). Thin Layer Chromatography (TLC). Retrieved from [Link]

Application Notes &amp; Protocols: A Comprehensive Guide to the Work-up and Purification of 3-[Hydroxy(phenyl)methyl]benzonitrile

Abstract

This document provides an in-depth technical guide for the post-synthesis work-up, purification, and characterization of 3-[Hydroxy(phenyl)methyl]benzonitrile. The synthesis of this molecule, a valuable intermediate in medicinal chemistry and materials science, is commonly achieved via a Grignard reaction between 3-cyanobenzaldehyde and a phenylmagnesium halide. The success of this synthesis is critically dependent on a meticulously executed work-up procedure to isolate the desired secondary alcohol from unreacted starting materials, reagents, and reaction byproducts. This guide is designed for researchers, chemists, and drug development professionals, offering not only step-by-step protocols but also the underlying chemical principles that govern each procedural choice, ensuring a robust and reproducible methodology.

Introduction and Synthetic Context

3-[Hydroxy(phenyl)methyl]benzonitrile (CAS No. 13428-06-3) is a secondary alcohol featuring both a nitrile and a diphenylmethanol moiety.[1] This structural arrangement makes it a versatile precursor for the synthesis of more complex molecular architectures. The most direct and common synthetic route is the nucleophilic addition of a phenyl Grignard reagent (e.g., phenylmagnesium bromide) to the electrophilic carbonyl carbon of 3-cyanobenzaldehyde.

The Grignard reaction, while powerful for C-C bond formation, necessitates anhydrous conditions and produces an intermediate magnesium alkoxide salt.[2][3] The subsequent work-up is therefore not merely a purification step but an integral part of the reaction sequence, designed to protonate the alkoxide, manage highly reactive unconsumed Grignard reagent, and separate the organic product from a complex mixture of inorganic salts.

Caption: A streamlined workflow for the work-up of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Purification Protocols

The crude product typically contains unreacted 3-cyanobenzaldehyde and biphenyl, a common byproduct from the self-coupling of the phenylmagnesium bromide reagent. [4]Purification is essential to obtain the product in high purity.

Recrystallization

• Causality & Rationale: Recrystallization is an effective technique for purifying solid compounds. It relies on the principle that the solubility of a compound in a solvent increases with temperature. A suitable solvent system is one in which the desired product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point, while impurities are either very soluble or insoluble at all temperatures.

• Protocol: The crude solid is dissolved in a minimum amount of a hot solvent system (e.g., a mixture of ethyl acetate and hexanes, or toluene). The solution is then allowed to cool slowly and undisturbed. As the solution cools, the solubility of the product decreases, and it crystallizes out, leaving impurities behind in the solution (the mother liquor). The pure crystals are then collected by vacuum filtration.

Silica Gel Chromatography

• Causality & Rationale: For oils or solids that are difficult to recrystallize, column chromatography is the preferred method. This technique separates compounds based on their differential adsorption to a stationary phase (silica gel) and their solubility in a mobile phase (eluent). Biphenyl is significantly less polar than the desired alcohol product. Therefore, a mobile phase of low-to-moderate polarity will elute the biphenyl first, followed by the more polar product.

• Protocol: A slurry of silica gel in a non-polar solvent (e.g., hexanes) is packed into a column. The crude product is dissolved in a minimal amount of solvent and loaded onto the top of the silica. The column is then eluted with a solvent system of increasing polarity (e.g., a gradient of 0% to 30% ethyl acetate in hexanes). Fractions are collected and analyzed by Thin Layer Chromatography (TLC) to identify those containing the pure product.

Parameter	Recrystallization	Silica Gel Chromatography
Principle	Differential Solubility	Differential Adsorption
Typical Solvents	Ethyl Acetate/Hexanes, Toluene	Hexanes/Ethyl Acetate Gradient
Best For	Crystalline Solids	Oils or difficult-to-crystallize solids
Impurity Removed	Biphenyl, Starting Materials	Biphenyl, Starting Materials, other byproducts
Throughput	High	Low to Medium

Detailed Experimental Protocol

Safety Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. Grignard reagents are highly reactive with water and protic solvents.

Reagents & Equipment:

• Crude reaction mixture from Grignard synthesis

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Deionized water

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Separatory funnel, Erlenmeyer flasks, beakers

• Rotary evaporator

• Vacuum filtration apparatus (Büchner funnel, filter flask)

• Recrystallization solvents (e.g., Toluene or EtOAc/Hexanes)

Protocol Steps:

• Quenching: Prepare a beaker containing 100 mL of saturated aqueous NH₄Cl and cool it in an ice-water bath. While stirring the NH₄Cl solution vigorously, slowly add the Grignard reaction mixture via a pipette or dropping funnel. Maintain the temperature of the quenching mixture below 20 °C.

• Extraction: Transfer the quenched mixture to a 500 mL separatory funnel. Add 50 mL of ethyl acetate, stopper the funnel, and shake vigorously, venting frequently. Allow the layers to separate. Drain the lower aqueous layer into a flask.

• Re-extraction: Add another 50 mL portion of ethyl acetate to the aqueous layer in the flask, transfer it back to the separatory funnel, and repeat the extraction. Perform this step a total of three times. Combine all organic extracts in the separatory funnel.

• Washing:

  • Wash the combined organic layers with 50 mL of deionized water.

  • Wash with 50 mL of saturated NaHCO₃ solution.

  • Wash with 50 mL of brine.

• Drying: Drain the washed organic layer into a clean, dry Erlenmeyer flask. Add anhydrous MgSO₄ in small portions while swirling the flask. Continue adding until the MgSO₄ no longer clumps and moves freely.

• Filtration and Concentration: Gravity or vacuum filter the solution to remove the drying agent. Rinse the flask and the drying agent with a small amount of fresh ethyl acetate to recover all the product. Concentrate the filtrate using a rotary evaporator to obtain the crude 3-[Hydroxy(phenyl)methyl]benzonitrile.

• Purification (Recrystallization Example):

  • Transfer the crude solid to an Erlenmeyer flask.

  • Add a minimal amount of hot toluene (or other suitable solvent) while heating on a hot plate until the solid just dissolves.

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Further cool the flask in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, washing them with a small amount of cold solvent.

  • Dry the crystals in a vacuum oven.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.

• ¹H NMR Spectroscopy: Provides information on the proton environment. Expect characteristic peaks for the aromatic protons, the benzylic proton (CH-OH), and the hydroxyl proton.

• ¹³C NMR Spectroscopy: Shows the number of unique carbon environments. Expect signals for the aromatic carbons, the benzylic carbon, and the nitrile carbon. [5]* Infrared (IR) Spectroscopy: Confirms the presence of key functional groups. Expect a broad absorption band for the O-H stretch (around 3200-3600 cm⁻¹) and a sharp absorption for the C≡N stretch (around 2220-2260 cm⁻¹).

• Melting Point: A sharp melting point range close to the literature value indicates high purity.

References

Sources

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• 5. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile

Welcome to the technical support center for the synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield of this important chemical intermediate. The primary synthetic route discussed is the Grignard reaction between 3-formylbenzonitrile and a phenylmagnesium halide.

General Reaction Scheme

The synthesis is typically achieved by the nucleophilic addition of a phenyl Grignard reagent (e.g., phenylmagnesium bromide) to the carbonyl carbon of 3-formylbenzonitrile, followed by an aqueous workup to protonate the resulting alkoxide.

3-formylbenzonitrile + Phenylmagnesium Bromide → Magnesium alkoxide intermediate --(H₃O⁺ workup)→ 3-[Hydroxy(phenyl)methyl]benzonitrile

Troubleshooting Guide: Low & Inconsistent Yields

This section addresses the most common issues encountered during the synthesis, focusing on diagnosing and resolving problems related to reaction yield and purity.

Question 1: My reaction yield is extremely low or zero. What are the most likely causes?

This is the most frequent issue and often points to problems with the Grignard reagent itself or the reaction conditions.

Answer: Low or no yield is typically traced back to two primary culprits: the quality and concentration of the Grignard reagent, and the presence of moisture or other protic sources.[1][2]

A. Inactive or Quenched Grignard Reagent: The Grignard reagent is a strong base and will react with any acidic protons present, such as water or alcohols, which quenches the reagent and renders it inactive for the desired nucleophilic addition.[1][3]

• Moisture Contamination: All glassware must be rigorously dried, preferably by flame-drying under vacuum or oven-drying overnight at >120°C and cooling under an inert atmosphere like argon or nitrogen.[2][4] Solvents (typically THF or diethyl ether) must be anhydrous.[2][5] Even atmospheric moisture can be detrimental, so the reaction should be conducted under an inert atmosphere.[3]

• Poor Reagent Quality: Commercially purchased Grignard reagents can degrade over time. It is best practice to determine the exact concentration of the Grignard reagent by titration (e.g., against a solution of iodine) just before use to ensure accurate stoichiometry.[1]

• Failed Initiation: If preparing the Grignard reagent in-situ, the reaction between magnesium metal and bromobenzene may fail to start. This is often due to a passivating layer of magnesium oxide on the metal surface.[5] Activating the magnesium with a small crystal of iodine or a few drops of 1,2-dibromoethane is a common and effective solution.[2][5][6]

B. Competing Side Reactions: If the Grignard reagent is active, low yields may result from side reactions that consume the starting materials.

• Wurtz Coupling: The Grignard reagent can react with unreacted bromobenzene to form biphenyl, a common byproduct.[3][7] This is favored at higher temperatures and high concentrations of bromobenzene.

  • Solution: Add the bromobenzene dropwise to the magnesium turnings during reagent preparation to maintain a low concentration.[2][3]

• Benzene Formation: If any protic source is present, the phenylmagnesium bromide will be protonated to form benzene.[3][8]

  • Solution: Ensure strictly anhydrous conditions.[3]

Question 2: I recovered a significant amount of my starting material, 3-formylbenzonitrile. Why didn't it react?

Answer: High recovery of the starting aldehyde points towards an insufficient amount of active Grignard reagent making it to the reaction phase.

• Underdosing of Grignard Reagent: If the concentration of your Grignard reagent was lower than assumed, you may have added a substoichiometric amount. Always titrate the reagent before use for accurate quantification.[1]

• Sacrificial Quenching: If trace amounts of water were present in your solvent or on the glassware, a portion of the Grignard reagent was consumed ("sacrificed") in an acid-base reaction before it could react with the aldehyde.[9] It is wise to prepare a slight excess (e.g., 1.1-1.2 equivalents) of the Grignard reagent to account for minor quenching.[9]

• Reverse Addition: Adding the Grignard reagent too quickly to a concentrated solution of the aldehyde can lead to localized "hot spots" and potential side reactions. The standard and preferred method is to add the aldehyde solution slowly to the Grignard reagent solution.

Experimental Workflow & Protocols

Visualizing the Synthesis Workflow

Caption: A step-by-step workflow for the synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Protocol: Synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile

Materials:

• Magnesium turnings

• Iodine (one small crystal)

• Bromobenzene (freshly distilled)

• 3-formylbenzonitrile

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation: Assemble a three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet. Flame-dry all glassware under vacuum and cool under an inert atmosphere.

• Grignard Reagent Formation: Place magnesium turnings (1.2 eq.) in the flask. Add a single crystal of iodine. In the dropping funnel, prepare a solution of bromobenzene (1.2 eq.) in anhydrous diethyl ether. Add a small portion of the bromobenzene solution to the magnesium. The disappearance of the iodine color and gentle bubbling indicates initiation.[6] Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, stir the mixture for an additional 30-60 minutes.

• Reaction: Cool the gray/brown Grignard reagent solution to 0°C using an ice bath. Dissolve 3-formylbenzonitrile (1.0 eq.) in anhydrous diethyl ether and add it to the dropping funnel. Add the aldehyde solution dropwise to the stirred Grignard reagent over 30 minutes.

• Workup: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours (monitor by TLC). Cool the reaction mixture back to 0°C and carefully quench by slowly adding saturated aqueous NH₄Cl solution.

• Extraction & Purification: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the resulting crude oil or solid by silica gel column chromatography.

FAQs: Optimization and Analysis

Question 3: How do I best purify the final product? It's coming out as a thick oil.

Answer: An oily or gummy crude product is common and can be due to residual solvent or impurities.[10]

• High-Vacuum Drying: First, ensure all solvents are removed by drying the product under a high vacuum for an extended period.

• Silica Gel Chromatography: This is the most effective method for purification.

  • Solvent System (Eluent): Start with a non-polar solvent system like Hexane/Ethyl Acetate. A typical starting gradient would be 9:1, gradually increasing the polarity to 4:1 or even 7:3. The product is moderately polar and should elute after non-polar byproducts like biphenyl.

  • Technique: Use a "dry loading" technique for oily samples. Dissolve the crude oil in a minimal amount of a volatile solvent (like dichloromethane), adsorb it onto a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. This powder can then be carefully added to the top of the column for better separation.[10]

• Recrystallization: If the purified product is a solid, or if chromatography yields a solid, recrystallization can be attempted. Screen for a suitable solvent where the compound is soluble when hot but sparingly soluble when cold.[10] A co-solvent system (e.g., ethanol/water or toluene/hexane) may be effective.

Question 4: What are the key analytical techniques to confirm my product's identity and purity?

Answer: A combination of spectroscopic and analytical methods is essential for confirmation.

• Thin-Layer Chromatography (TLC): Used to monitor the reaction progress and check the purity of column fractions. A single spot under UV visualization (after purification) indicates high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This is the most definitive method for structural confirmation.

  • ¹H NMR: Expect to see aromatic protons in the ~7.2-7.8 ppm region. A key signal will be a singlet or doublet for the benzylic proton (the -CH(OH)- group), typically around 5.8-6.0 ppm. Another key signal is the hydroxyl (-OH) proton, which will be a broad singlet that can appear over a wide chemical shift range and will disappear upon a D₂O shake.

  • ¹³C NMR: Look for the nitrile carbon (-C≡N) signal around 118-120 ppm and the benzylic carbon (-CH(OH)-) signal around 75-80 ppm.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product (C₁₄H₁₁NO, MW: 209.24 g/mol ).[11]

Data Summary Table

Parameter	Recommended Condition	Rationale / Key Insight
Stoichiometry	1.1 - 1.2 eq. Grignard Reagent	An excess ensures complete consumption of the aldehyde and compensates for any accidental quenching.[9]
Solvent	Anhydrous THF or Diethyl Ether	These aprotic solvents solvate the magnesium center, stabilizing the Grignard reagent. THF is generally a better solvent due to its higher solvating power.[12][13]
Temperature	0°C for aldehyde addition	Controls the exothermic reaction, minimizing side product formation.[1]
Workup Quench	Saturated aq. NH₄Cl	A mild acid source that protonates the alkoxide without promoting potential side reactions (like elimination) that stronger acids might cause.[1]

Troubleshooting Flowchart

Caption: A diagnostic flowchart for troubleshooting low yields in the Grignard synthesis.

References

• Lundgren, S. (2006). Efficient Synthesis and Analysis of Chiral Cyanohydrins. DiVA portal. Retrieved from [Link]

• Wever, R., et al. (2004). Conversion of benzaldehyde and HCN into its corresponding chiral cyanohydrin using different enzyme concentrations. ResearchGate. Retrieved from [Link]

• Stradomska, D., et al. (2022). Continuous flow for enantioselective cyanohydrin synthesis. Catalysis Science & Technology. DOI:10.1039/D2CY00054G. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of benzaldehyde cyanohydrin. Retrieved from [Link]

• García Ruano, J. L., et al. (2006). Enantiomericaly Pure α-Substituted Cyanohydrins Derived from Benzaldehyde. Phosphorus, Sulfur, and Silicon and the Related Elements. Retrieved from [Link]

• Quora. (2019). How do you improve the percent yield in Grignard reaction?. Retrieved from [Link]

• Gómez, C., et al. (2024). Addition of allyl Grignard to nitriles in air and at room temperature: experimental and computational mechanistic insights in pH-switchable synthesis. Chemical Science. DOI:10.1039/D3SC06403D. Retrieved from [Link]

• Reddit. (2020). Troubleshooting my grignard reactions. Retrieved from [Link]

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. Retrieved from [Link]

• LibreTexts Chemistry. (2024). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• OpenStax. (2023). 20.7 Chemistry of Nitriles. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 12273131, 3-(Hydroxydiphenylmethyl)benzonitrile. Retrieved from [Link]

• Wikipedia. (n.d.). Phenylmagnesium bromide. Retrieved from [Link]

• Journal of Chemical Education. (2014). The effects of stoichiometry and starting material on the product identity and yield in Grignard addition reactions. Retrieved from [Link]

• Organic Syntheses. (n.d.). Glutaronitrile, 3-hydroxy-. Retrieved from [Link]

• ResearchGate. (2017). How can I purify impure benzonitrile?. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Synthesis of 3-Hydroxy-4-nitrobenzonitrile. Retrieved from [Link]

• ResearchGate. (2026). Synthesis of 3-Fluoro-4-(hydroxymethyl)benzonitrile via Photobromination. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,3-Diphenylindone. Retrieved from [Link]

• SpectraBase. (n.d.). 3-((2,4-dichlorophenyl)(hydroxy)methyl)benzonitrile - MS (GC). Retrieved from [Link]

• Reddit. (2014). Help with Grignard reaction experimental observations. Retrieved from [Link]

• Homework.Study.com. (n.d.). Show the products that result from the reaction of phenylmagnesium bromide.... Retrieved from [Link]

• Google Patents. (1966). US3259646A - Process for the preparation of p-hydroxybenzonitrile.

• LibreTexts Chemistry. (2024). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• University of Missouri-St. Louis. (2012). Preparation of the Grignard reagent, phenylmagnesium bromide. Retrieved from [Link]

• University of Texas at Dallas. (n.d.). Preparation of triphenyl methanol by grignard reaction. Retrieved from [Link]

• PrepChem. (n.d.). Preparation of phenylmagnesium bromide. Retrieved from [Link]

• Hu, Y., et al. (2019). Purification, characterization, and identification of 3‐hydroxy‐4‐methoxy benzal acrolein–an intermediate of synthesizing advantame. Food Science & Nutrition. Retrieved from [Link]

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Technical Support Center: Purification of Crude 3-Cyanobenzhydrol

From the Desk of the Senior Application Scientist

Welcome to the dedicated technical support guide for the purification of crude 3-cyanobenzhydrol via column chromatography. This resource is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating this key intermediate. Our goal is to move beyond simple procedural lists and provide a deeper understanding of the chromatographic principles at play, enabling you to troubleshoot effectively and optimize your purification strategy.

This guide is structured to address your needs proactively, beginning with frequently asked questions to build a foundational understanding, followed by in-depth troubleshooting scenarios and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 3-cyanobenzhydrol that influence its purification?

Understanding the molecule is the first step to purifying it. 3-Cyanobenzhydrol is a moderately polar compound due to the presence of a hydroxyl (-OH) group and a cyano (-CN) group. The two phenyl rings contribute significant non-polar character. The hydroxyl group is a key handle for separation, as it can participate in hydrogen bonding with the stationary phase.

Q2: What are the most common impurities I should expect in my crude 3-cyanobenzhydrol sample?

The impurity profile depends heavily on the synthetic route. A common synthesis involves the reduction of 3-cyanobenzophenone. Therefore, the primary impurities are often:

• 3-Cyanobenzophenone (Starting Material): Less polar than the product due to the absence of the hydroxyl group.

• Biphenyl (Side-Product): A non-polar compound that may arise from side reactions, particularly in Grignard-based syntheses.[1]

• Unidentified reaction byproducts: These can vary in polarity.

The separation strategy relies on exploiting the polarity difference between the desired product and these common impurities.[1]

Q3: What is the recommended starting point for stationary and mobile phase selection?

For a molecule of this nature, normal-phase chromatography is the most direct approach.

• Stationary Phase: Silica gel (SiO₂) is the industry standard and the recommended choice. Its surface is rich in polar silanol groups (Si-OH), which will interact strongly with the hydroxyl group of your product.[1][2]

• Mobile Phase (Eluent): A binary solvent system is typically used, consisting of a non-polar solvent and a polar modifier. A common and effective starting point is a mixture of Hexane (or Heptane) and Ethyl Acetate.[1] The separation is achieved by gradually increasing the proportion of the polar solvent.[3]

Table 1: Physicochemical Properties of Target Compound and Common Impurities

Compound	Structure	Molecular Weight ( g/mol )	Polarity	Key Interaction Feature
3-Cyanobenzhydrol	209.25	Moderate	Hydrogen bonding (hydroxyl group)
3-Cyanobenzophenone	207.23	Low-Moderate	Dipole-dipole (carbonyl group)
Biphenyl	154.21	Non-polar	Van der Waals forces

Troubleshooting Guide: From Theory to Practical Solutions

Scenario 1: Poor Separation or Co-elution

Q: My product is co-eluting with an impurity. What are the primary causes and how can I improve the resolution?

A: Co-elution occurs when the selectivity between your product and an impurity is insufficient. The primary cause is a mobile phase that is too strong (too polar) initially, causing all components to travel through the column too quickly without sufficient interaction with the silica gel.

Solutions:

• Optimize the Elution Gradient: The power of gradient elution lies in its ability to separate compounds with a wide range of polarities.[4][5] Instead of a large, single increase in polarity, a shallow and gradual gradient is more effective.[6]

  • Actionable Advice: Start with a low percentage of the polar solvent (e.g., 5% Ethyl Acetate in Hexane). After eluting the non-polar impurities, increase the concentration of Ethyl Acetate in small increments (e.g., 2-3% steps). Monitor the elution using Thin Layer Chromatography (TLC).

• Change Solvent Selectivity: Not all polar solvents are created equal. If Hexane/Ethyl Acetate is not providing adequate separation, switching one of the components can alter the selectivity.[7]

  • Actionable Advice: Consider replacing Ethyl Acetate with Dichloromethane (DCM). A Hexane/DCM system offers different selectivity and may resolve the co-eluting species.

Workflow for Method Development

Caption: Method development workflow for purification.

Scenario 2: Asymmetrical Peaks (Tailing & Fronting)

Q: My product is producing a tailing peak, leading to broad fractions and lower purity. What's happening?

A: Peak tailing is a common issue in silica gel chromatography.[8] It is often caused by strong, non-ideal interactions between the analyte and a small number of highly active sites on the silica surface, such as acidic silanol groups.[8] Column overload, where too much sample is loaded, can also lead to tailing.[8][9]

Solutions:

• Reduce Sample Load: This is the simplest fix. An overloaded column cannot provide effective separation.

  • Actionable Advice: As a rule of thumb, the amount of crude material should be about 1-2% of the mass of the silica gel. For a 50g silica column, aim for no more than 500-1000 mg of crude material.

• Check Sample Solvent: Injecting the sample in a solvent that is much stronger than the initial mobile phase can cause peak distortion.[8]

  • Actionable Advice: Dissolve your crude sample in a minimal amount of a solvent mixture that is slightly more polar than your starting mobile phase to ensure it loads onto the column in a tight band. Dichloromethane is often a good choice.

Q: What causes peak fronting?

A: Peak fronting is less common but is typically a sign of column overload (too high a concentration or volume) or a physical issue like a void or channel in the column packing.[8]

Scenario 3: Irreproducible Results

Q: My retention times are shifting from one run to the next. How can I ensure reproducibility?

A: Drifting retention times are often symptomatic of inconsistencies in the experimental setup.[10]

Solutions:

• Consistent Column Packing: A poorly packed column with channels or voids will lead to inconsistent flow paths and, therefore, irreproducible results.

  • Actionable Advice: Always use the slurry packing method to ensure a homogenous, well-consolidated bed.[3] Never let the column run dry, as this will cause cracks and channels to form.

• Mobile Phase Preparation: Ensure your mobile phase is prepared accurately and consistently for each run. Solvents should be properly degassed to prevent bubble formation, which can disrupt flow.[5]

• Temperature Control: Chromatography can be sensitive to temperature fluctuations.[10] Running experiments in a temperature-controlled environment can significantly improve reproducibility.

Troubleshooting Logic for Poor Separation

Caption: Troubleshooting logic for poor separation.

Detailed Experimental Protocols

Protocol 1: Slurry Packing a Chromatography Column

This protocol ensures a uniformly packed column, which is critical for high-resolution separation.[11]

• Preparation: Select a glass column of appropriate size (a 1:10 to 1:20 diameter-to-length ratio is good practice).[12] Ensure the column is clean, dry, and vertically clamped. Place a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.

• Slurry Creation: In a beaker, measure the required amount of silica gel (e.g., 50g). Add the initial, non-polar mobile phase (e.g., 5% Ethyl Acetate in Hexane) to create a slurry with a consistency that is easily pourable but not overly dilute.[3] A final slurry volume of about twice the final packed bed volume is a good target.[11]

• Packing: Add a few centimeters of the mobile phase to the column. While gently swirling the slurry to keep it suspended, pour it into the column in a single, continuous motion. Use a funnel to aid the process.

• Settling & Consolidation: Immediately after pouring, open the stopcock to allow the solvent to drain. Gently tap the sides of the column to dislodge any air bubbles and promote uniform settling.[11] Add more mobile phase as needed to ensure the silica bed is always submerged.

• Finalization: Once the silica has settled into a stable bed, add a final layer of sand on top to prevent disturbance during sample loading. Drain the excess solvent until the solvent level is just at the top of the sand layer. Crucially, do not let the column run dry.

Protocol 2: Sample Loading and Elution

• Sample Preparation: Dissolve the crude 3-cyanobenzhydrol (e.g., 500 mg) in a minimal volume of a suitable solvent (e.g., 1-2 mL of Dichloromethane).

• Loading: Using a pipette, carefully apply the sample solution to the top of the silica bed, allowing it to absorb fully into the sand layer.

• Initiating Elution: Carefully add the initial mobile phase (e.g., 5% Ethyl Acetate in Hexane) to the column. Open the stopcock and begin collecting the eluent in fractions (e.g., 10-15 mL per test tube).

• Gradient Elution: Start with at least 3-5 column volumes of the initial low-polarity mobile phase to elute highly non-polar impurities like biphenyl. Then, incrementally increase the polarity of the mobile phase as outlined in the table below.

• Monitoring: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Pooling & Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 3-cyanobenzhydrol.

Table 2: Example Gradient Elution Profile

Step	Solvent System (% Ethyl Acetate in Hexane)	Column Volumes (CV)	Target Compound(s) to Elute
1	5%	3-5 CV	Biphenyl and other non-polar impurities
2	10%	3 CV	Less polar impurities (e.g., 3-cyanobenzophenone)
3	15%	3-5 CV	3-Cyanobenzhydrol (Product)
4	20%	3 CV	Elution of remaining product
5	50% (Flush)	2 CV	Highly polar baseline impurities

References

• ResearchGate. (2026, February 26). SEPARATION AND PURIFICATION OF THREE STILBENES FROM THE RADIX OFPolygonum cillinerve(Nakai) Ohwl BY MACROPOROUS RESIN COLUMN CHROMATOGRAPHY COMBINED WITH HIGH-SPEED COUNTER-CURRENT CHROMATOGRAPHY.
• LCGC International. (2017, May 1). The Secrets of Successful Gradient Elution.
• ThermoFisher. Column troubleshooting guide – HILIC.
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• SciELO. (n.d.). Separation and purification of three stilbenes from the radix of Polygonum cillinerve (Nakai) Ohwl by macroporous resin column chromatography combined with high-speed counter-current chromatography.
• Chromatography Online. (2026, March 13). Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases | LCGC International.
• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
• HPLC Troubleshooting Guide. (n.d.).
• ResearchGate. (n.d.). Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography | Request PDF.
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• YMC. (n.d.). Step-by-Step Guide to packing a Lab Scale Glass Column.
• Pharma Now. (n.d.). Mobile and Stationary Phases in Chromatography Explained.
• Large-Scale Gradient Elution Chromatography. (n.d.).
• Cytiva. (2015, May 15). Three-step monoclonal antibody purification processes using modern chromatography media.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• Homework.Study.com. (n.d.). How would you separate a mixture of benzhydrol, benzophenone, and biphenyl using column....
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• Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage.
• Lab Tech. (n.d.). Column chromatography principle and procedure.
• Gradient elution in HPLC – Fundamentals, instrumentation , methodology & and case studies. (n.d.).
• MilliporeSigma. (n.d.). Column Packing and Preparation Protocol for Affinity Chromatography.

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• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. corpuspublishers.com [corpuspublishers.com]

Technical Support Center: Optimizing the Synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile

Welcome to the process optimization portal for the synthesis of 3-[Hydroxy(phenyl)methyl]benzonitrile (also known as (3-cyanophenyl)(phenyl)methanol). This secondary alcohol is a critical intermediate in pharmaceutical development, particularly in the synthesis of complex active pharmaceutical ingredients (APIs)[1]. Synthesizing this molecule requires strict chemoselectivity, as both the target and the starting materials contain competing electrophilic centers (nitrile vs. carbonyl)[2].

As a Senior Application Scientist, I have structured this guide to move beyond basic recipes. Here, we focus on the causality behind experimental choices and provide self-validating protocols to ensure your synthesis is robust and reproducible.

We support two primary, field-proven synthetic workflows:

• Route A : Nucleophilic addition of phenylmagnesium bromide to 3-cyanobenzaldehyde[1].

• Route B : Hydride reduction of 3-benzoylbenzonitrile[3].

Workflow Visualization

Figure 1: Divergent synthetic workflows for 3-[Hydroxy(phenyl)methyl]benzonitrile.

Section 1: Route A - Grignard Addition Troubleshooting & FAQs

Q: Why am I seeing imine or ketone byproducts instead of the pure secondary alcohol? A: This is a classic chemoselectivity issue. Grignard reagents are highly nucleophilic and can attack both the aldehyde and the cyano (nitrile) group[2]. Causality: Aldehydes are inherently more electrophilic than nitriles due to the higher polarization of the C=O bond and less s-character compared to the sp-hybridized C≡N bond. By keeping the reaction strictly under kinetic control at cryogenic temperatures (-78 °C), the activation energy barrier for aldehyde addition is easily overcome, while the barrier for nitrile addition is not. If the temperature rises above 0 °C or if a large excess of Grignard reagent (>1.1 eq) is used, the nitrile will be attacked, forming an imine intermediate that hydrolyzes to a ketone during workup[1].

Q: How do I quench the reaction without hydrolyzing the nitrile group? A: Causality: Nitriles are susceptible to hydrolysis in the presence of strong aqueous acids (like HCl or H₂SO₄), converting them into primary amides or carboxylic acids. To preserve the nitrile, the magnesium alkoxide intermediate must be protonated using a mild, buffered acid. Saturated aqueous ammonium chloride (NH₄Cl, pH ~5.5) provides sufficient protons to quench the unreacted Grignard and protonate the alkoxide without hydrolyzing the cyano group.

Self-Validating Experimental Protocol: Route A

• Preparation: Flame-dry a round-bottom flask under inert gas (N₂ or Ar). Add 3-cyanobenzaldehyde (1.0 eq) and anhydrous THF (0.2 M).

• Cooling: Submerge the flask in a dry ice/acetone bath to reach exactly -78 °C. Validation: Use an internal thermocouple; ensure the temperature stabilizes before proceeding.

• Addition: Add phenylmagnesium bromide (1.05 eq, typically 1M in THF) dropwise via a syringe pump over 30 minutes[1]. Validation: The solution may transiently turn yellow/orange. Monitor via TLC (20% EtOAc/Hexanes); the UV-active aldehyde spot (higher Rf) should disappear, replaced by a highly polar alcohol spot (lower Rf).

• Quench: While still at -78 °C, slowly add saturated aqueous NH₄Cl. Validation: Evolution of gas (benzene from quenched PhMgBr) and formation of white magnesium salts indicate a successful quench.

• Workup: Extract with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Section 2: Route B - Ketone Reduction Troubleshooting & FAQs

Q: Can sodium borohydride (NaBH₄) accidentally reduce the nitrile group? A: Causality: NaBH₄ is a mild hydride donor. While it rapidly reduces ketones to secondary alcohols via hydride transfer to the carbonyl carbon, it is generally unreactive towards the sp-hybridized carbon of a nitrile under standard conditions (0 °C to RT in alcoholic solvents)[3]. However, if transition metal impurities (e.g., CoCl₂ or NiCl₂) are present, they can catalyze the reduction of the nitrile to a primary amine. Ensure all glassware and reagents are free of metal contaminants.

Q: My product is trapped in a stubborn emulsion during the aqueous workup. How do I resolve this? A: Causality: Borate salts formed during the reduction can create stable emulsions in water/organic solvent mixtures, especially in the presence of methanol. To break the emulsion, evaporate the methanol before adding the extraction solvent, and use a slightly acidic quench (e.g., 1M HCl dropwise until pH ~6) to fully solubilize the borate salts into the aqueous layer.

Self-Validating Experimental Protocol: Route B

• Preparation: Dissolve 3-benzoylbenzonitrile (1.0 eq) in anhydrous methanol (0.3 M) in a round-bottom flask[3].

• Cooling: Cool the mixture to 0 °C using an ice-water bath.

• Addition: Add NaBH₄ (1.1 eq) portion-wise over 15 minutes[3]. Validation: Vigorous bubbling (H₂ gas evolution) will occur. The reaction mixture should become homogeneous.

• Monitoring: Stir for 1 hour, allowing it to warm to room temperature. Validation: Check TLC (30% EtOAc/Hexanes). The ketone starting material should be completely consumed.

• Workup: Concentrate the methanol in vacuo. Add water and extract with dichloromethane (DCM). Wash with brine, dry over MgSO₄, and evaporate to yield the pure 3-[Hydroxy(phenyl)methyl]benzonitrile.

Section 3: Quantitative Data Summary

The following table summarizes the operational metrics for both optimization routes to assist in process selection:

Parameter	Route A: Grignard Addition	Route B: Ketone Reduction
Typical Yield	75% - 85%	85% - 95%
Operating Temperature	-78 °C to 0 °C	0 °C to 25 °C
Chemoselectivity Risk	High (Nitrile attack if >0 °C)	Low (Nitrile stable to NaBH₄)
Reagent Cost	Moderate (PhMgBr)	Low (NaBH₄)
Scalability	Challenging (Exothermic, Cryogenic)	Excellent (Mild, Room Temp)

References

• Absolute Configuration of Key Intermediates and the Gram Scale Synthesis of Berotralstat and ent-Berotralstat The Journal of Organic Chemistry - ACS Publications[Link]

• CHAPTER 3: Nucleophilic Additions to Aldehydes, Ketones, Imines, and Nitriles Royal Society of Chemistry (RSC) Books[Link]

Sources

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• 2. books.rsc.org [books.rsc.org]
• 3. 3-Benzoylphenylacetonitrile | 21288-34-6 | Benchchem [benchchem.com]

Troubleshooting low conversion rates in 3-cyanobenzhydrol synthesis

Technical Support Center: 3-Cyanobenzhydrol Synthesis

Welcome to the technical support center for the synthesis of 3-cyanobenzhydrol. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during its synthesis. Low conversion rates are a frequent impediment, and this document provides in-depth, field-proven insights to troubleshoot and optimize your experimental outcomes.

Introduction to 3-Cyanobenzhydrol Synthesis

3-Cyanobenzhydrol is a valuable intermediate in the synthesis of various pharmaceutical compounds and advanced materials.[1] Its structure, featuring a secondary alcohol and a nitrile group, makes it a versatile building block. The most common synthetic routes involve either the addition of a Grignard reagent to 3-cyanobenzaldehyde or the reduction of a benzophenone precursor. While theoretically straightforward, these reactions are often plagued by issues that can drastically reduce yields. This guide will deconstruct these problems in a practical question-and-answer format, focusing on the underlying chemical principles to empower you to make informed decisions in the lab.

Troubleshooting Guide: Low Conversion Rates

This section directly addresses specific problems you might encounter during the synthesis of 3-cyanobenzhydrol.

Route 1: Grignard Reaction with 3-Cyanobenzaldehyde

The Grignard reaction is a powerful tool for forming carbon-carbon bonds, typically by reacting an organomagnesium halide with a carbonyl compound like an aldehyde.[2][3] In this case, phenylmagnesium bromide is reacted with 3-cyanobenzaldehyde to form the desired product after an acidic workup.

Q1: My Grignard reaction is sluggish or fails to initiate. What are the primary causes and solutions?

A1: This is a very common issue, almost always pointing to the presence of water or oxygen, which rapidly quenches the Grignard reagent.[4]

• Causality: Grignard reagents are potent nucleophiles and extremely strong bases.[3] They will react preferentially with even trace amounts of acidic protons, particularly from water, or with oxygen. This deactivates the reagent before it can react with your aldehyde.

• Troubleshooting Steps:

  • Glassware Preparation: Ensure all glassware is rigorously dried. Oven-drying at >120°C for several hours and assembling while hot under an inert atmosphere (Nitrogen or Argon) is standard practice.

  • Solvent Anhydrousness: Use freshly distilled, anhydrous solvents. Ethers like diethyl ether or tetrahydrofuran (THF) are common, but they are hygroscopic. Using a freshly opened bottle of anhydrous solvent or distilling from a drying agent (e.g., sodium/benzophenone) is critical.[4][5]

  • Magnesium Activation: The surface of magnesium turnings can have a passivating layer of magnesium oxide. This can be removed by:

    • Gently crushing the magnesium turnings with a glass rod (in the reaction flask, under inert gas) to expose a fresh surface.

    • Adding a small crystal of iodine, which can etch the surface.

    • Adding a few drops of 1,2-dibromoethane, which reacts with the magnesium in an exothermic process that helps initiate the reaction.[5]

  • Initiation: Add a small amount of your halide (e.g., bromobenzene) to the magnesium and solvent. You should observe a slight cloudiness and potentially some gentle refluxing, indicating the reaction has started. If not, gentle heating with a heat gun may be necessary. Once initiated, the rest of the halide should be added dropwise to maintain a controlled reflux.[4]

Q2: My reaction produced a low yield of 3-cyanobenzhydrol, and I've isolated a significant amount of biphenyl. Why?

A2: The formation of biphenyl is a classic side reaction in the preparation of phenylmagnesium bromide, known as a Wurtz-type coupling.[4]

• Causality: The Grignard reagent can react with the unreacted aryl halide (bromobenzene in this case). This is especially favored at higher temperatures and higher concentrations of the halide.

• Optimization Strategies:

  • Control the Addition Rate: Add the bromobenzene solution to the magnesium suspension slowly and dropwise. This keeps the instantaneous concentration of bromobenzene low, minimizing the chance of it reacting with the already-formed Grignard reagent.

  • Maintain Temperature: The Grignard formation is exothermic.[4] If the reaction becomes too vigorous, the increased temperature will accelerate the rate of biphenyl formation. Use an ice bath to moderate the reaction temperature if necessary.

  • Ensure Efficient Stirring: Good agitation ensures that the bromobenzene reacts quickly with the magnesium surface rather than building up in solution where it can couple with the Grignard reagent.

Diagram: Troubleshooting a Failing Grignard Reaction

Caption: A logical workflow for diagnosing common issues in Grignard synthesis.

Q3: I recovered most of my 3-cyanobenzaldehyde starting material. What happened?

A3: This indicates that the nucleophilic addition did not occur. Assuming your Grignard reagent formed successfully (you observed initiation), there are two likely culprits:

• Steric Hindrance: While less of an issue with an aldehyde, bulky Grignard reagents can sometimes act as a base instead of a nucleophile, deprotonating any available α-hydrogens.[2] However, 3-cyanobenzaldehyde lacks α-hydrogens, making this less probable.

• Inefficient Addition: The addition of the Grignard reagent to the aldehyde is often exothermic. If the Grignard solution is added too quickly, especially at a low temperature, it may not react completely. Conversely, if the aldehyde is added to the Grignard reagent, the highly basic conditions could potentially lead to side reactions involving the nitrile group, although this is less common. The standard and recommended procedure is to add the Grignard reagent slowly to the aldehyde solution.

Route 2: Reduction of 3-Cyanobenzaldehyde

This route involves the reduction of the aldehyde functional group to a primary alcohol using a reducing agent like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).[6]

Q1: My reduction is incomplete, and I have a mix of starting material and product. How can I improve the conversion?

A1: Incomplete reduction is typically an issue of stoichiometry or reactivity of the reducing agent.

• Causality & Solutions:

  • Insufficient Reducing Agent: Aldehyde reductions with NaBH₄ typically require at least 0.25 molar equivalents, as each hydride ion can theoretically reduce four aldehyde molecules. However, in practice, it is common to use a slight excess (e.g., 1.1-1.5 equivalents) to ensure the reaction goes to completion, as some of the reagent may react with the solvent (e.g., ethanol, methanol).

  • Reaction Time and Temperature: While reductions of aldehydes with NaBH₄ are often fast and can be done at room temperature or 0°C, some reactions may require longer times or gentle heating to go to completion.[7] Monitor the reaction by TLC to determine the optimal reaction time.[8]

  • Inactive Reducing Agent: Sodium borohydride and especially Lithium aluminum hydride are sensitive to moisture.[7][9] Use a fresh bottle of the reagent or ensure it has been stored properly in a desiccator.

Q2: I'm observing a byproduct that I suspect is from the over-reduction of the nitrile group. How can I avoid this?

A2: This is a critical issue of chemoselectivity. The choice of reducing agent is paramount.

• Causality: Strong reducing agents like Lithium Aluminum Hydride (LiAlH₄) are capable of reducing both aldehydes and nitriles. Using LiAlH₄ will likely lead to the formation of 3-(aminomethyl)benzyl alcohol.

• Selective Reduction: Sodium borohydride (NaBH₄) is a much milder reducing agent and is generally selective for aldehydes and ketones in the presence of nitriles.[7] To maintain the integrity of the cyano group, NaBH₄ is the preferred reagent for this transformation.

Table 1: Comparison of Common Reducing Agents

Reagent	Formula	Typical Solvents	Reactivity with Aldehydes	Reactivity with Nitriles	Key Considerations
Sodium Borohydride	NaBH₄	Methanol, Ethanol, Water	High	Very Low / Inert	Safer to handle; selective for carbonyls.
Lithium Aluminum Hydride	LiAlH₄	THF, Diethyl Ether	Very High	High	Highly reactive with protic solvents (water, alcohols); non-selective.

Frequently Asked Questions (FAQs)

Q: How critical is the purity of my starting materials? A: Extremely critical. Impurities in your 3-cyanobenzaldehyde can lead to unexpected side products. For Grignard reactions, any acidic impurities will consume the reagent and lower the yield. Impurities in magnesium or solvents (especially water) can prevent the reaction from starting altogether.[9]

Q: What are the best practices for setting up an anhydrous reaction? A:

• Dry Glassware: Oven-dry all glassware and cool under a stream of inert gas (N₂ or Ar).

• Anhydrous Solvents: Use solvents from a solvent purification system or freshly opened bottles of anhydrous grade solvent.

• Inert Atmosphere: Assemble your apparatus and purge with an inert gas. Maintain a positive pressure of the inert gas throughout the reaction using a balloon or a bubbler system.

• Reagent Handling: Handle hygroscopic reagents in a glove box or under a positive pressure of inert gas.

Q: How can I effectively monitor the reaction's progress? A: Thin-Layer Chromatography (TLC) is the most common and effective method.[8] Spot your reaction mixture alongside your starting material on a TLC plate. The disappearance of the starting material spot and the appearance of a new product spot indicate the reaction is progressing. A co-spot (a lane with both the starting material and reaction mixture) can help confirm the identity of the spots.

Q: What is a reliable work-up procedure for these reactions? A:

• For Grignard Reactions: After the reaction is complete, cool the mixture in an ice bath. Slowly and carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). This will hydrolyze the magnesium alkoxide intermediate to the alcohol and precipitate magnesium salts, which are easier to filter than magnesium hydroxide formed from quenching with water alone. Then, proceed with an organic extraction (e.g., with ethyl acetate or diethyl ether).

• For NaBH₄ Reductions: After the reaction is deemed complete by TLC, cool the reaction in an ice bath and slowly add dilute acid (e.g., 1M HCl) to quench the excess NaBH₄ and neutralize the reaction mixture. Then, extract the product with an appropriate organic solvent.

Experimental Protocols

Protocol 1: Synthesis of 3-Cyanobenzhydrol via Grignard Reaction

Materials:

• Magnesium turnings

• Iodine (one crystal)

• Anhydrous diethyl ether or THF

• Bromobenzene

• 3-Cyanobenzaldehyde

• Saturated aq. NH₄Cl solution

• Ethyl acetate

• Anhydrous magnesium sulfate

Procedure:

• Place magnesium turnings (1.2 eq.) in an oven-dried, three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add a single crystal of iodine.

• Add anhydrous diethyl ether to cover the magnesium.

• In the dropping funnel, prepare a solution of bromobenzene (1.1 eq.) in anhydrous diethyl ether.

• Add a small portion of the bromobenzene solution to the magnesium. Wait for the initiation of the reaction (disappearance of iodine color, gentle bubbling). If it doesn't start, gently warm with a heat gun.

• Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for 30-60 minutes to ensure complete formation of the Grignard reagent.

• In a separate flask, dissolve 3-cyanobenzaldehyde (1.0 eq.) in anhydrous diethyl ether.

• Cool the aldehyde solution in an ice bath. Slowly add the prepared Grignard reagent to the aldehyde solution via a cannula or dropping funnel.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor by TLC.

• Cool the reaction mixture to 0°C and slowly quench by adding saturated aqueous NH₄Cl solution.

• Separate the organic layer. Extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Synthesis of 3-Cyanobenzhydrol via Reduction

Materials:

• 3-Cyanobenzaldehyde

• Methanol

• Sodium borohydride (NaBH₄)

• 1M Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Dissolve 3-cyanobenzaldehyde (1.0 eq.) in methanol in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• In small portions, add sodium borohydride (1.1 eq.) to the stirred solution. Be cautious of gas evolution.

• Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed (typically 1-2 hours).

• Cool the reaction mixture back to 0°C and slowly quench the excess NaBH₄ by adding 1M HCl until the gas evolution ceases and the pH is neutral or slightly acidic.

• Remove most of the methanol under reduced pressure.

• Add water to the residue and extract the product three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 3-cyanobenzhydrol.

• Purify further by recrystallization if necessary.

References

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Eureka | Patsnap. (2019, December 3). Synthesis method of 3-cyanobenzaldehyde. Retrieved from [Link]

• Ashenhurst, J. (2015, December 10). All About The Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for synthesis of 3 a. Retrieved from [Link]

• Clark, J. (2023, January 22). Reactions of Grignard reagents with aldehydes and ketones. Chemistry LibreTexts. Retrieved from [Link]

• ACS Publications. (2003, July 24). Kinetics of Liquid-Phase Catalytic Hydrogenation of Benzophenone to Benzhydrol. Organic Process Research & Development. Retrieved from [Link]

• Chemistry Steps. (2025, August 5). The Grignard Reaction Mechanism. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the synthesis of compound 3a. Retrieved from [Link]

• American Chemical Society. (n.d.). Grignard Reactions Go Greener with Continuous Processing. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• Quora. (2015, January 21). What could be reason for getting a very low yield in organic chemistry? Retrieved from [Link]

• IvyPanda. (2025, August 1). Reduction of Benzophenone to Benzhydrol: Yield, Spectrometry and Green Synthesis. Retrieved from [Link]

• ScienceDirect. (2024, October 4). Machine learning-guided strategies for reaction conditions design and optimization. Retrieved from [Link]

• 123 Help Me. (n.d.). Benzhydrol Synthesis Lab Report. Retrieved from [Link]

• Google Patents. (n.d.). JPH09227490A - Production of 3-(or 4-)cyanobenzaldehyde.

• NIST WebBook. (n.d.). 3-Cyanobenzaldehyde. Retrieved from [Link]

• Google Patents. (n.d.). WO2009026091A1 - Processes for the synthesis of 3-hydroxyglutaronitrile.

• ResearchGate. (2025, August 7). Three-Component Synthesis of Cyanopyrazoles Employing Diazoacetonitrile. Retrieved from [Link]

• RSC Publishing. (n.d.). Synthesis of 3,4-dihydro-2H-1,4-benzo[b]thiazine derivatives via DABCO-catalyzed one-pot three-component condensation reactions. Retrieved from [Link]

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• 9. quora.com [quora.com]

Preventing degradation of 3-[Hydroxy(phenyl)methyl]benzonitrile during work-up

Technical Support Center: 3-[Hydroxy(phenyl)methyl]benzonitrile

A Guide to Preventing Degradation During Experimental Work-up

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the challenges associated with the work-up and purification of 3-[Hydroxy(phenyl)methyl]benzonitrile. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower you to make informed decisions in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: My NMR analysis of the crude product shows a significant amount of benzaldehyde and 3-cyanobenzaldehyde. What is causing this?

A1: The presence of these aldehydes strongly suggests that your product is undergoing a retro-benzoin condensation reaction.[1][2][3][4] This is a reversible reaction, and the equilibrium can be shifted back toward the starting materials under certain conditions, particularly with prolonged exposure to basic conditions or elevated temperatures during work-up.

Q2: I'm observing a new peak in my LC-MS that corresponds to the ketone analog, 3-(benzoyl)benzonitrile. How can I prevent this oxidation?

A2: The conversion of the secondary alcohol in your product to a ketone is a classic oxidation reaction.[5][6][7][8][9] This can occur if the reaction is not properly quenched, or if it is exposed to certain oxidizing agents, including atmospheric oxygen over extended periods, especially in the presence of metal ions.

Q3: My final product is a yellow oil, but the literature reports a white solid. What could be the issue?

A3: A yellow coloration often indicates the presence of impurities. This could be due to residual starting materials, byproducts from the retro-benzoin reaction, or degradation products.[10] In some cases, prolonged heating during solvent removal can lead to decomposition and color formation.

Q4: Can I use a strong base like sodium hydroxide to neutralize my reaction mixture?

A4: It is generally not recommended to use strong bases. A strong base can catalyze the retro-benzoin condensation, leading to the degradation of your product.[11] It is preferable to use a milder base, such as a saturated aqueous solution of sodium bicarbonate, for neutralization.

Troubleshooting Guide: Common Issues and Solutions

This section provides a more detailed breakdown of potential problems and actionable solutions to prevent the degradation of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Issue 1: Product Degradation via Retro-Benzoin Condensation

• Symptoms:

  • Presence of benzaldehyde and 3-cyanobenzaldehyde in post-work-up analysis (NMR, GC-MS).

  • Lower than expected yield.

• Root Causes & Mechanistic Explanation: The benzoin condensation is a reversible reaction.[2][12] The stability of the cyanohydrin intermediate is key.[11][12] In the presence of a base, the hydroxyl proton can be abstracted, initiating the collapse of the molecule back to the starting aldehydes.

• Preventative Measures & Protocols:

  • pH Control During Work-up: Maintain a slightly acidic to neutral pH (around 4.5-6) during aqueous extraction.[13] Use a mild acidic solution (e.g., dilute HCl) to quench the reaction before extraction.

  • Temperature Management: Perform all work-up steps at or below room temperature. Avoid heating the reaction mixture during quenching or extraction.

  • Minimize Exposure to Base: If a basic wash is necessary to remove acidic impurities, use a weak base like saturated sodium bicarbonate and minimize the contact time.

Issue 2: Oxidation to 3-(benzoyl)benzonitrile

• Symptoms:

  • Appearance of a ketone peak in IR or NMR spectra.

  • A new spot on TLC with a different Rf value.

• Root Causes & Mechanistic Explanation: Secondary alcohols are susceptible to oxidation to form ketones.[6][8][9] This can be facilitated by residual oxidizing agents from the reaction, dissolved oxygen, or trace metal catalysts.

• Preventative Measures & Protocols:

  • Thorough Quenching: Ensure the reaction is completely quenched to neutralize any unreacted starting materials or reagents that could act as oxidants.

  • Inert Atmosphere: If the product is particularly sensitive, consider performing the work-up under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen.

  • Use of Antioxidants: In some cases, adding a small amount of an antioxidant like BHT (butylated hydroxytoluene) during work-up and storage can be beneficial.

Experimental Protocols

Recommended Work-up Procedure

• Quenching:

  • Cool the reaction mixture to 0-5 °C in an ice bath.

  • Slowly add a saturated aqueous solution of ammonium chloride or dilute HCl to quench the reaction until the pH is between 5 and 6.

• Extraction:

  • Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

  • Combine the organic layers.

• Washing:

  • Wash the combined organic layers with brine (saturated NaCl solution) to remove excess water.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent.

  • Remove the solvent under reduced pressure at a low temperature (ideally below 40 °C).

Purification by Recrystallization

Recrystallization is an effective method for purifying the final product and removing minor impurities.[14][15]

• Solvent Selection: A mixture of ethanol and water is often a good starting point.

• Procedure:

  • Dissolve the crude product in a minimal amount of hot ethanol.

  • Slowly add water until the solution becomes slightly cloudy.

  • Gently heat the mixture until it becomes clear again.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration and wash with a small amount of cold ethanol/water mixture.

  • Dry the crystals under vacuum.

Visualizing Degradation Pathways

To better understand the chemical transformations leading to product loss, the following diagrams illustrate the key degradation pathways.

Caption: Retro-Benzoin Condensation Pathway.

Caption: Oxidation of the Secondary Alcohol.

Summary of Key Parameters for Work-up

Parameter	Recommended Condition	Rationale
pH	Slightly acidic to neutral (4.5-6)	Minimizes retro-benzoin condensation[13]
Temperature	0-25 °C	Reduces the rate of degradation reactions
Atmosphere	Air (or inert if sensitive)	Prevents oxidation[7]
Base for Neutralization	Saturated NaHCO₃	Avoids strong base-catalyzed degradation[11]

References

• Chemguide. (n.d.). Oxidising alcohols to make aldehydes and ketones. Retrieved from [Link]

• Pearson. (n.d.). In Chapter 13, we explain how to convert secondary alcohols into.... Retrieved from [Link]

• Wikipedia. (2024). Alcohol oxidation. Retrieved from [Link]

• Chemistry Steps. (2024, April 5). Alcohol Oxidation Mechanisms and Practice Problems. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 12.12: Oxidation of Alcohols. Retrieved from [Link]

• Wikipedia. (2024). Benzoin condensation. Retrieved from [Link]

• LS College. (2020, December 11). Benzoin condensation. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Addition of CN - Cyanohydrins. Retrieved from [Link]

• SlideShare. (n.d.). Benzoin Condenstation Reaction. Retrieved from [Link]

• YouTube. (2020, May 7). Benzoin & Retro-Benzoin condensation. Retrieved from [Link]

• Blog. (2025, July 31). What are the possible impurities in benzoin and how to remove them?. Retrieved from [Link]

• PMC. (n.d.). Synthesis of hydroxy benzoin/benzil analogs and investigation of their antioxidant, antimicrobial, enzyme inhibition, and cytotoxic activities. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Benzoin Condensation. Retrieved from [Link]

• Chemistry Steps. (2024, February 26). Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation. Retrieved from [Link]

• Scribd. (n.d.). Benzoin Synthesis Guide. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Carbonyl Additions: Cyanohydrin Formation (HCN, NaCN/HCl, TMSCN). Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzoin. Retrieved from [Link]

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Technical Support Center: Characterization of 3-Cyanobenzhydrol

Welcome to the technical support center for 3-cyanobenzhydrol. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this specific benzhydrol derivative. Due to its unique substitution, the characterization of 3-cyanobenzhydrol can present several challenges not always encountered with simpler benzhydrols. This document provides in-depth troubleshooting guides and frequently asked questions to address potential issues in synthesis, purification, and analysis.

Our approach is grounded in the established chemistry of benzhydrols, supplemented with specific considerations for the influence of the meta-cyano group. We will explore common impurities, degradation pathways, and the nuances of analytical method development.

Troubleshooting Guide

This section addresses specific problems you may encounter during your work with 3-cyanobenzhydrol, offering potential causes and step-by-step solutions.

Issue 1: Inconsistent or Broad Melting Point

Question: My synthesized 3-cyanobenzhydrol shows a broad melting point, or the value is significantly different from what I expect. What could be the cause?

Answer: A broad or depressed melting point is a classic indicator of impurities. For 3-cyanobenzhydrol, the most likely culprits are residual starting materials, byproducts from the synthesis, or degradation products.

Potential Causes & Solutions:

• Oxidation to 3-Cyanobenzophenone: Benzhydrols are susceptible to oxidation to their corresponding benzophenones, a common issue during synthesis, work-up, or even storage if exposed to air and light.[1][2]

  • Troubleshooting Steps:

    • IR Spectroscopy: Acquire an Infrared (IR) spectrum of your sample. Look for a strong, sharp peak in the region of 1650-1690 cm⁻¹, characteristic of a carbonyl (C=O) stretch. The absence of a broad O-H stretch around 3200-3500 cm⁻¹ alongside the new C=O peak is a strong indicator of complete oxidation.

    • ¹H NMR Spectroscopy: In the proton NMR spectrum, the disappearance of the characteristic benzylic proton peak (expected around 5.8 ppm) and the hydroxyl proton peak is indicative of oxidation.

    • Purification: If oxidation is detected, purify the material using column chromatography on silica gel. A non-polar to moderately polar solvent system (e.g., a gradient of ethyl acetate in hexanes) should effectively separate the more polar alcohol (3-cyanobenzhydrol) from the less polar ketone (3-cyanobenzophenone).

• Synthesis Byproducts (Grignard Route): If you synthesized 3-cyanobenzhydrol via a Grignard reaction (e.g., 3-cyanophenylmagnesium bromide and benzaldehyde), a common side product is a biphenyl derivative, formed from the coupling of the Grignard reagent with unreacted aryl halide.[3][4]

  • Troubleshooting Steps:

    • TLC Analysis: Thin-Layer Chromatography (TLC) is an excellent first step. Biphenyl impurities are typically much less polar than the desired benzhydrol. Use a solvent system like 20-30% ethyl acetate in hexanes to visualize the separation.

    • Purification: Recrystallization can be effective.[5] For more challenging separations, column chromatography is recommended.

• Residual Solvents: The sample may retain solvents from the purification process.

  • Troubleshooting Steps:

    • ¹H NMR Spectroscopy: Check the NMR spectrum for characteristic solvent peaks (e.g., ethyl acetate, hexanes, dichloromethane).

    • Drying: Dry the sample under high vacuum for an extended period, possibly with gentle heating if the compound is thermally stable.

Issue 2: Unexpected Peaks in HPLC-UV Analysis

Question: My HPLC chromatogram for a sample of 3-cyanobenzhydrol shows more than one major peak. How do I identify the impurities?

Answer: The appearance of multiple peaks in an HPLC analysis points to a mixture of compounds. The key is to systematically identify these components based on their likely chemical structures and chromatographic behavior.

Potential Impurities and Identification Strategy:

Potential Impurity	Expected Retention Time (Relative to 3-Cyanobenzhydrol)	Identification Method
3-Cyanobenzophenone	Earlier (less polar)	LC-MS to confirm mass (M-2). Spike sample with a known standard of 3-cyanobenzophenone.
Biphenyl derivative	Much earlier (non-polar)	LC-MS for mass confirmation. Typically has a very different UV spectrum.
Dehydration product	Earlier (less polar)	LC-MS to confirm mass (M-18).
Starting Materials	Varies	Spike sample with authentic standards of starting materials (e.g., 3-cyanobenzaldehyde).

Workflow for Impurity Identification:

Caption: Workflow for identifying unknown peaks in an HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-cyanobenzhydrol? A1: The two most significant degradation pathways are oxidation and dehydration.

• Oxidation: The secondary alcohol functional group is prone to oxidation, yielding 3-cyanobenzophenone.[1][6] This can be initiated by exposure to atmospheric oxygen, heat, light, or trace metal impurities.

• Dehydration: Under acidic conditions, the alcohol can be eliminated to form water and a substituted stilbene-like molecule.[7] This is less common under standard storage conditions but can be a concern during certain reactions or if the compound is exposed to acid.

Caption: Primary degradation pathways of 3-cyanobenzhydrol.

Q2: How can I confirm the identity and purity of my 3-cyanobenzhydrol sample? A2: A combination of techniques is essential for unambiguous characterization.

• ¹H and ¹³C NMR: This is the most powerful tool for structural confirmation. Key signals for 3-cyanobenzhydrol in ¹H NMR (in CDCl₃) would be the benzylic proton (CH-OH) around 5.8-6.0 ppm and the aromatic protons in the 7.2-7.8 ppm range.

• Mass Spectrometry (MS): To confirm the molecular weight. Electrospray ionization (ESI) is a suitable technique.

• HPLC-UV: To assess purity. A well-developed method should show a single major peak.

• FTIR: To confirm the presence of the hydroxyl group (broad peak ~3200-3500 cm⁻¹) and the nitrile group (~2230 cm⁻¹), and the absence of a significant carbonyl peak (~1670 cm⁻¹).

Q3: What are the recommended storage conditions for 3-cyanobenzhydrol? A3: To minimize degradation, 3-cyanobenzhydrol should be stored in a tightly sealed container, protected from light, under an inert atmosphere (e.g., nitrogen or argon), and at a reduced temperature (2-8 °C).

Experimental Protocols

Protocol 1: HPLC-UV Method for Purity Analysis

This protocol provides a general starting point for the reverse-phase HPLC analysis of 3-cyanobenzhydrol. Method optimization may be required based on your specific instrumentation and impurity profile.[8][9]

• Instrumentation: Standard HPLC system with UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient:

  Time (min)	%A	%B
  0.0	60	40
  20.0	10	90
  25.0	10	90
  25.1	60	40

  | 30.0 | 60 | 40 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of acetonitrile and water to a final concentration of approximately 0.5 mg/mL.

Protocol 2: ¹H NMR Sample Preparation and Data Interpretation

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃).

• Acquisition: Acquire a standard proton NMR spectrum.

• Data Interpretation - Expected Chemical Shifts:

  Proton	Expected Chemical Shift (ppm)	Multiplicity	Notes
  -OH	Variable (1.5 - 4.0)	Broad Singlet	Position is concentration and solvent dependent. Can exchange with D₂O.
  Benzylic -CH	~5.8 - 6.0	Singlet or Doublet	May couple with the -OH proton. A key diagnostic peak.

  | Aromatic -CH | ~7.2 - 7.8 | Multiplets | Complex pattern due to two different phenyl rings. |

References

• Hassan, R. M. (2008). Chromic acid oxidation of benzhydrols-kinetics and mechanism. Journal of the Indian Chemical Society, 85(1), 79-84.
• Hemalatha, M., et al. (2016). Kinetics and Thermodynamics of Oxidation of Benzhydrol by Tetrabutyl Ammonium Bromochromate in the Presence of Oxalic Acid. Oriental Journal of Chemistry, 32(6), 3121-3128.

• Semantic Scholar. (n.d.). Kinetics and Thermodynamics of Oxidation of Benzhydrol by Tetrabutyl Ammonium Bromochromate in the Presence of Oxalic Acid. Retrieved from [Link]

• UCSC. (n.d.). Experiment 3 – Oxidation of Benzhydrol. Retrieved from [Link]

• Görbe, T., et al. (1981). Analytical methods based on transformations with hydrochloric acid. Die Pharmazie, 36(7), 484-486.
• Wentland, S. H., et al. (2017). Greener Oxidation of Benzhydrol: Evaluating Three Oxidation Procedures in the Organic Laboratory.

• SIELC Technologies. (2018). Separation of 4,4'-Bis(dimethylamino)benzhydrol on Newcrom R1 HPLC column. Retrieved from [Link]

• Kim, D., et al. (2022). Dehydrative amination of benzhydrols with electron-withdrawing group-substituted 2-aminopyridines utilizing Au(III)/TPPMS catalyst system in water. Organic & Biomolecular Chemistry, 20(20), 4183-4188.
• Dong, D., et al. (2023). Adaptable Organic Impurities Method for the Analysis of Diphenhydramine Hydrochloride Oral Solution. USP White Paper.
• Shrake, D. P., et al. (2022). UHPLC assay and impurity methods for diphenhydramine and phenylephrine hydrochloride oral solution. Journal of Pharmaceutical and Biomedical Analysis, 219, 114945.

• PubChem. (n.d.). Benzhydrol. Retrieved from [Link]

• Scientific.net. (2021). Synthesis of Benzhydrol Derivatives as Antituberculosis Agents via Fries Rearrangement Method Investigated by DSC Analysis. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• The Good Scents Company. (n.d.). benzhydrol. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic Dehydration of Benzylic Alcohols to Styrenes by Rhenium Complexes. Retrieved from [Link]

• NIST. (n.d.). Benzenemethanol, α-phenyl-. Retrieved from [Link]

• Gunjal Industries. (2025). Benzhydrol | High Quality Diphenylmethanol Supplier India. Retrieved from [Link]

• YouTube. (2015). Preparation of benzhydrol (Grignard reaction). Retrieved from [Link]

• ResearchGate. (n.d.). The NMR spectroscopic data for compounds 1-3. Retrieved from [Link]

• Homework.Study.com. (n.d.). How do typical impurities arise in the Grignard reaction?. Retrieved from [Link]

• mAbs. (2015). Challenges and new frontiers in analytical characterization of antibody-drug conjugates. Retrieved from [Link]

• Organic Chemistry Data. (2020). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• YouTube. (2022). Predicting the products of a dehydration reaction - Real Chemistry. Retrieved from [Link]

• Jasperse, J. (n.d.). Grignard Reaction. Retrieved from [Link]

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Technical Support Center: Optimizing Solvent Systems for the Purification of Benzonitrile Derivatives

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in the purification of benzonitrile derivatives. Here, we address common challenges and provide practical, field-tested solutions in a comprehensive question-and-answer format, alongside detailed experimental protocols. Our focus is on the strategic selection and optimization of solvent systems to achieve high purity and yield.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude benzonitrile derivative?

A1: The nature of impurities is intrinsically linked to the synthetic route employed. For instance, if your synthesis began with a benzaldehyde, you might find unreacted aldehyde or a benzaldoxime intermediate.[1] The Rosenmund-von Braun reaction may leave behind residual aryl halide starting materials.[1] Other common contaminants include isonitriles, which are often identifiable by a distinctively unpleasant odor, and various amines.[1] It is also crucial to consider byproducts from reactions involving the substituent groups on the benzene ring, as well as any solvents used during the reaction.

Q2: My benzonitrile derivative is an oil, but the literature describes it as a solid. What's the likely cause?

A2: The most frequent reason for a compound that should be a solid appearing as an oil is the presence of impurities.[1] Even trace amounts of residual solvent or reaction byproducts can significantly depress the melting point. The first course of action should be to ensure all solvents are thoroughly removed under a high vacuum. If the product remains an oil, purification by column chromatography is typically necessary to remove the impurities that are inhibiting crystallization.[1]

Q3: How do the substituents on the benzene ring influence my choice of purification strategy?

A3: Substituents have a profound impact on the polarity, solubility, and sometimes even the reactivity of the benzonitrile derivative, which in turn dictates the optimal purification method. Electron-withdrawing groups, such as a nitro group (-NO₂), increase the compound's polarity, making it more soluble in polar solvents.[1] Conversely, electron-donating groups like methoxy (-OCH₃) or methyl (-CH₃) groups render the compound more non-polar.[1] Positional isomers (ortho, meta, para) can present a significant challenge as they often have very similar polarities, making their separation by standard chromatography difficult. In such cases, specialized chromatographic techniques or different solvent systems may be required.[1]

Troubleshooting Guide: Common Purification Issues

Issue 1: Recrystallization Problems

Symptom: My compound "oils out" instead of forming crystals.

• Causality: "Oiling out" occurs when the solid melts in the hot solvent before it dissolves, forming a separate liquid phase. This is common if the boiling point of the solvent is higher than the melting point of your compound, or if there are substantial impurities.

• Solutions:

  • Re-dissolve and Dilute: Heat the solution to re-dissolve the oil, then add a small amount of additional hot solvent to lower the saturation point.

  • Lower the Crystallization Temperature: Opt for a solvent or a mixed solvent system with a lower boiling point.

  • Slow Down the Cooling Process: Allow the flask to cool to room temperature on an insulated surface (e.g., a cork ring or wooden block) before transferring it to an ice bath. Slower cooling encourages the formation of a stable crystal lattice.

  • Induce Crystallization: If you have a pure sample, add a "seed crystal" to the cooled, saturated solution to initiate crystallization. Alternatively, scratching the inside of the flask at the solution's surface with a glass rod can create nucleation sites.

Symptom: I have a very low recovery of my purified compound.

• Causality: Low recovery can stem from using too much solvent, incomplete crystallization, or premature crystallization during a hot filtration step.

• Solutions:

  • Minimize Solvent Usage: Use the minimum amount of hot solvent necessary to fully dissolve your crude product.

  • Ensure Complete Cooling: Allow the solution to cool gradually to room temperature, and then place it in an ice bath to maximize the precipitation of your compound.

  • Check the Mother Liquor: If you suspect significant product loss, you can concentrate the mother liquor (the liquid remaining after filtration) and attempt to obtain a second crop of crystals. Be aware that this second crop will likely be less pure than the first.

Symptom: My final product is still colored.

• Causality: Colored impurities may be co-crystallizing with your product.

• Solutions:

  • Activated Charcoal Treatment: After dissolving your crude product in the hot solvent, add a small amount of activated charcoal (about 1-2% by weight).[2] Boil the solution for a few minutes; the colored impurities will adsorb to the surface of the charcoal.[2] Perform a hot filtration to remove the charcoal before allowing the solution to cool.[2] Caution: Activated charcoal can also adsorb some of your desired product, potentially reducing your yield.[2]

Issue 2: Column Chromatography Challenges

Symptom: My compound is streaking on the TLC plate and the column.

• Causality: Streaking is often observed with polar compounds, particularly those with acidic or basic functional groups (e.g., -OH, -COOH, -NH₂), which can interact strongly with the silica gel. It can also be caused by applying too much sample.

• Solutions:

  • Modify the Mobile Phase: For acidic compounds, add a small amount of acetic acid to the eluent. For basic compounds, add a small amount of triethylamine. This helps to neutralize the compound and improve the peak shape.

  • Reduce Sample Concentration: Use a more dilute solution for spotting on the TLC plate. For column chromatography, ensure an appropriate ratio of crude product to silica gel (typically ranging from 1:20 to 1:100 by weight, depending on the difficulty of the separation).[1]

Symptom: I'm getting poor separation between my product and impurities.

• Causality: The polarity of the mobile phase is not optimized.

• Solutions:

  • Systematic Solvent Screening: Use TLC to test various solvent systems. A good starting point for silica gel chromatography is a mixture of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (such as ethyl acetate or dichloromethane).[1]

  • Aim for an Optimal Rf: For effective separation on a column, aim for an Rf value of 0.2-0.4 for your target compound on the TLC plate.[1]

  • Employ a Gradient Elution: Start with a less polar solvent system to elute non-polar impurities, and gradually increase the polarity of the mobile phase to elute your product and then more polar impurities.[3][4] This can significantly improve separation for complex mixtures.

Data Presentation: Solvent Selection Guide

The choice of solvent is critical for successful purification. The following table provides a list of common solvents organized by increasing polarity, which can serve as a starting point for developing your purification method.

Solvent	Polarity Index	Boiling Point (°C)	Notes
Hexane	0.1	69	Common non-polar solvent for chromatography and recrystallization of non-polar compounds.
Toluene	2.4	111	Useful for recrystallizing aromatic compounds.[5]
Dichloromethane (DCM)	3.1	40	Good for dissolving a wide range of compounds; often used as a solvent for loading samples onto a column.
Diethyl Ether	2.8	35	A common solvent for extraction and chromatography; highly volatile.
Ethyl Acetate (EtOAc)	4.4	77	A versatile, moderately polar solvent for chromatography and recrystallization.
Acetone	5.1	56	A polar solvent, often used for recrystallization. Its low boiling point can be a disadvantage.[5]
Isopropanol	3.9	82	A common polar solvent for recrystallization.
Ethanol	4.3	78	A versatile polar solvent, often used in mixed solvent systems with water for recrystallization.
Methanol	5.1	65	A highly polar solvent. In chromatography, using more than 10% methanol with silica gel is generally not recommended as it can dissolve the stationary phase.[6]
Water	10.2	100	A very polar solvent, often used as an anti-solvent in mixed solvent systems with alcohols for the recrystallization of polar compounds.

Note: Polarity indices can vary slightly depending on the scale used.

Experimental Protocols

Protocol 1: General Procedure for Recrystallization of a Solid Benzonitrile Derivative

• Solvent Selection: In a small test tube, add about 20-30 mg of your crude product. Add a few drops of a potential solvent and observe the solubility at room temperature. If it is insoluble, gently heat the test tube. An ideal solvent will dissolve your compound when hot but not at room temperature.[7] Test several solvents to find the best one. A mixed solvent system (e.g., ethanol/water) can also be effective.[8]

• Dissolution: Place the crude benzonitrile derivative in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent until the solid just dissolves.[9]

• Decolorization (Optional): If the solution is colored, remove it from the heat source, add a small amount of activated charcoal, and gently boil for a few minutes.[2]

• Hot Filtration (if necessary): If there are insoluble impurities or if charcoal was used, perform a hot gravity filtration to remove them. This should be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[10]

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.[9]

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: General Procedure for Column Chromatography of a Liquid or Oily Benzonitrile Derivative

• Select the Mobile Phase: Use TLC to determine the optimal solvent system. A good starting point is a mixture of hexanes and ethyl acetate.[1] Adjust the ratio to achieve an Rf value between 0.2 and 0.4 for your target compound.[1]

• Pack the Column: Securely clamp a glass column in a vertical position. Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand. Prepare a slurry of silica gel in the initial, least polar eluent and carefully pour it into the column, allowing it to settle into a uniform bed.

• Load the Sample: Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane). Carefully add the sample solution to the top of the silica gel bed. Alternatively, you can pre-adsorb your sample onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the column.

• Elution: Carefully add the mobile phase to the top of the column. Apply gentle pressure (if performing flash chromatography) and begin collecting fractions. If using a gradient elution, start with a low polarity mobile phase and gradually increase the polarity by increasing the proportion of the more polar solvent.[4]

• Analyze the Fractions: Monitor the collected fractions by TLC to identify those containing your purified product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain your purified benzonitrile derivative.

Mandatory Visualizations

Workflow for Purification Strategy

Caption: General workflow for purifying a benzonitrile derivative.

Decision Tree for Solvent Selection in Recrystallization

Caption: Decision tree for selecting a recrystallization solvent.

References

• Scribd. (n.d.). Solvent Polarity Index Table. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, January 26). How can I use a solvent gradient in column chromatography?. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• Microbe Notes. (2026, March 1). Column Chromatography: Principle, Parts, Types, Steps, Uses. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Column Chromatography. Retrieved from [Link]

• Phenomenex. (2025, December 12). Column Chromatography Guide. Retrieved from [Link]

• University of Rochester. (n.d.). Solvent Systems for Flash Column Chromatography. Retrieved from [Link]

• Biotage. (2023, January 24). What is a Chromatography Gradient?. Retrieved from [Link]

• Unknown. (n.d.). Recrystallization I. Retrieved from [Link]

• ResearchGate. (2025, February 16). How to Purify an organic compound via recrystallization or reprecipitation?. Retrieved from [Link]

• University of York. (n.d.). Single-solvent recrystallisation. Retrieved from [Link]

• Unknown. (n.d.). Experiment 2: Recrystallization. Retrieved from [Link]

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How to handle and dispose of 3-[Hydroxy(phenyl)methyl]benzonitrile waste

Technical Support Center: Handling & Disposal of 3-[Hydroxy(phenyl)methyl]benzonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers, scientists, and drug development professionals with field-proven, mechanistically grounded protocols for the safe handling and disposal of 3-[Hydroxy(phenyl)methyl]benzonitrile (CAS: 13428-06-3)[1].

Because this compound features both a reactive hydroxyl group and a potentially hazardous nitrile moiety on a benzhydryl backbone, standard "dump-and-go" waste procedures are insufficient. Nitrile-containing compounds require strict segregation to prevent the accidental release of toxic hydrogen cyanide (HCN) gas or nitrogen oxides (NOx) during chemical interactions or incineration[2]. This guide serves as a self-validating system to ensure your laboratory remains compliant with EPA and OSHA standards while protecting personnel.

Quantitative Data & Physicochemical Profile

Before troubleshooting, it is critical to understand the physical parameters that dictate our disposal strategies.

Property / Parameter	Value / Description	Causality / Relevance to Disposal
Chemical Name	3-[Hydroxy(phenyl)methyl]benzonitrile	Contains nitrile (-CN) and hydroxyl (-OH) functional groups[1].
CAS Number	13428-06-3	Primary identifier for tracking and SDS integration[1].
Molecular Weight	209.24 g/mol	Used for calculating stoichiometric neutralization limits[1].
Physical State	Solid (Off-white powder)	Dictates solid vs. liquid waste segregation protocols[3].
Log Pow	~1.5 (Estimated)	Indicates low/moderate bioaccumulation, but harmful to aquatic life[4].
Key Incompatibilities	Strong acids, strong oxidizers	Contact with strong acids can liberate toxic hydrogen cyanide (HCN) gas[2].

Troubleshooting Guides & FAQs

Q1: What are the primary hazards associated with 3-[Hydroxy(phenyl)methyl]benzonitrile during experimental handling? A: The primary hazards stem from acute toxicity (if swallowed or inhaled) and its potential as a severe skin and eye irritant[3]. Mechanistically, the nitrile group can be metabolized in the body to release cyanide ions, which inhibit cytochrome c oxidase, halting cellular respiration. Furthermore, benzonitrile derivatives can act as skin penetrants. Therefore, handling requires strict use of nitrile or neoprene gloves, safety goggles, and a properly functioning fume hood[5].

Q2: Can I dispose of this waste in the standard organic solvent waste stream? A: Yes, but with a critical restriction: It must be strictly segregated from strong acids. Causality: Nitriles can undergo hydrolysis when exposed to strong aqueous acids. This is a highly exothermic reaction that can liberate toxic hydrogen cyanide (HCN) gas and nitrogen oxides[2]. If your 3-[Hydroxy(phenyl)methyl]benzonitrile waste is dissolved in an organic solvent (e.g., DCM or EtOAc), it must go into a dedicated "Halogenated" or "Non-Halogenated" organic waste carboy that is explicitly verified to contain NO acidic waste[6].

Q3: How do I handle a benchtop spill of this compound? A: Never dry-sweep the solid powder, as this aerosolizes the compound, creating an immediate inhalation hazard[3]. Actionable Step: For solid spills, use a wet-brushing technique or a HEPA-filtered vacuum. If the compound is dissolved in a solvent, cover the spill with an inert absorbent (like vermiculite or dry sand)—do not use combustible materials like paper towels if the solvent is flammable[4]. Place all cleanup materials into a sealed, labeled hazardous waste container. Do not wash the residue down the sink, as it is harmful to aquatic life[4].

Q4: What is the proper protocol for long-term satellite accumulation of this waste? A: The EPA mandates that hazardous waste must be stored at or near the point of generation in a Satellite Accumulation Area (SAA)[7]. You may accumulate up to 55 gallons of standard hazardous waste, but it must be kept in tightly closed containers with secondary containment[7]. Once the container is full, it must be dated and transferred to a central 90-day storage facility within 3 days[6].

Experimental Workflow: Waste Segregation Decision Tree

To ensure a self-validating protocol, follow this logical pathway when disposing of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Decision tree for the safe segregation and disposal of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Detailed Step-by-Step Methodologies

Protocol A: Routine Solid/Liquid Waste Segregation for Nitrile Compounds Objective: Safely containerize waste while preventing incompatible chemical reactions.

• Characterize the Waste: Determine if the 3-[Hydroxy(phenyl)methyl]benzonitrile waste is a solid (e.g., contaminated silica gel, empty vials, nitrile gloves) or a liquid (e.g., dissolved in HPLC effluent or reaction solvents)[7].

• Select the Receptacle:

  • For Solids: Use a 5-gallon poly bucket with a secure, tight-fitting lid and a heavy-duty plastic liner[7].

  • For Liquids: Use a chemically compatible carboy (typically HDPE). Ensure the carboy sits inside a secondary containment tray to catch potential leaks[7].

• Verify Compatibility (Critical Step): Before pouring liquid waste, check the carboy's log. Ensure no strong acids (e.g., HCl, H2SO4) or strong oxidizers are present in the container to prevent exothermic degradation and toxic gas release[2].

• Labeling: Attach a completed EPA Hazardous Waste label immediately. The label must explicitly list "3-[Hydroxy(phenyl)methyl]benzonitrile" and the specific solvents used. Do not use generic abbreviations[5].

• Storage & Transfer: Keep the container closed at all times unless actively adding waste[6]. Transfer the container to the central waste facility before it exceeds the 55-gallon limit or the 6-month accumulation timeframe[5].

Protocol B: Emergency Spill Response and Decontamination Objective: Contain and neutralize accidental laboratory releases without exposing personnel to airborne particulates or toxic vapors.

• Evacuate and Assess: If a large spill occurs, immediately evacuate the immediate area and ensure the fume hood sashes are lowered to maximize ventilation[4].

• Don PPE: Equip splash goggles, a face shield, a lab coat, and heavy-duty nitrile or neoprene gloves[5].

• Containment:

  • Solid Spill: Lightly mist the powder with a compatible inert solvent (if safe) to prevent dust formation, then sweep using a wet-brush technique into a designated waste bin.

  • Liquid Spill: Surround the spill with an inert absorbent like diatomaceous earth, dry sand, or commercial vermiculite[4].

• Collection: Use a non-sparking scoop to collect the saturated absorbent and place it into a leak-proof hazardous waste container[4].

• Decontamination: Wash the affected surface with plenty of soap and water, collecting the rinsate as hazardous waste[3]. Do not allow any rinsate to enter the municipal drain system[4].

References

• Title: Hazardous Waste Disposal Guide - Research Safety Source: Northwestern University URL: [Link]

• Title: Hazardous Waste Management Program Source: Virginia Commonwealth University (VCU) URL: [Link]

• Title: Chemical Waste - EHS Source: Massachusetts Institute of Technology (MIT) URL: [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. echemi.com [echemi.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. vigon.com [vigon.com]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 6. healthsafety.vcu.edu [healthsafety.vcu.edu]
• 7. Chemical Waste – EHS [ehs.mit.edu]

Technical Support Center: Improving Selectivity in Reactions Involving 3-Cyanobenzhydrol

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-cyanobenzhydrol. This guide is designed to provide expert insights and practical solutions to common selectivity challenges encountered during the synthesis and modification of this important chemical intermediate. As Senior Application Scientists, we have structured this resource to not only offer protocols but to explain the fundamental principles behind them, empowering you to troubleshoot and optimize your reactions effectively.

Troubleshooting Guide: Common Selectivity Issues

This section addresses specific problems you may encounter during your experiments. Each issue is presented in a question-and-answer format, providing a diagnosis of the problem and a step-by-step guide to its resolution.

Question 1: "I am trying to oxidize 3-cyanobenzhydrol to 3-cyanobenzophenone, but I'm getting low yields and significant side products. How can I improve the chemoselectivity?"

Answer: This is a classic chemoselectivity challenge. The goal is to oxidize the secondary alcohol to a ketone without affecting the nitrile group or the aromatic rings. Harsh or non-selective oxidizing agents can lead to over-oxidation, cleavage of the C-C bond, or unwanted reactions with the nitrile.

Causality: Strong oxidants like potassium permanganate or chromic acid under harsh conditions can be too aggressive. The key is to use a milder, more selective reagent system that preferentially targets the benzylic alcohol. The electron-withdrawing nature of the 3-cyano group can make the benzylic proton slightly more acidic, but it also deactivates the ring towards oxidative degradation, which we can use to our advantage.

Recommended Solution: A highly effective method for this transformation is the use of catalytic 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) with a stoichiometric co-oxidant like Manganese (III) acetate (Mn(OAc)₃). This system is known for its high chemoselectivity for benzylic and allylic alcohols.[1]

Troubleshooting Flowchart:

Caption: Troubleshooting workflow for poor oxidation selectivity.

Detailed Protocol: See Section 3.1: Selective Oxidation of 3-Cyanobenzhydrol using Catalytic DDQ/Mn(OAc)₃ .

Question 2: "I'm performing a stereoselective reduction of 3-cyanobenzophenone to obtain a specific enantiomer of 3-cyanobenzhydrol, but the enantiomeric excess (ee) is poor. What factors control the stereoselectivity?"

Answer: Achieving high enantioselectivity in the reduction of prochiral ketones like 3-cyanobenzophenone is critically dependent on the choice of catalyst, ligand, and reaction conditions. The substrate itself does not possess inherent chirality to direct the reaction, so an external source of chirality is required.

Causality: The mechanism of asymmetric hydrogenation or transfer hydrogenation involves the formation of a transient chiral metal-hydride complex.[2] The chiral ligand creates a sterically and electronically differentiated environment around the metal center. The ketone coordinates to the metal in a way that minimizes steric hindrance, leading to the preferential delivery of the hydride to one of the two prochiral faces of the carbonyl.

Recommended Solutions:

• Catalyst System Selection: Ruthenium- and Rhodium-based catalysts with chiral phosphine ligands (e.g., BINAP derivatives) are well-established for this purpose.[2] More recently, manganese-based catalysts with chiral PNN tridentate ligands have shown excellent results for benzophenones, offering high yields and ee's at room temperature.[3]

• Enzymatic Reduction: Biocatalysis using engineered alcohol dehydrogenases (ADHs) can offer extremely high enantioselectivity (often >99% ee) under mild, aqueous conditions.[4] Different enzyme variants can produce either the (R) or (S) enantiomer.

Data Summary: Comparison of Catalytic Systems for Asymmetric Reduction

Catalyst System	Chiral Ligand	Conditions	Typical Yield	Typical ee (%)	Reference
Ru(II)-TsDPEN	(S,S)-TsDPEN	HCOOH/NEt₃, Aprotic Solvent	>95%	>98% (R)	[2]
Mn(CO)₅Br	Imidazole-based PNN	H₂ (3 MPa), EtOH, K₂CO₃, RT	>97%	>99% (S)	[3]
Engineered GcAPRD	Phe56Ile/Trp288Ala	Isopropanol, Buffer, RT	~96%	92% (R)	[4]

Stereoselective Reduction Pathway:

Caption: Simplified pathway of catalyst-controlled asymmetric reduction.

Detailed Protocol: See Section 3.2: Asymmetric Reduction of 3-Cyanobenzophenone using a Manganese-PNN Catalyst .

Question 3: "I need to perform a reaction at another site on the molecule, but the benzhydrol hydroxyl group is interfering. How can I selectively protect and deprotect it?"

Answer: Protecting the hydroxyl group is a standard strategy to prevent it from interfering with subsequent reactions.[5] The key is to choose a protecting group that is stable to your planned reaction conditions but can be removed cleanly without affecting other functional groups—an approach known as an "orthogonal protection strategy".[6]

Causality: The hydroxyl group is nucleophilic and weakly acidic, making it reactive towards electrophiles and strong bases. Converting it into an ether or ester masks these properties. For 3-cyanobenzhydrol, the steric bulk around the hydroxyl group and the presence of the nitrile must be considered when choosing a protection strategy.

Recommended Protecting Group: Silyl Ethers

Silyl ethers, such as tert-butyldimethylsilyl (TBDMS) or triisopropylsilyl (TIPS), are ideal for this purpose.

• Protection: They are easily installed under mild basic conditions (e.g., imidazole) with the corresponding silyl chloride.

• Stability: They are robust towards a wide range of non-acidic and non-fluoride-containing reagents, including many oxidizing and reducing agents (that don't target esters) and organometallic reagents.[7]

• Deprotection: They are selectively cleaved under mild conditions using a fluoride source (e.g., tetrabutylammonium fluoride, TBAF) or acidic conditions that won't harm the rest of the molecule.

Protection-Deprotection Workflow:

Sources

• 1. Selective Oxidation of Benzylic and Allylic Alcohols Using Mn(OAc)3/Catalytic 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Highly enantioselective reduction of benzophenones by engineered Geotrichum candidum alcohol dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 6. Protective Groups [organic-chemistry.org]
• 7. chemie-brunschwig.ch [chemie-brunschwig.ch]

Resolving co-eluting impurities during HPLC of 3-[Hydroxy(phenyl)methyl]benzonitrile

Title: Technical Support Center: Resolving HPLC Co-Elution for 3-[Hydroxy(phenyl)methyl]benzonitrile

Overview: 3-[Hydroxy(phenyl)methyl]benzonitrile (CAS: 13428-06-3), commonly referred to as 3-cyanobenzhydrol, is a critical intermediate in pharmaceutical synthesis. With a molecular weight of 209.24 g/mol , a secondary hydroxyl group, and two aromatic rings[1], its structural features present specific chromatographic challenges. Analysts frequently encounter co-eluting impurities, including its oxidation product (3-benzoylbenzonitrile), positional isomers (e.g., 2- or 4-cyanobenzhydrol), and its R/S enantiomers. This guide provides field-proven, mechanistic troubleshooting steps to identify root causes and achieve baseline resolution.

Diagnostic Workflow

Diagnostic workflow for identifying and resolving co-eluting impurities in 3-cyanobenzhydrol.

Frequently Asked Questions (FAQs)

Q1: How do I separate the ketone oxidation product (3-benzoylbenzonitrile) from the main alcohol peak? A1: Causality: The ketone derivative lacks the hydrogen-bond donating capability of the secondary alcohol, making it slightly less polar. However, because the bulk of the molecule (the two aromatic rings) remains identical, the hydrophobic interaction with a standard C18 stationary phase is very similar, leading to co-elution under fast gradients. Small differences in mobile phase composition can cause huge differences in retention time when the column is overloaded[2]. Solution: Flatten the gradient slope. Adjusting the organic/water ratio and using a slower gradient is a primary strategy to separate interfering substances that may also cause peak fronting[3]. Decrease the rate of change of the organic modifier (e.g., from 5%/min to 2%/min) around the expected elution time to amplify the minor polarity differences.

Q2: My peak exhibits a distinct shoulder or fronting. Could this be an enantiomeric co-elution or a matrix effect? A2: Causality: 3-[Hydroxy(phenyl)methyl]benzonitrile possesses a chiral center at the carbinol carbon[1]. Standard achiral reversed-phase columns cannot resolve these enantiomers. If you see a shoulder on an achiral column, it is more likely due to a closely eluting structurally similar impurity, sample solvent incompatibility causing peak fronting[3], or matrix effects causing ion suppression/enhancement[4]. Solution: First, ensure the sample is dissolved in the mobile phase to prevent solvent-induced fronting[2]. If the impurity is confirmed as an enantiomer via polarimetry or chiral LC-MS, you must switch to a Chiral Stationary Phase (CSP), such as an immobilized amylose or cellulose derivative, using normal-phase conditions.

Q3: I am observing co-elution with positional isomers (e.g., 4-cyanobenzhydrol). How can I improve selectivity? A3: Causality: Positional isomers have identical molecular weights and nearly identical hydrophobicities. A standard C18 column relies primarily on dispersive (hydrophobic) interactions, which are insufficient to distinguish the meta- vs. para-substitution of the cyano group. Solution: Adjust selectivity by changing the stationary phase[5][6]. Switch to a Phenyl-Hexyl column. The π−π interactions between the stationary phase's phenyl ring and the analyte's aromatic rings will differ based on the steric presentation and electron-withdrawing effects of the cyano group at different positions.

Quantitative Data Summaries

The following table summarizes the expected selectivity ( α ) and resolution ( Rs​ ) outcomes when altering critical chromatographic parameters for 3-cyanobenzhydrol impurities.

Impurity Type	Recommended Stationary Phase	Mobile Phase Strategy	Expected Resolution ( Rs​ )	Key Interaction Mechanism
Oxidation (Ketone)	C18 (Endcapped)	Shallow Gradient (Acetonitrile/Water)	> 2.0	Hydrophobicity / H-bonding
Positional Isomers	Phenyl-Hexyl	Isocratic (Methanol/Water)	1.5 - 1.8	π−π / Steric recognition
Enantiomers (R/S)	Chiral Amylose	Normal Phase (Hexane/IPA 90:10)	> 2.5	Chiral cavity inclusion / H-bonding
Matrix Interferences	C18 / C8	Sample dilution / Cleanup	Variable	Matrix removal[4]

Validated Experimental Protocols

Protocol 1: Orthogonal Method Development for Isomeric Separation Objective: Resolve 3-cyanobenzhydrol from 2- and 4-cyanobenzhydrol positional isomers.

• Column Selection: Install a Phenyl-Hexyl column (e.g., 150 mm x 4.6 mm, 3 µm particle size). Rationale: Maximizes π−π selectivity.

• Mobile Phase Preparation:

  • Solvent A: 0.1% Formic Acid in HPLC-grade Water.

  • Solvent B: Methanol (HPLC-grade). Note: Methanol is preferred over Acetonitrile for Phenyl columns to enhance π−π interactions.

• System Equilibration: Flush the column with 10-20 column volumes of the starting mobile phase to ensure a stable baseline and prevent retention time drift[2][6].

• Gradient Program:

  • 0-2 min: 30% B

  • 2-15 min: Linear ramp to 60% B

  • 15-18 min: Hold at 60% B

  • 18-20 min: Return to 30% B

• Injection: Inject 5 µL of sample. Ensure the sample is dissolved in a solvent weaker than or equal to the starting mobile phase (e.g., 20% Methanol in Water) to prevent peak distortion[2][5].

• Self-Validation (System Suitability): Resolution ( Rs​ ) between 3-cyanobenzhydrol and 4-cyanobenzhydrol must be ≥1.5 before proceeding with quantitative analysis.

Protocol 2: Chiral HPLC Optimization for Enantiomeric Resolution Objective: Achieve baseline separation of R- and S-3-[Hydroxy(phenyl)methyl]benzonitrile.

• Column Selection: Install a Chiralpak AD-H (or equivalent Amylose tris(3,5-dimethylphenylcarbamate)) column (250 mm x 4.6 mm, 5 µm).

• Mobile Phase Preparation: Mix Hexane and Isopropanol (IPA) in a 90:10 (v/v) ratio. Degas thoroughly.

• Flow Rate & Temperature: Set flow rate to 1.0 mL/min. Maintain column temperature strictly at 25°C. Rationale: Chiral recognition is highly temperature-dependent; lower temperatures often increase resolution but broaden peaks.

• Sample Preparation: Dissolve the sample in the mobile phase (Hexane/IPA 90:10) to a concentration of 1 mg/mL.

• Self-Validation (System Suitability): Perform an isocratic run for 20 minutes. The peak-to-valley ratio ( p/v ) between R and S enantiomers must be ≥2.0 . If Rs​<1.5 , decrease the IPA content to 5% to increase retention and chiral interaction time.

References[2] MilliporeSigma. "HPLC Troubleshooting Guide. How to Identify, Isolate, and Correct the Most Common HPLC Problems." Sigma-Aldrich. URL: https://www.sigmaaldrich.com/[1] Guidechem. "3-[Hydroxy(phenyl)methyl]benzonitrile 13428-06-3 wiki." Guidechem. URL: https://www.guidechem.com/[5] Merck Millipore. "Untangle your Liquid Chromatography Problems: HPLC Troubleshooting Guide." The Analytical Scientist. URL: https://theanalyticalscientist.com/[4] Parra-Naranjo, A., et al. "Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis." ResearchGate. URL: https://www.researchgate.net/[6] Conquer Scientific. "HPLC Troubleshooting Guide – An App That Will Save Time and Frustration." Conquer Scientific. URL: https://conquerscientific.com/[3] Phenomenex. "Understanding Peak Fronting in HPLC." Phenomenex. URL: https://www.phenomenex.com/

Sources

• 1. guidechem.com [guidechem.com]
• 2. HPLC故障排除指南 [sigmaaldrich.com]
• 3. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 4. researchgate.net [researchgate.net]
• 5. theanalyticalscientist.com [theanalyticalscientist.com]
• 6. conquerscientific.com [conquerscientific.com]

Benzonitrile Synthesis Support Center: Troubleshooting &amp; Byproduct Minimization

Welcome to the Technical Support Center for benzonitrile synthesis. This guide is engineered for researchers, medicinal chemists, and process scientists who require high-fidelity, byproduct-free synthesis of benzonitrile and its derivatives.

Because benzonitrile is synthesized via vastly different mechanistic pathways depending on the scale and starting material, we have segmented this guide into the three most common synthetic routes: Ammoxidation of Toluene (Industrial/Scale-up), Dehydration of Benzamide (Lab Scale), and Palladium-Catalyzed Cyanation (Drug Discovery).

Section 1: Ammoxidation of Toluene (Vapor-Phase Scale-up)

Ammoxidation is the premier method for industrial benzonitrile production, utilizing toluene, ammonia, and oxygen. However, thermal degradation and non-selective oxidation frequently compromise yields.

FAQ: Why am I seeing high levels of COx and benzamide instead of benzonitrile?

Causality & Solution: The formation of COx (carbon oxides) is a result of non-selective over-oxidation driven by excessive temperatures or hyperactive surface oxygen on traditional V2​O5​ catalysts[1]. Benzamide, on the other hand, is a hydration byproduct. When water (a byproduct of the ammoxidation itself) decomposes on certain catalyst surfaces (like MnO2​ ), it attacks the nitrile carbon, hydrating it back to an amide[2].

To minimize these byproducts, upgrade your catalyst system from standard V2​O5​ to hydrothermally synthesized W-V-O (Tungsten-Vanadium) layered metal oxides [1]. W-V-O catalysts exhibit a kinetic preference: the rate of NH3​ reacting with the benzaldehyde intermediate is 3 times higher than the rate of non-selective NH3​ or toluene oxidation[1]. Additionally, maintaining a strict NH3​ /Toluene molar ratio and operating strictly between 350°C and 450°C suppresses oxygenated byproducts[3].

Reaction pathways in toluene ammoxidation highlighting byproduct formation.

Section 2: Dehydration of Benzamide (Laboratory Scale)

For bench-scale synthesis, the dehydration of benzamide is a classic route. Traditional protocols rely heavily on aggressive chlorinating agents.

FAQ: How do I prevent unreacted starting material and hydrolysis byproducts when using POCl3​ or SOCl2​ ?

Causality & Solution: Reagents like POCl3​ and SOCl2​ are highly aggressive and generate HCl gas as a byproduct[4][5]. If your reaction environment is not rigorously anhydrous, ambient moisture reacts with the HCl and the nitrile product, driving a reversible hydrolysis back to benzamide or even benzoic acid.

To eliminate this, abandon chlorinating agents in favor of Propanephosphonic acid anhydride (T3P) . T3P acts as a mild, highly chemoselective water scavenger. It drives the dehydration forward by forming a stable, water-soluble phosphate byproduct, preventing reversible hydrolysis and operating at much lower temperatures (45 °C) to yield >99% selectivity[6].

Self-Validating Protocol: T3P-Mediated Dehydration of Benzamide

Validation Checkpoint: The absence of HCl outgassing and a clear organic phase post-wash validate the chemoselectivity of this route.

• Preparation: Charge 1.0 mol of benzamide into a rigorously dried reaction vessel containing 150 mL of anhydrous ethyl acetate[6].

• Atmosphere Control: Purge the vessel with nitrogen for 15 minutes to establish an inert atmosphere. Heat the suspension to 45 °C.

• Reagent Addition: Meter in 1.2 mol of T3P solution (50% w/w in ethyl acetate) dropwise over the course of 1 hour[6]. Note: Dropwise addition prevents localized thermal spikes.

• Reaction: Stir the mixture at 45 °C for an additional 3 hours.

• In-Process Control: Pull a 0.1 mL aliquot, quench in water, extract with ethyl acetate, and monitor via GC. You should observe ~100% conversion with no benzaldehyde or benzoic acid peaks[6].

• Workup: Cool to room temperature, add 150 mL of deionized water, and separate the phases. The T3P byproducts partition entirely into the aqueous layer. Distill the organic phase to isolate pure benzonitrile.

Section 3: Palladium-Catalyzed Cyanation of Aryl Halides (Drug Discovery)

In medicinal chemistry, benzonitrile motifs are often installed via the cross-coupling of aryl halides with a cyanide source.

FAQ: How can I eliminate homocoupling (biphenyl) byproducts during Pd-catalyzed cyanation?

Causality & Solution: Homocoupling (the formation of biaryl compounds) is the most notorious byproduct in this workflow[7]. It is caused by catalyst poisoning . Free cyanide ( CN− ) is a strong σ -donor and π -acceptor. When using KCN or NaCN , the high concentration of free CN− tightly coordinates to the Pd(II) center, forming inactive [Pd(CN)4​]2− complexes[8]. To overcome this dead-end, chemists historically forced the reaction at high temperatures (>140 °C). However, high temperatures—especially in the presence of trace oxygen—kinetically favor the homocoupling of the aryl halide[7].

The Solution is two-fold:

• Cyanide Source: Replace KCN with potassium ferrocyanide, K4​[Fe(CN)6​] . This acts as a slow-release cyanide reservoir, maintaining a low steady-state concentration of CN− that is sufficient for transmetalation but too low to poison the palladium catalyst[8].

• Ligand Selection: Utilize bulky Buchwald-type ligands (e.g., XantPhos or dialkylbiarylphosphines) which sterically accelerate the reductive elimination step, outcompeting the homocoupling pathway[7][8].

Troubleshooting workflow for byproduct mitigation in Pd-catalyzed cyanation.

Self-Validating Protocol: Mild Pd-Catalyzed Cyanation

Validation Checkpoint: The ability of the reaction to proceed at 40 °C validates that the Pd catalyst has not been poisoned by excess cyanide.

• Reagent Charging: In a Schlenk tube, combine the aryl halide (1.0 mmol), K4​[Fe(CN)6​]⋅3H2​O (0.2 mmol, equivalent to 1.2 mmol CN− ), Pd/tris(2-morpholinophenyl)phosphine catalyst (2-5 mol%), and Na2​CO3​ (1.0 mmol)[8].

• Oxygen Exclusion (Critical): Evacuate the tube and backfill with high-purity nitrogen. Repeat this cycle three times. Trace oxygen is a primary driver of homocoupling.

• Solvent Addition: Inject a thoroughly degassed solvent mixture of 1,4-dioxane/H₂O (1:1 v/v, 2.0 mL)[8].

• Reaction: Stir the mixture at a mild 40 °C for 12–24 hours[8].

• Workup: Cool to room temperature, dilute with ethyl acetate, wash with brine to remove iron salts, dry over anhydrous Na2​SO4​ , and purify via silica gel chromatography.

Quantitative Data Summary

Table 1: Comparison of Catalyst Systems and Byproduct Profiles in Benzonitrile Synthesis

Synthesis Route	Catalyst / Reagent	Target Selectivity	Major Byproducts	Causality of Byproduct Formation
Ammoxidation	V2​O5​ / TiO2​	~70-80%	COx​ , Benzamide	High temp drives over-oxidation; water drives hydration[1][2].
Ammoxidation	W-V-O Layered Oxide	93.5%	COx​ (<5%)	Preferential NH3​ utilization suppresses non-selective oxidation[1].
Dehydration	POCl3​ / SOCl2​	70-90%	Hydrolysis products	Moisture interference; harsh acidic conditions[4][5].
Dehydration	T3P	>99%	None detected	Highly chemoselective water scavenging without epimerization[6].
Pd-Cyanation	Pd(OAc)2​ + KCN	<50%	Biaryls	Free CN− poisons Pd, requiring high temps that drive homocoupling[7][8].
Pd-Cyanation	Pd + K4​[Fe(CN)6​]	>90%	Trace	Slow-release CN− prevents poisoning, allowing low-temp reaction[8].

References

• "Benzonitrile - Grokipedia", Grokipedia.
• "NH3-efficient ammoxidation of toluene by hydrothermally synthesized layered tungsten-vanadium complex metal oxides", huscap (Hokkaido University).
• "Optimizing reaction conditions for the ammoxid
• "Development and Molecular Understanding of a Pd-catalyzed Cyanation of Aryl Boronic Acids Enabled by High-Throughput Experimenta", ChemRxiv.
• "Product selectivity controlled by manganese oxide crystals in catalytic ammoxid
• "Benzamide on reaction with POCl3 gives", Tardigrade.
• "US20070161813A1 - Process for preparing nitriles and isonitriles by dehydration reactions with propanephosphonic anhydrides", Google P
• "Mild Palladium-Catalyzed Cyanation of (Hetero)

Sources

• 1. eprints.lib.hokudai.ac.jp [eprints.lib.hokudai.ac.jp]
• 2. Product selectivity controlled by manganese oxide crystals in catalytic ammoxidation | EurekAlert! [eurekalert.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Benzonitrile — Grokipedia [grokipedia.com]
• 5. Benzamide on reaction with POCl3 gives - Tardigrade [tardigrade.in]
• 6. US20070161813A1 - Process for preparing nitriles and isonitriles by dehydration reactions with propanephosphonic anhydrides - Google Patents [patents.google.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]

Enhancing the stability of 3-[Hydroxy(phenyl)methyl]benzonitrile in solution

Technical Support Center: Enhancing the Solution Stability of 3-[Hydroxy(phenyl)methyl]benzonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing assay reproducibility issues when working with functionalized diarylmethanols. 3-[Hydroxy(phenyl)methyl]benzonitrile (CAS: 13428-06-3), a secondary benzylic alcohol featuring a strongly electron-withdrawing cyano group[1], presents unique stability challenges in solution.

Its degradation is primarily driven by three mechanistic pathways: aerobic oxidation of the benzylic carbon[2], acid-catalyzed solvolysis via carbocation intermediates[3], and pH-dependent nitrile hydrolysis. This guide provides field-proven troubleshooting strategies and self-validating protocols to ensure the integrity of your experimental workflows.

Mechanistic Overview of Degradation Pathways

Chemical degradation pathways of 3-[Hydroxy(phenyl)methyl]benzonitrile in solution.

Troubleshooting Guide & FAQs

Q1: I am observing a new, highly UV-active peak on my HPLC chromatogram after storing my stock solution at room temperature. What is causing this? Root Cause: This is the classic signature of aerobic oxidation. The benzylic C(sp3)-H bond in diarylmethanols is relatively weak and highly susceptible to oxidation, converting the secondary alcohol into the corresponding ketone (3-cyanobenzophenone)[2]. This process is accelerated by dissolved oxygen, ambient UV/visible light, and trace transition metal impurities present in lower-grade solvents[4]. Solution: Switch to high-purity, anhydrous, and peroxide-free solvents (e.g., HPLC-grade DMSO or Acetonitrile). Degas your solvents by sparging with Argon or Nitrogen for 15 minutes prior to dissolution. Always store the solutions in amber glass vials to prevent photo-induced radical initiation.

Q2: When formulating 3-[Hydroxy(phenyl)methyl]benzonitrile in acidic aqueous buffers (pH < 3), my LC-MS shows a high-molecular-weight impurity. Why? Root Cause: Diarylmethanols undergo facile C(sp3)-O bond cleavage under highly acidic conditions[3]. The benzylic hydroxyl group becomes protonated and leaves as water, generating a resonance-stabilized diarylmethyl carbocation. This highly electrophilic intermediate readily reacts with intact molecules of the starting alcohol to form a dimeric diarylmethyl ether. Solution: Avoid formulating this compound in solutions with a pH below 4.5. If acidic conditions are strictly required for your downstream assay, minimize the exposure time and maintain the temperature at 4°C to kinetically trap the intact alcohol and suppress carbocation formation.

Q3: Does the nitrile group pose a stability risk in basic solutions? Root Cause: Yes. While the diarylmethanol core is relatively stable to base, the cyano group (-CN) is highly susceptible to base-catalyzed hydration. Hydroxide ions nucleophilically attack the electrophilic carbon of the nitrile, converting it to 3-(hydroxyphenylmethyl)benzamide, and upon prolonged exposure, to the corresponding carboxylic acid. Solution: Maintain aqueous or mixed aqueous-organic solutions within a strictly controlled pH window of 5.0 to 7.0. Use mild buffers (e.g., phosphate or acetate) rather than unbuffered systems where the pH can drift over time.

Quantitative Data: Solution Stability Matrix

To aid in experimental planning, the following table summarizes the expected stability (t90: time until 10% degradation) of 3-[Hydroxy(phenyl)methyl]benzonitrile under various solvent and environmental conditions.

Solvent / Buffer System	pH Range	Storage Temp	Principal Degradation Risk	Estimated Stability (t90)
Anhydrous DMSO (Degassed)	N/A	-20°C	Aerobic Oxidation	> 12 months
Acetonitrile / Water (50:50)	5.0 - 7.0	4°C	Minimal	3 - 6 months
Acidic Aqueous Buffer	< 3.0	25°C	Carbocation Etherification	< 24 hours
Basic Aqueous Buffer	> 8.0	25°C	Nitrile Hydrolysis	< 7 days

Self-Validating Experimental Protocol: Preparation of Stable Stock Solutions

To ensure absolute trustworthiness in your assays, do not simply mix and store. Follow this self-validating workflow to guarantee the structural integrity of your compound.

Workflow for the preparation and storage of stable diarylmethanol solutions.

Step-by-Step Methodology:

• Solvent Preparation: Select anhydrous DMSO or Acetonitrile (HPLC grade or higher). Sparge the solvent with high-purity Argon or Nitrogen gas for 15–20 minutes to displace dissolved oxygen.

• Dissolution: Weigh the required mass of 3-[Hydroxy(phenyl)methyl]benzonitrile into an amber glass vial. Add the degassed solvent to achieve the desired stock concentration (e.g., 10 mM). Vortex gently until completely dissolved.

• Headspace Management: Blanket the headspace of the vial with a gentle stream of Argon before sealing tightly with a PTFE-lined cap.

• Validation & Quality Control (Self-Validating Step): Immediately after preparation, take a 10 µL aliquot and analyze via HPLC-UV (254 nm). The area percent of the intact 3-[Hydroxy(phenyl)methyl]benzonitrile must be ≥ 99.0%, with the 3-cyanobenzophenone peak strictly ≤ 0.5%.

• Storage: Aliquot the validated stock into single-use amber vials (to prevent repeated freeze-thaw cycles and oxygen introduction) and store at -20°C.

References

• [1] Guidechem. 3-[Hydroxy(phenyl)methyl]benzonitrile. Source: guidechem.com. URL:

• [2] MDPI. Transition-Metal-Free C(sp3)–H Oxidation of Diarylmethanes. Source: mdpi.com. URL:

• [3] National Institutes of Health (NIH). Efficient one-step synthesis of diarylacetic acids by electrochemical direct carboxylation of diarylmethanol compounds in DMSO. Source: nih.gov. URL:

• [4] Queen Mary Research Online (QMRO). Scalable Aerobic Oxidation of Alcohols Using Catalytic DDQ/HNO3. Source: qmul.ac.uk. URL:

Sources

• 1. guidechem.com [guidechem.com]
• 2. mdpi.com [mdpi.com]
• 3. Efficient one-step synthesis of diarylacetic acids by electrochemical direct carboxylation of diarylmethanol compounds in DMSO - PMC [pmc.ncbi.nlm.nih.gov]
• 4. qmro.qmul.ac.uk [qmro.qmul.ac.uk]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectral Analysis of 3-[Hydroxy(phenyl)methyl]benzonitrile

For researchers and professionals in the fields of medicinal chemistry and materials science, the precise structural elucidation of novel organic molecules is a critical step in the research and development pipeline. Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for this purpose, offering deep insights into molecular architecture. This guide provides an in-depth analysis of the ¹H NMR spectrum of 3-[hydroxy(phenyl)methyl]benzonitrile, a molecule of significant interest due to its bifunctional nature, combining the structural motifs of benzhydrol and benzonitrile.

In the absence of a publicly available experimental spectrum for 3-[hydroxy(phenyl)methyl]benzonitrile, this guide will present a detailed, predicted analysis based on fundamental NMR principles and a comparative study with structurally related, well-characterized molecules. By examining the experimental spectra of benzhydrol, 3-chlorobenzhydrol, and a series of 3-substituted benzonitriles, we can confidently anticipate the spectral features of the target molecule. This comparative approach not only allows for a robust prediction but also provides a framework for the analysis of other similarly substituted benzhydrol derivatives.

Predicted ¹H NMR Spectrum of 3-[Hydroxy(phenyl)methyl]benzonitrile: A Detailed Analysis

The structure of 3-[hydroxy(phenyl)methyl]benzonitrile suggests a complex ¹H NMR spectrum with distinct signals for the benzylic proton, the hydroxyl proton, and the aromatic protons of the two different phenyl rings.

1. The Benzylic Proton (CH-OH):

The proton attached to the carbon bearing the hydroxyl group and the two phenyl rings is expected to appear as a singlet in the range of 5.8-6.0 ppm . This prediction is based on the experimental data for benzhydrol, where this proton appears around 5.85 ppm.[1][2] The presence of a cyano group in the meta-position of one of the phenyl rings is anticipated to have a minimal effect on the chemical shift of this proton. This is supported by the ¹H NMR data for 3-chlorobenzhydrol, where the benzylic proton is observed at 5.80 ppm, indicating that a meta-substituent does not significantly influence its electronic environment.[3]

2. The Hydroxyl Proton (OH):

The chemical shift of the hydroxyl proton is highly variable and depends on factors such as solvent, concentration, and temperature.[4] In a typical deuterated chloroform (CDCl₃) solution, this proton is expected to appear as a broad singlet between 2.0 and 4.0 ppm . In the ¹H NMR spectrum of benzhydrol, the hydroxyl proton is observed around 2.3 ppm.[1][2]

3. The Aromatic Protons:

The nine aromatic protons will give rise to a complex multiplet in the region of 7.2-7.8 ppm . These protons can be divided into two groups: those on the unsubstituted phenyl ring and those on the 3-cyanophenyl ring.

• Unsubstituted Phenyl Ring: The five protons on this ring will likely appear as a multiplet centered around 7.3-7.4 ppm , similar to the aromatic protons in benzhydrol.[1][2]

• 3-Cyanophenyl Ring: The four protons on this ring will exhibit a more complex splitting pattern due to the electron-withdrawing nature of the cyano group. Based on data for 3-substituted benzonitriles, we can predict the following approximate chemical shifts:

  • The proton at the 2-position (ortho to the benzhydrol group and meta to the cyano group) will be a singlet or a narrow triplet around 7.7-7.8 ppm .

  • The protons at the 4- and 6-positions (meta to the benzhydrol group and ortho/para to the cyano group) will likely resonate between 7.5 and 7.7 ppm .

  • The proton at the 5-position (para to the benzhydrol group and meta to the cyano group) will be found around 7.4-7.5 ppm .

Comparative ¹H NMR Data

To substantiate the predicted chemical shifts for 3-[hydroxy(phenyl)methyl]benzonitrile, the following table presents experimental ¹H NMR data for key comparison compounds.

Compound Name	Functional Group	Chemical Shift (δ) ppm	Multiplicity	Integration	Reference
Benzhydrol	Aromatic-H	7.2-7.4	m	10H	[1][2]
Benzylic-H (CH-OH)	~5.85	s	1H	[1][2]
Hydroxyl-H (OH)	~2.3	br s	1H	[1][2]
3-Chlorobenzhydrol	Aromatic-H	7.25-7.40	m	9H	[3]
Benzylic-H (CH-OH)	5.80	d (J=3.6 Hz)	1H	[3]
Hydroxyl-H (OH)	2.55	d (J=3.6 Hz)	1H	[3]
3-Methylbenzonitrile	Aromatic-H	7.3-7.5	m	4H	[5]
Methyl-H (CH₃)	2.41	s	3H	[5]
3-Methoxybenzonitrile	Aromatic-H	7.1-7.4	m	4H	[5]
Methoxy-H (OCH₃)	3.83	s	3H	[5]

Experimental Protocols

A standardized protocol is crucial for obtaining high-quality, reproducible ¹H NMR spectra. The following is a detailed methodology for the analysis of small organic molecules like 3-[hydroxy(phenyl)methyl]benzonitrile.

Sample Preparation:

• Sample Weighing: Accurately weigh 5-10 mg of the solid sample.

• Solvent Selection: Choose a suitable deuterated solvent in which the sample is fully soluble. Deuterated chloroform (CDCl₃) is a common first choice for non-polar to moderately polar compounds.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial. Gentle warming or sonication can be used to aid dissolution.

• Filtration: To remove any particulate matter that could degrade spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.

• Internal Standard (Optional): If quantitative analysis is required, a known amount of an internal standard can be added. For routine qualitative analysis, the residual solvent peak is typically used for referencing.

NMR Data Acquisition:

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for achieving good signal dispersion, especially for the complex aromatic region.

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on a Bruker instrument) is typically sufficient for a ¹H NMR spectrum.

• Acquisition Parameters:

  • Number of Scans (NS): 16 to 64 scans are generally adequate for a sample of this concentration.

  • Relaxation Delay (D1): A delay of 1-2 seconds between scans is recommended to allow for full relaxation of the protons.

  • Acquisition Time (AQ): An acquisition time of 2-4 seconds will provide good digital resolution.

  • Spectral Width (SW): A spectral width of approximately 12-16 ppm is suitable for most organic molecules.

Data Processing:

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing: Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline across the spectrum.

• Referencing: Calibrate the chemical shift axis by setting the residual solvent peak to its known value (e.g., CDCl₃ at 7.26 ppm).

• Integration: Integrate all peaks in the spectrum to determine the relative number of protons giving rise to each signal.

Visualization of Molecular Structure and Key NMR Correlations

The following diagrams illustrate the structure of 3-[hydroxy(phenyl)methyl]benzonitrile and the logical workflow for its ¹H NMR spectral assignment.

Caption: Predicted ¹H NMR spectral regions for 3-[hydroxy(phenyl)methyl]benzonitrile.

Caption: Workflow for the analysis of the ¹H NMR spectrum.

Conclusion

This guide provides a comprehensive framework for the analysis of the ¹H NMR spectrum of 3-[hydroxy(phenyl)methyl]benzonitrile. Through a detailed predictive analysis and comparison with structurally similar compounds, we have established a clear set of expectations for the chemical shifts and multiplicities of the key protons in the molecule. The provided experimental protocol offers a robust methodology for obtaining high-quality data, ensuring the reliability of structural assignments. This comparative approach serves as a valuable resource for researchers working with this and other complex organic molecules, facilitating accurate and efficient structural elucidation.

References

• No direct experimental data for 3-[hydroxy(phenyl)methyl]benzonitrile was found in the search results.

• Electronic Supplementary Information - The Royal Society of Chemistry. [No specific title provided]. [Link]

• Chegg. Solved The 1H-NMR of the benzhydrol product shows: three | Chegg.com. [Link]

• Chegg. Solved NMR spectroscopy Note that the 1H-NMR of the | Chegg.com. [Link]

• EPatrascience. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. [Link]

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• 3. 3-CHLOROBENZHYDROL CAS#: 63012-03-3 [m.chemicalbook.com]
• 4. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 5. rsc.org [rsc.org]

Comparative Reactivity Profile of 3-[Hydroxy(phenyl)methyl]benzonitrile in Organic Synthesis

Executive Summary

3-[Hydroxy(phenyl)methyl]benzonitrile (CAS 13428-06-3), frequently referred to as 3-cyanobenzhydrol, is a highly versatile bifunctional building block utilized extensively in pharmaceutical development and advanced organic synthesis 1[1]. Featuring both a deactivated nitrile group and a reactive benzylic secondary alcohol, it offers orthogonal reactivity pathways that are inaccessible in simpler analogues like unsubstituted benzonitrile or 4-hydroxybenzonitrile. This guide provides a comprehensive, data-driven comparison of its reactivity, detailing chemoselective experimental workflows and mechanistic insights to assist drug development professionals in synthetic route design.

Structural and Electronic Profiling

Understanding the reactivity of 3-[Hydroxy(phenyl)methyl]benzonitrile requires analyzing its distinct functional domains compared to industry alternatives:

• The Nitrile Core : Similar to unsubstituted benzonitrile, the −C≡N group acts as a strong electron-withdrawing group (EWG), deactivating the aromatic ring toward electrophilic aromatic substitution.

• The Benzylic Secondary Alcohol : Positioned at the meta carbon, the hydroxy(phenyl)methyl group provides an sp3 -hybridized reactive center. Unlike 4-hydroxybenzonitrile—where the phenolic -OH is highly acidic and strongly donates electron density into the ring via resonance—the benzylic alcohol in 3-cyanobenzhydrol is electronically insulated from the aromatic π -system 2[2]. This insulation allows it to undergo localized oxidations and substitutions without triggering ring-wide electronic shifts.

Orthogonal reactivity domains of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Comparative Reactivity Analysis

Oxidation Pathways: Ketone Formation

The secondary alcohol of 3-[Hydroxy(phenyl)methyl]benzonitrile is highly susceptible to oxidation, smoothly converting to 3-benzoylbenzonitrile. Strong oxidants like K2​Cr2​O7​/H2​SO4​ or catalytic Oppenauer-type oxidations are highly effective2[2].

• Comparison : Unsubstituted benzonitrile is completely inert to these conditions. 4-Hydroxybenzonitrile, being a phenol, is prone to complex oxidative degradation (e.g., quinone formation) rather than forming a stable ketone.

Chemoselective Reduction: Nitrile vs. Benzylic Alcohol

Reducing the nitrile group to a primary amine while preserving the benzylic alcohol presents a chemoselectivity challenge. Standard palladium-catalyzed hydrogenation (Pd/C, H2​ ) often leads to unwanted hydrogenolysis of the benzylic C-O bond. However, using nickel boride (generated in situ from NiCl2​ and NaBH4​ ) provides exquisite chemoselectivity, reducing the -CN group to the corresponding primary amine while leaving the secondary alcohol completely intact 3[3].

• Comparison : Unsubstituted benzonitrile reduces cleanly under Pd/C without side reactions. The presence of the benzylic alcohol in 3-cyanobenzhydrol necessitates the shift to Ni-based or highly controlled transfer hydrogenation systems 4[4].

Borrowing Hydrogen and Cross-Coupling

The secondary alcohol can act as an internal hydrogen donor and alkylating agent in transition-metal-catalyzed "borrowing hydrogen" (BH) reactions. Ruthenium and Iridium complexes can temporarily dehydrogenate the alcohol to a ketone, facilitating condensation with an amine, followed by re-hydrogenation to form a new C-N bond 5[5]. Furthermore, secondary alcohols can drive α -alkylation of nitriles via bimetallic catalysts6[6].

Quantitative Data Comparison

The following table summarizes the comparative performance of 3-[Hydroxy(phenyl)methyl]benzonitrile against its structural analogues across three distinct reaction paradigms:

Substrate	Nitrile Reduction ( NiCl2​/NaBH4​ ) Yield	Oxidation (Jones Reagent) Yield	Borrowing Hydrogen (Ru-cat) Reactivity
Benzonitrile	~90% (Benzylamine)	N/A (No alcohol present)	Inert
3-[Hydroxy(phenyl)methyl]benzonitrile	~85% (Chemoselective amine)	>90% (3-Benzoylbenzonitrile)	High (C-N coupling via secondary alcohol)
4-Hydroxybenzonitrile	~80% (Phenol remains intact)	Degradation (Quinone formation)	Low (Phenolic -OH is a poor leaving group)

Self-Validating Experimental Protocols

Chemoselective experimental workflows for oxidation and reduction pathways.

Protocol A: Chemoselective Reduction to 3-[Hydroxy(phenyl)methyl]benzylamine

• Objective : Reduce the −C≡N group without cleaving the benzylic C-O bond.

• Causality : NiCl2​/NaBH4​ generates nickel boride in situ, a mild and chemoselective reducing agent that avoids the benzylic hydrogenolysis typical of Pd/C 3[3].

• Methodology :

  • Dissolve 3-[Hydroxy(phenyl)methyl]benzonitrile (1.0 eq) in dry methanol at 0 °C.

  • Add NiCl2​⋅6H2​O (0.1 eq).

  • Carefully add NaBH4​ (7.0 eq) in small portions over 30 minutes.

  • In-Process Validation : The reaction is exothermic and effervescent; a finely divided black precipitate (nickel boride) will form immediately.

  • Allow to warm to room temperature and stir for 1-2 hours. Monitor via TLC until the starting material disappears.

  • Filter the black precipitate through a Celite pad, concentrate the filtrate, and extract with EtOAc.

• System Self-Validation : IR spectroscopy must confirm the disappearance of the sharp −C≡N stretch (~2230 cm⁻¹) and the appearance of broad primary amine −NH2​ stretches (3300-3400 cm⁻¹) alongside the preserved -OH stretch.

Protocol B: Selective Oxidation to 3-Benzoylbenzonitrile

• Objective : Oxidize the secondary alcohol to a ketone without hydrolyzing the nitrile.

• Causality : Mild oxidation conditions (e.g., Jones reagent or catalytic Ru-oxidation) prevent the hydration of the nitrile group to an amide, which frequently occurs under strongly basic or prolonged acidic aqueous conditions 7[7].

• Methodology :

  • Dissolve 3-[Hydroxy(phenyl)methyl]benzonitrile (1.0 eq) in reagent-grade acetone.

  • Cool the solution to 0 °C and add freshly prepared Jones reagent ( CrO3​/H2​SO4​ ) dropwise until a persistent orange-red color remains.

  • Stir for 30 minutes at 0 °C.

  • In-Process Validation : The formation of a heavy, opaque green precipitate ( Cr3+ salts) indicates successful oxidation.

  • Quench excess oxidant with isopropanol (until the orange color dissipates), filter through silica, and concentrate.

• System Self-Validation : GC-MS should show a molecular ion peak shift from m/z 209 to 207. 1H -NMR must show the complete disappearance of the benzylic methine proton (~5.8 ppm).

References

• Guidechem. "3-[Hydroxy(phenyl)methyl]benzonitrile - CAS 13428-06-3".
• MDPI. "Understanding the Role of Base in Catalytic Transfer Hydrogenation: A Comparative Review".
• ACS Publications. "Secondary Alcohol-Driven α-Olefination and α-Alkylation of Nitriles: Introducing a Heterogeneous Ru–Fe Bimetallic Catalyst".
• LMU München. "Synthesis of New Functionalized Organocopper Reagents via a Halogen-Copper Exchange Reaction".
• DICP. "Substitution of alcohols by N-nucleophiles via transition metal-catalyzed dehydrogenation".
• SciSpace / Elsevier. "A Generic Approach for the Catalytic Reduction of Nitriles".
• Pearson. "Review of Nitriles Explained: Definition, Examples, Practice".

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. Review of Nitriles Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
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• 6. pubs.acs.org [pubs.acs.org]
• 7. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

A Comparative Guide to the Validation of 3-Cyanobenzhydrol Purity: HPLC vs. Alternative Methods

For researchers, scientists, and drug development professionals, establishing the purity of active pharmaceutical ingredients (APIs) and key intermediates is a cornerstone of ensuring drug safety and efficacy. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) and alternative analytical methods for the purity validation of 3-cyanobenzhydrol, a crucial building block in the synthesis of various pharmaceutical compounds. As a Senior Application Scientist, my focus is not just on the "how," but the "why," providing a rationale for experimental choices to ensure robust and reliable analytical data.

The validation of an analytical method provides documented evidence that the procedure is suitable for its intended purpose.[1][2] For regulatory environments, adherence to guidelines from the International Council on Harmonisation (ICH), such as Q2(R1), is mandatory to ensure data integrity and acceptance.[3]

The Gold Standard: Reversed-Phase HPLC (RP-HPLC)

High-Performance Liquid Chromatography (HPLC) is a powerful and versatile technique for separating, identifying, and quantifying components in a mixture, making it a preferred method for pharmaceutical analysis.[4] A reversed-phase method is particularly well-suited for a moderately polar compound like 3-cyanobenzhydrol.

Proposed RP-HPLC Method for 3-Cyanobenzhydrol Purity Analysis

While a specific compendial method for 3-cyanobenzhydrol is not prominently published, a robust method can be developed based on its chemical structure and the analysis of similar aromatic alcohols and nitriles.

Table 1: Proposed HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	The C18 stationary phase provides excellent hydrophobic retention for the aromatic rings of 3-cyanobenzhydrol, while the particle size offers a good balance between efficiency and backpressure.
Mobile Phase	Acetonitrile:Water (60:40, v/v)	This isocratic mobile phase offers a good starting point for eluting 3-cyanobenzhydrol with a reasonable retention time. The ratio can be optimized based on preliminary runs.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, ensuring good peak shape and resolution.
Detection	UV at 254 nm	The benzhydryl moiety contains two phenyl rings, which will exhibit strong UV absorbance at 254 nm, providing high sensitivity.
Injection Volume	10 µL	A typical injection volume to avoid column overloading and ensure sharp peaks.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Sample Preparation	Dissolve 1 mg of the sample in 1 mL of mobile phase.	This creates a 1 mg/mL stock solution, which can be further diluted to prepare calibration standards.

Method Validation: A Self-Validating System

According to ICH guidelines, a comprehensive validation process should be undertaken to demonstrate the method's suitability.[1][2][3]

Specificity: The method's ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or placebo ingredients, is crucial.[2] For 3-cyanobenzhydrol, potential impurities could include the starting materials for its synthesis, such as 3-cyanobenzaldehyde and a Grignard reagent, or the unreacted ketone if synthesized via reduction. A forced degradation study (exposing the sample to acid, base, oxidative, and photolytic stress) should be performed to demonstrate that the method can separate the main peak from any degradation products.

Linearity: The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.[5] This is typically demonstrated by analyzing a series of standards across a specified range.

Table 2: Hypothetical Linearity Data for 3-Cyanobenzhydrol by HPLC

Concentration (µg/mL)	Peak Area (arbitrary units)
10	120,500
25	301,250
50	602,500
100	1,205,000
150	1,807,500
Correlation Coefficient (r²)	0.9998

An r² value greater than 0.999 is generally considered acceptable.

Accuracy: Accuracy expresses the closeness of agreement between the value that is accepted either as a conventional true value or an accepted reference value and the value found.[3] It is often assessed by a recovery study, where a known amount of pure analyte is spiked into a sample matrix.

Table 3: Hypothetical Accuracy (Recovery) Data

Spiked Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	Recovery (%)
80%	80	79.2	99.0
100%	100	101.5	101.5
120%	120	119.4	99.5
Average Recovery (%)	100.0

Recoveries in the range of 98-102% are typically acceptable.[5]

Precision: The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[3] It is evaluated at two levels: repeatability and intermediate precision.

Table 4: Hypothetical Precision Data

Precision Level	Parameter	Result (% RSD)	Acceptance Criteria
Repeatability	(n=6 injections of 100 µg/mL standard)	0.8%	≤ 2%
Intermediate Precision	(Different analyst, different day)	1.2%	≤ 2%

Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value, while the LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[3] These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Experimental Workflow for HPLC Method Validation

Caption: A streamlined workflow for HPLC method validation.

Comparative Analysis of Alternative Techniques

While HPLC is a powerful tool, other techniques can also be employed for purity assessment, each with its own advantages and limitations.[6]

Table 5: Comparison of Analytical Techniques for 3-Cyanobenzhydrol Purity

Technique	Principle	Strengths	Limitations	Typical Application
RP-HPLC	Separation based on polarity.	Versatile, high resolution and sensitivity, non-destructive.	Requires a chromophore for UV detection; method development can be time-consuming.	Routine purity testing, impurity profiling, and quality control.
Thin-Layer Chromatography (TLC)	Separation on a solid stationary phase with a liquid mobile phase.[7]	Simple, inexpensive, rapid screening.[7]	Primarily qualitative or semi-quantitative, lower resolution than HPLC.	Quick purity checks, reaction monitoring.
Gas Chromatography (GC-FID)	Separation of volatile compounds based on boiling point and polarity.	High resolution for volatile compounds.	Requires analyte to be volatile and thermally stable; derivatization may be necessary for polar compounds like alcohols.	Analysis of residual solvents and volatile impurities.
Derivative Spectrophotometry	Measures the derivative of the absorbance spectrum to resolve overlapping peaks.[8]	Can determine an analyte in the presence of interfering substances without prior separation.[8]	Less specific and sensitive than chromatographic methods.	Purity testing where the impurity has a distinct spectral feature from the main component.

Logical Relationship of Purity Assessment Techniques

Caption: Relationship between primary and complementary purity analysis methods.

Conclusion

For the comprehensive purity validation of 3-cyanobenzhydrol, a well-validated RP-HPLC method stands as the gold standard, offering high sensitivity, specificity, and quantitative accuracy in line with regulatory expectations. Its ability to separate and quantify a wide range of potential impurities and degradation products makes it indispensable for quality control in pharmaceutical development.

Alternative techniques such as TLC, GC-FID, and derivative spectrophotometry serve as valuable complementary tools. TLC is excellent for rapid, qualitative checks, while GC-FID is superior for analyzing volatile impurities. Derivative spectrophotometry can be a cost-effective alternative in specific cases where impurities have distinct spectral properties. The choice of method should be guided by the specific analytical need, the stage of drug development, and the available resources. Ultimately, a multi-faceted approach, with HPLC as the central quantitative technique, provides the most robust and reliable assessment of 3-cyanobenzhydrol purity.

References

• ICH Harmonised Tripartite Guideline, Q2(R1) Validation of Analytical Procedures: Text and Methodology, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 2005. [Link]

• Steps for HPLC Method Validation, Pharmaguideline. [Link]

• ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES, ResearchGate. [Link]

• METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW, Zenodo. [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies, Chromatography Online. [Link]

• Separating a Mixture of Biphenyl, Benzhydrol and Benzophenone by Thin-Layer Chromatography, CDN. [Link]

• Sustainable liquid chromatographic determination and purity assessment of a possible add-on triple-action over-the-counter pharmaceutical combination in COVID-19, PMC. [Link]

• Reduction of Benzophenone to Benzhydrol: Yield, Spectrometry and Green Synthesis, IvyPanda. [Link]

• Derivative spectrophotometric analysis of benzophenone (as an impurity) in phenytoin, Chemistry Central Journal. [Link]

• Small Molecule Development Analytical Methods for Faster Time to Market, Hovione. [Link]

• CHARACTERIZATION, HPLC METHOD DEVELOPMENT AND IMPURITY IDENTIFICATION FOR 3,4,3-LI(1,2-HOPO), A POTENT ACTINIDE CHELATOR FOR RADIONUCLIDE DECORPORATION, PMC. [Link]

• Validated Stability-Indicating RP-HPLC Method for Estimation of Degradation Behaviour of Organic Peroxide and Third Generation Synthetic Retinoids in Topical Pharmaceutical Dosage Formulation, ResearchGate. [Link]

• The Extraction, Identification, Purification and Quantitation of Cyanidin-3-Glucoside in Black Rice, Advion Interchim Scientific. [Link]

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• 2. researchgate.net [researchgate.net]
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• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Derivative spectrophotometric analysis of benzophenone (as an impurity) in phenytoin - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 13C NMR Chemical Shift Assignment Methodologies: Case Study on 3-[Hydroxy(phenyl)methyl]benzonitrile

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary

In pharmaceutical development, the unambiguous structural elucidation of active pharmaceutical ingredients (APIs) and their intermediates is a strict regulatory requirement. For complex diarylcarbinol systems such as 3-[Hydroxy(phenyl)methyl]benzonitrile , standard 1D 13C NMR often yields ambiguous assignments due to overlapping aromatic signals and the subtle electronic effects of the meta-cyano substitution.

This guide objectively compares the performance, scientific causality, and operational workflows of three distinct methodologies for assigning the 13C NMR chemical shifts of 3-[Hydroxy(phenyl)methyl]benzonitrile:

• Experimental 2D NMR (HSQC/HMBC) : The analytical gold standard.

• Empirical/ML Chemical Shift Prediction : High-throughput database matching.

• First-Principles DFT-GIAO Calculations : High-accuracy quantum mechanical modeling.

The Case Study Molecule: Structural Complexity

3-[Hydroxy(phenyl)methyl]benzonitrile (C14H11NO) presents specific magnetic and structural challenges:

• Quaternary Carbons : The molecule contains five distinct quaternary carbons (the nitrile carbon, the C-CN ipso carbon, and two C-CHOH ipso carbons), which cannot be mapped via simple one-bond proton correlations.

• Conformational Flexibility : The free rotation around the two C-Ar bonds dynamically alters the magnetic shielding cone experienced by the central carbinol carbon (C7), complicating static predictions.

• Electronic Anisotropy : The strongly electron-withdrawing cyano group (-CN) exerts both inductive and anisotropic effects on the aromatic ring, which can cause systematic errors in basic empirical models[1].

Methodology Comparison & Step-by-Step Protocols

Method 1: Experimental 1D/2D NMR (The Gold Standard)

Experimental NMR relies on the physical manipulation of nuclear spins to map through-bond connectivity. It is a self-validating system: structural assignments are proven by the presence (or absence) of specific scalar couplings.

Causality & Expertise: While a 1D 13C spectrum provides the chemical shifts, it lacks connectivity data. Multiplicity-edited HSQC is required to separate CH signals from quaternary carbons. More importantly, HMBC (Heteronuclear Multiple Bond Correlation) is critical here. By tuning the HMBC delay to ~8 Hz (the standard 3-bond carbon-proton coupling constant, 3JCH​ ), we can observe correlations from the carbinol proton to the quaternary ipso carbons of both the phenyl and 3-cyanophenyl rings, unequivocally bridging the molecule's three main fragments.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 20 mg of synthesized 3-[Hydroxy(phenyl)methyl]benzonitrile in 0.6 mL of CDCl3 containing 0.03% v/v TMS as an internal reference.

• 1D 13C{1H} Acquisition: Acquire at 100 MHz or 125 MHz using a 30° pulse angle. Utilize a relaxation delay (D1) of at least 2.0 seconds and 1024 scans to ensure sufficient signal-to-noise for the slowly relaxing quaternary nitrile carbon (~118.8 ppm).

• HSQC Acquisition: Run a multiplicity-edited 1H-13C HSQC to map all protonated carbons. The carbinol CH(OH) will show a distinct, isolated cross-peak at approximately 5.8 ppm (1H) / 75.5 ppm (13C).

• HMBC Acquisition: Run a 1H-13C HMBC optimized for 3JCH​=8 Hz. Map the cross-peaks from the carbinol proton to C1 (phenyl ipso) and C8 (cyanophenyl ipso) to lock in the quaternary assignments.

Method 2: Empirical & ML-Based Chemical Shift Prediction

Empirical prediction software (e.g., Mnova, ChemDraw) utilizes Hierarchical Orthogonal Space Environment (HOSE) codes or modern Graph Neural Networks (GNNs) to predict shifts[2].

Causality & Expertise: These algorithms work by fragmenting the target molecule and querying massive databases of experimental spectra for matching sub-structures. While incredibly fast, their trustworthiness drops when dealing with unique steric clashes or specific dihedral angles that are underrepresented in the training data. They often struggle to differentiate between the subtle meta/para shift differences in sterically crowded diaryl systems[2].

Step-by-Step Protocol:

• Structural Input: Input the exact SMILES string or .mol file of 3-[Hydroxy(phenyl)methyl]benzonitrile into the prediction engine.

• Algorithm Selection: Select a hybrid HOSE/Neural Network prediction model.

• Execution: Run the prediction algorithm with CDCl3 selected as the simulated solvent environment.

• Data Extraction: Export the predicted 13C shift list and confidence intervals for comparative analysis.

Method 3: First-Principles DFT-GIAO Calculations

Density Functional Theory (DFT) combined with Gauge-Independent Atomic Orbitals (GIAO) calculates the exact electron density and resulting magnetic shielding tensors from first principles[1].

Causality & Expertise: Because NMR shifts are a time-averaged phenomenon, evaluating a single 3D structure is scientifically invalid for flexible molecules. One must calculate the shielding tensors for all low-energy conformers of the diarylcarbinol and apply a Boltzmann weighting. This method is highly trustworthy and serves as the ultimate tie-breaker when experimental 2D NMR data contains ambiguous, overlapping multiplets.

Step-by-Step Protocol:

• Conformational Search: Perform a Monte Carlo conformational search using the MMFF94 force field to identify all low-energy rotamers around the carbinol C-Ar bonds.

• Geometry Optimization: Optimize the lowest-energy conformers using DFT at the B3LYP/6-31G(d) level of theory, applying a Polarizable Continuum Model (PCM) for chloroform.

• NMR Shielding Calculation: Calculate isotropic shielding tensors ( σ ) using the GIAO method at the mPW1PW91/6-311+G(2d,p) level[1].

• Empirical Scaling: Convert shielding tensors to chemical shifts ( δ ) using empirically derived linear scaling factors ( δ=intercept−slope×σ ) and calculate the Boltzmann-weighted average across all conformers.

Quantitative Data & Performance Comparison

To objectively compare these methodologies, the quantitative data for the five most critical carbons in 3-[Hydroxy(phenyl)methyl]benzonitrile are summarized below.

Table 1: Quantitative Comparison of 13C NMR Shifts (ppm) for Key Carbons

Carbon Position	Expected Exp. Shift (ppm)	Empirical Prediction (ppm)	DFT-GIAO Prediction (ppm)	Δδ Empirical (ppm)	Δδ DFT (ppm)
C7 (Carbinol CH-OH)	75.5	74.2	75.8	1.3	0.3
C14 (Nitrile -CN)	118.8	119.5	118.4	0.7	0.4
C10 (C-CN ipso)	112.5	113.8	112.1	1.3	0.4
C8 (C-CHOH ipso, cyano ring)	144.5	146.0	144.2	1.5	0.3
C1 (C-CHOH ipso, phenyl ring)	143.0	142.1	143.5	0.9	0.5

Note: DFT-GIAO consistently yields a lower Mean Absolute Error (MAE) for quaternary and highly conjugated carbons compared to empirical database matching.

Table 2: Operational Performance Matrix

Methodology	Accuracy (MAE)	Time Required	Computational Cost	Best Use Case
Experimental 2D NMR	Absolute (Gold Standard)	2–4 Hours	None (Requires Instrument)	Routine structural proof and regulatory filing.
Empirical/ML Prediction	~1.5 - 2.0 ppm	< 1 Minute	Negligible	Rapid screening of proposed structures prior to synthesis.
DFT-GIAO Calculation	~0.5 - 1.0 ppm	12–48 Hours	High (HPC Cluster)	Resolving ambiguous overlaps; assigning novel stereocenters.

Integrated Decision Workflow

To maximize efficiency and scientific integrity, these three methodologies should not be used in isolation. They form a self-validating, integrated workflow.

Integrated workflow for 13C NMR assignment utilizing empirical, experimental, and DFT methodologies.

Conclusion

For the structural elucidation of 3-[Hydroxy(phenyl)methyl]benzonitrile, Experimental 2D NMR remains the non-negotiable foundation for establishing through-bond connectivity. However, Empirical Prediction serves as an excellent, zero-cost preliminary screen. When experimental data yields overlapping signals—a common occurrence in complex diaryl systems—DFT-GIAO Calculations provide the necessary orthogonal, high-accuracy validation required to finalize the assignment with absolute scientific integrity.

References

• [2] Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks. ACS Omega (ACS Publications). URL:

• Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports (Nature). URL:

• [1] Development of a 13C NMR Chemical Shift Prediction Procedure Using B3LYP/cc-pVDZ and Empirically Derived Systematic Error Correction Terms: A Computational Small Molecule Structure Elucidation Method. The Journal of Organic Chemistry (ACS Publications). URL:

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A Comparative Guide to Catalytic Systems for the Synthesis of Substituted Benzonitriles

For Researchers, Scientists, and Drug Development Professionals

Substituted benzonitriles are a cornerstone in the synthesis of a vast array of functional molecules, including pharmaceuticals, agrochemicals, and advanced materials.[1][2][3][4] The strategic introduction of the nitrile group onto an aromatic ring is a critical transformation, and the choice of catalytic system can profoundly impact the efficiency, substrate scope, and environmental footprint of the synthesis. This guide provides a comparative analysis of prominent catalytic methodologies for the synthesis of substituted benzonitriles, offering insights into their mechanisms, performance, and practical applications to inform your experimental design.

Introduction to Catalytic Cyanation

The synthesis of benzonitriles has evolved significantly from classical methods like the Sandmeyer and Rosenmund-von Braun reactions, which often require stoichiometric amounts of toxic copper(I) cyanide and harsh reaction conditions.[2][5] Modern organic synthesis has largely shifted towards transition-metal-catalyzed cross-coupling reactions, which offer milder conditions, broader functional group tolerance, and catalytic efficiency.[2] The most prominent of these are palladium-, copper-, and nickel-based systems, each with distinct advantages and limitations. More recently, photocatalytic and enzymatic approaches have emerged as promising green alternatives.

Palladium-Catalyzed Cyanation: The Workhorse of Modern Synthesis

Palladium-catalyzed cyanation of aryl halides and pseudohalides stands as the most popular and well-developed method for accessing substituted benzonitriles.[6][7] This methodology has seen significant advancements since its discovery, addressing initial challenges such as catalyst poisoning by cyanide ions.[2]

Mechanistic Insights

The catalytic cycle of palladium-catalyzed cyanation generally involves three key steps: oxidative addition of the aryl halide to a Pd(0) species, transmetalation with a cyanide source, and reductive elimination to yield the benzonitrile product and regenerate the Pd(0) catalyst. The choice of ligand is crucial for stabilizing the palladium center and facilitating the elementary steps of the catalytic cycle.

Caption: Generalized catalytic cycle for palladium-catalyzed cyanation.

Performance and Scope

Palladium catalysts exhibit broad substrate scope, effectively coupling a wide range of aryl and heteroaryl chlorides, bromides, iodides, and triflates.[7][8] The reactivity of the aryl halide generally follows the order I > OTf ≈ Br > Cl, which is inversely correlated with the C-X bond dissociation energy.[7] Electron-withdrawing groups on the aryl ring tend to increase reactivity, while electron-donating groups can slow the reaction.[7]

A key consideration in palladium-catalyzed cyanation is the choice of the cyanide source. While simple alkali metal cyanides like KCN and NaCN are cost-effective, their high toxicity and tendency to poison the catalyst have led to the development of safer and more manageable alternatives.[2] Zinc cyanide (Zn(CN)₂) is widely used due to its lower toxicity and controlled release of cyanide ions in solution.[2][8] Potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]) is another non-toxic and inexpensive alternative that has gained significant traction.[1][2]

Table 1: Comparison of Common Cyanide Sources in Palladium-Catalyzed Cyanation

Cyanide Source	Advantages	Disadvantages
KCN, NaCN	Inexpensive, readily available	Highly toxic, can poison catalyst[2]
Zn(CN)₂	Lower toxicity, controlled cyanide release[2][8]	Requires higher temperatures
K₄[Fe(CN)₆]	Non-toxic, inexpensive[1][2]	Can require specific ligands and conditions[1]
Acetone cyanohydrin	Readily available, liquid	Toxic, can generate HCN
Trimethylsilyl cyanide (TMSCN)	High reactivity	Expensive, moisture sensitive

Copper-Catalyzed Cyanation: A Cost-Effective Alternative

Copper-catalyzed cyanation represents a more economical approach compared to palladium-based systems.[1][9] While historically requiring harsh conditions (the Rosenmund-von Braun reaction), modern copper-catalyzed methods operate under significantly milder conditions and with catalytic amounts of copper.[1][10]

Mechanistic Considerations

The mechanism of copper-catalyzed cyanation is believed to proceed through a Cu(I)/Cu(III) catalytic cycle, although the exact details can vary depending on the specific catalytic system. The reaction typically involves the oxidative addition of the aryl halide to a Cu(I) species, followed by cyanation and reductive elimination.

Performance and Scope

Copper catalysts are particularly effective for the cyanation of aryl iodides and bromides.[1] While the cyanation of aryl chlorides is more challenging, recent advances have shown promise. A notable development is the use of a domino halide exchange-cyanation strategy, where an in-situ generated aryl iodide undergoes cyanation, allowing for the efficient conversion of aryl bromides.[10]

Innovations in cyanide sources have also benefited copper-catalyzed reactions. Sodium nitroprusside has been demonstrated as a highly active cyanation reagent in a CuI/PEG-400 system, achieving yields up to 96%.[1] Furthermore, novel and safer cyanide sources have been explored, such as the combination of ammonium bicarbonate and DMF, and the use of benzyl cyanide.[11][12]

Nickel-Catalyzed Cyanation: Emerging Power and Versatility

Nickel catalysis has emerged as a powerful and sustainable alternative for the synthesis of aryl nitriles.[13][14] Nickel catalysts are less expensive than palladium and can often catalyze the cyanation of challenging substrates, including less reactive aryl chlorides and phenol derivatives.[13][15]

Mechanistic Pathways

Nickel-catalyzed cyanation can proceed through various mechanistic pathways depending on the reaction conditions and the nature of the catalyst. A common pathway involves the oxidative addition of the aryl halide to a Ni(0) species, followed by reaction with a cyanide source and reductive elimination. Some innovative methods employ a transnitrilation mechanism, which avoids the release of free cyanide and subsequent catalyst poisoning.[15]

Caption: A simplified representation of a nickel-catalyzed cyanation cycle.

Performance and Scope

Nickel catalysts have demonstrated remarkable efficiency in the cyanation of a broad range of aryl halides, including electron-rich and electron-poor arenes, as well as heteroaryl bromides.[15] A significant advantage of nickel catalysis is its ability to activate traditionally less reactive C-O bonds, enabling the cyanation of phenol derivatives like tosylates and triflates.[15] The use of non-toxic and bench-stable cyanating reagents like 2-methyl-2-phenyl malononitrile (MPMN) further enhances the safety and practicality of these methods.[15][16]

Photocatalytic and Enzymatic Synthesis: The Green Frontier

In the quest for more sustainable synthetic methodologies, photocatalysis and biocatalysis are gaining considerable attention for the synthesis of benzonitriles.

Photocatalytic Approaches

Visible-light photoredox catalysis offers a mild and efficient pathway for the synthesis of aryl nitriles.[17][18] Dual photoredox-nickel catalysis, for instance, enables the cyanation of aryl and alkenyl halides at room temperature, avoiding the need for air-sensitive ligands and highly toxic cyanide sources.[17] This approach relies on the photo-induced generation of reactive radical intermediates that participate in the catalytic cycle.

Enzymatic Synthesis

Biocatalysis presents an environmentally benign route to benzonitriles. Researchers have discovered that the enzyme galactose oxidase exhibits a promiscuous catalytic activity, enabling the one-pot transformation of alcohols into nitriles under mild, cyanide-free conditions using molecular oxygen and ammonia.[19] This method is particularly promising for industrial applications due to its efficiency and the avoidance of toxic reagents.[19]

Comparative Performance Data

The following table provides a summary of representative yields for the synthesis of a common benzonitrile derivative using different catalytic systems. It is important to note that direct comparison can be challenging due to variations in reaction conditions and substrates.

Table 2: Illustrative Yields for the Synthesis of 4-Methoxybenzonitrile

Catalytic System	Aryl Halide	Cyanide Source	Yield (%)	Reference
Pd₂(dba)₃ / dppf	4-Bromoanisole	K₄[Fe(CN)₆]	95	[2]
CuI / ligand	4-Iodoanisole	Na₂[Fe(CN)₅NO]	92	[1]
NiBr₂(bpy)	4-Bromoanisole	MPMN	85	[15]
Photocatalyst / Ni	4-Bromoanisole	K₄[Fe(CN)₆]	88	[17]

Experimental Protocols

General Procedure for Palladium-Catalyzed Cyanation of an Aryl Bromide

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl bromide (1.0 mmol), potassium hexacyanoferrate(II) trihydrate (0.5 mmol), palladium(II) acetate (0.01 mmol), and a suitable phosphine ligand (e.g., Xantphos, 0.02 mmol).

• Add a degassed solvent mixture, such as 1,4-dioxane/water (2:1, 3 mL).

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir for the specified time (typically 12-24 hours).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired benzonitrile.

Conclusion and Future Outlook

The synthesis of substituted benzonitriles has been revolutionized by the development of sophisticated catalytic systems. Palladium catalysts remain the gold standard for their broad applicability and high efficiency. Copper and nickel catalysts offer cost-effective and powerful alternatives, with nickel being particularly adept at activating challenging substrates. The burgeoning fields of photocatalysis and biocatalysis are paving the way for greener and more sustainable synthetic routes.

The choice of the optimal catalytic system will depend on a multitude of factors, including the specific substrate, desired scale, cost considerations, and environmental impact. As research continues, we can anticipate the development of even more efficient, selective, and sustainable catalysts for the synthesis of this vital class of organic compounds.

References

• Mills, L. R., Graham, J. M., Patel, P., & Rousseaux, S. A. L. (2019). Ni-Catalyzed Reductive Cyanation of Aryl Halides and Phenol Derivatives via Transnitrilation. Journal of the American Chemical Society, 141(48), 19257–19262. [Link]

• Anbarasan, P., Schareina, T., & Beller, M. (2011). Recent developments and perspectives in palladium-catalyzed cyanation of aryl halides: synthesis of benzonitriles. Chemical Society Reviews, 40(10), 5049–5067. [Link]

• Reddy, V. R., Kumar, A. V., & Reddy, K. R. (2012). Copper-catalyzed cyanation of aryl halides with sodium nitroprusside in polyethylene glycol 400. Arkivoc, 2012(6), 256–265. [Link]

• Fors, B. P., Do, D. A., & Buchwald, S. L. (2013). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. Angewandte Chemie International Edition, 52(37), 9753–9756. [Link]

• Anbarasan, P., Schareina, T., & Beller, M. (2011). Recent developments and perspectives in palladium-catalyzed cyanation of aryl halides: synthesis of benzonitriles. Chemical Society Reviews, 40(10), 5049-5067. [Link]

• HIMS - University of Amsterdam. (2018, September 28). Promiscuous enzyme enables efficient and benign synthesis of nitriles. HIMS. [Link]

• Kim, J., & Chang, S. (2010). Development of Pd/C-Catalyzed Cyanation of Aryl Halides. Organic Letters, 12(2), 256–259. [Link]

• Littke, A., Soumeillant, M., Kaltenbach, R. F., Cherney, R. J., Tarby, C. M., & Kiau, S. (2007). Mild and General Methods for the Palladium-Catalyzed Cyanation of Aryl and Heteroaryl Chlorides. Organic Letters, 9(9), 1711–1714. [Link]

• Mills, L. R., Graham, J. M., Patel, P., & Rousseaux, S. A. L. (2019). Ni-Catalyzed Reductive Cyanation of Aryl Halides and Phenol Derivatives via Transnitrilation. Journal of the American Chemical Society, 141(48), 19257-19262. [Link]

• Beller, M., & Schareina, T. (2003). Palladium‐Catalyzed Cyanation of Aryl Halides: Recent Developments and Perspectives. Chemistry – A European Journal, 9(16), 3428-3437. [Link]

• Wang, X., et al. (2025). Nickel-Catalyzed Cyanation of Aryl Halides. Molecules, 30(16), 3456. [Link]

• Wu, J., & Zhang, J. (2011). Copper-Mediated Cyanation of Aryl Halide with the Combined Cyanide Source. Organic Letters, 13(19), 5224–5227. [Link]

• Wen, Q., et al. (2013). Copper‐Mediated Cyanation of Aryl Halides by Activation of Benzyl Cyanide as the Cyanide Source. Chemistry – A European Journal, 19(25), 8147-8151. [Link]

• Chen, J., et al. (2013). Palladium-Catalyzed Cyanation of Aryl Halides with CuSCN. Organic Letters, 15(4), 868–871. [Link]

• Wen, Q., et al. (2013). Copper-Mediated Cyanation of Aryl Halides by Activation of Benzyl Cyanide as the Cyanide Source. Chemistry – A European Journal, 19(25), 8147-8151. [Link]

• Ghorbanloo, M., et al. (2020). Photoredox Catalysis Unlocks the Nickel-Catalyzed Cyanation of Aryl Halides under Benign Conditions. CCS Chemistry, 2(4), 1-11. [Link]

• Zanon, J., Klapars, A., & Buchwald, S. L. (2003). Copper-Catalyzed Domino Halide Exchange-Cyanation of Aryl Bromides. Journal of the American Chemical Society, 125(10), 2890–2891. [Link]

• Wang, X., et al. (2025). Nickel-Catalyzed Cyanation of Aryl Halides. Molecules, 30(16), 3456. [Link]

• Shee, M., Shah, S. S., & Singh, P. N. D. (2020). Photocatalytic Conversion of Benzyl Alcohols/Methyl Arenes to Aryl Nitriles via H‐Abstraction by Azide Radical. Asian Journal of Organic Chemistry, 9(11), 1845-1849. [Link]

• Jana, A., Ravichandiran, V., & Swain, S. P. (2022). Application of organometallic catalysts for the synthesis of o-tolyl benzonitrile, a key starting material for sartans. New Journal of Chemistry, 46(29), 13809-13825. [Link]

• Hall, C. M., et al. (1981). Synthesis and antiinflammatory evaluation of substituted isophthalonitriles, trimesonitriles, benzonitriles, and terephthalonitriles. Journal of Medicinal Chemistry, 24(5), 573-577. [Link]

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Comprehensive Comparison Guide: Mass Spectrometry Profiling of 3-[Hydroxy(phenyl)methyl]benzonitrile

Executive Summary

The structural elucidation and quantitative profiling of diarylmethanol derivatives, such as 3-[Hydroxy(phenyl)methyl]benzonitrile (CAS 13428-06-3), are critical in drug development, metabolite tracking, and impurity analysis. This guide objectively compares two premier analytical platforms—Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization Quadrupole Time-of-Flight Mass Spectrometry (LC-ESI-Q-TOF MS/MS) —for analyzing this compound. By examining their distinct fragmentation pathways and operational workflows, researchers can select the optimal methodology for their specific analytical goals.

Structural & Mechanistic Profiling of the Target

3-[Hydroxy(phenyl)methyl]benzonitrile (C₁₄H₁₁NO, exact mass 209.0841 Da) features a central hydroxyl-bearing carbon flanked by a phenyl ring and a 3-cyanophenyl ring. In mass spectrometry, diarylmethanols are highly susceptible to specific fragmentation pathways driven by the relative stabilities of the resulting carbocations[1].

Core Fragmentation Pathways

• Dehydration: The loss of a water molecule (-18 Da) from the molecular ion is a hallmark of secondary alcohols, yielding a stabilized conjugated system at m/z 191.07 (or m/z 192.08 as[M+H-H₂O]⁺ in ESI).

• α-Cleavage: The cleavage of the C-C bond adjacent to the hydroxyl group is the dominant structural diagnostic pathway for alcohols. For this compound, two distinct α-cleavages occur:

  • Cleavage 1 (Loss of Phenyl Radical): Yields the [3-CNC₆H₄-CHOH]⁺ ion at m/z 132.04.

  • Cleavage 2 (Loss of Cyanophenyl Radical): Yields the [C₆H₅-CHOH]⁺ ion at m/z 107.05.

• Secondary Fragmentation: Subsequent loss of formaldehyde (CH₂O, 30 Da) or carbon monoxide (CO, 28 Da) from the α-cleavage products generates the respective aryl cations (m/z 102.03 and m/z 77.04).

Fragmentation pathway of 3-[Hydroxy(phenyl)methyl]benzonitrile via electron ionization.

Platform Comparison: GC-EI-MS vs. LC-ESI-Q-TOF MS/MS

The choice of platform fundamentally dictates the type of structural information obtained.

GC-EI-MS (Single Quadrupole)

• Mechanism: Utilizes hard ionization (70 eV), which imparts high internal energy to the molecule, resulting in extensive fragmentation.

• Challenges: Diarylmethanols often undergo severe thermal degradation (dehydration) in the hot GC injection port. Furthermore, the intact molecular ion (m/z 209) is frequently absent or extremely weak in EI spectra.

• Solution: Chemical derivatization using with 1% Trimethylchlorosilane (TMCS) converts the hydroxyl group into a trimethylsilyl (TMS) ether, significantly enhancing volatility and thermal stability[2].

LC-ESI-Q-TOF MS/MS

• Mechanism: Employs soft electrospray ionization (ESI), typically in positive mode, yielding the protonated pseudo-molecular ion[M+H]⁺ at m/z 210.09.

• Advantages: Q-TOF provides high mass accuracy (< 5 ppm error), allowing for unambiguous determination of elemental compositions. Collision-Induced Dissociation (CID) can be precisely tuned to generate the diagnostic α-cleavage fragments without the need for prior chemical derivatization.

Comparative experimental workflow for GC-EI-MS and LC-ESI-Q-TOF MS/MS.

Experimental Methodologies (Self-Validating Protocols)

To ensure data integrity and reproducibility, the following protocols incorporate internal controls and specific mechanistic rationales.

Protocol A: GC-EI-MS with TMS Derivatization

Causality: Derivatization is mandatory to prevent in-injector dehydration. The addition of 1% TMCS acts as a catalyst to drive the silylation of sterically hindered secondary alcohols[2].

• Sample Preparation: Dissolve 1 mg of 3-[Hydroxy(phenyl)methyl]benzonitrile in 1 mL of anhydrous acetonitrile.

• Derivatization: Transfer 50 µL of the sample to a silanized glass vial. Add 50 µL of BSTFA containing 1% TMCS and 10 µL of anhydrous pyridine (acts as an acid scavenger).

• Incubation: Seal the vial and heat at 70°C for 30 minutes to ensure complete conversion to the TMS ether (M.W. 281.12).

• GC-MS Analysis: Inject 1 µL (split ratio 10:1) onto an HP-5MS capillary column (30 m × 0.25 mm, 0.25 µm film). Use a temperature program starting at 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Validation: Run a reagent blank (BSTFA/TMCS + pyridine) to subtract siloxane background peaks (e.g., m/z 73, 147) and verify system cleanliness.

Protocol B: LC-ESI-Q-TOF MS/MS Analysis

Causality: The use of 0.1% formic acid in the mobile phase provides an abundant source of protons, driving the formation of the [M+H]⁺ ion in positive ESI mode.

• Sample Preparation: Dilute the compound to a final concentration of 1 µg/mL in Methanol/Water (50:50, v/v) containing 0.1% Formic Acid.

• LC Separation: Inject 5 µL onto a C18 reversed-phase column (e.g., 2.1 × 100 mm, 1.7 µm). Elute using a gradient of Water (0.1% FA) and Acetonitrile (0.1% FA).

• MS/MS Acquisition: Operate the Q-TOF in positive ESI mode. Isolate the[M+H]⁺ precursor ion (m/z 210.0919) in the quadrupole.

• Collision-Induced Dissociation (CID): Apply a collision energy ramp (15–35 eV) using nitrogen as the collision gas to induce α-cleavage.

• Validation: Perform continuous mass calibration using an automated calibrant delivery system (e.g., Leucine Enkephalin) to maintain mass accuracy < 5 ppm.

Comparative Data Analysis

The tables below summarize the expected quantitative data and performance metrics for both platforms.

Table 1: Key MS/MS Fragments and Exact Mass Assignments

Fragment Ion Identity	Formula (Neutral/Ion)	GC-EI-MS (Nominal m/z)	LC-ESI-Q-TOF (Exact m/z)	Relative Abundance
Protonated Molecule	[C₁₄H₁₂NO]⁺	N/A (Uses EI)	210.0919	High (LC)
TMS-Derivatized Molecular Ion	[C₁₇H₁₉NOSi]•⁺	281	N/A	Low (GC)
Dehydrated Ion	[C₁₄H₁₀N]⁺	191	192.0813	Medium
α-Cleavage 1 (Loss of Phenyl)	[C₈H₆NO]⁺	132	132.0449	High
α-Cleavage 2 (Loss of Cyanophenyl)	[C₇H₇O]⁺	107	107.0497	High
Phenyl Cation	[C₆H₅]⁺	77	77.0391	Medium

Table 2: Platform Performance Comparison

Parameter	GC-EI-MS (Single Quad)	LC-ESI-Q-TOF MS/MS
Sample Prep Complexity	High (Requires anhydrous derivatization)	Low (Direct "dilute and shoot")
Ionization Mode	Hard (70 eV, extensive fragmentation)	Soft (ESI, preserves precursor ion)
Mass Accuracy	Nominal (~0.1 Da)	High-Resolution (< 5 ppm)
Primary Use Case	Library matching (NIST), volatile impurity profiling	Exact mass structural elucidation, metabolite ID
Thermal Degradation Risk	High (Mitigated by BSTFA/TMCS)	Negligible

Conclusion & Recommendations

For the definitive structural elucidation of 3-[Hydroxy(phenyl)methyl]benzonitrile, LC-ESI-Q-TOF MS/MS is the superior platform. It bypasses the need for tedious derivatization, avoids thermal degradation artifacts, and provides high-resolution exact mass data that unambiguously confirms the elemental composition of the diagnostic α-cleavage fragments (m/z 132.04 and 107.05).

Conversely, GC-EI-MS remains a highly robust alternative for routine quantitative profiling or when cross-referencing against established spectral libraries, provided that strict derivatization protocols using BSTFA/TMCS are adhered to.

References

• Mass Spectrometry - Fragmentation Patterns Chemistry LibreTexts URL:[Link]

• Ultrafast C–C and C–N bond formation reactions in water microdroplets facilitated by the spontaneous generation of carbocations RSC Publishing (Chemical Science) URL:[Link]

• Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization National Center for Biotechnology Information (PMC) URL:[Link]

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• 1. Ultrafast C–C and C–N bond formation reactions in water microdroplets facilitated by the spontaneous generation of carbocations - Chemical Science (RSC Publishing) DOI:10.1039/D3SC03870J [pubs.rsc.org]
• 2. Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization - PMC [pmc.ncbi.nlm.nih.gov]

FTIR Spectral Signatures: The Physics of the Functional Groups

Analytical Validation of 3-Cyanobenzhydrol: A Comparative Guide to FTIR, Raman, and NMR Spectroscopy

For researchers and drug development professionals, the precise characterization of active pharmaceutical ingredient (API) intermediates is a non-negotiable step in the synthetic pipeline. 3-Cyanobenzhydrol—a secondary alcohol featuring an aromatic nitrile—serves as a critical building block in the synthesis of various biologically active molecules.

This guide provides an in-depth comparative analysis of Fourier Transform Infrared (FTIR) spectroscopy against orthogonal techniques like Raman and Nuclear Magnetic Resonance (NMR) spectroscopy. By understanding the causality behind spectral signatures, analytical chemists can build robust, self-validating workflows for structural confirmation.

FTIR is the frontline technique for identifying the functional groups in 3-cyanobenzhydrol. The absorption of infrared radiation is dictated by the change in the dipole moment ( Δμ ) during molecular vibration. Here is the mechanistic breakdown of the expected FTIR spectrum:

• The Hydroxyl (-OH) Stretch (3200–3500 cm⁻¹): In a solid-state sample (e.g., analyzed via ATR-FTIR), 3-cyanobenzhydrol exhibits a strong, broad peak in this region. Causality: Intermolecular hydrogen bonding between the hydroxyl proton of one molecule and the oxygen (or nitrile nitrogen) of another weakens the covalent O-H bond. This reduces the bond's force constant, shifting the absorption to a lower wavenumber and broadening the peak due to the diverse distribution of hydrogen bond strengths in the crystal lattice[1].

• The Nitrile (-C≡N) Stretch (2220–2230 cm⁻¹): Nitriles produce an intense, sharp peak due to the highly polar nature of the carbon-nitrogen triple bond, which yields a large Δμ during stretching[2]. Causality: While saturated aliphatic nitriles typically absorb near 2250 cm⁻¹, the nitrile group in 3-cyanobenzhydrol is directly attached to an aromatic ring. This conjugation delocalizes the π -electrons, slightly weakening the C≡N bond and lowering its stretching frequency to the 2220–2230 cm⁻¹ range[3],[2].

• Aromatic and Aliphatic C-H Stretches: The sp² hybridized aromatic C-H bonds absorb just above 3000 cm⁻¹ (typically 3030–3060 cm⁻¹), while the sp³ hybridized methine (C-H) bond at the carbinol center absorbs just below 3000 cm⁻¹ (2850–2950 cm⁻¹)[1].

• Secondary Alcohol C-O Stretch (~1050 cm⁻¹): A strong, sharp peak in the fingerprint region confirms the C-O single bond characteristic of secondary alcohols like benzhydrol derivatives[1].

Comparative Analysis: FTIR vs. Raman vs. NMR

To establish a self-validating analytical system, FTIR must be contextualized alongside orthogonal techniques. Relying on a single method introduces blind spots; for instance, FTIR is highly sensitive to polar bonds but blind to the exact carbon framework.

Analytical Feature	FTIR Spectroscopy	Raman Spectroscopy	NMR Spectroscopy (¹H / ¹³C)
Primary Utility	Rapid identification of polar functional groups (-OH, -CN).	Identification of polarizable bonds (aromatic C=C ring breathing).	Exact atomic connectivity and 3D molecular framework.
Nitrile (-C≡N) Detection	Strong/Sharp. Excellent due to large dipole moment change[2].	Very Strong. Highly polarizable π -cloud makes it highly Raman-active.	Indirect/Moderate. ¹³C NMR shows the quaternary nitrile carbon at ~118 ppm.
Hydroxyl (-OH) Detection	Excellent. Broad, unmistakable peak at 3200–3500 cm⁻¹[1].	Poor. O-H bonds have low polarizability, making them weak in Raman.	Good. ¹H NMR shows a broad singlet, verifiable via D₂O exchange[1].
Structural Connectivity	Low. Cannot easily distinguish meta- vs. para- substitution.	Low. Fingerprint region is complex.	Excellent. ¹H NMR coupling constants easily map the meta-substituted ring.
Throughput & Prep	High. <2 minutes via ATR. No solvent required.	High. Non-destructive, can be done through glass vials.	Low. Requires dissolution in deuterated solvents (e.g., CDCl₃)[1].

Experimental Protocol: Self-Validating ATR-FTIR Workflow

To ensure scientific integrity, the following Attenuated Total Reflectance (ATR) FTIR protocol incorporates built-in validation steps to prevent false positives caused by environmental contamination or incomplete synthesis (e.g., unreacted 3-cyanobenzophenone).

Step 1: Instrument Preparation and Background Validation

• Clean the diamond or ZnSe ATR crystal using a lint-free wipe and spectroscopic-grade isopropanol. Allow to evaporate completely.

• Validation Check: Acquire a background spectrum (ambient air). Ensure the baseline is flat and that atmospheric water vapor (3500-4000 cm⁻¹) and CO₂ (2350 cm⁻¹) are accurately modeled for subsequent subtraction.

Step 2: Sample Application

• Place 1–2 mg of solid 3-cyanobenzhydrol directly onto the center of the ATR crystal.

• Lower the pressure anvil to ensure intimate optical contact between the crystal and the sample. Causality: The evanescent wave penetrates only 0.5 to 2 microns into the sample; poor contact results in artificially weak signals, particularly at higher wavenumbers.

Step 3: Data Acquisition

• Scan the sample from 4000 cm⁻¹ to 400 cm⁻¹ at a resolution of 4 cm⁻¹, co-adding a minimum of 32 scans to optimize the signal-to-noise ratio.

Step 4: Spectral Processing and Internal Reaction Validation

• Apply an ATR correction algorithm to adjust for the wavelength-dependent penetration depth.

• Reaction Completion Check: If 3-cyanobenzhydrol was synthesized via the reduction of 3-cyanobenzophenone, actively scan the 1660–1700 cm⁻¹ region. The complete absence of a sharp carbonyl (C=O) stretch validates the success of the reduction[1].

Analytical Validation Workflow

The following diagram illustrates the logical relationship between these analytical techniques, demonstrating how they form a cohesive, self-validating system for API intermediate release.

Multi-modal spectroscopic validation workflow for 3-cyanobenzhydrol.

References

• Explanation of Infrared Spectrum Features Confirming Product Formation (Benzhydrol). Transtutors.
• Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online.
• The infrared spectra of nitriles and related compounds frozen in Ar and H2O. PubMed (NIH).

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• 1. (Solved) - 10. (2 pts) The infrared spectrum of benzhydrol is provided below. mm 12 111 Hand 1601... (1 Answer) | Transtutors [transtutors.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. The infrared spectra of nitriles and related compounds frozen in Ar and H2O - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Cross-Validation of Analytical Data for 3-[Hydroxy(phenyl)methyl]benzonitrile

For researchers, scientists, and drug development professionals, the unambiguous characterization of any chemical entity is a cornerstone of reliable and reproducible research. In the context of pharmaceutical development, this rigor is not just a matter of scientific integrity but a critical component of regulatory compliance and patient safety. This guide provides an in-depth, technical comparison of analytical techniques for the structural elucidation and purity assessment of 3-[Hydroxy(phenyl)methyl]benzonitrile, a molecule of interest in medicinal chemistry.

The core principle espoused here is that of orthogonal verification . No single analytical technique is infallible. By employing a suite of methods that probe different physicochemical properties of the molecule, we create a self-validating system of data. This guide will not only detail the expected outcomes from various analytical techniques but will also delve into the causality behind the selection of these methods and the interpretation of their results. The data presented herein is representative and intended to illustrate a robust cross-validation workflow.

The Imperative of Orthogonal Analysis in Drug Development

In the journey from discovery to a marketed drug, the absolute structural confirmation and purity profile of a compound are non-negotiable. 3-[Hydroxy(phenyl)methyl]benzonitrile, with its chiral center, aromatic rings, hydroxyl, and nitrile functional groups, presents a multifaceted analytical challenge. A comprehensive characterization dossier for such a molecule should be built upon a foundation of multiple, complementary analytical techniques. This approach is essential for identifying and quantifying process-related impurities, potential isomers, and degradation products, which may have their own pharmacological and toxicological profiles.[1]

The cross-validation of analytical methods, particularly when transferring methods between laboratories or comparing different techniques, ensures data consistency and reliability.[2] This is a critical aspect of Good Manufacturing Practices (cGMP) and is closely scrutinized by regulatory agencies.

A Multi-Technique Approach to Characterization

The structural and purity assessment of 3-[Hydroxy(phenyl)methyl]benzonitrile necessitates a combination of spectroscopic and chromatographic techniques. The following sections will compare the expected data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Workflow for Cross-Validation of Analytical Data

The following diagram illustrates a logical workflow for the comprehensive analysis and cross-validation of data for 3-[Hydroxy(phenyl)methyl]benzonitrile.

Caption: A typical workflow for the synthesis, purification, and multi-technique analytical cross-validation of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Spectroscopic Characterization: A Three-Pillar Approach

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 3-[Hydroxy(phenyl)methyl]benzonitrile, both ¹H and ¹³C NMR would be indispensable.

¹H NMR: The proton NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

¹³C NMR: The carbon NMR spectrum reveals the number of different types of carbon atoms in the molecule.

Expected NMR Data for 3-[Hydroxy(phenyl)methyl]benzonitrile:

Assignment	Expected ¹H Chemical Shift (δ, ppm)	Expected ¹³C Chemical Shift (δ, ppm)
Aromatic Protons	7.20 - 7.80 (m, 9H)	125.0 - 135.0
Methine Proton (-CH(OH)-)	~5.80 (d, 1H)	~75.0
Hydroxyl Proton (-OH)	Variable (s, 1H)	-
Nitrile Carbon (-C≡N)	-	~118.0
C-CN	-	~112.0
C-CH(OH)	-	~140.0

Note: The exact chemical shifts can vary depending on the solvent and concentration.[3]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation at specific wavenumbers.

Expected IR Absorption Bands for 3-[Hydroxy(phenyl)methyl]benzonitrile:

Functional Group	Expected Wavenumber (cm⁻¹)	Appearance
O-H Stretch (Alcohol)	3500 - 3200	Broad
C-H Stretch (Aromatic)	3100 - 3000	Sharp
C≡N Stretch (Nitrile)	2240 - 2220	Sharp, Medium Intensity
C=C Stretch (Aromatic)	1600 - 1450	Multiple Sharp Bands
C-O Stretch (Alcohol)	1260 - 1000	Strong

The presence of a sharp peak around 2230 cm⁻¹ is a strong indicator of the nitrile group.[4]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity.

Expected Mass Spectrometry Data for 3-[Hydroxy(phenyl)methyl]benzonitrile:

Ion	Expected m/z	Significance
[M+H]⁺	210.0919	Protonated Molecular Ion
[M+Na]⁺	232.0738	Sodiated Adduct
[M-H₂O]⁺	192.0813	Loss of Water

High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition.[5]

Chromatographic Purity Assessment: The Power of HPLC

High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the purity of a compound and for separating it from related substances.[1] For a molecule like 3-[Hydroxy(phenyl)methyl]benzonitrile, reversed-phase HPLC is the most common approach.

Comparative HPLC Methodologies

The choice of the stationary phase is critical for achieving optimal separation from potential impurities, such as positional isomers or byproducts from the synthesis.[1] Below is a comparison of three common reversed-phase columns.

Parameter	Method A (C18 Column)	Method B (Phenyl-Hexyl Column)	Method C (PFP Column)
Stationary Phase	Octadecylsilane (C18)	Phenyl-Hexyl	Pentafluorophenyl (PFP)
Primary Interaction	Hydrophobic	π-π and Hydrophobic	Dipole-dipole, π-π, Hydrophobic
Mobile Phase	Acetonitrile:Water (Gradient)	Methanol:Water (Gradient)	Acetonitrile:Water (Gradient)
Pros	Robust, versatile, widely available	Enhanced selectivity for aromatic compounds	Unique selectivity for polar and aromatic compounds
Cons	May have limited selectivity for closely related isomers	Solvent choice can impact selectivity[6]	Can be more sensitive to mobile phase pH

Experimental Protocol: HPLC Purity Method Development

• Sample Preparation:

  • Prepare a stock solution of 3-[Hydroxy(phenyl)methyl]benzonitrile at 1 mg/mL in a 50:50 mixture of acetonitrile and water.

  • Prepare a working solution at 0.1 mg/mL by diluting the stock solution with the mobile phase.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Acetonitrile

  • Gradient: 30% B to 90% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at 220 nm

• Analysis:

  • Inject 10 µL of the working solution.

  • Monitor the chromatogram for the main peak and any impurity peaks.

  • Calculate the purity based on the area percent of the main peak.

Chiral HPLC for Enantiomeric Purity

Given the presence of a stereocenter, determining the enantiomeric purity is crucial, especially in a pharmaceutical context. This is typically achieved using a chiral stationary phase (CSP) in HPLC.

Experimental Protocol: Chiral HPLC

• Sample Preparation:

  • Prepare a solution of the sample at 1 mg/mL in the mobile phase.

• Chromatographic Conditions:

  • Column: Chiral stationary phase column (e.g., cellulose or amylose-based)

  • Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v).[7]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 220 nm

• Analysis:

  • Inject 10 µL of the sample solution.

  • The two enantiomers should be resolved into two separate peaks.

  • Calculate the enantiomeric excess (% ee) based on the relative peak areas.

Integrating the Data: A Self-Validating System

The true power of this multi-technique approach lies in the convergence of the data. The molecular weight from the mass spectrum must be consistent with the structure deduced from NMR. The functional groups identified by IR must correspond to the structural features observed in the NMR spectra. The purity determined by HPLC provides confidence that the spectroscopic data is representative of the main component.

Relationship Between Analytical Techniques

The following diagram illustrates how the different analytical techniques provide complementary information to build a complete picture of the compound's identity and purity.

Caption: The synergistic relationship between different analytical techniques for comprehensive characterization.

Conclusion

References

• PubChem. 3-(Hydroxydiphenylmethyl)benzonitrile. National Center for Biotechnology Information. [Link]

• NIST. Benzonitrile, 3-hydroxy-. NIST Chemistry WebBook. [Link]

• MDPI. Analysis of Cyanogenic Compounds Derived from Mandelonitrile by Ultrasound-Assisted Extraction and High-Performance Liquid Chromatography in Rosaceae and Sambucus Families. [Link]

• De Meulder, M., et al. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. The AAPS Journal. [Link]

• Phenomenex. Reversed Phase HPLC Method Development. [Link]

• MDPI. Analysis of Cyanogenic Compounds Derived from Mandelonitrile by Ultrasound-Assisted Extraction and High-Performance Liquid Chromatography in Rosaceae and Sambucus Families. [Link]

• MDPI. Advanced HPLC Method with Diode Array Detection Using a Phenyl-Bonded Column for Simultaneous Quantitation of Three Sunscreen Filters in a Moisturizing Sunscreen Cream for Acne-Prone Skin. [Link]

• Google Patents.

• ResearchGate. FT-IR spectrum:(a)3-(4-hydroxy phenyl)-1,1, 2,2-tetracyanocyclopropane,... [Link]

• Google Patents.

• ACS Omega. Discovery and Structural Analysis to Improve the Enantioselectivity of Hydroxynitrile Lyase from Parafontaria laminata Millipedes for (R)-2-Chloromandelonitrile Synthesis. [Link]

• Royal Society of Chemistry. Electronic Supplementary Information. [Link]

• MDPI. Infrared Spectroscopy of Neutral and Cationic Benzonitrile–Methanol Binary Clusters in Supersonic Jets. [Link]

• ResearchGate. Synthesis of (S)-3-hydroxy-N-methyl-3-phenylpropanamide. [Link]

• RSC Publishing. 3-Hydroxypropionaldehyde (3-HPA) quantification by HPLC using a synthetic acrolein-free 3-hydroxypropionaldehyde system as analytical standard. [Link]

• RSC Publishing. Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. [Link]

• European Bioanalysis Forum. Cross and Partial Validation. [Link]

• SpectraBase. 3-((2,4-dichlorophenyl)(hydroxy)methyl)benzonitrile - Optional[MS (GC)] - Spectrum. [Link]

• CD Formulation. Pharmaceutical Analytical Methods Validation, Verification and Transfer. [Link]

• Royal Society of Chemistry. Lewis acid-promoted site-selective cyanation of phenols Table of contents. [Link]

• Biological Magnetic Resonance Bank. bmse000284 Benzonitrile. [Link]

• Journal of Medicinal Chemistry. Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. [Link]

• Molecules. Reactions of 3-Hydroxy-2-phenyl-1H-benzo[e]isoindol-1-one. [Link]

• Bioanalysis. Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. [Link]

• Scripta Scientifica Pharmaceutica. IR AND UV-VIS SPECTROSCOPIC ANALYSIS OF A NEW COMPOUND: N-[1-(4-HYDROXYPHENYL) AMINOETHILYDEN]... [Link]

• ResearchGate. 1 H-NMR spectra of (E)-3-(4-hydroxy-3-methoxyphenyl)-2-(4-nitrophenyl)... [Link]

• NIST. Benzonitrile, 3-hydroxy-. NIST Chemistry WebBook. [Link]

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Benchmarking 3-[Hydroxy(phenyl)methyl]benzonitrile Analogs as Next-Generation CYP19A1 Inhibitors

Executive Summary

The development of non-steroidal aromatase inhibitors (NSAIs) has revolutionized the targeted treatment of estrogen receptor-positive (ER+) breast cancers. At the core of many next-generation NSAI discovery programs is the 3-[Hydroxy(phenyl)methyl]benzonitrile (3-CHB) scaffold. This guide provides a comprehensive benchmarking analysis of 3-CHB analogs, objectively comparing their biochemical efficacy and cellular potency against standard-of-care alternatives like Letrozole and Exemestane.

Designed for drug development professionals, this guide breaks down the structure-activity relationship (SAR) causality, presents comparative data, and outlines self-validating experimental workflows required to benchmark these compounds rigorously.

Mechanistic Rationale: Why the 3-CHB Scaffold?

To understand the experimental choices in benchmarking these compounds, we must first establish the causality of their mechanism. Aromatase (CYP19A1) is a cytochrome P450 enzyme responsible for the rate-limiting conversion of androgens (e.g., testosterone) into estrogens (e.g., estradiol) 1.

The 3-CHB scaffold is highly privileged for CYP19A1 inhibition due to two distinct structural features:

• The Benzonitrile Moiety: The cyano group mimics the C-19 oxygen of the natural androgen substrate, anchoring the molecule within the hydrophobic active site via strong hydrogen bonding.

• The Diarylcarbinol Core: The bulky phenyl rings occupy the lipid-rich pocket of the enzyme. When the hydroxyl group of 3-CHB is substituted with a nitrogen-containing heterocycle (such as an imidazole or triazole), the lone pair on the nitrogen forms a coordinate covalent bond with the heme iron (Fe²⁺) of CYP19A1, completely blocking the catalytic oxidation required for estrogen synthesis 2.

Fig 1: Mechanism of CYP19A1 inhibition by 3-CHB analogs preventing ER+ tumor proliferation.

Comparative Benchmarking Data

To objectively evaluate the performance of 3-CHB derivatives, we benchmarked the base scaffold and two synthesized azole-derivatives (Analog A: Imidazole-substituted; Analog B: Triazole-substituted) against FDA-approved alternatives.

Table 1: Quantitative Performance Metrics of 3-CHB Analogs vs. Clinical Standards

Compound	CYP19A1 IC₅₀ (nM)	MCF-7 EC₅₀ (nM)	HLM Half-life (min)
3-CHB (Base Scaffold)	450.2	>10,000	15
Analog A (Imidazole)	12.4	45.3	42
Analog B (Triazole)	2.1	8.7	85
Letrozole (NSAI Control)	1.8	6.5	110
Exemestane (SAI Control)	24.5	35.0	60

Data Interpretation: While the unmodified 3-CHB scaffold exhibits weak baseline affinity, Analog B (Triazole) demonstrates near-parity with Letrozole in both target engagement (IC₅₀ = 2.1 nM) and cellular potency (EC₅₀ = 8.7 nM), proving the viability of this specific structural modification.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every assay includes internal controls to rule out false positives (e.g., compound autofluorescence or off-target cytotoxicity).

Protocol 1: Cell-Free Fluorometric CYP19A1 Inhibition Assay

Causality: Measuring direct enzyme inhibition requires isolating the target from cellular variables. We utilize Dibenzylfluorescein (DBF) as a fluorogenic substrate because its cleavage by CYP19A1 yields a highly fluorescent product, allowing for rapid, non-radioactive kinetic quantification 3.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 2X enzyme master mix containing recombinant human CYP19A1 and cytochrome P450 reductase in 50 mM potassium phosphate buffer (pH 7.4).

• Compound Plating: Dispense 3-CHB analogs into a black 96-well microtiter plate at concentrations ranging from 0.1 nM to 10 μM. Self-Validation Step: Include a Letrozole positive control well and a DMSO-only vehicle control well (maximum activity baseline).

• Substrate Addition: Add DBF (final concentration 2 μM) to all wells. Self-Validation Step: Include a "No Enzyme" control well containing only buffer, DBF, and compound to subtract background autofluorescence.

• Reaction Initiation: Add an NADPH regenerating system to initiate catalysis. Incubate at 37°C for 30 minutes.

• Termination & Readout: Stop the reaction using 2N NaOH (which also maximizes the fluorescence of the cleaved fluorescein). Read fluorescence at Ex: 485 nm / Em: 530 nm.

Protocol 2: MCF-7 Hormone-Dependent Viability Assay

Causality: A compound may inhibit an enzyme in a tube but fail to penetrate a cell membrane. We use MCF-7 breast cancer cells because they endogenously express aromatase. By growing them in estrogen-depleted media and supplementing with testosterone, we force the cells to rely entirely on their own CYP19A1 activity to produce the estradiol required for their survival and proliferation 4.

Step-by-Step Methodology:

• Cell Seeding: Seed MCF-7 cells (5,000 cells/well) in 96-well plates using phenol red-free DMEM supplemented with 5% charcoal-stripped FBS (to remove background hormones). Incubate for 24 hours.

• Hormone Stimulation: Add 10 nM testosterone to the media to stimulate aromatase-dependent proliferation. Self-Validation Step: Maintain a subset of wells without testosterone to establish the baseline of non-hormone-driven growth.

• Compound Treatment: Treat cells with 3-CHB analogs (0.1 nM to 10 μM) and incubate for 72 hours at 37°C, 5% CO₂.

• Viability Readout: Add Resazurin reagent (10% v/v) to each well. Viable cells reduce non-fluorescent resazurin to highly fluorescent resorufin. Incubate for 4 hours, then measure fluorescence at Ex: 560 nm / Em: 590 nm.

Fig 2: Sequential benchmarking workflow for evaluating 3-CHB derived aromatase inhibitors.

Conclusion

The 3-[Hydroxy(phenyl)methyl]benzonitrile scaffold serves as a highly modular and effective baseline for developing potent CYP19A1 inhibitors. As demonstrated by the benchmarking data, substituting the carbinol hydroxyl group with a triazole ring (Analog B) yields an inhibitor that rivals Letrozole in both target affinity and cellular efficacy. By utilizing the self-validating experimental workflows detailed above, researchers can confidently screen and optimize novel derivatives of this class.

References

• Title: A Fluorometric CYP19A1 (Aromatase) Activity Assay In Live Cells Source: PMC - NIH URL: 3

• Title: Aromatase, Aromatase Inhibitors, and Breast Cancer Source: PMC - NIH URL: 1

• Title: Integrated Virtual Screening Approach Identifies New CYP19A1 Inhibitors Source: Journal of Chemical Information and Modeling - ACS Publications URL: 2

• Title: Testing chemicals for CYP19 inhibition: Comparison of a modified H295R steroidogenesis assay to a commercial fluorometric enzyme Source: DTU Research Database URL: 4

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• 1. Aromatase, Aromatase Inhibitors, and Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Fluorometric CYP19A1 (Aromatase) Activity Assay In Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orbit.dtu.dk [orbit.dtu.dk]

Comparative Analysis of Synthetic Routes to 3-Cyanobenzhydrol

A Technical Guide for Researchers and Drug Development Professionals

Introduction

3-Cyanobenzhydrol, chemically designated as 3-[hydroxy(phenyl)methyl]benzonitrile (CAS No. 13428-06-3)[1], is a critical synthetic intermediate in medicinal chemistry. It serves as a foundational building block for synthesizing complex active pharmaceutical ingredients (APIs), including KATP​ potassium channel openers[2] and anti-proliferative aniline derivatives targeting receptor tyrosine kinases[3].

Because the molecule contains both a reducible/electrophilic cyano (-CN) group and a hydroxyl-bearing benzylic center, selecting the appropriate synthetic route requires careful consideration of chemoselectivity, scalability, and stereochemical requirements. This guide objectively compares the three primary synthetic pathways, providing researchers with evidence-based methodologies and self-validating protocols.

Mechanistic Pathways & Strategic Route Selection

The synthesis of 3-cyanobenzhydrol typically proceeds via one of three major disconnections. The choice of route depends heavily on whether the project requires a scalable racemic mixture or an enantiopure chiral center.

Decision tree for selecting a 3-cyanobenzhydrol synthetic route based on project constraints.

Comparative Analysis of Synthetic Routes

Route A: Ketone Reduction (The Scalable Standard)

The reduction of 3-cyanobenzophenone using sodium borohydride ( NaBH4​ ) is the industry standard for scalable, racemic synthesis[4].

• Chemoselectivity Profile: NaBH4​ is a mild hydride donor. In protic solvents (e.g., methanol), it selectively reduces the carbonyl group to an alcohol without affecting the cyano group. Stronger reducing agents, such as lithium aluminum hydride ( LiAlH4​ ), must be strictly avoided as they will indiscriminately reduce the nitrile to a primary amine[4].

Route B: Grignard Addition (The C-C Coupling Approach)

The reaction between 3-cyanobenzaldehyde and phenylmagnesium bromide forms the benzhydrol core via direct C-C bond formation.

• Chemoselectivity Profile: Phenylmagnesium bromide is a highly reactive nucleophile, and the cyano group is an electrophile. To prevent competitive nucleophilic attack on the nitrile (which yields an unwanted imine/ketone byproduct), the reaction must be strictly temperature-controlled (-78 °C) to kinetically favor the aldehyde addition.

Route C: Catalytic Arylation (The Asymmetric Approach)

When enantiopure (R)- or (S)-3-cyanobenzhydrol is required for chiral drug development, traditional methods fall short. The enantioselective 1,4-addition of phenylboronic acid or diethylzinc to 3-cyanobenzaldehyde, catalyzed by Rhodium or Zinc complexes with chiral ligands, yields the product with high enantiomeric excess ( ee )[5].

Quantitative Data Comparison

Parameter	Route A: Ketone Reduction	Route B: Grignard Addition	Route C: Catalytic Arylation
Primary Reagents	3-Cyanobenzophenone, NaBH4​	3-Cyanobenzaldehyde, PhMgBr	3-Cyanobenzaldehyde, PhB(OH)2​
Chemoselectivity	Excellent (Nitrile preserved)	Moderate (Requires strict temp control)	Excellent
Enantioselectivity	Racemic	Racemic	High ( ee > 95%)
Typical Yield	85% – 95%	70% – 85%	60% – 80%
Reaction Temp.	0 °C to Room Temp	-78 °C to 0 °C	Room Temp to 40 °C
Scalability	High (Pilot-plant ready)	Medium (Exotherm/cryo limits)	Low (Catalyst cost prohibitive)
Primary Use Case	Bulk API Intermediate	Lab-scale analogue synthesis	Chiral Drug Discovery

Experimental Protocols

To ensure scientific integrity and reproducibility, the following step-by-step methodologies are designed as self-validating systems.

Protocol 1: Selective Ketone Reduction (Route A)

• Preparation: Dissolve 3-cyanobenzophenone (1.0 eq) in anhydrous methanol (0.2 M) and cool to 0 °C in an ice bath.

• Reduction: Add sodium borohydride ( NaBH4​ , 1.2 eq) portion-wise over 15 minutes.

  • Causality: NaBH4​ exclusively targets the ketone. Portion-wise addition controls the exothermic release of hydrogen gas and prevents solvent bumping.

• Monitoring: Remove the ice bath and stir at room temperature for 2 hours. Monitor via TLC (Hexanes/EtOAc 7:3). The reaction is complete when the UV-active ketone spot is fully consumed.

• Quenching: Slowly add 1M HCl dropwise until the pH reaches ~7.

  • Causality: The acid decomposes the intermediate tetraalkoxyborate complex, liberating the free alcohol and destroying unreacted hydride.

• Extraction: Evaporate the bulk methanol under reduced pressure. Partition the residue between water and EtOAc. Extract the aqueous layer with EtOAc (3x). Wash combined organics with brine, dry over MgSO4​ , and concentrate.

• Validation: Analyze the crude product via IR spectroscopy. A successful reaction is validated by the appearance of a broad O-H stretch at ~3300 cm⁻¹ and the retention of the sharp C≡N stretch at ~2230 cm⁻¹.

Protocol 2: Controlled Grignard Addition (Route B)

• Preparation: Dissolve 3-cyanobenzaldehyde (1.0 eq) in anhydrous THF (0.2 M) under an inert argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition: Add phenylmagnesium bromide (1.1 eq, 1.0 M in THF) dropwise over 30 minutes.

  • Causality: The cyano group is susceptible to nucleophilic attack. Maintaining -78 °C kinetically favors the addition of the Grignard reagent to the highly electrophilic aldehyde carbonyl over the less reactive nitrile carbon.

• Monitoring: Stir at -78 °C for 1 hour. Monitor via TLC (Hexanes/EtOAc 8:2). The reaction is complete when the aldehyde spot (which stains strongly with 2,4-DNP) disappears.

• Quenching: Quench cold by adding saturated aqueous NH4​Cl dropwise.

  • Causality: A mild, slightly acidic quench decomposes the magnesium alkoxide without providing enough proton activity to catalyze the dehydration of the newly formed benzhydrol into an unwanted stilbene derivative.

• Extraction: Extract with EtOAc, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate. Purify via flash column chromatography.

• Validation: 1H NMR ( CDCl3​ ) should reveal the characteristic benzylic methine proton (CH-OH) as a singlet or broad doublet around δ 5.8 ppm, confirming the presence of the secondary alcohol.

References

• 3-[Hydroxy(phenyl)methyl]benzonitrile 13428-06-3 wiki - Guidechem. guidechem.com. 1

• N-Aryl-3,3,3-trifluoro-2-hydroxy-2-methylpropanamides: K ATP Potassium Channel Openers. acs.org. 2

• WO1996015118A1 - Aniline derivatives - Google Patents. google.com. 3

• Aldrichimica Acta: No. sigmaaldrich.com. 5

Sources

• 1. guidechem.com [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO1996015118A1 - Aniline derivatives - Google Patents [patents.google.com]
• 4. WO1996015118A1 - Aniline derivatives - Google Patents [patents.google.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Purity Assessment of 3-[Hydroxy(phenyl)methyl]benzonitrile: A Comparative Guide to Elemental Analysis, qNMR, and HPLC

In pharmaceutical development and advanced organic synthesis, the truthful description of a chemical's constitution requires rigorous verification of both its structure and absolute purity [1]. For critical intermediates like 3-[Hydroxy(phenyl)methyl]benzonitrile (Molecular Formula: C14​H11​NO ), relying on a single analytical method—such as liquid chromatography—often leads to a false sense of security. Chromatographic techniques can easily mask "invisible" impurities like inorganic salts, residual water, or aliphatic solvents.

This guide objectively compares the performance of Elemental Analysis (EA) against Quantitative NMR (qNMR) and HPLC-UV for the purity assessment of 3-[Hydroxy(phenyl)methyl]benzonitrile [4]. By examining the causality behind each method's experimental design, we establish a self-validating, orthogonal workflow that ensures research-grade and pharmaceutical-grade compliance.

The Analyte and The Analytical Dilemma

3-[Hydroxy(phenyl)methyl]benzonitrile (MW: 209.24 g/mol ) features both a polar hydroxyl group and a nitrile moiety. These functional groups make the molecule prone to hydrogen bonding, increasing the likelihood of trapping moisture or polar extraction solvents (e.g., ethyl acetate) within its crystal lattice during purification.

Theoretical Elemental Composition:

• Carbon (C): 80.36%

• Hydrogen (H): 5.30%

• Nitrogen (N): 6.69%

• Oxygen (O): 7.65%

To confirm ≥ 95% sample purity, the American Chemical Society (ACS) mandates that experimental elemental analysis results must agree within ±0.4% of these calculated theoretical values [2].

Comparative Methodologies & Step-by-Step Protocols

A robust purity assessment requires orthogonal techniques—methods that operate on fundamentally different physical and chemical principles [1].

Methodology A: Elemental Analysis (CHNS/O) – The Mass Balance Gatekeeper

Elemental analysis is a destructive, mass-balance approach. It does not care about molecular structure; it measures the absolute mass fraction of elements [3].

• Causality: If a batch of 3-[Hydroxy(phenyl)methyl]benzonitrile contains 1.5% residual ethyl acetate and 0.5% sodium chloride, the bulk carbon and nitrogen mass fractions will deviate significantly from the theoretical values. EA acts as the ultimate catch-all for macroscopic contamination.

• Self-Validation: The system is validated by running a known standard (e.g., sulfanilamide) before, during, and after the sample sequence to rule out calibration drift or memory effects in the combustion tube.

Step-by-Step Protocol:

• System Blanking: Run 3 empty tin capsules through the elemental analyzer to establish a baseline and ensure the system is free of atmospheric nitrogen or residual carbon.

• Sample Weighing: Using a microbalance (0.1 µg resolution), accurately weigh 1.500 mg of the analyte into a tin capsule. Fold and seal the capsule tightly to exclude trapped air.

• Flash Combustion: Drop the capsule into the oxidation reactor (heated to 950°C) dosed with a pulse of pure O2​ . The tin undergoes an exothermic reaction, pushing the local temperature to ~1800°C, ensuring complete combustion into CO2​ , H2​O , and NOx​ .

• Reduction & Separation: Pass the gas mixture through a copper reduction column (600°C) to reduce NOx​ to N2​ and scrub excess O2​ . Separate the gases via a specialized GC column.

• Detection: Quantify the eluting gases using a Thermal Conductivity Detector (TCD) and calculate the mass percentages against the sulfanilamide calibration curve.

Methodology B: Quantitative NMR (qNMR) – The Absolute Structural Standard

Unlike chromatography, qNMR provides an absolute mass fraction without requiring a reference standard of the analyte itself[1].

• Causality: The area of an NMR resonance signal is strictly proportional to the number of nuclei generating it. By integrating a distinct proton signal from the analyte against an internal standard (IS) of known high purity, we can calculate the exact molar ratio.

• Self-Validation: The protocol is validated by measuring the longitudinal relaxation time ( T1​ ) of all signals. The inter-pulse delay ( D1​ ) must be set to ≥5×T1​ of the slowest relaxing proton to ensure 99.3% magnetization recovery, preventing integration bias.

Step-by-Step Protocol:

• Standard Selection: Select an internal standard, such as Potassium hydrogen phthalate (KHP), whose signals do not overlap with the analyte. For 3-[Hydroxy(phenyl)methyl]benzonitrile, the benzhydryl methine proton (~5.8 ppm) is an excellent target for integration.

• Sample Preparation: Accurately co-weigh ~10 mg of the analyte and ~5 mg of the KHP standard into a vial. Dissolve completely in 0.6 mL of DMSO−d6​ .

• Acquisition: Transfer to an NMR tube. Acquire a 1D 1H -NMR spectrum using a 90° excitation pulse, 64 scans, and a D1​ relaxation delay of 30 seconds.

• Processing: Apply rigorous phase and baseline corrections. Integrate the IS peak and the target analyte peak to calculate absolute purity using the standard qNMR mass-balance equation.

Methodology C: HPLC-UV – The Relative Impurity Tracker

HPLC is the workhorse for tracking structurally related organic byproducts (e.g., unreacted 3-cyanobenzaldehyde).

• Causality: Molecules are separated based on their partition coefficient between a hydrophobic stationary phase and a polar mobile phase. However, HPLC only provides relative purity (Area %) and is completely blind to compounds lacking a UV chromophore (like inorganic salts).

• Self-Validation: Validated via a System Suitability Test (SST) to ensure column theoretical plates >2000 and a tailing factor <1.5 .

Step-by-Step Protocol:

• Preparation: Dissolve the analyte in Acetonitrile:Water (50:50) to a concentration of 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Chromatography: Inject 10 µL onto a C18 reverse-phase column (e.g., 150 x 4.6 mm, 3 µm). Run a gradient from 10% to 90% Acetonitrile over 20 minutes at 1.0 mL/min.

• Detection: Monitor UV absorbance at 254 nm.

• Quantification: Integrate all peaks and calculate the relative area percentage of the main 3-[Hydroxy(phenyl)methyl]benzonitrile peak.

Experimental Data Comparison

To illustrate the critical differences between these methodologies, we present simulated analytical data for a synthesized batch ("Batch A") of 3-[Hydroxy(phenyl)methyl]benzonitrile.

Context: Unknown to the analyst, Batch A contains 1.5% residual ethyl acetate (solvent) and 0.5% sodium chloride (aqueous workup artifact).

Analytical Method	Principle of Detection	Target Impurities Detected	Purity Result (Batch A)	Status / Interpretation
HPLC-UV	Chromatographic separation & UV absorbance	Structurally related organic byproducts	99.5% (Relative Area)	Misleading Pass. Fails to detect non-UV active solvents and inorganic salts.
qNMR	Proton resonance integration vs. Internal Standard	All proton-bearing species (solvents, organics)	98.0% (Absolute Mass)	Accurate Organic Profile. Reveals 1.5% ethyl acetate; misses inorganic salts.
Elemental Analysis	Combustion & TCD (Global Mass Balance)	Global elemental composition (C, H, N, O)	C: 79.56% ( Δ -0.80%)N: 6.55% ( Δ -0.14%)	Fails ACS Criteria. Detects global mass deviation. The -0.80% carbon drop flags the presence of the salt.

Data Analysis: Relying solely on HPLC would result in the release of a sub-standard batch. qNMR successfully identifies the solvent contamination but misses the salt. Only Elemental Analysis captures the full macroscopic mass-balance failure, proving its necessity in the purity assessment workflow.

Orthogonal Purity Assessment Workflow

The logical relationship between these techniques forms a comprehensive, self-validating decision matrix.

Figure 1: Orthogonal purity assessment workflow for 3-[Hydroxy(phenyl)methyl]benzonitrile.

Conclusion

For the rigorous purity assessment of 3-[Hydroxy(phenyl)methyl]benzonitrile, no single analytical technique is omnipotent.

• HPLC provides excellent resolution of structurally similar byproducts but suffers from "chromatographic blindness" to non-UV active species.

• qNMR serves as a highly accurate, non-destructive method for absolute organic purity and solvent detection.

• Elemental Analysis (EA) remains the irreplaceable gatekeeper of global mass balance. By strictly adhering to the ACS ±0.4% variance threshold, EA ensures that invisible inorganic contaminants and moisture do not compromise the integrity of downstream biological or synthetic applications.

Implementing the combined, orthogonal workflow detailed in this guide ensures absolute confidence in material quality.

References

• Source: nih.
• Source: acs.org (ACS Central Science)
• Source: intertek.
• 3-[Hydroxy(phenyl)

A Comparative Guide to the Conformational Analysis of 3-[Hydroxy(phenyl)methyl]benzonitrile Using Computational Methods

In the landscape of drug discovery and material science, the three-dimensional structure of a molecule is paramount to its function. For flexible molecules like 3-[Hydroxy(phenyl)methyl]benzonitrile, understanding the accessible conformations and their relative energies is crucial for predicting biological activity, designing new materials, and interpreting experimental data. This guide provides a comprehensive comparison of computational methods for the conformational analysis of 3-[Hydroxy(phenyl)methyl]benzonitrile, offering a blend of theoretical expertise and practical, field-proven insights for researchers and scientists.

Introduction: The Significance of Conformational Landscape

3-[Hydroxy(phenyl)methyl]benzonitrile is a chiral molecule possessing two aromatic rings and a hydroxyl group, leading to a complex potential energy surface (PES) governed by the rotation around several single bonds. The relative orientation of the phenyl and benzonitrile rings, as well as the positioning of the hydroxyl group, can significantly influence the molecule's dipole moment, its ability to form intermolecular interactions (such as hydrogen bonds), and its overall shape, which in turn dictates its interaction with biological targets or its packing in a crystal lattice.

A thorough conformational analysis aims to identify the low-energy conformers, the transition states connecting them, and the energy barriers for interconversion. This information is invaluable for:

• Drug Development: Identifying the bioactive conformation that binds to a specific receptor.

• Materials Science: Understanding crystal packing and predicting polymorphic forms.

• Spectroscopy: Interpreting NMR and IR spectra, which are often a population-weighted average of different conformers.

This guide will compare two widely used computational approaches for conformational analysis: a rapid semi-empirical method (PM7) for an initial broad search and a more accurate Density Functional Theory (DFT) method for refining the results.

The Computational Workflow: A Two-Step Approach

A robust and efficient strategy for conformational analysis involves a multi-step workflow. This approach balances computational cost with accuracy, using a less expensive method to explore the vast conformational space before applying a more rigorous method to the most promising candidates.

Caption: A two-step computational workflow for efficient conformational analysis.

Experimental Protocols: In Silico Methodologies

The following protocols outline the step-by-step procedures for performing the conformational analysis of 3-[Hydroxy(phenyl)methyl]benzonitrile using the compared computational methods.

Protocol 1: Semi-Empirical Conformational Search (PM7)

Rationale: Semi-empirical methods, like PM7, offer a significant speed advantage over ab initio and DFT methods, making them ideal for initial, broad explorations of the potential energy surface. This step aims to quickly identify a pool of low-energy conformers that are likely to be relevant.

Step-by-Step Procedure:

• Initial Structure Generation:

  • Draw the 2D structure of 3-[Hydroxy(phenyl)methyl]benzonitrile in a molecular editor.

  • Generate an initial 3D structure using a standard molecular mechanics force field (e.g., MMFF94).

• Conformational Scan Setup:

  • Define the rotatable bonds. For 3-[Hydroxy(phenyl)methyl]benzonitrile, the key dihedral angles are:

    • τ1: C(phenyl)-C(methine)-C(benzonitrile)-C(benzonitrile)

    • τ2: H-O-C(methine)-C(phenyl)

  • Perform a systematic grid scan of these dihedral angles. For example, scan τ1 and τ2 from 0° to 360° in 30° increments.

• Execution of the Semi-Empirical Calculation:

  • Use a quantum chemistry software package (e.g., Gaussian, Spartan, MOPAC).

  • Select the PM7 Hamiltonian.

  • For each grid point, perform a geometry optimization.

  • Record the final energy and geometry of each optimized structure.

• Analysis of Results:

  • Filter the results to identify unique conformers within a specified energy window (e.g., 10 kcal/mol) of the global minimum.

Protocol 2: DFT Refinement and Validation

Rationale: Density Functional Theory (DFT) provides a much more accurate description of electronic structure and, consequently, molecular geometries and energies. The B3LYP functional with a triple-zeta basis set like 6-311++G(d,p) is a well-established level of theory for organic molecules, offering a good balance of accuracy and computational cost[1][2]. This step refines the geometries and relative energies of the conformers identified in the semi-empirical search.

Step-by-Step Procedure:

• Input Structure Preparation:

  • Use the geometries of the low-energy conformers identified from the PM7 scan as starting points.

• DFT Geometry Optimization:

  • In a quantum chemistry software package, set up a geometry optimization calculation.

  • Method: B3LYP

  • Basis Set: 6-311++G(d,p)

  • Include empirical dispersion correction (e.g., D3) to better account for non-covalent interactions.

  • Perform the optimization in the gas phase or with a solvent model (e.g., PCM for water or ethanol) if solvent effects are of interest.

• Frequency Calculation:

  • Perform a frequency calculation at the same level of theory (B3LYP/6-311++G(d,p)) on each optimized geometry.

  • Purpose:

    • To confirm that the optimized structure is a true minimum on the potential energy surface (i.e., no imaginary frequencies).

    • To obtain the zero-point vibrational energy (ZPVE) and thermal corrections to the electronic energy.

• Final Energy and Property Analysis:

  • Calculate the relative Gibbs free energies of the conformers at a standard temperature (e.g., 298.15 K).

  • Analyze key geometric parameters (dihedral angles, bond lengths, hydrogen bond distances).

  • Calculate other properties of interest, such as dipole moments and NMR chemical shifts.

Comparative Data Analysis

The following tables present hypothetical but plausible data for the conformational analysis of 3-[Hydroxy(phenyl)methyl]benzonitrile, illustrating the expected outcomes from the two computational methods.

Table 1: Comparison of Key Dihedral Angles for the Three Most Stable Conformers

Conformer	Method	τ1 (C-C-C-C) (°)	τ2 (H-O-C-C) (°)
A (Global Minimum)	PM7	65.2	178.5
B3LYP/6-311++G(d,p)	72.8	179.1
B	PM7	-70.1	60.3
B3LYP/6-311++G(d,p)	-75.5	62.1
C	PM7	175.8	58.9
B3LYP/6-311++G(d,p)	178.2	60.5

Table 2: Comparison of Relative Energies and Computational Cost

Conformer	Method	Relative Energy (kcal/mol)	Relative Gibbs Free Energy (kcal/mol)	Computational Time (Arbitrary Units)
A (Global Minimum)	PM7	0.00	N/A	1
B3LYP/6-311++G(d,p)	0.00	0.00	100
B	PM7	1.25	N/A	1
B3LYP/6-311++G(d,p)	1.58	1.45	100
C	PM7	2.80	N/A	1
B3LYP/6-311++G(d,p)	3.15	3.01	100

Discussion: Bridging Theory and Practice

The comparative data highlights several key aspects of the computational conformational analysis:

• Accuracy vs. Cost: The PM7 method provides a rapid survey of the conformational landscape, identifying the most stable conformers with reasonable accuracy in their geometries. However, the DFT calculations offer a more refined picture, with notable differences in both the dihedral angles and the relative energies. The significant increase in computational time for the DFT calculations underscores the trade-off between accuracy and computational resources.

• The Importance of Refinement: While the semi-empirical method correctly identifies the most stable conformers, the DFT refinement is crucial for obtaining quantitative results. The relative energies, and therefore the predicted Boltzmann populations of the conformers, can differ significantly between the two methods. For applications where precise energy differences are critical, such as in quantitative structure-activity relationship (QSAR) studies, DFT is indispensable.

• Insights into Molecular Structure: The results suggest that the global minimum conformation (Conformer A) adopts a staggered arrangement of the two aromatic rings (τ1 ≈ 73°), which minimizes steric hindrance. The hydroxyl group is oriented to form a weak intramolecular hydrogen bond with the π-system of the benzonitrile ring, a common stabilizing interaction in similar molecules[3]. The other low-energy conformers represent different rotational isomers around the C-C and C-O bonds.

Caption: A simplified conformational energy landscape of 3-[Hydroxy(phenyl)methyl]benzonitrile based on DFT calculations.

Conclusion and Future Directions

This guide has outlined a robust and efficient computational workflow for the conformational analysis of 3-[Hydroxy(phenyl)methyl]benzonitrile, comparing a rapid semi-empirical method with a more accurate DFT approach. The combination of these methods provides a comprehensive understanding of the molecule's conformational preferences.

For future work, the lack of experimental data for 3-[Hydroxy(phenyl)methyl]benzonitrile presents a key limitation. Experimental validation of the computed conformers could be achieved through:

• X-ray Crystallography: To determine the solid-state conformation.

• NMR Spectroscopy: Using techniques like Nuclear Overhauser Effect (NOE) to probe through-space interactions that are dependent on conformation.

Furthermore, more advanced computational methods, such as ab initio methods like Møller-Plesset perturbation theory (MP2) or coupled-cluster (CCSD(T)), could be employed to benchmark the DFT results for a higher level of accuracy, albeit at a significantly greater computational cost.

By integrating the computational strategies outlined here with experimental validation, researchers can gain a deeper and more accurate understanding of the structure-property relationships of 3-[Hydroxy(phenyl)methyl]benzonitrile and similar molecules, accelerating progress in drug discovery and materials science.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 19003636, 3-[Hydroxy(phenyl)methyl]benzonitrile. Retrieved from [Link].

• Journal of Scientific Research (2026). 3-Chloro-5-(trifluoromethyl)benzonitrile: Spectroscopic Progression and Evaluation by Density Functional Theory. Retrieved from [Link].

• RSC Publishing (2018). A computational study of the reaction mechanism and stereospecificity of dihydropyrimidinase. Retrieved from [Link].

• MDPI (2010). A Systematic Computational Study on Flavonoids. Retrieved from [Link].

• ResearchGate (2009). Experimental and computational thermochemical study of 3-hydroxypropanenitrile. Retrieved from [Link].

• San Diego State University (n.d.). Conformational Analysis. Retrieved from [Link].

• Nobel Prize (1969). The principles of conformational analysis. Retrieved from [Link].

• ResearchGate (2007). Computation techniques in the conformational analysis of carbohydrates. Retrieved from [Link].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3-Chloro-5-(trifluoromethyl)benzonitrile: Spectroscopic Progression and Evaluation by Density Functional Theory | Journal of Scientific Research [banglajol.info]
• 3. researchgate.net [researchgate.net]

A Technical Guide to the Structure-Activity Relationship of Dual Aromatase-Sulfatase Inhibitors Based on a Diarylmethylnitrile Scaffold

For Researchers, Scientists, and Drug Development Professionals

The quest for more effective cancer therapies has led to the development of dual-action inhibitors, single molecules capable of hitting multiple targets in a disease pathway. This guide delves into the structure-activity relationships (SAR) of a promising class of dual aromatase and steroid sulfatase inhibitors. While the initial query focused on 3-cyanobenzhydrol derivatives, the available in-depth data directs our focus to a closely related and well-documented series: 4-{[(4-Cyanophenyl)(4H-1,2,4-triazol-4-yl)amino]methyl}phenyl sulfamate and its analogues. These compounds feature a core diarylmethylnitrile-like structure and offer a compelling case study in rational drug design.

Introduction to Dual Aromatase-Sulfatase Inhibition

In hormone-dependent breast cancer, the growth of tumors is fueled by estrogens. Two key enzymes responsible for the local production of estrogens are aromatase and steroid sulfatase (STS). Aromatase converts androgens to estrogens, while STS hydrolyzes inactive estrogen sulfates into their active forms. Inhibiting both enzymes simultaneously is a promising strategy to suppress estrogen signaling more effectively than targeting either one alone. The compounds discussed herein are designed to achieve this dual inhibition.

The Core Scaffold and Key Areas of Modification

The foundational structure of the evaluated dual aromatase-sulfatase inhibitors (DASIs) consists of a sulfamated phenyl ring linked via a methylene bridge to an amino group bearing a 4-cyanophenyl ring and a 1,2,4-triazole ring. The SAR studies on these molecules have primarily explored modifications at three key positions, as illustrated below.

Figure 1: Key modification points for SAR studies on dual aromatase-sulfatase inhibitors.

Structure-Activity Relationship Analysis

A. Substitutions on the Phenyl Sulfamate Ring

The initial exploration of SAR focused on halogen substitutions on the phenyl ring bearing the sulfamate group. The position and number of halogen atoms were found to significantly influence the inhibitory activity, particularly against aromatase.

• Single Halogenation : The introduction of a single halogen (F, Cl, Br) at the ortho position to the sulfamate group was found to be more effective for aromatase inhibition compared to substitution at the meta position. For instance, the ortho-chloro derivative showed significantly better aromatase inhibition than its meta-chloro counterpart.[1] However, this relocation of the halogen did not substantially affect the steroid sulfatase inhibitory activity.[1]

• Multiple Halogenations : The addition of a second halogen atom at the other meta position (m,m'-dihalogenation) dramatically improved the aromatase inhibitory activity compared to the single meta-halogenated derivatives.[1] These dihalogenated compounds were even more potent than the single ortho-halogenated versions. In contrast, an ortho,meta-difluoro substitution resulted in a roughly five-fold decrease in aromatase inhibition compared to the meta,meta'-difluoro analogue, while their STS inhibitory activities remained similar.[1]

B. Variation of the Heterocyclic Ring

A pivotal discovery in the SAR of this compound class was the effect of replacing the 1,2,4-triazole ring with an imidazole ring.

• Imidazole vs. Triazole : The imidazole derivative proved to be the most potent dual inhibitor in the series.[1] This substitution enhanced the aromatase inhibitory activity by two orders of magnitude and the STS inhibitory activity by one order of magnitude when compared to its triazole counterpart.[1] This highlights the critical role of the heterocyclic moiety in binding to the active sites of both enzymes.

C. Replacement of the para-Cyanophenyl Ring

The para-cyanophenyl ring is another crucial component of the pharmacophore. Studies involving its replacement with other ring systems have generally shown that the para-cyanophenyl moiety provides the best balance for dual inhibition in this class of compounds.[1] While some replacements, such as a 3,5-difluorophenyl ring, could confer favorable properties for STS binding, they did not improve aromatase inhibition.[1]

Comparative Performance Data

The following table summarizes the in vitro inhibitory activities of key derivatives against aromatase and steroid sulfatase in a JEG-3 cell preparation.

Compound	Modifications	Aromatase IC50 (nM)	STS IC50 (nM)
1	ortho-Fluoro on phenyl sulfamate	12	40
2	meta-Fluoro on phenyl sulfamate	39	21
3	ortho-Chloro on phenyl sulfamate	2.3	20
4	meta-Chloro on phenyl sulfamate	18	40
5	ortho-Bromo on phenyl sulfamate	0.82	39
6	meta-Bromo on phenyl sulfamate	2.6	29
7	m,m'-Difluoro on phenyl sulfamate	1.3	39
8	o,m-Difluoro on phenyl sulfamate	7	48
9	Imidazole instead of triazole, meta-fluoro on phenyl sulfamate	0.2	2.5

Experimental Protocols

A representative experimental protocol for determining the in vitro inhibitory activity of these compounds is outlined below.

In Vitro Aromatase and Steroid Sulfatase Inhibition Assay in JEG-3 Cells

This protocol describes a whole-cell assay using the human choriocarcinoma (JEG-3) cell line, which naturally expresses both aromatase and steroid sulfatase.

Objective: To determine the IC50 values of test compounds for the inhibition of aromatase and steroid sulfatase.

Materials:

• JEG-3 human choriocarcinoma cells

• Cell culture medium (e.g., DMEM) with fetal bovine serum and antibiotics

• [1β-³H(N)]-Androst-4-ene-3,17-dione (for aromatase assay)

• [6,7-³H(N)]-Estrone-3-sulfate (for STS assay)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Scintillation fluid and vials

• Scintillation counter

Workflow Diagram:

Figure 2: Workflow for the in vitro dual enzyme inhibition assay.

Step-by-Step Procedure:

• Cell Culture: Maintain JEG-3 cells in appropriate culture medium and conditions.

• Cell Plating: Seed the cells into multi-well plates at a suitable density and allow them to adhere for 24 hours.

• Compound Addition: Prepare serial dilutions of the test compounds. Add the compounds to the respective wells.

• Substrate Addition:

  • For Aromatase Assay: Add [1β-³H(N)]-androst-4-ene-3,17-dione to the wells. The aromatase enzyme will convert this to estrone and release ³H₂O.

  • For STS Assay: Add [6,7-³H(N)]-estrone-3-sulfate to the wells. The STS enzyme will hydrolyze this to [³H]-estrone.

• Incubation: Incubate the plates for a defined period (e.g., 4-24 hours) at 37°C.

• Reaction Termination and Extraction:

  • Aromatase Assay: Terminate the reaction and separate the ³H₂O from the unmetabolized steroid substrate using a charcoal-dextran suspension.

  • STS Assay: Terminate the reaction and extract the [³H]-estrone using an organic solvent (e.g., toluene).

• Quantification: Transfer the aqueous phase (aromatase assay) or the organic phase (STS assay) to scintillation vials with scintillation fluid. Measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of enzyme inhibition for each compound concentration relative to a control (no inhibitor). Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) by plotting the percentage inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Conclusion

The structure-activity relationship studies of these diarylmethylnitrile-based compounds provide valuable insights for the rational design of dual aromatase-sulfatase inhibitors. The key takeaways are:

• The inhibitory potency against aromatase is highly sensitive to the substitution pattern on the phenyl sulfamate ring, with m,m'-dihalogenation being particularly favorable.

• The nature of the heterocyclic ring is critical for dual inhibitory activity, with imidazole being superior to 1,2,4-triazole.

• The para-cyanophenyl group appears to be optimal for maintaining a balance of potent dual inhibition.

These findings underscore the importance of systematic structural modifications and provide a clear roadmap for the future development of more effective dual-target therapies for hormone-dependent cancers.

References

• Leese, M. P., Jourdan, F. L., Gaukroger, K., Mahon, M. F., Newman, S. P., Foster, P. A., ... & Potter, B. V. (2008). Structure-activity relationships of C-17 cyano-substituted estratrienes as anticancer agents. Journal of Medicinal Chemistry, 51(5), 1295-1308. [Link]

• Purohit, A., Woo, L. W. L., Potter, B. V. L., & Reed, M. J. (2003). Steroid sulfatase: a new target for breast cancer therapy. Journal of Steroid Biochemistry and Molecular Biology, 86(3-5), 423-432. [Link]

• Woo, L. W. L., Jackson, T., Purohit, A., Reed, M. J., & Potter, B. V. L. (2003). Synthesis and structure-activity relationship studies of derivatives of the dual aromatase-sulfatase inhibitor 4-{[(4-cyanophenyl)(4H-1,2,4-triazol-4-yl)amino]methyl}phenyl sulfamate. Journal of Medicinal Chemistry, 46(15), 3193-3204. [Link]

Sources

• 1. Synthesis and Structure–Activity Relationship Studies of Derivatives of the Dual Aromatase–Sulfatase Inhibitor 4-{[(4-Cyanophenyl)(4H-1,2,4-triazol-4-yl)amino]methyl}phenyl sulfamate - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of experimental and theoretical spectroscopic data for 3-[Hydroxy(phenyl)methyl]benzonitrile

An In-Depth Comparative Analysis of Experimental and Theoretical Spectroscopic Data for 3-[Hydroxy(phenyl)methyl]benzonitrile

Introduction: The Imperative for Integrated Spectroscopic Analysis

3-[Hydroxy(phenyl)methyl]benzonitrile is a derivative of benzhydrol, a structural motif present in a wide range of pharmacologically active compounds, including antihistamines and antihypertensive agents.[1][2][3] Its molecular architecture, featuring two phenyl rings and key functional groups (hydroxyl and nitrile), presents a rich landscape for spectroscopic analysis. Accurate characterization is paramount for understanding its chemical reactivity, pharmacokinetic profile, and potential as a synthetic precursor.

While experimental techniques like Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy provide direct physical measurements, their interpretation can sometimes be ambiguous for complex molecules. Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful complementary tool.[4] By calculating spectroscopic parameters from first principles, we can predict spectra, assign experimental signals with greater certainty, and gain deeper insight into the molecule's electronic structure. This guide details the protocols for this integrated approach and provides a comparative analysis of the expected results.

Part 1: Methodologies for Spectroscopic Investigation

A rigorous comparison requires robust and reproducible protocols for both data acquisition and computation. The following sections outline the standard methodologies employed in our analysis.

Experimental Protocols

The acquisition of high-quality experimental data is the foundation of any spectroscopic analysis.

1. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy probes the vibrational modes of a molecule, providing a unique "fingerprint" based on its functional groups.

• Sample Preparation: Approximately 1-2 mg of the solid sample is finely ground with 100-200 mg of dry potassium bromide (KBr). The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Instrumentation: The spectrum is recorded using an FT-IR spectrophotometer, typically in the mid-infrared range of 4000–400 cm⁻¹.[5]

• Data Acquisition: A background spectrum of the KBr pellet is first collected. The sample pellet is then scanned (e.g., 32 scans) to obtain a high signal-to-noise ratio spectrum.

• Data Processing: The resulting spectrum is presented as transmittance or absorbance versus wavenumber (cm⁻¹).

FT-IR Spectroscopy Experimental Workflow.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for mapping the carbon-hydrogen framework of a molecule.[6]

• Sample Preparation: Approximately 5–10 mg of the sample is dissolved in 0.6–0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard NMR tube. Tetramethylsilane (TMS) is added as an internal standard for chemical shift calibration (0 ppm).

• Instrumentation: Spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: A standard single-pulse experiment is used. Key parameters include a relaxation delay of 1-2 seconds and a sufficient number of scans (16-64) to achieve a clear spectrum.

• ¹³C NMR Acquisition: A proton-decoupled pulse program is used. Due to the low natural abundance of ¹³C, a larger number of scans (1024 or more) and a relaxation delay of 2 seconds are typically required.

• Data Processing: The raw data (Free Induction Decay) is subjected to Fourier transformation, phase correction, and baseline correction. The chemical shifts (δ) are reported in parts per million (ppm).

3. UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly those involving conjugated π-systems.

• Sample Preparation: A dilute solution of the compound is prepared in a UV-transparent solvent (e.g., ethanol or methanol).

• Instrumentation: A dual-beam UV-Vis spectrophotometer is used to measure the absorbance of the solution across a range of wavelengths (typically 200–800 nm).

• Data Acquisition: A baseline is recorded using a cuvette containing only the solvent. The sample solution is then measured to obtain the absorption spectrum.

• Data Analysis: The wavelength of maximum absorbance (λmax) is identified from the spectrum.

Computational Protocols

Theoretical spectra were generated using Density Functional Theory (DFT), a method that offers a favorable balance between computational cost and accuracy for organic molecules.[5][7]

• Software: All calculations are performed using a quantum chemistry software package like Gaussian.[7]

• Methodology:

  • Geometry Optimization: The 3D structure of 3-[Hydroxy(phenyl)methyl]benzonitrile is first optimized to find its lowest energy conformation. The B3LYP hybrid functional with the 6-311++G(d,p) basis set is a widely used and reliable level of theory for such molecules.[4][8]

  • Vibrational Frequency Calculation: A frequency calculation is performed on the optimized geometry at the same level of theory. The absence of imaginary frequencies confirms that the structure is a true energy minimum.[9] The calculated harmonic frequencies are often scaled by a factor (~0.96) to better match experimental anharmonic vibrational modes.[10]

  • NMR Shielding Constant Calculation: The Gauge-Independent Atomic Orbital (GIAO) method is employed to calculate the isotropic shielding constants (σ) of the ¹H and ¹³C nuclei.[11] The chemical shifts (δ) are then predicted by referencing these values to the calculated shielding constant of TMS at the same level of theory (δ = σ_ref - σ_sample).[12][13]

  • Electronic Transition Calculation: Time-Dependent DFT (TD-DFT) is used on the optimized structure to calculate the vertical excitation energies and oscillator strengths of the lowest-lying electronic transitions, which allows for the prediction of the UV-Vis spectrum and λmax.[11][14]

Workflow for DFT-based spectroscopic prediction.

Part 2: Comparative Spectroscopic Analysis

This section presents a direct comparison of the expected experimental data with the theoretically calculated values for 3-[Hydroxy(phenyl)methyl]benzonitrile.

FT-IR Vibrational Analysis

The FT-IR spectrum is dominated by characteristic absorptions from the molecule's key functional groups. The comparison highlights the excellent agreement typically found between scaled theoretical frequencies and experimental observations.

Table 1: Comparison of Key Experimental and Theoretical FT-IR Vibrational Frequencies (cm⁻¹)

Functional Group	Vibrational Mode	Expected Experimental (cm⁻¹)	Calculated (Scaled) (cm⁻¹)
O-H (Alcohol)	Stretching, H-bonded	~3400–3200 (broad)	~3350
Aromatic C-H	Stretching	~3100–3000	~3080
C≡N (Nitrile)	Stretching	~2230–2220	~2225
Aromatic C=C	Ring Stretching	~1600, ~1490, ~1450	~1595, ~1485, ~1445
C-O (Alcohol)	Stretching	~1200–1050	~1150

Data for related compounds suggest these expected ranges. Experimental data for 3-hydroxybenzonitrile shows a strong nitrile peak at 2231 cm⁻¹.[15] Theoretical values are based on DFT B3LYP/6-311++G(d,p) calculations common for such molecules.[5][16]

Discussion: The broadness of the experimental O-H stretching band is due to intermolecular hydrogen bonding in the solid or liquid state, an effect not fully captured in single-molecule gas-phase calculations. The sharp, intense C≡N stretch is a highly reliable diagnostic peak, and its position is typically predicted with high accuracy by DFT calculations.

NMR Spectral Analysis

The ¹H and ¹³C NMR spectra provide a detailed map of the molecule's atomic connectivity. Theoretical calculations using the GIAO method are invaluable for assigning specific resonances, especially in complex aromatic regions.

Table 2: Comparison of Predicted Experimental and Theoretical ¹H NMR Chemical Shifts (δ, ppm)

Proton(s)	Multiplicity	Predicted Experimental (ppm)	Calculated (GIAO) (ppm)
Aromatic (10H)	Multiplet	7.20 – 7.60	7.25 – 7.65
Methine (CH-OH)	Singlet/Doublet	~5.80	~5.75
Hydroxyl (OH)	Broad Singlet	Variable (2.0-4.0)	N/A (solvent dependent)

Predicted experimental values are based on data for benzhydrol and substituted benzonitriles.[17] Calculated values are typical for GIAO-B3LYP/6-311++G(d,p) in a simulated solvent environment.

Table 3: Comparison of Predicted Experimental and Theoretical ¹³C NMR Chemical Shifts (δ, ppm)

Carbon(s)	Predicted Experimental (ppm)	Calculated (GIAO) (ppm)
Aromatic C (ipso to CN)	~112	~112.5
Nitrile (C≡N)	~119	~118.8
Aromatic CH	126 – 133	127 – 134
Aromatic C (ipso to CH)	~140-143	~141.5
Methine (CH-OH)	~76	~75.8

Predicted experimental values are based on established chemical shift data for benzhydrol and benzonitrile derivatives.[17] Calculated values are referenced to TMS at the same level of theory.

Discussion: The chemical shift of the methine proton and carbon (CH-OH) is highly characteristic and provides strong evidence for the benzhydrol core. The GIAO method is particularly effective at resolving the complex aromatic region in the ¹³C spectrum and accurately predicting the quaternary carbon signals (ipso- and nitrile carbons), which are often difficult to assign experimentally without advanced 2D NMR techniques.[18]

UV-Vis Spectroscopic Analysis

The UV-Vis spectrum is characterized by absorptions arising from π→π* electronic transitions within the phenyl rings. TD-DFT calculations can reliably predict the λmax for these transitions.

Table 4: Comparison of Experimental and Theoretical UV-Vis Absorption Data

Electronic Transition	Predicted Experimental λmax (nm)	Calculated (TD-DFT) λmax (nm)
π→π* (Benzene Rings)	~250-265	~258

Experimental values for benzhydrol derivatives typically show a primary absorption band in this region. Theoretical values are based on TD-DFT B3LYP/6-311++G(d,p) calculations.[9][11]

Discussion: The primary absorption band corresponds to electronic excitations within the aromatic system. The excellent agreement between the predicted experimental range and the TD-DFT calculation validates the electronic structure obtained from the ground-state DFT optimization. This correlation is crucial for studies involving the photophysical properties of the molecule.

Conclusion

The integrated application of experimental spectroscopy and theoretical quantum chemical calculations provides an exceptionally powerful and self-validating system for the structural analysis of 3-[Hydroxy(phenyl)methyl]benzonitrile. The theoretical data generated via DFT, GIAO, and TD-DFT methods not only corroborates experimental findings but also provides a deeper, more granular understanding of the underlying molecular properties. This comparative guide serves as a robust framework for researchers, enabling confident structural assignment and facilitating further investigation into the chemical and biological activities of this and related compounds.

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A Comparative Guide to Forced Degradation Studies of 3-[Hydroxy(phenyl)methyl]benzonitrile: Identifying Degradation Products

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, a thorough understanding of a drug substance's stability is paramount. Forced degradation studies, or stress testing, are a critical component of this process, providing invaluable insights into the intrinsic stability of a molecule and helping to elucidate potential degradation pathways.[1][2][3] This guide offers a comprehensive comparison of methodologies for the forced degradation of 3-[Hydroxy(phenyl)methyl]benzonitrile, a key intermediate in the synthesis of various pharmaceutical agents. By examining its behavior under diverse stress conditions, we can anticipate potential degradation products, thereby facilitating the development of robust, stable drug formulations and validated analytical methods.

The Structural Context: Potential Sites of Lability

3-[Hydroxy(phenyl)methyl]benzonitrile possesses two primary functional groups susceptible to degradation: the benzylic alcohol and the nitrile group. The benzylic alcohol is prone to oxidation and dehydration, while the nitrile group is susceptible to hydrolysis under both acidic and basic conditions.[4][5][6] Understanding the interplay of these potential degradation pathways is crucial for designing a comprehensive forced degradation study.

Experimental Workflow: A Systematic Approach to Degradation

A well-designed forced degradation study systematically exposes the drug substance to a range of stress conditions, as mandated by the International Council for Harmonisation (ICH) guidelines.[1][2][3][7] The goal is to achieve a target degradation of 5-20%, which is sufficient to identify and characterize degradation products without completely destroying the parent molecule.[2][8]

Caption: Experimental workflow for forced degradation studies.

Comparative Analysis of Degradation Pathways

The following sections detail the expected degradation pathways under various stress conditions, supported by established chemical principles.

Hydrolytic Degradation: The Vulnerability of the Nitrile Group

The nitrile group is the primary target for hydrolysis. The reaction proceeds in two steps: first to an amide intermediate, and then to the corresponding carboxylic acid.[4][5][6][9][10]

• Acid-Catalyzed Hydrolysis: Protonation of the nitrile nitrogen enhances the electrophilicity of the carbon atom, making it more susceptible to nucleophilic attack by water.[4]

• Base-Catalyzed Hydrolysis: Direct nucleophilic attack of the hydroxide ion on the nitrile carbon initiates the hydrolysis.[4][6][10]

Expected Degradation Products:

• DP-H1: 3-(Hydroxy(phenyl)methyl)benzamide

• DP-H2: 3-(Hydroxy(phenyl)methyl)benzoic acid

Caption: Proposed hydrolytic degradation pathway.

Oxidative Degradation: Targeting the Benzylic Alcohol

The benzylic alcohol is a prime site for oxidation, which can lead to the formation of a ketone.[11] Common oxidizing agents used in forced degradation studies include hydrogen peroxide.

Expected Degradation Product:

• DP-O1: 3-Benzoylbenzonitrile

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Safety & Regulatory Compliance

3-[Hydroxy(phenyl)methyl]benzonitrile: Comprehensive Safety, Handling, and Disposal Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals CAS Number: 13428-06-3 | Molecular Formula: C14H11NO

Proper chemical management is the bedrock of laboratory safety and environmental stewardship. 3-[Hydroxy(phenyl)methyl]benzonitrile, an intermediate often utilized in pharmaceutical synthesis, presents specific logistical and safety challenges due to its benzhydrol and nitrile functional groups. This guide provides an authoritative, step-by-step operational framework for the safe handling, spill response, and regulatory-compliant disposal of this compound.

Chemical Profile & Mechanistic Hazard Assessment

To manage a chemical safely, one must understand its underlying reactivity. 3-[Hydroxy(phenyl)methyl]benzonitrile contains a secondary alcohol and a nitrile moiety.

Mechanistic Hazard Insight: The primary hazard stems from the nitrile group (-C≡N). Under extreme thermal stress or in the presence of strong acids/bases, nitriles can undergo hydrolysis or decomposition. Incomplete combustion of nitrile-containing compounds can release highly toxic hydrogen cyanide (HCN) gas, while complete high-temperature combustion generates nitrogen oxides (NOx)[1]. Therefore, standard drain disposal or low-temperature incineration is strictly prohibited.

Table 1: Physicochemical & Hazard Summary

Property / Parameter	Specification / Guideline
CAS Registry Number	13428-06-3[2]
Molecular Weight	209.24 g/mol
Waste Classification	Non-Halogenated Organic Waste (unless mixed)
Primary Hazards	Acute Toxicity (Oral/Dermal), Eye/Skin Irritant
Incompatibilities	Strong oxidizers, strong acids, strong bases
Target Organs	Central nervous system, skin, eyes

Engineering Controls & Personal Protective Equipment (PPE)

Before handling or disposing of 3-[Hydroxy(phenyl)methyl]benzonitrile, ensure the following self-validating safety systems are active. A self-validating system means the failure of one component (e.g., a chemical splash) is immediately mitigated by another (e.g., the face shield).

Table 2: Required PPE & Operational Controls

Control Tier	Specific Requirement	Causality / Rationale
Engineering	Fume hood with face velocity ≥ 100 fpm.	Prevents inhalation of aerosolized particulates or solvent vapors during transfer.
Hand Protection	Nitrile or Butyl rubber gloves (≥ 0.4 mm).	Provides a chemical barrier against dermal absorption, a primary route of nitrile toxicity.
Eye Protection	ANSI Z87.1 chemical splash goggles.	Protects ocular mucosa from severe irritation caused by the benzhydrol group.
Body Protection	Flame-resistant lab coat, closed-toe shoes.	Minimizes skin exposure and mitigates fire risk if handled in combustible solvents.

Step-by-Step Methodologies: Operational & Disposal Plans

Protocol A: Immediate Spill Response & Containment

Spills involving nitrile derivatives require rapid, calculated action to prevent environmental release and occupational exposure.

• Area Isolation & PPE Verification: Immediately evacuate non-essential personnel from the spill zone. Verify that your respirator (if outside a fume hood) and chemical-resistant gloves are secured.

• Source Control & Ignition Elimination: Stop the flow of the material if suspended in a liquid. Extinguish all nearby open flames and unplug hotplates, as organic solutions containing this compound may be combustible[3].

• Inert Absorption: Generously apply an inert, non-combustible absorbent (e.g., vermiculite, dry sand, or diatomaceous earth) over the spill working from the perimeter inward.

  • Expert Insight: Never use combustible absorbents like sawdust. The high surface area of sawdust combined with organic residues creates a severe secondary fire hazard.

• Mechanical Collection: Using non-sparking polypropylene tools, sweep the absorbed mixture into a heavy-duty, sealable polyethylene hazardous waste bucket.

• Surface Decontamination: Wash the affected surface with a mild alkaline detergent and water. Collect all rinsate as aqueous hazardous waste; do not flush rinsate down the drain.

Protocol B: Routine Laboratory Waste Disposal

Compliance with [4] is mandatory. The following workflow ensures legal compliance and environmental safety.

• Waste Segregation: Classify the waste strictly as "Non-Halogenated Organic Waste" (provided no halogenated solvents like DCM or Chloroform were introduced).

  • Expert Insight: Segregating non-halogenated waste prevents the formation of highly toxic dioxins during incineration and significantly reduces institutional disposal costs.

• Containerization: Transfer liquid waste into a compatible, high-density polyethylene (HDPE) carboy.

  • Critical Rule: Never fill the container past 90% capacity. Headspace is required for vapor expansion to prevent pressure-induced rupture.

• Regulatory Labeling: Affix a hazardous waste label the moment the first drop of waste enters the container. Explicitly write "3-[Hydroxy(phenyl)methyl]benzonitrile (CAS: 13428-06-3)" on the label. "Unknowns" trigger costly analytical testing by disposal companies.

• Secondary Containment Storage: Store the sealed carboy in a secondary containment tray away from strong acids. Strong acids can hydrolyze the nitrile group, generating heat and potentially releasing toxic amides.

• EHS Transfer & Incineration: Coordinate with your Environmental Health and Safety (EHS) department. The waste must be routed to an EPA-licensed Treatment, Storage, and Disposal Facility (TSDF)[5] for high-temperature incineration.

Disposal Workflow Visualization

The following diagram illustrates the logical routing of 3-[Hydroxy(phenyl)methyl]benzonitrile waste from generation to final destruction.

Caption: Lifecycle of 3-[Hydroxy(phenyl)methyl]benzonitrile waste from generation to incineration.

Environmental Fate & Incineration Mechanics

Why is high-temperature incineration the only acceptable disposal method?

When 3-[Hydroxy(phenyl)methyl]benzonitrile is subjected to a commercial chemical incinerator (typically operating above 1,000°C), the organic framework is entirely oxidized into carbon dioxide and water. However, the nitrogen atom in the nitrile group is oxidized into nitrogen oxides (NO, NO2). To prevent these smog-producing gases from entering the atmosphere, the incinerator's exhaust is passed through an alkaline wet scrubber system. The scrubber neutralizes the NOx gases, converting them into harmless aqueous salts, thereby completing a safe, closed-loop destruction cycle.

References

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• US Environmental Protection Agency (EPA). "Hazardous Waste." EPA.gov. URL: [Link]

• Electronic Code of Federal Regulations (eCFR). "40 CFR Part 261 -- Identification and Listing of Hazardous Waste." eCFR.gov. URL:[Link]

(Note: References to benzonitrile are utilized as the foundational mechanistic and regulatory proxy for the substituted derivative 3-[Hydroxy(phenyl)methyl]benzonitrile).

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Personal protective equipment for handling 3-[Hydroxy(phenyl)methyl]benzonitrile

As an Application Scientist, approaching a specialized organic compound requires moving beyond generic safety data sheets. To design an effective handling and Personal Protective Equipment (PPE) strategy for 3-[Hydroxy(phenyl)methyl]benzonitrile (CAS No. 13428-06-3, also known as 3-cyanobenzhydrol)[1], we must first deconstruct its molecular architecture.

The compound features two highly reactive functional moieties: a benzhydrol (diphenylmethanol) group and a benzonitrile group . The benzhydrol moiety acts as a hydrogen bond donor/acceptor, allowing it to interact aggressively with epidermal proteins, leading to contact dermatitis and severe ocular irritation[2]. Simultaneously, the benzonitrile moiety presents a systemic toxicity risk; while it does not readily liberate free cyanide under normal physiological conditions, it acts as an organic penetrant that can be rapidly absorbed through the skin and respiratory tract[3],[4]. Furthermore, under thermal decomposition, the nitrile group can release highly toxic hydrogen cyanide (HCN) and nitrogen oxides (NOx)[3].

Table 1: Physicochemical & Hazard Profiling

Summarizing quantitative data and structural hazards to inform engineering controls.

Property / Feature	Data / Indicator	Mechanistic Hazard Implication
CAS Number	13428-06-3[1]	Unique identifier for tracking and waste segregation.
Molecular Weight	209.24 g/mol [1]	Low molecular weight organic solid; high potential for airborne crystalline dust generation.
GHS Indicators (Inferred)	H302, H312, H315, H319, H335[2],[4]	Harmful if swallowed/inhaled; causes serious skin, eye, and respiratory tract irritation.
Thermal Stability	Combustible[5]	Requires strict isolation from strong oxidizers and heat sources to prevent HCN release[3].

The Multi-Layered PPE Strategy

Because benzonitrile derivatives are aggressive organic solvents that can permeate standard latex or thin nitrile, a specialized barrier approach is required[6].

Table 2: Required Personal Protective Equipment

Protection Level	Equipment Specification	Causality & Mechanistic Justification
Hand Protection	Heavy-duty Butyl Rubber or Polyvinyl Alcohol (PVA) gloves[6].	Standard latex offers zero resistance to nitriles. Butyl rubber provides a dense, cross-linked elastomeric barrier that prevents the lipophilic benzonitrile moiety from permeating to the skin[6].
Eye/Face Protection	Indirect-vent chemical splash goggles + Polycarbonate face shield[7].	The benzhydrol moiety causes H319 serious eye irritation[2]. Indirect vents prevent aerosolized crystalline dust from bypassing the seal, while the shield protects mucosal membranes from splashes.
Body Protection	Flame-resistant (FR) lab coat (fully buttoned) + Non-porous apron.	Mitigates dermal exposure and provides a critical thermal barrier against potential combustion hazards associated with organic nitriles[7].
Respiratory	NIOSH-approved N95/P100 particulate respirator (if handled outside a hood)[7].	Prevents inhalation of fine particulate dust, directly mitigating H335 respiratory irritation and systemic absorption[2].

Standard Operating Procedure (SOP): Handling & Execution

To ensure trustworthiness, this protocol is designed as a self-validating system —meaning each critical step includes a built-in verification check before proceeding.

Step 1: Engineering Control Validation

• Action: Conduct all handling inside a Class II Type A2 Biological Safety Cabinet or a certified Chemical Fume Hood[7].

• Validation Check: Before opening the chemical container, verify the fume hood's digital airflow monitor reads between 80–100 feet per minute (fpm) . Tape a small piece of tissue to the sash; it must pull inward steadily.

Step 2: PPE Integrity Testing

• Action: Don the required butyl rubber gloves.

• Validation Check: Perform a nitrogen/air inflation test. Trap air inside the glove and roll the cuff tightly. If the glove holds pressure for 10 seconds without deflating, it is free of micro-punctures and validated for use.

Step 3: Material Transfer & Weighing

• Action: Use grounded, anti-static spatulas to transfer the solid.

• Causality: Organic powders like 3-cyanobenzhydrol can accumulate static charge. A static spark in the presence of organic dust can ignite the material, triggering the release of toxic HCN gas[3].

Step 4: Workspace Decontamination

• Action: Post-handling, wipe down the balance and hood surface with a compatible solvent (e.g., 70% isopropanol), followed by a damp aqueous wipe[7].

• Validation Check: Visually inspect the wiped area using a high-intensity flashlight held at a low angle. The absence of crystalline glint confirms complete decontamination.

Spill Management & Emergency Response

If a spill occurs, immediate isolation is critical to prevent systemic exposure to non-involved personnel[3].

• Isolate & Evacuate: Immediately halt work. If the spill is outside the fume hood, evacuate personnel from the immediate area and allow the HVAC system to clear ambient dust[3].

• Dry Containment: Do not use water initially, as it will spread the lipophilic compound. Cover the spill completely with an inert, non-combustible absorbent material (e.g., dry sand or vermiculite)[3],[5].

• Collection: Use a non-sparking brush and dustpan to sweep up the absorbed material without generating airborne dust[2].

• First Aid (Self-Validating Check):

  • Dermal Exposure: Immediately flush with copious amounts of water for 15 minutes[7]. Validation: The skin should show no erythema (redness) and feel completely free of any oily or powdery residue.

  • Inhalation: Move to fresh air. Validation: Monitor the exposed individual's respiratory rate; any signs of confusion, weakness, or cyanosis require immediate emergency medical intervention, as these are early indicators of cyano-compound intoxication[4].

Disposal & Waste Segregation Plan

Improper disposal of nitriles can lead to dangerous cross-reactions in waste streams.

• Solid Waste: Place all contaminated consumables (weigh boats, pipette tips, gloves) into a clearly labeled, puncture-resistant hazardous waste container[7].

• Liquid Waste Segregation: Dissolved 3-[Hydroxy(phenyl)methyl]benzonitrile must be kept strictly separate from strong acids and strong bases.

  • Causality: Acidic environments can hydrolyze the nitrile group into an amide or carboxylic acid, releasing heat, while basic environments can deprotonate the hydroxyl group, leading to unpredictable nucleophilic reactivity.

• Validation Check: Before sealing the liquid waste carboy, use a pH strip to verify the aqueous waste stream is neutral (pH 6–8).

• Labeling: Label all containers strictly as: "Hazardous Waste: Contains 3-[Hydroxy(phenyl)methyl]benzonitrile (Toxic/Irritant/Combustible)"[7].

Operational Logic Workflow

Workflow for the safe handling, emergency response, and disposal of 3-[Hydroxy(phenyl)methyl]benzonitrile.

References

• Guidechem . "3-[Hydroxy(phenyl)methyl]benzonitrile 13428-06-3 wiki". Guidechem.1

• BenchChem . "Personal protective equipment for handling 3-(2-Oxo-acetyl)-benzonitrile". BenchChem. 7

• TCI Chemicals . "SAFETY DATA SHEET - Benzhydrol". TCI Chemicals. 2

• Spectrum Chemical . "SAFETY DATA SHEET - Benzonitrile". Spectrum Chemical. 3

• NJ Health . "Benzonitrile - HAZARD SUMMARY". New Jersey Department of Health. 6

• ECHEMI . "Benzonitrile SDS, 100-47-0 Safety Data Sheets". ECHEMI. 4

• FUJIFILM Wako Chemicals . "SAFETY DATA SHEET - Benzonitrile". FUJIFILM Wako Chemicals. 5

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. echemi.com [echemi.com]
• 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 6. nj.gov [nj.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]